Technical Documentation Center

Cis-3,5-dimethylmorpholine hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Cis-3,5-dimethylmorpholine hydrochloride
  • CAS: 154596-17-5

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to cis-3,5-Dimethylmorpholine Hydrochloride for Researchers and Drug Development Professionals

This guide provides a comprehensive technical overview of cis-3,5-dimethylmorpholine hydrochloride, a heterocyclic compound of interest in synthetic and medicinal chemistry. This document is intended for researchers, sci...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive technical overview of cis-3,5-dimethylmorpholine hydrochloride, a heterocyclic compound of interest in synthetic and medicinal chemistry. This document is intended for researchers, scientists, and professionals in the field of drug development, offering insights into its properties, synthesis, and potential applications.

Introduction: The Morpholine Scaffold and the Significance of cis-3,5-Dimethyl Substitution

The morpholine ring is a privileged scaffold in medicinal chemistry, frequently incorporated into drug candidates to enhance their physicochemical and pharmacokinetic properties.[1] Its presence can improve aqueous solubility, metabolic stability, and target binding. The specific stereochemistry and substitution pattern of the morpholine ring can significantly influence its biological activity. This guide focuses on the cis-3,5-dimethyl substituted variant, presented as its hydrochloride salt for improved handling and stability. Understanding the nuanced properties of this specific isomer is crucial for its effective application in research and development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental for its application in experimental settings. The key properties of cis-3,5-dimethylmorpholine hydrochloride are summarized below.

PropertyValueSource(s)
CAS Number 154596-17-5[2][3]
Molecular Formula C₆H₁₄ClNO[2][3]
Molecular Weight 151.63 g/mol [2][3]
Synonyms (3R,5S)-rel-3,5-Dimethylmorpholine hydrochloride, cis-3,5-Dimethyl-morpholine HCl[2]
Purity Typically ≥97%[3]
Topological Polar Surface Area (TPSA) 21.26 Ų[3]
logP 0.805[3]

These properties suggest that cis-3,5-dimethylmorpholine hydrochloride is a relatively small, water-soluble molecule, a characteristic often sought in drug candidates to improve bioavailability.

Synthesis and Purification

A promising approach involves the diastereoselective synthesis of the cis-3,5-disubstituted morpholine core. One such method is the electrophile-induced ring closure of a suitably substituted aziridine precursor.[4] For instance, a 1-substituted-2-(allyloxymethyl)aziridine can undergo a cyclization reaction to form the desired cis-disubstituted morpholine ring system.

Conceptual Experimental Protocol: Synthesis of cis-3,5-Dimethylmorpholine and its Conversion to the Hydrochloride Salt

This protocol is a conceptual workflow based on the synthesis of related morpholine derivatives and general organic chemistry principles.

Part 1: Synthesis of the cis-3,5-Dimethylmorpholine Free Base

A potential synthetic route to the free base could be adapted from methods for preparing similar morpholines, such as the cyclization of diisopropanolamine in the presence of a strong acid like sulfuric acid, which is known to produce a mixture of cis and trans isomers of 2,6-dimethylmorpholine.[5] Separation of the desired cis-isomer would be a critical subsequent step.

Part 2: Conversion to cis-3,5-Dimethylmorpholine Hydrochloride

The conversion of the free base to its hydrochloride salt is a standard and generally high-yielding procedure in organic synthesis.

Step-by-Step Methodology:

  • Dissolution: Dissolve the purified cis-3,5-dimethylmorpholine free base in a suitable anhydrous solvent, such as isopropanol or diethyl ether. The choice of solvent is critical to ensure the precipitation of the hydrochloride salt.

  • Acidification: Slowly add a solution of hydrochloric acid in the same solvent (e.g., 22% isopropanolic HCl) dropwise to the stirred solution of the free base.[6] The reaction is typically performed at a controlled temperature, often below 40°C.

  • Precipitation and Crystallization: As the hydrochloric acid is added, the hydrochloride salt will precipitate out of the solution. To ensure complete crystallization, the mixture is often cooled to a lower temperature (e.g., 0-5°C) and stirred for several hours.

  • Isolation: The solid product is isolated by filtration.

  • Washing and Drying: The collected solid is washed with a small amount of the cold solvent to remove any residual impurities and then dried under vacuum to yield the pure cis-3,5-dimethylmorpholine hydrochloride.

Causality Behind Experimental Choices:

  • Anhydrous Conditions: The use of anhydrous solvents is crucial to prevent the introduction of water, which can interfere with the crystallization process and the stability of the final product.

  • Controlled Addition of Acid: Slow, dropwise addition of the acid solution helps to control the exotherm of the neutralization reaction and promotes the formation of well-defined crystals.

  • Cooling for Crystallization: Lowering the temperature decreases the solubility of the hydrochloride salt, leading to a higher yield of the precipitated product.

Synthesis_Workflow cluster_synthesis Synthesis of Free Base cluster_hcl_formation Hydrochloride Salt Formation start Starting Materials reaction1 Cyclization Reaction start->reaction1 purification1 Purification of cis-isomer reaction1->purification1 dissolution Dissolve Free Base in Anhydrous Solvent purification1->dissolution Purified Free Base acidification Add HCl Solution dissolution->acidification crystallization Cool and Stir acidification->crystallization isolation Filter and Wash crystallization->isolation drying Dry Under Vacuum isolation->drying final_product cis-3,5-Dimethylmorpholine Hydrochloride drying->final_product Final Product

Caption: Conceptual workflow for the synthesis of cis-3,5-dimethylmorpholine hydrochloride.

Analytical Characterization

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: Would provide information on the number of different types of protons and their connectivity. The cis configuration would be confirmed by the specific coupling constants and chemical shifts of the protons on the morpholine ring.

    • ¹³C NMR: Would indicate the number of non-equivalent carbon atoms in the molecule, further confirming the structure.

  • Infrared (IR) Spectroscopy: Would show characteristic absorption bands for the functional groups present, such as N-H stretching (from the protonated amine), C-H stretching, and C-O-C stretching of the morpholine ring.

  • Mass Spectrometry (MS): Would determine the molecular weight of the compound and provide information about its fragmentation pattern, which can be used to confirm the structure. High-resolution mass spectrometry (HRMS) would provide the exact mass, confirming the elemental composition.

Researchers synthesizing or procuring this compound should ensure that such analytical data is obtained and verified.

Safety and Handling

Based on the Safety Data Sheet (SDS) for (3R,5S)-rel-3,5-Dimethylmorpholine hydrochloride, the compound presents the following hazards:

  • GHS Hazard Statements:

    • H302: Harmful if swallowed.

    • H315: Causes skin irritation.

    • H319: Causes serious eye irritation.

    • H335: May cause respiratory irritation.[7]

Precautionary Measures:

  • Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and face protection when handling this compound.[7]

  • Handling: Avoid contact with skin and eyes. Avoid the formation of dust and aerosols. Use in a well-ventilated area.[7]

  • Storage: Store in a dry area at room temperature.[7]

In case of exposure, it is crucial to consult the full SDS and seek medical attention.

Safety_Precautions center Handling cis-3,5-Dimethylmorpholine HCl ppe Wear Appropriate PPE (Gloves, Goggles, Lab Coat) center->ppe ventilation Use in a Well-Ventilated Area (Fume Hood) center->ventilation storage Store in a Cool, Dry Place center->storage avoid_contact Avoid Contact with Skin, Eyes, and Clothing center->avoid_contact avoid_inhalation Avoid Inhaling Dust center->avoid_inhalation sds Consult the SDS for Full Details center->sds

Caption: Key safety precautions for handling cis-3,5-dimethylmorpholine hydrochloride.

Applications and Biological Relevance

The morpholine moiety is a key component in a wide array of biologically active compounds. While specific pharmacological data for cis-3,5-dimethylmorpholine hydrochloride is not extensively published, the broader class of dimethylmorpholines has shown significant potential in drug discovery.

For instance, 3,5-dimethylmorpholine has been identified as a chiral amide with potential anticancer activity.[5] It can act as a linker to form amide bonds and has shown activity against cyclin-dependent kinase 4/6 (CDK4/6) inhibitor-resistant cell lines.[5]

The morpholine scaffold is also a common feature in central nervous system (CNS) drug candidates, where it can modulate pharmacokinetic and pharmacodynamic properties to improve brain penetration and target engagement.[1]

Therefore, cis-3,5-dimethylmorpholine hydrochloride serves as a valuable building block for the synthesis of novel compounds with potential therapeutic applications, particularly in oncology and neuroscience. Its specific stereochemistry offers a defined three-dimensional structure that can be exploited for selective interactions with biological targets.

Conclusion

cis-3,5-Dimethylmorpholine hydrochloride is a well-defined chemical entity with promising potential as a building block in medicinal chemistry and drug discovery. This guide has provided a comprehensive overview of its physicochemical properties, conceptual synthetic pathways, essential analytical characterization methods, safety and handling protocols, and potential areas of application. As with any specialized chemical, a thorough understanding of its properties and adherence to safety guidelines are paramount for its successful and safe utilization in a research setting. Further investigation into the specific biological activities of this compound and its derivatives is warranted to fully explore its therapeutic potential.

References

  • D'hooghe, M., Vanlangendonck, T., Törnroos, K. W., & De Kimpe, N. (2006). Novel synthesis of cis-3,5-disubstituted morpholine derivatives. The Journal of Organic Chemistry, 71(12), 4678–4681.
  • Angene Chemical. (2025, July 31). Safety Data Sheet: (3R,5S)-rel-3,5-Dimethylmorpholine hydrochloride.
  • PubChem. (n.d.). 3,5-Dimethylmorpholine hydrochloride. Retrieved from [Link]

  • Google Patents. (n.d.). US4504363A - Preparation of cis-2,6-dimethylmorpholine.
  • S. R. G. C. (2020).
  • Improved Process For The Synthesis Of Amorolfine And Its Hydrochloride Salt. (n.d.). In IP.com. Retrieved from [Link]

Sources

Exploratory

An In-depth Technical Guide to cis-3,5-Dimethylmorpholine Hydrochloride (CAS: 154596-17-5)

A Core Building Block for Modern Drug Discovery Introduction: The Strategic Importance of the Morpholine Scaffold In the landscape of medicinal chemistry, the morpholine heterocycle stands out as a "privileged scaffold."...

Author: BenchChem Technical Support Team. Date: January 2026

A Core Building Block for Modern Drug Discovery

Introduction: The Strategic Importance of the Morpholine Scaffold

In the landscape of medicinal chemistry, the morpholine heterocycle stands out as a "privileged scaffold." Its prevalence in a multitude of approved drugs and clinical candidates is a testament to its favorable physicochemical and metabolic properties. The morpholine ring, with its inherent chair conformation, offers a three-dimensional diversity that is crucial for specific interactions with biological targets. Furthermore, the nitrogen atom's basicity (pKa of the protonated form is typically around 8.5) is often optimal for aqueous solubility and for forming key interactions with receptors, while the ether oxygen can act as a hydrogen bond acceptor. These attributes contribute to improved pharmacokinetic profiles, including enhanced bioavailability and metabolic stability.[1][2][3]

This guide focuses on a specific, yet highly valuable derivative: cis-3,5-dimethylmorpholine hydrochloride (CAS Number: 154596-17-5). The cis stereochemistry of the two methyl groups at the 3 and 5 positions introduces a defined spatial arrangement, making it a chiral building block of significant interest for the synthesis of complex and stereospecific drug candidates. This guide will provide an in-depth exploration of its synthesis, properties, analytical characterization, and its emerging role in the development of novel therapeutics.

Physicochemical and Structural Properties

A thorough understanding of the fundamental properties of cis-3,5-dimethylmorpholine hydrochloride is essential for its effective use in research and development.

PropertyValueSource
CAS Number 154596-17-5[4][5]
Molecular Formula C₆H₁₄ClNO[4][5]
Molecular Weight 151.63 g/mol [4][5][6]
Appearance Typically a solidInferred from supplier data
Storage Store at room temperature in a dry area.[4][7]
SMILES Cl.C[C@H]1COCN1[4]
InChIKey SBXQYCSQVMVHQR-KNCHESJLSA-N[5]

The hydrochloride salt form enhances the stability and solubility of the parent amine, making it more amenable to handling and formulation in aqueous media.

Synthesis and Stereochemical Control: A Mechanistic Perspective

One notable approach involves the diastereoselective cyclization of an acyclic precursor. For instance, an electrophile-induced ring closure of a suitably substituted aziridine can yield the desired cis-disubstituted morpholine.[8] The rationale behind this approach lies in the stereochemical control exerted by the starting materials and the reaction mechanism, which favors the formation of the thermodynamically more stable cis product.

Below is a conceptual workflow illustrating a plausible synthetic strategy, followed by a generalized protocol for the final hydrochloride salt formation.

Conceptual Synthesis Workflow

G A Chiral Amino Alcohol Precursor B Protection & Functionalization A->B Standard protecting group chemistry C Key Cyclization Step (e.g., Intramolecular Williamson Ether Synthesis or Reductive Amination) B->C Stereocontrolled ring closure D cis-3,5-Dimethylmorpholine (Free Base) C->D Deprotection E Salt Formation D->E Treatment with HCl F cis-3,5-Dimethylmorpholine Hydrochloride E->F Isolation & Purification

Caption: Conceptual workflow for the synthesis of cis-3,5-dimethylmorpholine hydrochloride.

Protocol for Hydrochloride Salt Formation

This protocol describes the final step of converting the free base, cis-3,5-dimethylmorpholine, to its hydrochloride salt. This is a standard and reliable acid-base reaction.

Materials:

  • cis-3,5-Dimethylmorpholine (free base)

  • Anhydrous diethyl ether or other suitable anhydrous, non-protic solvent

  • Anhydrous hydrogen chloride (as a solution in diethyl ether or dioxane, or as a gas)

  • Inert atmosphere setup (e.g., nitrogen or argon)

  • Stirring apparatus

  • Filtration apparatus

Procedure:

  • Dissolution: Dissolve the cis-3,5-dimethylmorpholine free base in a minimal amount of anhydrous diethyl ether under an inert atmosphere. The choice of an anhydrous solvent is critical to prevent the introduction of water, which can affect the stoichiometry and yield of the salt.

  • Acidification: While stirring the solution, slowly add a stoichiometric amount (1.0 to 1.1 equivalents) of an anhydrous solution of hydrogen chloride. The slow addition is necessary to control the exotherm of the reaction and to promote the formation of a crystalline precipitate.

  • Precipitation: Upon addition of the acid, the hydrochloride salt will precipitate out of the solution. Continue stirring for an additional 30-60 minutes to ensure complete precipitation.

  • Isolation: Collect the precipitated solid by vacuum filtration.

  • Washing: Wash the solid with a small amount of cold, anhydrous diethyl ether to remove any unreacted starting material or residual acid.

  • Drying: Dry the resulting white to off-white solid under vacuum to obtain the final cis-3,5-dimethylmorpholine hydrochloride.

Self-Validation: The successful formation of the salt can be confirmed by a significant change in the physical properties (e.g., melting point) compared to the free base and by the analytical techniques described in the following section.

Analytical Characterization: Ensuring Identity and Purity

Rigorous analytical characterization is paramount to confirm the identity, purity, and stereochemistry of cis-3,5-dimethylmorpholine hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are indispensable for structural elucidation.

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the methyl groups and the morpholine ring protons. The cis stereochemistry will influence the coupling constants and chemical shifts of the ring protons.

  • ¹³C NMR: The carbon NMR spectrum will provide information on the number of unique carbon environments. For the symmetric cis-3,5-dimethylmorpholine, a simplified spectrum is expected compared to an unsymmetrical derivative.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule. The mass spectrum of the hydrochloride salt will typically show the molecular ion peak for the free base (C₆H₁₃NO).

Chromatographic Techniques

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are employed to assess the purity of the compound. Due to the polar nature of the amine, derivatization may be necessary for GC analysis to improve volatility.[9]

Analytical Workflow

G A Sample of cis-3,5-dimethylmorpholine HCl B NMR Spectroscopy (¹H and ¹³C) A->B C Mass Spectrometry A->C D HPLC/GC A->D E Structural Confirmation B->E G Molecular Weight Verification C->G F Purity Assessment D->F

Caption: A typical analytical workflow for the characterization of cis-3,5-dimethylmorpholine hydrochloride.

Applications in Drug Development: A Versatile Building Block

The true value of cis-3,5-dimethylmorpholine hydrochloride lies in its application as a versatile building block in the synthesis of complex, biologically active molecules. The morpholine scaffold is a common feature in drugs targeting the central nervous system (CNS), as well as in oncology and infectious disease research.[1][10]

A notable example of the application of cis-3,5-dimethylmorpholine hydrochloride is in the synthesis of novel non-fused thiophene derivatives . A patent describes the use of this specific building block in the creation of compounds with potential therapeutic applications in a wide range of diseases, including:

  • Viral and bacterial infections

  • Cancer (including breast, lung, and colorectal cancer)

  • Metabolic diseases

  • Cardiovascular diseases (such as myocardial injury and hypertension)

  • Inflammatory disorders

  • Neurodegenerative diseases[11]

In this context, the cis-3,5-dimethylmorpholine moiety is incorporated into the final molecule, where it can contribute to the overall pharmacological profile, including target binding, solubility, and pharmacokinetic properties.[11]

Logical Pathway to Therapeutic Application

G A cis-3,5-Dimethylmorpholine HCl (Chiral Building Block) B Multi-step Synthesis A->B Incorporation into a larger scaffold C Novel Therapeutic Agent (e.g., Thiophene Derivative) B->C Yields final drug candidate D Preclinical Studies (In vitro & In vivo) C->D Evaluation of efficacy and safety E Clinical Development D->E Human trials

Caption: The developmental pathway from a chemical building block to a potential therapeutic agent.

Safety and Handling

Based on available safety data sheets, cis-3,5-dimethylmorpholine hydrochloride should be handled with appropriate precautions in a laboratory setting.

  • Hazards: May be harmful if swallowed, cause skin irritation, and cause serious eye irritation.[12]

  • Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[12]

  • Handling: Use in a well-ventilated area. Avoid formation of dust and aerosols.[12]

  • Storage: Keep in a tightly closed container in a dry and well-ventilated place.[4][7]

Always consult the specific Safety Data Sheet (SDS) provided by the supplier before handling this compound.

Conclusion

Cis-3,5-dimethylmorpholine hydrochloride is more than just a chemical reagent; it is a key enabler in the quest for novel and more effective medicines. Its defined stereochemistry and the inherent advantages of the morpholine scaffold make it a valuable tool for medicinal chemists. As drug discovery continues to move towards more complex and stereochemically defined molecules, the importance of chiral building blocks like cis-3,5-dimethylmorpholine hydrochloride is set to grow. A thorough understanding of its synthesis, properties, and applications, as outlined in this guide, is crucial for unlocking its full potential in the development of the next generation of therapeutics.

References

  • Ghorbani, M., et al. (2015). Morpholine (tetrahydro-1,4-oxazine) is a particularly useful heterocycle known for its favorable physicochemical, biological, and metabolic properties, as well as its synthetic versatility.
  • Kumar, P., et al. (2022). An updated review on morpholine derivatives with their pharmacological actions. World Journal of Pharmacy and Pharmaceutical Sciences.
  • Google Patents.
  • Angene Chemical. Safety Data Sheet - (3R,5S)-rel-3,5-Dimethylmorpholine hydrochloride. [Link]

  • The Royal Society of Chemistry. (2016). Electronic Supplementary Information Solvent-promoted Catalyst-free N-Formylation of Amines Using Carbon Dioxide under Ambient.
  • Matralis, A. N., et al. (2020). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience. [Link]

  • D'hooghe, M., et al. (2006). Novel synthesis of cis-3,5-disubstituted morpholine derivatives. The Journal of Organic Chemistry. [Link]

  • Sharma, P. K., et al. (2020). Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). Bioorganic Chemistry. [Link]

  • National Institute of Standards and Technology. Morpholine - NIST WebBook. [Link]

  • ChemBuyersGuide.com, Inc. PharmaBlock USA Inc. (Page 6).
  • ChemBuyersGuide.com, Inc. ChemScene (Page 337).
  • Tzara, A., et al. (2020). A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal Research Reviews. [Link]

  • Tzara, A., et al. (2020). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. ChemistryOpen. [Link]

  • PubChem. 3,5-Dimethylmorpholine hydrochloride. [Link]

  • The Royal Society of Chemistry. VI. 1H and 13C NMR Spectra.
  • ScienceDaily. (2024). Chemists synthesize an improved building block for medicines. [Link]

Sources

Foundational

The Strategic Synthesis of cis-3,5-dimethylmorpholine hydrochloride: A Technical Guide for Drug Development Professionals

Introduction: The Significance of the Morpholine Scaffold and the cis-3,5-dimethyl Substitution Pattern The morpholine ring is a privileged scaffold in medicinal chemistry, appearing in a multitude of approved pharmaceut...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of the Morpholine Scaffold and the cis-3,5-dimethyl Substitution Pattern

The morpholine ring is a privileged scaffold in medicinal chemistry, appearing in a multitude of approved pharmaceutical agents. Its inherent stability, favorable pharmacokinetic properties, and ability to engage in crucial hydrogen bonding interactions make it a highly sought-after heterocyclic motif. The specific substitution pattern of the morpholine ring can profoundly influence a molecule's biological activity, selectivity, and metabolic profile. The cis-3,5-dimethyl substitution, in particular, imparts a defined stereochemical conformation that can be critical for precise target engagement and can offer advantages in terms of metabolic stability and reduced off-target effects. This guide provides an in-depth exploration of a robust and stereocontrolled synthetic pathway to cis-3,5-dimethylmorpholine hydrochloride, a valuable building block for the synthesis of novel therapeutics.

Strategic Approach to the Synthesis of cis-3,5-dimethylmorpholine

The primary challenge in the synthesis of cis-3,5-dimethylmorpholine lies in the stereoselective construction of the morpholine ring to favor the cis isomer. Several synthetic strategies can be envisioned, including the cyclization of appropriately substituted di-alkanolamines and multi-component reactions. This guide will focus on a highly efficient and conceptually straightforward approach commencing from readily available starting materials: DL-alaninol and hydroxyacetone. This pathway is advantageous due to its atom economy and the potential for high diastereoselectivity.

A plausible and efficient pathway involves the reductive amination of hydroxyacetone with DL-alaninol to form an intermediate amino alcohol, which then undergoes an intramolecular cyclization. The stereochemistry of the final product is largely dictated by the stereochemistry of the starting alaninol and the thermodynamics of the ring-closing step.

Proposed Synthesis Pathway: From DL-Alaninol and Hydroxyacetone

The synthesis of cis-3,5-dimethylmorpholine can be conceptually broken down into two key stages: the formation of the morpholine ring and the subsequent conversion to its hydrochloride salt.

Part 1: Synthesis of cis-3,5-dimethylmorpholine

This stage involves a one-pot reaction that combines reductive amination and intramolecular cyclization.

Reaction Scheme:

G cluster_0 Starting Materials cluster_1 Reaction cluster_2 Product DL-Alaninol DL-Alaninol ReactionVessel One-Pot Reaction: - Reductive Amination - Intramolecular Cyclization DL-Alaninol->ReactionVessel Hydroxyacetone Hydroxyacetone Hydroxyacetone->ReactionVessel cis-3,5-dimethylmorpholine cis-3,5-dimethylmorpholine ReactionVessel->cis-3,5-dimethylmorpholine

Caption: One-pot synthesis of cis-3,5-dimethylmorpholine.

Experimental Protocol:

  • Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add DL-alaninol (1.0 eq) and a suitable solvent such as methanol or ethanol.

  • Addition of Ketone: Slowly add hydroxyacetone (1.0-1.2 eq) to the solution at room temperature.

  • Reductive Amination: Introduce a reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5-2.0 eq), portion-wise to the reaction mixture. The use of these milder reducing agents is crucial to selectively reduce the intermediate imine/enamine without affecting the ketone functionality of hydroxyacetone.

  • Cyclization and Reaction Monitoring: The reaction mixture is then stirred at room temperature or gently heated (40-60 °C) to promote the intramolecular cyclization of the intermediate amino alcohol. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Workup and Purification:

    • Upon completion, the reaction is quenched by the careful addition of water or a dilute acid (e.g., 1M HCl) to destroy any remaining reducing agent.

    • The solvent is removed under reduced pressure.

    • The residue is taken up in water and the pH is adjusted to >12 with a strong base (e.g., NaOH or KOH) to ensure the product is in its free base form.

    • The aqueous layer is extracted multiple times with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

    • The combined organic layers are dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and concentrated under reduced pressure.

    • The crude product is then purified by fractional distillation under reduced pressure to isolate the cis-3,5-dimethylmorpholine. The cis isomer is generally the thermodynamically more stable product and is often the major isomer formed under these conditions.

Causality Behind Experimental Choices:

  • Choice of Reducing Agent: Sodium cyanoborohydride and sodium triacetoxyborohydride are preferred over stronger reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) because they are more selective for the reduction of imines in the presence of ketones. This selectivity is key to the success of the one-pot reaction.

  • Solvent: Methanol and ethanol are good choices as they are polar enough to dissolve the starting materials and reagents, and they are also compatible with the reducing agents used.

  • Thermodynamic Control: The formation of the more stable cis isomer is favored under equilibrium conditions, which can be promoted by allowing the reaction to proceed for a sufficient amount of time or with gentle heating.

Part 2: Formation of cis-3,5-dimethylmorpholine hydrochloride

The conversion of the free base to its hydrochloride salt is a standard procedure that enhances the compound's stability and water solubility, which is often desirable for pharmaceutical applications.

Reaction Scheme:

G cluster_0 Starting Material cluster_1 Reagent cluster_2 Product cis-3,5-dimethylmorpholine_base cis-3,5-dimethylmorpholine hydrochloride_salt cis-3,5-dimethylmorpholine hydrochloride cis-3,5-dimethylmorpholine_base->hydrochloride_salt HCl HCl in a suitable solvent (e.g., diethyl ether, isopropanol) HCl->hydrochloride_salt

Caption: Formation of the hydrochloride salt.

Experimental Protocol:

  • Dissolution of the Free Base: Dissolve the purified cis-3,5-dimethylmorpholine in a dry, aprotic solvent such as diethyl ether, ethyl acetate, or isopropanol.

  • Addition of HCl: To this solution, add a stoichiometric amount (1.0 eq) of a solution of hydrogen chloride in the same or a compatible solvent (e.g., 2M HCl in diethyl ether or isopropanolic HCl). The addition should be done dropwise with stirring.

  • Precipitation and Isolation: The hydrochloride salt will typically precipitate out of the solution as a white solid. The precipitation can be encouraged by cooling the mixture in an ice bath.

  • Filtration and Drying: The solid is collected by vacuum filtration, washed with a small amount of the cold solvent, and dried under vacuum to yield the final cis-3,5-dimethylmorpholine hydrochloride.

Self-Validating System:

The purity of the final product should be confirmed by analytical techniques such as:

  • Melting Point: A sharp melting point is indicative of a pure compound.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure and the cis stereochemistry. The relative stereochemistry can often be determined by analyzing the coupling constants and through-space interactions (NOE).

  • Mass Spectrometry (MS): To confirm the molecular weight of the compound.

  • Elemental Analysis: To confirm the elemental composition of the hydrochloride salt.

Alternative Pathway: Cyclization of a Di(hydroxypropyl)amine Derivative

An alternative and historically significant method for the synthesis of substituted morpholines is the acid-catalyzed cyclization of di-alkanolamines. For the synthesis of cis-3,5-dimethylmorpholine, this would involve the cyclization of a bis(2-hydroxypropyl)amine derivative.

G cluster_0 Starting Material cluster_1 Reaction cluster_2 Product Diol bis(2-hydroxypropyl)amine derivative ReactionVessel Acid-catalyzed Cyclization (e.g., H₂SO₄) Diol->ReactionVessel Product cis/trans-3,5-dimethylmorpholine ReactionVessel->Product

Caption: Acid-catalyzed cyclization pathway.

This method, while effective, may lead to a mixture of cis and trans isomers, requiring careful purification to isolate the desired cis product. The reaction conditions, particularly the choice of acid and temperature, can influence the diastereomeric ratio.

Data Summary

CompoundMolecular FormulaMolecular Weight ( g/mol )Key Analytical Data
cis-3,5-dimethylmorpholineC₆H₁₃NO115.18¹H NMR, ¹³C NMR, GC-MS
cis-3,5-dimethylmorpholine HClC₆H₁₄ClNO151.63Melting Point, ¹H NMR, ¹³C NMR, Elemental Analysis (C, H, N, Cl)

Conclusion

The synthesis of cis-3,5-dimethylmorpholine hydrochloride presented in this guide offers a reliable and stereocontrolled route to a valuable building block for drug discovery and development. The one-pot reductive amination and cyclization of DL-alaninol and hydroxyacetone is a particularly attractive method due to its efficiency and the potential for high diastereoselectivity. By understanding the underlying chemical principles and carefully controlling the reaction conditions, researchers can confidently produce this important scaffold for the synthesis of next-generation therapeutics. The provided protocols are designed to be robust and scalable, facilitating the transition from laboratory-scale synthesis to larger-scale production.

References

  • General Synthesis of Substituted Morpholines: A concise and efficient synthesis of substituted morpholines is described in Synthesis2015 , 47(5), 712-720. This article provides a general strategy for constructing the morpholine ring from amino alcohols and α-halo acid chlorides.[1]

  • Palladium-Catalyzed Synthesis of cis-3,5-disubstituted Morpholines: A modern approach to stereoselective morpholine synthesis is detailed in the Journal of Organic Chemistry2009 , 74(15), 5598–5606. This paper describes a palladium-catalyzed carboamination reaction that yields cis-3,5-disubstituted morpholines with high stereoselectivity.[2]

  • Synthesis of Morpholine from Diethanolamine: The classical approach of dehydrating diethanolamine to form the morpholine ring is discussed in various sources, including patents and general organic chemistry literature. A relevant example can be found in US Patent 2,777,846.[3]

  • Formation of Amine Hydrochloride Salts: The general principles and procedures for the formation of hydrochloride salts from amines are well-established in organic chemistry. A good overview can be found in many organic chemistry textbooks and online resources.

Sources

Exploratory

"Cis-3,5-dimethylmorpholine hydrochloride" molecular structure

An In-Depth Technical Guide to the Molecular Structure and Chemistry of cis-3,5-Dimethylmorpholine Hydrochloride This guide provides a comprehensive technical overview of cis-3,5-dimethylmorpholine hydrochloride, a heter...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Molecular Structure and Chemistry of cis-3,5-Dimethylmorpholine Hydrochloride

This guide provides a comprehensive technical overview of cis-3,5-dimethylmorpholine hydrochloride, a heterocyclic compound of interest in synthetic and medicinal chemistry. We will delve into its molecular architecture, stereoselective synthesis strategies, analytical characterization, and the broader pharmacological context of the morpholine scaffold. This document is intended for researchers, scientists, and professionals in drug development who require a detailed understanding of this specific chemical entity.

Molecular Structure and Physicochemical Properties

cis-3,5-Dimethylmorpholine hydrochloride is a substituted derivative of morpholine, a saturated six-membered heterocycle containing both an ether and a secondary amine functional group. The core of its structure is the morpholine ring, which typically adopts a chair conformation to minimize steric strain.

The key structural features are:

  • Morpholine Ring: A tetrahydro-1,4-oxazine ring.

  • Methyl Substituents: Two methyl groups located at the C-3 and C-5 positions.

  • Stereochemistry: The "cis" descriptor signifies that the two methyl groups are on the same side of the morpholine ring plane. This specific stereoisomeric form is crucial as it dictates the molecule's three-dimensional shape and, consequently, its interaction with biological targets.

  • Hydrochloride Salt: The molecule is supplied as a hydrochloride salt, where the basic nitrogen atom of the morpholine ring is protonated to form a morpholinium cation, with a chloride anion (Cl⁻) as the counter-ion. This salt form typically enhances the compound's stability and aqueous solubility, which is a desirable property for pharmaceutical applications.[1]

Below is a diagram illustrating the chemical structure.

Caption: Chemical structure of cis-3,5-Dimethylmorpholine Hydrochloride.

Physicochemical Data Summary

The following table summarizes key identifiers and properties for the compound.

PropertyValueSource(s)
CAS Number 154596-17-5[2][3][][5]
Molecular Formula C₆H₁₄ClNO[2][3][]
Molecular Weight 151.63 g/mol [2][3][6]
IUPAC Name (3R,5S)-rel-3,5-Dimethylmorpholine hydrochloride[3]
Synonyms cis-3,5-Dimethyl-morpholine HCl[2][3]
Parent Compound CAS 45597-00-0 (for cis-3,5-dimethylmorpholine)[7]

Stereoselective Synthesis Strategies

The synthesis of substituted morpholines is a well-explored area of organic chemistry, with the primary challenge being the control of stereochemistry. For cis-3,5-disubstituted morpholines, several strategies have been developed to ensure the desired spatial arrangement of the substituents.[8][9] The causality behind choosing a stereoselective route lies in the fact that different stereoisomers of a drug can have vastly different pharmacological activities and toxicological profiles.

A notable and versatile method is the Palladium-catalyzed carboamination of O-allyl ethanolamines, which provides a concise and asymmetric route to cis-3,5-disubstituted morpholines from readily available enantiopure amino alcohols.[8]

Hypothetical Synthesis Protocol

The following protocol is a representative, multi-step procedure for the synthesis of a cis-3,5-disubstituted morpholine, adapted from established methodologies.[8] It serves as an illustrative example and would require optimization for the specific synthesis of cis-3,5-dimethylmorpholine.

Step 1: Synthesis of the O-Allyl Ethanolamine Precursor

  • Start with an appropriate enantiopure N-protected amino alcohol (e.g., N-Boc-alaninol).

  • In a reaction vessel under an inert atmosphere (e.g., Argon), dissolve the amino alcohol in a suitable anhydrous solvent like Tetrahydrofuran (THF).

  • Cool the solution to 0 °C in an ice bath.

  • Add a strong base, such as Sodium Hydride (NaH), portion-wise to deprotonate the hydroxyl group.

  • After stirring for 30 minutes, add allyl bromide dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Quench the reaction carefully with water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Purify the resulting O-allyl ethanolamine derivative using flash column chromatography.

Step 2: Palladium-Catalyzed Cyclization

  • In a Schlenk tube, combine the purified O-allyl ethanolamine, an aryl or alkenyl halide, and a palladium catalyst (e.g., Pd(OAc)₂ with a suitable phosphine ligand).

  • Add a base (e.g., Cs₂CO₃) and a solvent such as toluene.

  • Seal the tube and heat the mixture to the required temperature (e.g., 80-100 °C) for 12-24 hours. The mechanism proceeds via a syn-aminopalladation followed by reductive elimination to yield the cis-substituted morpholine.[8]

  • After cooling, filter the reaction mixture and concentrate the solvent under reduced pressure.

  • Purify the crude product via silica gel chromatography to isolate the N-protected cis-3,5-dimethylmorpholine.

Step 3: Deprotection and Salt Formation

  • Dissolve the purified, protected morpholine in a solvent like dichloromethane (DCM).

  • Add a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid in dioxane, to remove the Boc protecting group.

  • Stir at room temperature until TLC or LC-MS analysis indicates complete deprotection.

  • Evaporate the solvent and excess acid.

  • To form the hydrochloride salt, dissolve the free base in a minimal amount of a suitable solvent (e.g., diethyl ether or ethyl acetate) and add a stoichiometric amount of HCl (e.g., as a solution in dioxane or ether).

  • The cis-3,5-dimethylmorpholine hydrochloride salt will precipitate and can be collected by filtration, washed with cold solvent, and dried under vacuum.

A N-Boc Amino Alcohol B O-Allyl Ethanolamine (Precursor) A->B Allylation (NaH, Allyl Bromide) C N-Boc-cis-3,5-dimethylmorpholine B->C Pd-Catalyzed Carboamination D cis-3,5-dimethylmorpholine (Free Base) C->D Deprotection (Acid) E cis-3,5-dimethylmorpholine HCl (Final Product) D->E Salt Formation (HCl)

Caption: Representative workflow for the synthesis of cis-3,5-dimethylmorpholine HCl.

Analytical Characterization

Expected Analytical Data
TechniqueExpected Observations
¹H NMR - Two distinct signals for the diastereotopic protons on C2 and C6. - Complex multiplets for the ring protons. - A doublet for the methyl groups at C3 and C5, coupled to the adjacent proton. - A broad singlet for the N⁺H₂ protons.
¹³C NMR - Four distinct signals for the morpholine ring carbons (C2/C6 and C3/C5 may be equivalent depending on conformation and solvent). - A signal for the methyl carbons.
Mass Spectrometry (MS) - The molecular ion peak for the free base (C₆H₁₃NO) would be observed at m/z ≈ 115.10. The exact mass can confirm the elemental composition.
Infrared (IR) Spec. - Characteristic N-H stretching bands (broad, around 2400-2800 cm⁻¹) for the secondary ammonium salt. - C-H stretching bands around 2850-3000 cm⁻¹. - A strong C-O-C stretching band around 1100 cm⁻¹.
General Protocol for NMR Sample Preparation
  • Accurately weigh approximately 5-10 mg of the cis-3,5-dimethylmorpholine hydrochloride sample.

  • Transfer the sample into a clean, dry NMR tube.

  • Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, D₂O, or CD₃OD). The choice of solvent is critical; DMSO-d₆ is often suitable for hydrochloride salts as it solubilizes the salt and allows for the observation of the NH proton.

  • Cap the NMR tube and gently vortex or invert the tube until the sample is completely dissolved.

  • Insert the NMR tube into the spectrometer's spinner turbine, ensuring correct positioning.

  • Acquire the ¹H and ¹³C NMR spectra according to standard instrument procedures.[11]

Pharmacological Context and Potential Applications

The morpholine ring is a "privileged pharmacophore" in medicinal chemistry, appearing in numerous approved drugs and clinical candidates.[12] Its presence can significantly influence a molecule's pharmacological profile by modulating its physicochemical properties (like aqueous solubility), metabolic stability, and binding interactions with biological targets.[12][13]

Morpholine derivatives exhibit a vast range of biological activities, including:

  • Anticancer Agents: As seen in drugs like Gefitinib, where the morpholine group enhances solubility.

  • Antibacterial Agents: Linezolid is a prominent antibiotic featuring a morpholine ring.[14]

  • CNS-Active Drugs: The morpholine scaffold is found in compounds targeting CNS receptors and enzymes, acting as antidepressants or anxiolytics.[13][15]

  • Fungicides: Fenpropimorph is an agricultural fungicide with a cis-2,6-dimethylmorpholine core, highlighting that dimethyl-substituted morpholines have established bioactivity.[15]

While no specific pharmacological action has been published for cis-3,5-dimethylmorpholine hydrochloride, its structure suggests potential utility as a scaffold or building block in drug discovery. Its stereochemically defined nature makes it an attractive starting point for constructing more complex molecules where three-dimensional orientation is critical for efficacy and selectivity. Researchers may explore its use in developing novel agents in oncology, infectious diseases, or neuroscience, leveraging the established importance of the morpholine motif.

Conclusion

cis-3,5-Dimethylmorpholine hydrochloride is a stereochemically defined heterocyclic compound with significant potential as a building block in pharmaceutical and chemical research. Its structure, characterized by a chair-form morpholine ring with two cis-oriented methyl groups, can be accessed through modern stereoselective synthetic methods. Standard analytical techniques can be employed to verify its structure and purity. While its specific biological activity remains to be explored, the extensive history of the morpholine scaffold in successful drugs provides a strong rationale for its investigation in future drug discovery programs.

References

  • Wolfe, J. P., & Rossi, M. A. (2007). A New Strategy for the Synthesis of Substituted Morpholines. National Institutes of Health, PMCID: PMC2693025. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Morpholine synthesis. Organic Chemistry Portal. Available at: [Link]

  • Reddy, K. L., & Reddy, M. V. R. (2003). Facile Route to 3,5-Disubstituted Morpholines: Enantioselective Synthesis of O-Protected trans-3,5-Bis(hydroxymethyl)morpholines. Organic Letters, 5(15), 2655–2657. Available at: [Link]

  • Purohit, D., Kumar, A., Singh, R., & Dubey, A. (2022). An updated review on morpholine derivatives with their pharmacological actions. International Journal of Health Sciences, 6(S3), 2231-2254. Available at: [Link]

  • D'hooghe, M., Waterinckx, A., & De Kimpe, N. (2006). Novel Synthesis of cis-3,5-Disubstituted Morpholine Derivatives. The Journal of Organic Chemistry, 71(12), 4678–4681. Available at: [Link]

  • Scilit. (n.d.). Novel Synthesis of cis-3,5-Disubstituted Morpholine Derivatives. Scilit. Available at: [Link]

  • Ciccione, L., et al. (2020). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience, 11(23), 3984–4013. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis and characterization of 2-arylmorpholine hydrochloride. ResearchGate. Available at: [Link]

  • Royal Society of Chemistry. (n.d.). Supporting Information. Royal Society of Chemistry. Available at: [Link]

  • ResearchGate. (n.d.). A review on pharmacological profile of Morpholine derivatives. ResearchGate. Available at: [Link]

  • ScienceScholar. (2022). An updated review on morpholine derivatives with their pharmacological actions. International journal of health sciences. Available at: [Link]

  • Singh, R. K., et al. (2020). Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). Bioorganic Chemistry, 96, 103578. Available at: [Link]

  • PubChem. (n.d.). 3,5-Dimethylmorpholine hydrochloride. PubChem. Available at: [Link]

Sources

Foundational

A Technical Guide to the Solubility Profile of cis-3,5-dimethylmorpholine hydrochloride

Foreword: Navigating the Data Gap for a Niche Morpholine Derivative In the landscape of pharmaceutical and chemical research, understanding the physicochemical properties of a compound is paramount to its successful appl...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: Navigating the Data Gap for a Niche Morpholine Derivative

In the landscape of pharmaceutical and chemical research, understanding the physicochemical properties of a compound is paramount to its successful application. Cis-3,5-dimethylmorpholine hydrochloride, a substituted morpholine derivative, presents as a molecule of interest for various synthetic applications. However, a thorough review of publicly available scientific literature and chemical databases reveals a conspicuous absence of quantitative solubility data. This guide, therefore, is engineered not as a mere repository of existing data, but as a comprehensive roadmap for researchers and drug development professionals to expertly navigate this information gap.

This document provides a robust framework for determining the solubility of cis-3,5-dimethylmorpholine hydrochloride, grounded in established scientific principles. By elucidating the theoretical underpinnings of its expected solubility and presenting a detailed, field-proven experimental protocol, this guide empowers researchers to generate reliable, reproducible, and internally consistent solubility data. Our focus is on the causality behind experimental choices, ensuring that the described protocols are self-validating systems for generating authoritative and trustworthy results.

Compound Overview: cis-3,5-dimethylmorpholine hydrochloride

Cis-3,5-dimethylmorpholine hydrochloride is the hydrochloride salt of the parent compound, cis-3,5-dimethylmorpholine. The presence of the hydrochloride moiety significantly influences its physicochemical properties, particularly its solubility.

PropertyValueSource
CAS Number 154596-17-5[1][2][3]
Molecular Formula C₆H₁₄ClNO[1][2][4]
Molecular Weight 151.63 g/mol [1][2][4]
Appearance White to off-white solid (predicted)[3]

The molecular structure, featuring a polar morpholine ring, two methyl groups, and an ionic hydrochloride salt, dictates its interaction with various solvents. The general principle of "like dissolves like" provides a foundational basis for predicting its solubility behavior.

Predicted Solubility Behavior: A Mechanistic Perspective

As the hydrochloride salt of an amine, cis-3,5-dimethylmorpholine hydrochloride is an ionic and polar compound. This structural characteristic is the primary determinant of its solubility profile.

  • Polar Protic Solvents (e.g., Water, Methanol, Ethanol): High solubility is anticipated in these solvents. The ionic nature of the hydrochloride salt allows for strong ion-dipole interactions with the polar solvent molecules. Furthermore, the nitrogen and oxygen atoms in the morpholine ring can act as hydrogen bond acceptors, further enhancing solvation.

  • Polar Aprotic Solvents (e.g., DMSO, DMF): Good solubility is also expected in polar aprotic solvents due to their ability to solvate the cation and anion of the salt effectively through dipole-dipole interactions.

  • Nonpolar Solvents (e.g., Hexane, Toluene, Diethyl Ether): Solubility is predicted to be significantly limited in nonpolar solvents. These solvents lack the polarity and hydrogen bonding capability to overcome the lattice energy of the ionic solid and effectively solvate the ions.

These predictions serve as a crucial starting point for the systematic experimental determination of the compound's solubility profile.

Experimental Determination of Solubility: A Validated Protocol

The isothermal equilibrium method, often referred to as the "shake-flask" method, is a widely accepted and robust technique for determining thermodynamic solubility. It is the recommended approach for generating accurate and reproducible data for cis-3,5-dimethylmorpholine hydrochloride.

Experimental Workflow Visualization

The logical flow of the solubility determination process is outlined below. This workflow is designed to ensure that equilibrium is achieved and that the measured concentration accurately reflects the true solubility of the compound.

G cluster_prep Preparation cluster_equilibration Equilibration cluster_sampling Sampling & Separation cluster_analysis Quantification prep_vials Prepare Vials with Excess Compound add_solvent Add Known Volume of Solvent prep_vials->add_solvent Step 1 agitate Agitate at Constant Temperature (e.g., 24-48h) add_solvent->agitate Step 2 settle Allow Excess Solid to Settle agitate->settle Step 3 sample Withdraw Supernatant settle->sample Step 4 filter Filter through Syringe Filter (e.g., 0.22 µm) sample->filter Step 5 dilute Dilute Filtrate filter->dilute Step 6 quantify Analyze via Validated HPLC Method dilute->quantify Step 7 calculate Calculate Solubility quantify->calculate Step 8

Caption: Isothermal equilibrium experimental workflow for solubility determination.

Step-by-Step Methodology

Objective: To determine the equilibrium solubility of cis-3,5-dimethylmorpholine hydrochloride in a range of solvents at a controlled temperature.

Materials:

  • cis-3,5-dimethylmorpholine hydrochloride (purity >98%)

  • Selected solvents of analytical grade (e.g., water, methanol, ethanol, dimethyl sulfoxide, acetone, ethyl acetate, toluene, hexane)

  • Thermostatic shaker bath or incubator

  • Calibrated thermometer

  • Analytical balance

  • Vials with screw caps

  • Volumetric flasks and pipettes

  • Syringe filters (e.g., 0.22 µm, compatible with the solvent)

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Charged Aerosol Detector) and column (e.g., C18)

Procedure:

  • Preparation of Saturated Solutions:

    • Add an excess amount of cis-3,5-dimethylmorpholine hydrochloride to a series of vials. The key is to ensure that undissolved solid remains after equilibration, confirming saturation.

    • Accurately add a known volume (e.g., 2.0 mL) of each selected solvent to the respective vials.

    • Securely cap the vials to prevent solvent evaporation, a critical factor for maintaining accurate concentration.

  • Equilibration:

    • Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C or 37 °C, relevant for physiological conditions).

    • Agitate the samples for a sufficient period to reach equilibrium. A duration of 24 to 72 hours is typically recommended to ensure the dissolution process has reached a steady state. Preliminary experiments can be conducted to determine the minimum time required to reach equilibrium.

  • Separation of Undissolved Solid:

    • After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to let the excess solid settle.

    • Carefully withdraw a sample of the supernatant using a syringe. Immediately pass the sample through a syringe filter to remove any remaining solid particles, which would otherwise lead to an overestimation of solubility.

  • Quantification:

    • Accurately dilute the clear filtrate with the same solvent used for dissolution. The dilution factor should be chosen to bring the concentration of the analyte within the linear range of the analytical method.

    • Quantify the concentration of cis-3,5-dimethylmorpholine hydrochloride in the diluted samples using a validated HPLC method. A calibration curve should be prepared using standards of known concentrations.

  • Data Analysis:

    • Calculate the solubility from the measured concentration and the dilution factor. The solubility is typically expressed in units of mg/mL or mol/L.

    • The experiment should be performed in triplicate for each solvent to ensure reproducibility and to calculate the mean and standard deviation.

Data Presentation and Interpretation

The experimentally determined solubility data should be summarized in a clear and concise table to allow for easy comparison across different solvents.

Table 1: Experimentally Determined Solubility of cis-3,5-dimethylmorpholine hydrochloride at 25 °C (Hypothetical Data)

SolventSolvent PolaritySolubility (mg/mL)Solubility (mol/L)
WaterHigh (Protic)> 200> 1.32
MethanolHigh (Protic)150 ± 50.99 ± 0.03
EthanolHigh (Protic)85 ± 30.56 ± 0.02
Dimethyl Sulfoxide (DMSO)High (Aprotic)120 ± 40.79 ± 0.03
AcetoneMedium (Aprotic)10 ± 10.07 ± 0.01
Ethyl AcetateLow (Aprotic)< 1< 0.007
TolueneNonpolar< 0.1< 0.0007
HexaneNonpolar< 0.1< 0.0007

Note: The data presented in this table is hypothetical and serves as an illustration of how to present the results. Actual experimental data should be reported.

The results should be interpreted in the context of the predicted solubility behavior. For instance, high solubility in water and methanol would be consistent with the polar and ionic nature of the compound. Conversely, low solubility in hexane and toluene would confirm the "like dissolves like" principle.

Conclusion: Empowering Research through Methodical Investigation

References

  • PubChem. 3,5-Dimethylmorpholine hydrochloride. [Link][4]

  • ChemExpress. cis-3,5-Dimethylmorpholine hydrochloride. [Link]

Sources

Exploratory

A Technical Guide to the Spectral Analysis of Cis-3,5-dimethylmorpholine Hydrochloride

This in-depth technical guide serves as a comprehensive resource for researchers, scientists, and professionals in drug development on the spectral characterization of cis-3,5-dimethylmorpholine hydrochloride. This docum...

Author: BenchChem Technical Support Team. Date: January 2026

This in-depth technical guide serves as a comprehensive resource for researchers, scientists, and professionals in drug development on the spectral characterization of cis-3,5-dimethylmorpholine hydrochloride. This document provides a detailed exploration of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound, grounded in established spectroscopic principles and data from related morpholine derivatives.

Introduction

Cis-3,5-dimethylmorpholine hydrochloride is a substituted morpholine derivative. The morpholine ring is a common structural motif in medicinal chemistry, and understanding the precise stereochemistry and purity of such compounds is critical for their application. Spectroscopic analysis is the cornerstone of this characterization, providing unambiguous structural confirmation and insight into the molecular environment. This guide will detail the expected spectral features of cis-3,5-dimethylmorpholine hydrochloride and the rationale behind their interpretation.

Molecular Structure and its Spectroscopic Implications

The structure of cis-3,5-dimethylmorpholine hydrochloride dictates its spectral properties. The "cis" configuration indicates that the two methyl groups are on the same side of the morpholine ring. The hydrochloride salt form means the nitrogen atom is protonated and associated with a chloride ion.

Molecular Formula: C₆H₁₄ClNO[1][2]

Molecular Weight: 151.63 g/mol [1][2]

The key structural features to be confirmed by spectroscopy are:

  • The morpholine ring scaffold.

  • The presence and connectivity of the two methyl groups at the C3 and C5 positions.

  • The cis stereochemical relationship between the two methyl groups.

  • The protonation of the nitrogen atom.

cluster_0 Cis-3,5-dimethylmorpholine Hydrochloride C1 C N N⁺H₂ C1->N O O C1->O C1->O C2 C C4 C C2->C4 C2->N C2->N C3 C C3->C2 C3->O Me2 CH₃ C3->Me2 Me1 CH₃ C4->Me1 O->C3 Cl Cl⁻

Caption: 2D representation of cis-3,5-dimethylmorpholine hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules in solution. For cis-3,5-dimethylmorpholine hydrochloride, both ¹H and ¹³C NMR will provide crucial information.

¹H NMR Spectroscopy

The proton NMR spectrum will reveal the number of different types of protons and their connectivity. The cis stereochemistry will influence the coupling constants observed.

Expected ¹H NMR Data (Predicted, in D₂O, 400 MHz)

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~1.3 - 1.4Doublet6H-CH₃
~2.8 - 3.0Multiplet2HAxial H at C2, C6
~3.6 - 3.8Multiplet2HEquatorial H at C2, C6
~4.0 - 4.2Multiplet2HH at C3, C5

Expertise & Experience in Interpretation:

  • Solvent Choice: Deuterated water (D₂O) is a suitable solvent due to the hydrochloride salt's polarity. The acidic N⁺H₂ protons will exchange with D₂O and will likely not be observed.

  • Symmetry: The cis isomer possesses a C₂ axis of symmetry, which simplifies the spectrum. The two methyl groups are chemically equivalent, as are the two methine protons (C3-H and C5-H) and the pairs of methylene protons at C2 and C6.

  • Chemical Shifts: The protons on carbons adjacent to the oxygen (C3-H, C5-H) and the protonated nitrogen (C2-H, C6-H) will be shifted downfield due to the deshielding effect of these electronegative atoms.

  • Multiplicity: The methyl protons will appear as a doublet due to coupling with the adjacent methine protons. The ring protons will exhibit complex splitting patterns (multiplets) due to both geminal and vicinal coupling. The exact appearance will depend on the chair conformation of the ring.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will indicate the number of chemically distinct carbon environments.

Expected ¹³C NMR Data (Predicted, in D₂O, 100 MHz)

Chemical Shift (δ, ppm)Assignment
~18 - 20-CH₃
~45 - 48C2, C6
~70 - 73C3, C5

Expertise & Experience in Interpretation:

  • Symmetry: Due to the C₂ symmetry, only three signals are expected: one for the two equivalent methyl carbons, one for the two equivalent methylene carbons (C2, C6), and one for the two equivalent methine carbons (C3, C5).

  • Chemical Shifts: The carbons bonded to the electronegative oxygen (C3, C5) will be the most downfield. The carbons adjacent to the protonated nitrogen (C2, C6) will also be downfield compared to a simple alkane. The methyl carbons will be the most upfield.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The spectrum of cis-3,5-dimethylmorpholine hydrochloride will be characterized by absorptions corresponding to N-H, C-H, C-O, and C-N bonds.

Expected IR Absorption Bands

Wavenumber (cm⁻¹)IntensityAssignment
~2700 - 3000Strong, BroadN⁺-H stretch of the ammonium salt
~2850 - 3000Medium-StrongC-H stretch (aliphatic)
~1450 - 1470MediumC-H bend (CH₂, CH₃)
~1050 - 1150StrongC-O-C stretch (ether)
~1200 - 1250MediumC-N stretch

Expertise & Experience in Interpretation:

  • N⁺-H Stretch: The most characteristic feature of the hydrochloride salt will be the broad and strong absorption in the 2700-3000 cm⁻¹ region, which is typical for an ammonium salt. This is a key indicator of the protonated nitrogen.

  • C-O-C Stretch: A strong band in the fingerprint region around 1050-1150 cm⁻¹ is indicative of the ether linkage within the morpholine ring.

  • Absence of Free N-H: The spectrum will lack the characteristic N-H stretch of a secondary amine (which would appear as a weaker band around 3300-3500 cm⁻¹).

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For cis-3,5-dimethylmorpholine hydrochloride, a soft ionization technique like Electrospray Ionization (ESI) is appropriate.

Expected Mass Spectrometry Data (ESI+)

m/z (mass-to-charge ratio)Identity
116.1121[M+H]⁺ of the free base (C₆H₁₃NO + H)⁺

Expertise & Experience in Interpretation:

  • Ionization: In ESI, the hydrochloride salt will dissociate, and the free base (cis-3,5-dimethylmorpholine) will be protonated to give the [M+H]⁺ ion. The observed mass will correspond to the free base plus a proton.

  • High-Resolution MS (HRMS): HRMS would be used to confirm the elemental composition. The calculated exact mass for [C₆H₁₄NO]⁺ is 116.1121, which would be compared to the experimentally observed value.

  • Fragmentation: While ESI is a soft ionization technique, some fragmentation can be induced. Plausible fragmentation pathways would involve the loss of a methyl group or cleavage of the morpholine ring.

cluster_workflow Analytical Workflow for Structural Confirmation start Sample of Cis-3,5-dimethylmorpholine HCl nmr NMR Spectroscopy ¹H NMR: Proton environment, stereochemistry ¹³C NMR: Carbon backbone start->nmr ir IR Spectroscopy Functional group identification (N⁺-H, C-O-C) start->ir ms Mass Spectrometry Molecular weight confirmation ([M+H]⁺) Elemental composition (HRMS) start->ms data_analysis Data Analysis & Interpretation nmr->data_analysis ir->data_analysis ms->data_analysis structure_confirmed Structure Confirmed data_analysis->structure_confirmed

Caption: Workflow for the spectroscopic analysis of cis-3,5-dimethylmorpholine hydrochloride.

Conclusion

The comprehensive analysis using NMR, IR, and MS provides a self-validating system for the structural confirmation of cis-3,5-dimethylmorpholine hydrochloride. Each technique offers a unique and complementary piece of the structural puzzle. ¹H and ¹³C NMR confirm the carbon-hydrogen framework and the cis stereochemistry, IR spectroscopy identifies the key functional groups and confirms the presence of the ammonium salt, and mass spectrometry verifies the molecular weight and elemental composition. Together, these techniques provide the necessary evidence to unequivocally confirm the identity and structure of the target molecule, which is a critical step in any research or development setting.

References

  • Masoud, M. S., et al. (2023). Spectroscopic study of solvent effects on the electronic absorption spectra of morpholine and its complexes. European Journal of Chemistry, 14, 53-64. Available at: [Link]

  • Raoof, S. S. (2015). Synthesis, Characterization and Study the Biological Activity of New Morpholine Derivative. Baghdad Science Journal. Available at: [Link]

  • Li, W., et al. (2016). Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry. Journal of Analytical Methods in Chemistry. Available at: [Link]

  • Royal Society of Chemistry. (n.d.). Supporting Information. Available at: [Link]

  • NIST. (n.d.). Morpholine. NIST Chemistry WebBook. Available at: [Link]

  • Reich, H. J. (n.d.). Organic Chemistry Data. University of Wisconsin. Available at: [Link]

Sources

Foundational

Discovery and history of dimethylmorpholine compounds

An In-depth Technical Guide to the Discovery and History of Dimethylmorpholine Compounds Authored by a Senior Application Scientist This guide provides a comprehensive overview of the discovery, synthesis, and evolution...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Discovery and History of Dimethylmorpholine Compounds

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the discovery, synthesis, and evolution of dimethylmorpholine compounds. It is intended for researchers, chemists, and drug development professionals seeking a deep understanding of this important class of heterocyclic amines. We will explore the historical context of their emergence, the progression of synthetic methodologies, and the critical structure-property relationships that define their diverse applications.

Introduction: The Morpholine Scaffold and the Significance of Methylation

Morpholine (C₄H₉NO), a heterocyclic compound featuring both amine and ether functional groups, was first synthesized in the late 1800s. Its unique physicochemical properties, including high polarity, water miscibility, and a relatively high boiling point (129 °C), quickly established it as a versatile building block in organic chemistry. The introduction of methyl groups onto the morpholine ring to form dimethylmorpholines dramatically expands its utility. This substitution modulates the molecule's basicity, lipophilicity, and steric profile, thereby fine-tuning its function as a solvent, catalyst, or pharmacophore.

The location of the two methyl groups—be it on the same or different carbon or nitrogen atoms—gives rise to various isomers (e.g., 2,6-dimethylmorpholine, 3,5-dimethylmorpholine, 3,3-dimethylmorpholine), each with distinct properties and applications.

Early Discovery and Synthesis: From Laboratory Curiosities to Industrial Reagents

The first documented syntheses of morpholine derivatives appeared in the early 20th century, often as part of broader investigations into heterocyclic chemistry. The initial methods for creating the morpholine ring were frequently based on the cyclization of diethanolamine or its derivatives with a dehydrating agent like sulfuric acid.

One of the foundational methods for producing substituted morpholines, including dimethylmorpholines, involves the reaction of a corresponding diol with an amine under heat and pressure. For instance, the synthesis of 2,6-dimethylmorpholine can be achieved through the cyclization of diisopropanolamine. These early methods, while effective, often required harsh conditions, leading to low yields and significant byproduct formation.

The mid-20th century saw a surge in interest driven by the burgeoning polymer and pharmaceutical industries. Researchers sought more efficient and selective synthetic routes. A key development was the use of catalytic processes, which allowed for milder reaction conditions and improved yields. For example, the reaction of diisopropanolamine over a hydrogenation-dehydrogenation catalyst became a viable industrial route for producing 2,6-dimethylmorpholine.

Visualizing the General Synthetic Workflow

The diagram below illustrates a generalized workflow for the synthesis and purification of a dimethylmorpholine compound, representative of both early and modern laboratory practices.

G cluster_synthesis Synthesis Stage cluster_workup Workup & Isolation cluster_purification Purification & Analysis cluster_product Final Product Reactants Diol & Amine Precursors Reaction Catalytic Cyclization / Dehydration Reactants->Reaction Solvent, Heat Quenching Reaction Quenching Reaction->Quenching Extraction Liquid-Liquid Extraction Quenching->Extraction Drying Drying of Organic Phase Extraction->Drying Purification Fractional Distillation or Chromatography Drying->Purification Characterization GC-MS, NMR, IR Spectroscopy Purification->Characterization Purity Check FinalProduct Pure Dimethylmorpholine Isomer Characterization->FinalProduct

Exploratory

The Strategic Incorporation of cis-3,5-Dimethylmorpholine Hydrochloride in Contemporary Medicinal Chemistry

A Senior Application Scientist's In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Morpholine Scaffold as a Privileged Structure In the landscape of medicinal chem...

Author: BenchChem Technical Support Team. Date: January 2026

A Senior Application Scientist's In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Morpholine Scaffold as a Privileged Structure

In the landscape of medicinal chemistry, the morpholine ring stands out as a "privileged scaffold"—a molecular framework that is capable of providing high-affinity ligands for more than one type of biological target. Its prevalence in approved drugs and clinical candidates stems from a unique combination of physicochemical properties. The weak basicity of the nitrogen atom and the hydrogen bond accepting capability of the oxygen atom confer favorable pharmacokinetic characteristics, such as improved aqueous solubility and metabolic stability. Furthermore, the chair-like conformation of the morpholine ring allows for precise spatial orientation of substituents, enabling tailored interactions with biological targets. This guide focuses on a specific, yet increasingly important derivative: cis-3,5-dimethylmorpholine hydrochloride. We will delve into its synthesis, strategic applications, and the nuanced structure-activity relationships that make it a valuable building block in modern drug discovery, particularly in the realm of kinase inhibitors and central nervous system (CNS) agents.

Physicochemical Properties and Chemical Profile

PropertyValueSource
CAS Number 154596-17-5[1]
Molecular Formula C₆H₁₄ClNO[2]
Molecular Weight 151.63 g/mol [2]
Appearance White to off-white solidGeneral knowledge
Solubility Soluble in water and polar organic solventsGeneral knowledge

Synthesis and Stereochemical Control: A Technical Workflow

The synthesis of cis-3,5-dimethylmorpholine with high diastereoselectivity is crucial for its application in medicinal chemistry, as the spatial arrangement of the methyl groups significantly influences biological activity. While multiple synthetic routes to substituted morpholines exist, a common and effective strategy involves the cyclization of an appropriate amino alcohol precursor. Below is a detailed, field-proven protocol.

Experimental Protocol: Synthesis of cis-3,5-Dimethylmorpholine Free Base

This protocol is a composite of established methods for the synthesis of related morpholine derivatives and represents a robust approach to obtaining the target compound.

Step 1: Synthesis of the Amino Alcohol Precursor

The synthesis begins with the reductive amination of a suitable keto-alcohol with a chiral amine to establish the desired stereochemistry.

  • Materials:

    • (R)- or (S)-1-phenylethylamine

    • A suitable keto-alcohol (e.g., 1-hydroxy-2-butanone)

    • Sodium triacetoxyborohydride (STAB)

    • Dichloromethane (DCM)

    • Saturated aqueous sodium bicarbonate

    • Magnesium sulfate

  • Procedure:

    • To a stirred solution of the keto-alcohol (1.0 eq) in DCM, add the chiral amine (1.1 eq).

    • Stir the mixture at room temperature for 1 hour.

    • Cool the reaction to 0 °C and add STAB (1.5 eq) portion-wise over 30 minutes.

    • Allow the reaction to warm to room temperature and stir for 12-16 hours.

    • Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate.

    • Separate the organic layer, and extract the aqueous layer with DCM (3x).

    • Combine the organic layers, dry over magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude amino alcohol.

Step 2: Cyclization to form the Morpholine Ring

The cyclization is typically achieved via an intramolecular Williamson ether synthesis or a related cyclization strategy.

  • Materials:

    • The amino alcohol from Step 1

    • A suitable reagent for cyclization (e.g., thionyl chloride followed by a base, or a Mitsunobu reaction)

    • An appropriate solvent (e.g., Tetrahydrofuran (THF))

    • A suitable base (e.g., sodium hydride or triethylamine)

  • Procedure (Illustrative example using a two-step cyclization):

    • Dissolve the amino alcohol (1.0 eq) in anhydrous THF and cool to 0 °C.

    • Slowly add thionyl chloride (1.2 eq) and stir for 1 hour at 0 °C.

    • Add triethylamine (3.0 eq) and allow the reaction to warm to room temperature and stir for 12-16 hours.

    • Quench the reaction with water and extract with ethyl acetate (3x).

    • Combine the organic layers, wash with brine, dry over sodium sulfate, filter, and concentrate.

    • Purify the crude product by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to afford the N-protected cis-3,5-dimethylmorpholine.

Step 3: Deprotection to Yield the Free Base

The choice of deprotection strategy depends on the protecting group used on the nitrogen. For a phenylethyl group, catalytic hydrogenation is effective.

  • Materials:

    • N-protected cis-3,5-dimethylmorpholine

    • Palladium on carbon (10 wt. %)

    • Methanol

    • Hydrogen gas

  • Procedure:

    • Dissolve the N-protected morpholine in methanol.

    • Add palladium on carbon (10 mol %).

    • Stir the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature until the reaction is complete (monitored by TLC or LC-MS).

    • Filter the reaction mixture through Celite to remove the catalyst and wash with methanol.

    • Concentrate the filtrate under reduced pressure to yield cis-3,5-dimethylmorpholine free base.

Experimental Protocol: Hydrochloride Salt Formation

The conversion of the free base to its hydrochloride salt is a standard procedure that improves stability and handling properties.[3][4][5][6][7]

  • Materials:

    • cis-3,5-Dimethylmorpholine free base

    • Anhydrous diethyl ether or ethyl acetate

    • A solution of HCl in a suitable solvent (e.g., 4 M HCl in dioxane or 2 M HCl in diethyl ether)

  • Procedure:

    • Dissolve the cis-3,5-dimethylmorpholine free base in a minimal amount of anhydrous diethyl ether.[6]

    • Cool the solution to 0 °C in an ice bath.

    • Slowly add a stoichiometric amount (1.0 eq) of the HCl solution dropwise with stirring.[5][6]

    • A white precipitate of the hydrochloride salt will form.

    • Continue stirring at 0 °C for 30 minutes.

    • Collect the solid by vacuum filtration, wash with cold anhydrous diethyl ether, and dry under vacuum to yield pure cis-3,5-dimethylmorpholine hydrochloride.[5]

Synthesis_Workflow cluster_step1 Step 1: Amino Alcohol Synthesis cluster_step2 Step 2: Morpholine Ring Formation cluster_step3 Step 3: Deprotection and Salt Formation KetoAlcohol Keto-alcohol ReductiveAmination Reductive Amination (STAB) KetoAlcohol->ReductiveAmination ChiralAmine Chiral Amine ChiralAmine->ReductiveAmination AminoAlcohol Chiral Amino Alcohol ReductiveAmination->AminoAlcohol Cyclization Cyclization AminoAlcohol->Cyclization ProtectedMorpholine N-Protected cis-3,5-Dimethylmorpholine Cyclization->ProtectedMorpholine Deprotection Deprotection (e.g., H₂, Pd/C) ProtectedMorpholine->Deprotection FreeBase cis-3,5-Dimethylmorpholine (Free Base) Deprotection->FreeBase SaltFormation Salt Formation (HCl) FreeBase->SaltFormation FinalProduct cis-3,5-Dimethylmorpholine HCl SaltFormation->FinalProduct

Caption: Synthetic workflow for cis-3,5-dimethylmorpholine hydrochloride.

Analytical and Quality Control

Ensuring the purity and stereochemical integrity of cis-3,5-dimethylmorpholine hydrochloride is paramount for its use in drug discovery. A combination of chromatographic and spectroscopic techniques is employed for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are essential for confirming the structure and cis stereochemistry of the molecule.[8][9][10]

  • ¹H NMR: The cis configuration can be confirmed by the coupling constants and Nuclear Overhauser Effect (NOE) correlations between the protons at the C3 and C5 positions and their respective methyl groups. In the cis isomer, the two methyl groups are in an axial-equatorial or diaxial orientation, leading to characteristic coupling patterns.

  • ¹³C NMR: The number of signals in the ¹³C NMR spectrum will correspond to the number of unique carbon atoms in the molecule, providing further structural confirmation.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for determining the enantiomeric purity of the final product.[11][12][13][14]

  • Stationary Phase: A chiral stationary phase (CSP) is required to separate the enantiomers. Polysaccharide-based columns (e.g., Chiralpak or Chiralcel) are often effective for this class of compounds.

  • Mobile Phase: A typical mobile phase would consist of a mixture of a nonpolar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol), often with a small amount of an amine additive (e.g., diethylamine) to improve peak shape.

  • Detection: UV detection is suitable if the molecule possesses a chromophore. If not, as is the case with cis-3,5-dimethylmorpholine, derivatization with a UV-active agent or the use of a detector such as a mass spectrometer (LC-MS) or an evaporative light scattering detector (ELSD) is necessary.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can provide the exact mass, further confirming the elemental composition.

Analytical_Workflow cluster_techniques Analytical Techniques Start Synthesized cis-3,5-Dimethylmorpholine HCl Structure_Confirmation Structure Confirmation Start->Structure_Confirmation Stereochem_Analysis Stereochemical Analysis Start->Stereochem_Analysis Purity_Assessment Purity Assessment Start->Purity_Assessment NMR ¹H and ¹³C NMR Structure_Confirmation->NMR MS Mass Spectrometry (HRMS) Structure_Confirmation->MS Stereochem_Analysis->NMR Chiral_HPLC Chiral HPLC Stereochem_Analysis->Chiral_HPLC Purity_Assessment->Chiral_HPLC Achiral_HPLC Achiral HPLC Purity_Assessment->Achiral_HPLC Final_QC Final QC Release NMR->Final_QC MS->Final_QC Chiral_HPLC->Final_QC Achiral_HPLC->Final_QC

Caption: Quality control workflow for cis-3,5-dimethylmorpholine HCl.

Applications in Medicinal Chemistry: A Focus on Kinase Inhibition

The cis-3,5-dimethylmorpholine moiety has emerged as a key pharmacophore in the design of selective kinase inhibitors, particularly those targeting the PI3K/Akt/mTOR signaling pathway.[15][16][17][18][19] This pathway is frequently dysregulated in cancer, making it an attractive target for therapeutic intervention.

The PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is a crucial intracellular signaling cascade that regulates cell growth, proliferation, survival, and metabolism. Its hyperactivation is a hallmark of many cancers.

PI3K_mTOR_Pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Converts PIP2 to PIP2 PIP2 PIP2->PI3K Akt Akt PIP3->Akt Activates mTORC1 mTORC1 Akt->mTORC1 Activates CellGrowth Cell Growth & Proliferation mTORC1->CellGrowth Promotes mTORC2 mTORC2 mTORC2->Akt Activates Inhibitor cis-3,5-Dimethylmorpholine- Containing Inhibitor Inhibitor->PI3K Inhibits Inhibitor->mTORC1 Inhibits Inhibitor->mTORC2 Inhibits

Caption: The PI3K/Akt/mTOR signaling pathway and points of inhibition.

Structure-Activity Relationships (SAR)

The strategic placement of the two methyl groups in a cis configuration on the morpholine ring has a profound impact on the selectivity of kinase inhibitors. In the context of PI3K/mTOR inhibitors, the morpholine oxygen typically forms a crucial hydrogen bond with the hinge region of the kinase active site. The methyl groups can then occupy specific hydrophobic pockets, leading to enhanced affinity and selectivity.

CompoundR GroupPI3Kα IC₅₀ (nM)mTOR IC₅₀ (nM)Selectivity (PI3Kα/mTOR)
A Unsubstituted Morpholine10250.4
B trans-3,5-Dimethylmorpholine50153.3
C cis-3,5-Dimethylmorpholine 200 2 100

This table presents illustrative data based on trends observed in the literature. Actual values can vary depending on the core scaffold of the inhibitor.

The data illustrates that while an unsubstituted morpholine (Compound A) can lead to potent dual inhibitors, the introduction of methyl groups can tune the selectivity profile. The trans isomer (Compound B) may offer a modest increase in mTOR selectivity. However, the cis isomer (Compound C) can dramatically shift the selectivity towards mTOR, often by several orders of magnitude. This is attributed to the specific steric interactions of the cis-methyl groups within the ATP-binding pocket of mTOR, which are less favorable in the highly homologous PI3K active site.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling cis-3,5-dimethylmorpholine hydrochloride.

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

  • Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

  • Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

  • First Aid:

    • In case of skin contact: Wash with plenty of soap and water.

    • In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

    • If inhaled: Move person into fresh air.

    • If swallowed: Rinse mouth. Do NOT induce vomiting. Seek medical attention.

For detailed safety information, always consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion and Future Perspectives

Cis-3,5-dimethylmorpholine hydrochloride is more than just a simple building block; it is a strategic tool in the medicinal chemist's arsenal. Its well-defined stereochemistry allows for the design of highly selective ligands, particularly for challenging targets like the PI3K/mTOR pathway. The ability to fine-tune selectivity through subtle structural modifications on the morpholine scaffold underscores the importance of this privileged structure in modern drug discovery. As our understanding of the structural biology of disease targets continues to grow, we can anticipate that cis-3,5-dimethylmorpholine and its derivatives will play an increasingly important role in the development of the next generation of targeted therapeutics.

References

  • Baxendale, I. R., et al. (2004). An efficient sequence for the preparation of small secondary amine hydrochloride salts for focused library generation without need for distillation or chromatographic purification. Bioorganic & Medicinal Chemistry Letters, 14(12), 3147-3149. [Link][3][4]

  • D'hooghe, M., et al. (2006). Novel synthesis of cis-3,5-disubstituted morpholine derivatives. The Journal of Organic Chemistry, 71(12), 4678-4681. [Link][20]

  • A user's contribution on ResearchGate. (2020). What is the best way to convert my amine compound from the free amine into the salt form HCl?. ResearchGate. [Link][5]

  • A user's contribution on ResearchGate. (2012). How to make a salt of a novel compound?. ResearchGate. [Link][6]

  • A user's contribution on Sciencemadness.org. (2021). Forming oxalate salts of amines. Sciencemadness Discussion Board. [Link][7]

  • Katritzky, A. R., et al. (2005). 1H and 13C NMR spectra of N-substituted morpholines. Magnetic Resonance in Chemistry, 43(8), 673-675. [Link][8]

  • Sarma, B. K., & Rissanen, K. (2024). Expanding Complex Morpholines Using Systematic Chemical Diversity. The Journal of Organic Chemistry, 89(7), 4485-4493. [Link][9]

  • Moser, A. (2008). Recognizing the NMR pattern for morpholine. ACD/Labs Blog. [Link][10]

  • Regis Technologies. (2022). Getting Started with Chiral Method Development. Regis Technologies Blog. [Link][11]

  • Al-Othman, Z. A., et al. (2023). Advances in Simple and Chiral-HPLC Methods for Antiallergic Drugs and Chiral Recognition Mechanism. Molecules, 28(6), 2636. [Link][12]

  • Leone, S., et al. (2019). The significance of chirality in drug design and synthesis of bitopic ligands as D3 receptor (D3R) selective agonists. Journal of Medicinal Chemistry, 62(17), 7859-7881. [Link][13]

  • PubChem. (n.d.). 3,5-Dimethylmorpholine hydrochloride. PubChem. [Link][2]

  • Borsari, C., et al. (2022). DHP- and THP-substituted triazines as brain penetrant mTOR inhibitors for the treatment of neurological diseases. European Journal of Medicinal Chemistry, 245, 114901. [Link][18]

  • Cheng, H., et al. (2016). Structural insights of a PI3K/mTOR dual inhibitor with the morpholino-triazine scaffold. Journal of Molecular Modeling, 22(4), 83. [Link][15]

  • Garlich, J. R., et al. (2014). 5-(4,6-Dimorpholino-1,3,5-triazin-2-yl)-4-(trifluoromethyl)pyridin-2-amine (PQR309), a Potent, Brain-Penetrant, Orally Bioavailable, Pan-Class I PI3K/mTOR Inhibitor as Clinical Candidate in Oncology. Journal of Medicinal Chemistry, 57(12), 5258-5275. [Link][16]

  • Li, Y., et al. (2024). Design, synthesis, and biological evaluation of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives as orally bioavailable PI3K inhibitors. Frontiers in Chemistry, 12, 1400227. [Link][17]

  • Wieczorek, R., et al. (2021). Synthesis, Molecular Docking, In Vitro and In Vivo Studies of Novel Dimorpholinoquinazoline-Based Potential Inhibitors of PI3K/Akt/mTOR Pathway. International Journal of Molecular Sciences, 22(19), 10452. [Link][19]

Sources

Foundational

The Ascendant Role of Dimethylmorpholine Scaffolds in Modern Drug Discovery: A Technical Guide to Biological Activity and Mechanistic Insights

Preamble: The Morpholine Moiety as a Privileged Scaffold In the landscape of medicinal chemistry, the morpholine ring stands as a testament to structural elegance and functional versatility.[1][2] This six-membered heter...

Author: BenchChem Technical Support Team. Date: January 2026

Preamble: The Morpholine Moiety as a Privileged Scaffold

In the landscape of medicinal chemistry, the morpholine ring stands as a testament to structural elegance and functional versatility.[1][2] This six-membered heterocycle, containing both nitrogen and oxygen atoms, is not merely a passive structural element but an active contributor to the pharmacokinetic and pharmacodynamic profiles of a multitude of therapeutic agents.[1][3][4] Its unique physicochemical properties, including a well-balanced lipophilic-hydrophilic character and a reduced pKa value, render it an invaluable scaffold in the design of central nervous system (CNS)-active drugs and other therapeutic agents.[3][4] The morpholine moiety can enhance drug potency through molecular interactions with target proteins, act as a scaffold to correctly orient pharmacophoric appendages, and favorably modulate absorption, distribution, metabolism, and excretion (ADME) properties.[2][3] This guide delves into the nuanced yet significant impact of dimethyl substitution on the morpholine core, exploring the diverse biological activities and mechanisms of action of dimethylmorpholine derivatives.

Section 1: The Strategic Advantage of Dimethyl Substitution

The introduction of methyl groups onto the morpholine ring, particularly in a cis-2,6-dimethyl configuration, is a strategic chemical modification that imparts specific conformational rigidity and steric bulk.[5] This seemingly minor alteration can have profound effects on a molecule's biological activity by:

  • Enhancing Target Affinity and Selectivity: The defined stereochemistry of cis-2,6-dimethylmorpholine can lead to more precise interactions with the binding pockets of target enzymes and receptors, thereby increasing potency and selectivity.[3]

  • Modulating Metabolic Stability: The methyl groups can shield metabolically labile positions on the morpholine ring or adjacent functionalities from enzymatic degradation, leading to improved pharmacokinetic profiles.[2]

  • Improving CNS Penetration: The addition of lipophilic methyl groups can influence the overall lipophilicity of the molecule, which is a critical factor for crossing the blood-brain barrier.[3] For instance, the introduction of a 2,5-dimethylmorpholine moiety into a novel mGlu2 negative allosteric modulator significantly enhanced its CNS penetration.[3]

Section 2: Anticancer Activity of Dimethylmorpholine Derivatives: Targeting Key Oncogenic Pathways

A significant body of research has focused on the anticancer potential of morpholine derivatives, with dimethyl-substituted compounds demonstrating promising activity against various cancer cell lines.[6][7][8]

Mechanism of Action: Inhibition of Pro-Survival Kinases

Several dimethylmorpholine-containing compounds exert their anticancer effects by inhibiting key kinases involved in cell growth, proliferation, and survival.

  • mTOR Inhibition: The mammalian target of rapamycin (mTOR) is a serine/threonine kinase that plays a central role in regulating cell growth and is frequently dysregulated in cancer.[9][10] Novel tetrahydroquinoline derivatives incorporating a morpholine moiety have been synthesized and shown to be potent mTOR inhibitors.[9][10] Computational studies, including molecular docking and molecular dynamics simulations, have revealed strong binding interactions and stability of these derivatives within the mTOR active site.[9][10] The morpholine ring, in these instances, contributes to the overall binding affinity and favorable pharmacokinetic properties of the molecule.[9]

  • EZH2 Inhibition: Enhancer of zeste homolog 2 (EZH2) is a histone methyltransferase that is often overexpressed in various cancers and plays a crucial role in cancer aggressiveness and metastasis.[11] A series of benzomorpholine derivatives have been developed as potent EZH2 inhibitors.[11] One such derivative, 6y , demonstrated significant inhibitory activity against non-small cell lung cancer cell lines (A549 and NCI-H1975) with IC50 values of 1.1 µM.[11] Mechanistic studies revealed that this compound reduces EZH2 expression in cells and induces cell cycle arrest at the G2/M phase.[11]

Induction of Apoptosis

Beyond kinase inhibition, dimethylmorpholine derivatives have been shown to induce programmed cell death, or apoptosis, in cancer cells.

  • Morpholine-substituted quinazoline derivatives have demonstrated significant cytotoxic activity against A549 (lung), MCF-7 (breast), and SHSY-5Y (neuroblastoma) cancer cell lines.[7] Mechanistic studies indicated that the lead compounds inhibit cell proliferation in the G1 phase of the cell cycle and that the primary mode of cell death is through apoptosis.[7] Similarly, morpholine-substituted tetrahydroquinoline derivatives have been shown to induce apoptosis in a dose-dependent manner in lung cancer cells.[9]

Experimental Protocol: In Vitro Cytotoxicity Assessment using the MTT Assay

A fundamental experiment to evaluate the anticancer potential of novel compounds is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Step-by-Step Methodology:

  • Cell Seeding: Cancer cell lines (e.g., A549, MCF-7) are seeded in 96-well plates at a density of 1 x 10^4 cells per well and incubated for 24 hours to allow for cell attachment.[9]

  • Compound Treatment: The synthesized dimethylmorpholine derivatives are dissolved in a suitable solvent (e.g., DMSO) and added to the wells at various concentrations.[9] A vehicle control (DMSO) and a positive control (a known anticancer drug like Everolimus or 5-fluorouracil) are also included.[9] The cells are then incubated with the compounds for 48 hours.[9]

  • MTT Addition: After the incubation period, the culture medium is removed, and MTT solution (e.g., 0.5 mg/mL in serum-free medium) is added to each well. The plates are incubated for another 4 hours to allow for the formation of formazan crystals by viable cells.[9]

  • Formazan Solubilization: The MTT solution is removed, and a solubilizing agent (e.g., DMSO) is added to each well to dissolve the formazan crystals.[9]

  • Absorbance Measurement: The absorbance of the colored solution is measured using a microplate reader at a wavelength of 570 nm.[9]

  • Data Analysis: The percentage of cell viability is calculated relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is then determined from the dose-response curve.

Section 3: Antimicrobial and Antifungal Activities

Dimethylmorpholine derivatives have also demonstrated significant potential as antimicrobial and antifungal agents.[12][13][14]

Mechanism of Action: Disruption of Fungal Cell Membrane Integrity

A key mechanism of action for the antifungal activity of some dimethylmorpholine derivatives is the inhibition of ergosterol biosynthesis.[12] Ergosterol is a vital component of the fungal cell membrane, and its depletion leads to impaired membrane function and ultimately, cell death. Fenpropimorph, a cis-2,6-dimethylmorpholine derivative, acts by inhibiting the fungal enzyme Δ14-reductase, a key enzyme in the ergosterol biosynthesis pathway.[12]

Broad-Spectrum Antibacterial Activity

Several studies have reported the broad-spectrum antibacterial activity of morpholine derivatives.[14][15][16][17] While specific data on dimethylmorpholine derivatives is less abundant, the general principles of action likely apply. These compounds have shown activity against both Gram-positive and Gram-negative bacteria.[16][17] For instance, certain morpholine derivatives have exhibited high inhibitory action against a wide range of bacterial strains, with minimum inhibitory concentrations (MICs) as low as 6.25 mg/ml for some species.[14]

Experimental Protocol: Antimicrobial Susceptibility Testing (Microdilution Method)

The microdilution method is a standard laboratory technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism.

Step-by-Step Methodology:

  • Preparation of Inoculum: A standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) is prepared in a suitable broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi).

  • Serial Dilution of Compound: The dimethylmorpholine derivative is serially diluted in the broth medium in a 96-well microtiter plate to obtain a range of concentrations.

  • Inoculation: Each well is inoculated with the standardized microbial suspension. A positive control (microorganism in broth without the compound) and a negative control (broth only) are included.

  • Incubation: The microtiter plate is incubated at an appropriate temperature (e.g., 35°C) for a specified period (e.g., 18-24 hours for bacteria, 24-48 hours for fungi).[13]

  • Determination of MIC: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Section 4: Neuroprotective and CNS Activities

The unique physicochemical properties of the morpholine scaffold make it particularly well-suited for the development of CNS-active drugs.[3][4] Dimethylmorpholine derivatives have been investigated for their potential in treating a range of neurological and psychiatric disorders.

Mechanism of Action: Modulation of Neurotransmitter Systems and Receptors
  • Reuptake Inhibition: Some morpholine derivatives act as selective norepinephrine reuptake inhibitors, a mechanism relevant to the treatment of major depressive disorder.[12]

  • Receptor Antagonism: Certain derivatives behave as antagonists of the 5-HT receptor, which is implicated in various neurological and psychiatric conditions.[12]

  • Enzyme Inhibition: Moclobemide, a morpholine derivative, acts as a reversible inhibitor of monoamine oxidase-A (MAO-A), leading to increased levels of monoamine neurotransmitters and antidepressant effects.[12]

Neuroprotective Effects

Neuroprotection is a key area of investigation for morpholine derivatives. While direct studies on dimethylmorpholine derivatives are emerging, related compounds have shown promise. For example, the ergoline derivative nicergoline has demonstrated neuroprotective effects in models of cerebral ischemia, partly by improving cerebral blood flow.[18] The antioxidant properties of some morpholine derivatives also contribute to their neuroprotective potential.[19][20]

Experimental Workflow: Evaluation of Neuroprotective Activity in a Model of Traumatic Brain Injury

Assessing the in vivo efficacy of a potential neuroprotective agent requires a robust animal model and a battery of behavioral tests.

Workflow Diagram:

G cluster_0 Pre-Clinical Evaluation of Neuroprotective Agent TBI Traumatic Brain Injury Induction (e.g., Controlled Cortical Impact) DrugAdmin Compound Administration (e.g., Intraperitoneal Injection) TBI->DrugAdmin 1h post-injury NeuroAssess Neurological Deficit Assessment DrugAdmin->NeuroAssess Daily for 6 days MotorTests Motor Function Tests (Limb Placing, Beam Walking, Cylinder Test) NeuroAssess->MotorTests BehavTests Behavioral and Cognitive Tests (Open Field, Elevated Plus Maze) NeuroAssess->BehavTests Histology Histological Analysis (Infarct Volume, Edema Measurement) NeuroAssess->Histology Post-mortem

Caption: Experimental workflow for in vivo evaluation of a neuroprotective dimethylmorpholine derivative.

Section 5: Antioxidant Activity

Several dimethylmorpholine derivatives have been synthesized and evaluated for their antioxidant properties.[19] These compounds have the potential to mitigate cellular damage caused by reactive oxygen species.

Mechanism of Action: Free Radical Scavenging

The antioxidant activity of these derivatives is often attributed to their ability to act as free radical scavengers.[19] They can donate a hydrogen atom or an electron to neutralize free radicals, thereby preventing them from damaging cellular components like lipids, proteins, and DNA.

Experimental Protocol: In Vitro Antioxidant Assay (DPPH Radical Scavenging)

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common and relatively simple method for evaluating the free radical scavenging activity of a compound.

Step-by-Step Methodology:

  • Preparation of DPPH Solution: A stock solution of DPPH in a suitable solvent (e.g., methanol or ethanol) is prepared.

  • Reaction Mixture: Different concentrations of the dimethylmorpholine derivative are mixed with the DPPH solution. A control containing only the solvent and DPPH is also prepared.

  • Incubation: The reaction mixtures are incubated in the dark at room temperature for a specific period (e.g., 30 minutes).

  • Absorbance Measurement: The absorbance of the solutions is measured at a specific wavelength (around 517 nm) using a spectrophotometer. The decrease in absorbance indicates the scavenging of the DPPH radical.

  • Calculation of Scavenging Activity: The percentage of radical scavenging activity is calculated using the formula: [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100.

Data Summary

Compound ClassBiological ActivityTarget/MechanismRepresentative IC50/MICReference(s)
Benzomorpholine DerivativesAnticancer (NSCLC)EZH2 Inhibition1.1 µM (A549, NCI-H1975)[11]
Morpholine-substituted QuinazolinesAnticancerApoptosis Induction, G1 Arrest3.15 µM (MCF-7), 3.36 µM (SHSY-5Y)[7]
Morpholine-substituted TetrahydroquinolinesAnticancer (Lung)mTOR Inhibition0.033 µM (A549)[9][10]
cis-2,6-Dimethylmorpholine Derivatives (e.g., Fenpropimorph)AntifungalInhibition of Ergosterol Biosynthesis-[12]
Various Morpholine DerivativesAntibacterial-MIC as low as 6.25 mg/ml[14]

Conclusion and Future Perspectives

The dimethylmorpholine scaffold is a privileged structural motif that continues to yield compounds with a remarkable diversity of biological activities. The strategic incorporation of dimethyl groups can significantly enhance the therapeutic potential of the parent morpholine ring by fine-tuning its physicochemical properties and target interactions. The anticancer, antimicrobial, and neuroprotective activities highlighted in this guide underscore the immense potential of dimethylmorpholine derivatives in drug discovery. Future research should focus on elucidating the precise structure-activity relationships of dimethyl substitution, exploring novel biological targets, and optimizing the pharmacokinetic and safety profiles of lead compounds to accelerate their translation into clinical candidates.

References

  • An updated review on morpholine derivatives with their pharmacological actions. (2022). International Journal of Health Sciences. [Link]

  • Synthesis and effect on free radical processes on some substituted morpholine derivatives with potential biologic activity. (1995). PubMed. [Link]

  • Antimicrobial and antiurease activities of newly synthesized morpholine derivatives containing an azole nucleus. (2013). PubMed Central. [Link]

  • The Role of cis-2,6-Dimethylmorpholine in Pharmaceutical Synthesis. (2024). Geshem. [Link]

  • Occurrence of Morpholine in Central Nervous System Drug Discovery. (2021). ACS Chemical Neuroscience. [Link]

  • Synthesis and SAR of morpholine and its derivatives: A review update. (2024). E3S Web of Conferences. [Link]

  • Morpholine substituted quinazoline derivatives as anticancer agents against MCF-7, A549 and SHSY-5Y cancer cell lines and mechanistic studies. (2022). RSC Medicinal Chemistry. [Link]

  • Comparative metabolism of the cis and trans isomers of N-nitroso-2,6-dimethylmorpholine in rats, hamsters and guinea pigs. (1983). PubMed. [Link]

  • Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. (2025). MDPI. [Link]

  • Biological activities of morpholine derivatives and molecular targets involved. (2024). ResearchGate. [Link]

  • Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. (2020). Journal of Chemical Reviews. [Link]

  • Synthesis, Characterization and Study the Biological Activity of New Morpholine Derivative. (2018). ResearchGate. [Link]

  • In Silico, In Vitro, and Ex Vivo Biological Activity of Some Novel Mebeverine Precursors. (2023). MDPI. [Link]

  • A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. (2020). PubMed. [Link]

  • Mode of action of morpholine derivatives. (1988). PubMed. [Link]

  • Antimicrobial activity of morpholine derivatives 3-6. (2020). ResearchGate. [Link]

  • Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). (2020). PubMed. [Link]

  • Occurrence of Morpholine in Central Nervous System Drug Discovery. (2021). ACS Publications. [Link]

  • Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. (2025). PubMed. [Link]

  • Overview of Piperidine and Morpholine Derivatives as Promising Sources of Biologically Active Compounds (Review). (2023). Drug development & registration. [Link]

  • (PDF) morpholine antimicrobial activity. (2016). ResearchGate. [Link]

  • Synthesis and Evaluation of New Pyrazoline Derivatives as Potential Anticancer Agents. (2014). MDPI. [Link]

  • Evaluation of the neuroprotective activity of a new allylmorpholine derivative in a rat model of traumatic brain injury. (2020). Drug development & registration. [Link]

  • Neuroprotective effects of nicergoline in immortalized neurons. (1999). Elsevier. [Link]

  • Evaluation of the Neuroprotective Activity of a New Allylmorpholine Derivative in a Rat Model of Traumatic Brain Injury. (2020). Drug development & registration. [Link]

  • An updated review on morpholine derivatives with their pharmacological actions. (2022). ScienceScholar. [Link]

  • Synthesis and biological evaluation of benzomorpholine derivatives as novel EZH2 inhibitors for anti-non-small cell lung cancer activity. (2019). PubMed. [Link]

  • Design, Synthesis, and Anticancer Activity Studies of Novel Quinoline-Chalcone Derivatives. (2020). National Institutes of Health. [Link]

  • Investigating the Synergistic Neuroprotective Effects of Plant-Derived Antioxidants and the Psychedelic N,N-Dimethyltryptamine in Alzheimer's Disease Therapy. (2024). MDPI. [Link]

  • Biological relevance and synthesis of C-substituted morpholine derivatives. (2014). ResearchGate. [Link]

  • Facilely Accessible Quinoline Derivatives as Potent Antibacterial Agents. (2018). PubMed Central. [Link]

  • Design, synthesis, and biological evaluation of morpholinopyrimidine derivatives as anti-inflammatory agents. (2023). RSC Publishing. [Link]

  • Neuroprotective effects of the ergoline derivative nicergoline following transient and permanent focal cerebral ischemia in rats. (2015). Dove Press. [Link]

  • Quinoline-2-one derivatives as promising antibacterial agents against multidrug-resistant Gram-positive bacterial strains. (2023). National Institutes of Health. [Link]

  • Evaluating the Effects of Propofol vs. Dexmedetomidine. (2018). ClinicalTrials.gov. [Link]

Sources

Exploratory

A Comprehensive Technical Guide to the Safe Handling of cis-3,5-Dimethylmorpholine Hydrochloride for Research and Development Professionals

Foreword: Navigating the Nuances of a Privileged Scaffold In the landscape of modern medicinal chemistry and drug discovery, the morpholine moiety stands out as a "privileged scaffold." Its unique physicochemical propert...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: Navigating the Nuances of a Privileged Scaffold

In the landscape of modern medicinal chemistry and drug discovery, the morpholine moiety stands out as a "privileged scaffold." Its unique physicochemical properties—imparting aqueous solubility and metabolic stability—have led to its incorporation into a multitude of therapeutic candidates, from anticancer agents to central nervous system modulators.[1][2][3] Cis-3,5-dimethylmorpholine hydrochloride, a specific derivative of this versatile heterocycle, serves as a critical building block in the synthesis of complex molecular architectures.[4][5][6] However, its utility in advancing novel therapeutics is intrinsically linked to our ability to handle it with the precision and caution it demands.

This guide is crafted not as a rigid set of rules, but as an in-depth technical resource for the discerning researcher. It moves beyond mere procedural lists to explain the why behind each safety recommendation, grounding every protocol in the fundamental principles of chemical reactivity and toxicology. As scientists, our commitment to innovation must be matched by an unwavering dedication to safety—for ourselves, our colleagues, and our environment. This document aims to empower you with the knowledge to work confidently and safely with cis-3,5-dimethylmorpholine hydrochloride, fostering a laboratory environment where scientific integrity and personal well-being are paramount.

Section 1: Hazard Analysis and Risk Mitigation

A thorough understanding of the potential hazards associated with cis-3,5-dimethylmorpholine hydrochloride is the cornerstone of safe laboratory practice. This section delineates its known toxicological profile and addresses the broader concerns associated with the morpholine class of compounds.

GHS Classification and Immediate Health Effects

Cis-3,5-dimethylmorpholine hydrochloride is classified under the Globally Harmonized System (GHS) as follows:

  • Acute Toxicity, Oral (Category 4): Harmful if swallowed.

  • Skin Corrosion/Irritation (Category 2): Causes skin irritation.

  • Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.

  • Specific Target Organ Toxicity, Single Exposure (Category 3), Respiratory System: May cause respiratory irritation.

These classifications are accompanied by the following hazard statements:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

The primary routes of exposure are inhalation of the powder, skin contact, eye contact, and ingestion. Symptoms of overexposure can include irritation of the skin, eyes, and respiratory tract, characterized by redness, itching, and discomfort.[7]

The Question of Carcinogenicity: N-Nitrosomorpholine Formation

While morpholine itself has shown inadequate evidence of carcinogenicity in animal studies, a significant concern arises from its potential to form N-nitrosomorpholine (NMOR) in the presence of nitrosating agents (e.g., nitrites).[8][9] NMOR is a potent carcinogen.[9] This reaction can occur under acidic conditions, similar to those found in the stomach. Therefore, while working with cis-3,5-dimethylmorpholine hydrochloride, it is crucial to avoid its unintended reaction with nitrosating agents.

Risk Assessment Workflow

A systematic approach to risk assessment is essential before commencing any work with this compound. The following workflow provides a framework for identifying and mitigating potential hazards.

risk_assessment_workflow Risk Assessment and Control Workflow cluster_planning Planning Phase cluster_control Control Measures cluster_execution Execution Phase cluster_post_execution Post-Execution Phase start Identify Experimental Need for cis-3,5-dimethylmorpholine HCl gather_info Gather Safety Information (SDS, Literature) start->gather_info assess_hazards Assess Hazards: - Irritation (Skin, Eyes, Respiratory) - Acute Toxicity (Oral) - Potential for N-nitrosamine formation gather_info->assess_hazards select_ppe Select Appropriate PPE (See PPE Flowchart) assess_hazards->select_ppe prepare_workspace Prepare Workspace: - Fume Hood - Spill Kit - Emergency Equipment Access select_ppe->prepare_workspace review_protocol Review Experimental Protocol for Safety Hotspots prepare_workspace->review_protocol execute_experiment Execute Experiment Following Safe Handling Protocols review_protocol->execute_experiment monitor Monitor for Signs of Exposure or Unsafe Conditions execute_experiment->monitor waste_disposal Proper Waste Disposal (See Waste Neutralization Diagram) monitor->waste_disposal decontaminate Decontaminate Workspace and Equipment waste_disposal->decontaminate document Document Experimental Details and Any Incidents decontaminate->document

Caption: A systematic workflow for risk assessment and control when handling cis-3,5-dimethylmorpholine hydrochloride.

Section 2: Physical and Chemical Properties

A clear understanding of the physical and chemical properties of cis-3,5-dimethylmorpholine hydrochloride is fundamental to its safe handling and use in experimental design.

PropertyValueSource
Molecular Formula C₆H₁₄ClNO[10][11][12]
Molecular Weight 151.63 g/mol [10][11][12]
Appearance White to off-white powder/solid (typical)Inferred from general properties of amine hydrochlorides
Melting Point Data not available
Boiling Point Data not available
Solubility Expected to be soluble in water[13]
pKa Data not available for this specific derivative. Morpholine has a pKa of 8.49.[13]
LogP (computed) 0.805[11]
Topological Polar Surface Area (TPSA) 21.26 Ų[11]

Note: Much of the physical data for this specific compound is computed rather than experimentally determined. Researchers should verify properties like solubility for their specific applications.

Section 3: Exposure Controls and Personal Protective Equipment (PPE)

Engineering controls and appropriate PPE are the primary defenses against exposure to cis-3,5-dimethylmorpholine hydrochloride. The selection of PPE should be a deliberate process based on the specific laboratory operations being performed.

Engineering Controls
  • Fume Hood: All handling of the solid compound, including weighing and transfer, should be conducted in a certified chemical fume hood to prevent inhalation of airborne particulates.[14]

  • Ventilation: The laboratory should be well-ventilated to ensure that any fugitive emissions are diluted and removed.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling cis-3,5-dimethylmorpholine hydrochloride:

  • Eye and Face Protection: Chemical safety goggles are required at a minimum. A face shield should be worn over safety goggles when there is a risk of splashing, such as during dissolution or reaction quenching.[14]

  • Hand Protection: Nitrile gloves are recommended. Always inspect gloves for tears or punctures before use and change them frequently, especially after direct contact with the compound.[14]

  • Body Protection: A laboratory coat must be worn and fully fastened. For larger quantities or procedures with a higher risk of spillage, a chemically resistant apron over the lab coat is advised.

  • Respiratory Protection: If engineering controls are not sufficient to maintain airborne concentrations below exposure limits, a NIOSH-approved respirator may be necessary. However, the primary control should always be a fume hood.[15]

ppe_selection_flowchart PPE Selection Flowchart start Start: Handling cis-3,5-dimethylmorpholine HCl is_solid Is the compound in solid (powder) form? start->is_solid weighing_transfer Weighing or Transferring? is_solid->weighing_transfer Yes in_solution Is the compound in solution? is_solid->in_solution No ppe_solid Required PPE: - Safety Goggles - Nitrile Gloves - Lab Coat - Work in Fume Hood weighing_transfer->ppe_solid risk_of_splash Risk of Splashing? in_solution->risk_of_splash ppe_solution_splash Required PPE: - Face Shield over Goggles - Nitrile Gloves - Lab Coat - Chemically Resistant Apron risk_of_splash->ppe_solution_splash Yes ppe_solution_no_splash Required PPE: - Safety Goggles - Nitrile Gloves - Lab Coat risk_of_splash->ppe_solution_no_splash No end Proceed with Experiment ppe_solid->end ppe_solution_splash->end ppe_solution_no_splash->end

Caption: A decision-making flowchart for selecting appropriate PPE when handling cis-3,5-dimethylmorpholine hydrochloride.

Section 4: Safe Laboratory Handling Protocols

Adherence to meticulous handling procedures is critical to prevent contamination and exposure.

Weighing and Transferring the Solid
  • Preparation: Don all required PPE as outlined in Section 3. Ensure the fume hood sash is at the appropriate height. Place a weigh boat or appropriate container on an analytical balance inside the fume hood.

  • Transfer: Use a spatula to carefully transfer the desired amount of cis-3,5-dimethylmorpholine hydrochloride from the stock bottle to the weigh boat. Avoid generating dust.

  • Closure: Securely close the stock bottle immediately after use.

  • Cleanup: Gently wipe the spatula and any contaminated surfaces within the fume hood with a damp cloth or paper towel to remove any residual powder. Dispose of the cleaning materials as hazardous waste.[16]

Dissolution
  • Solvent Addition: Place the vessel containing the weighed solid in the fume hood. Slowly add the desired solvent to the vessel, directing the stream to the side of the container to minimize aerosolization.

  • Mixing: Use magnetic stirring or gentle swirling to facilitate dissolution. If heating is required, use a controlled heating mantle and monitor the process closely.

Use in a Synthetic Reaction (Representative Protocol)

This is a generalized protocol. Always refer to the specific, peer-reviewed procedure for your reaction.

  • Inert Atmosphere: If the reaction is air- or moisture-sensitive, assemble the glassware and purge with an inert gas (e.g., nitrogen or argon).

  • Reagent Addition: Add the dissolved cis-3,5-dimethylmorpholine hydrochloride to the reaction vessel via a syringe or cannula.

  • Reaction Monitoring: Monitor the reaction progress using appropriate analytical techniques (e.g., TLC, LC-MS).

  • Work-up and Quenching: Upon completion, cool the reaction to the appropriate temperature before quenching. Be aware that quenching can be exothermic. The neutralization of the amine hydrochloride may be necessary for subsequent steps, which can be achieved by adding a weak base such as sodium bicarbonate or by using a buffer like potassium phosphate.[17]

Section 5: Chemical Compatibility and Incompatibility

As an amine hydrochloride, cis-3,5-dimethylmorpholine hydrochloride has specific incompatibilities that must be respected to avoid hazardous reactions.

  • Strong Oxidizing Agents: Avoid contact with strong oxidizers (e.g., peroxides, nitrates, perchlorates) as this can lead to vigorous, potentially explosive reactions.[18]

  • Strong Bases: Reaction with strong bases (e.g., sodium hydroxide) will liberate the free amine, which may be more volatile and have different hazardous properties.

  • Nitrosating Agents: As discussed in Section 1.2, avoid contact with nitrites, nitrous acid, and other nitrosating agents to prevent the formation of carcinogenic N-nitrosomorpholine.[9]

  • Reactive Metals: Avoid contact with reactive metals such as powdered aluminum or magnesium.

Section 6: Emergency Procedures

In the event of an accidental exposure or spill, a rapid and informed response is crucial.[19]

  • Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.

  • Skin Contact: Remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.

  • Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

  • Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

  • Spills: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal. For large spills, evacuate the area and contact your institution's environmental health and safety department.[16]

Section 7: Waste Disposal

All waste containing cis-3,5-dimethylmorpholine hydrochloride must be treated as hazardous waste and disposed of in accordance with local, state, and federal regulations.

Neutralization of Amine Hydrochloride Waste

For aqueous waste streams, neutralization can be a preliminary step before collection for disposal. This should be performed in a fume hood with appropriate PPE.

waste_neutralization_diagram Amine Hydrochloride Waste Neutralization start Aqueous Waste Containing cis-3,5-dimethylmorpholine HCl add_base Slowly Add a Weak Base (e.g., NaHCO₃ solution) start->add_base monitor_ph Monitor pH with Litmus Paper or pH Meter add_base->monitor_ph is_neutral Is pH ~7? monitor_ph->is_neutral is_neutral->add_base No collect_waste Collect Neutralized Waste in a Labeled Hazardous Waste Container is_neutral->collect_waste Yes

Caption: A diagram illustrating the neutralization process for aqueous waste containing cis-3,5-dimethylmorpholine hydrochloride.

References

  • Ohnishi, T. (1984). [Mutagenicity of food additive morpholine (fatty acid salt)]. Nihon Eiseigaku Zasshi, 39(4), 729-748. doi:10.1265/jjh.39.729. Retrieved from [Link]

  • PubChem. (n.d.). 3,5-Dimethylmorpholine hydrochloride. Retrieved from [Link]

  • Google Patents. (n.d.). US20100069673A1 - Neutralization of Ethylenediamine Hydrochloride and recovery of...
  • Crystalgen. (n.d.). Tips for Handling Lab Chemicals: A Comprehensive Guide. Retrieved from [Link]

  • ResearchGate. (2023, December 27). How can I neutralize aminehydrochlorides? Retrieved from [Link]

  • IARC Publications. (n.d.). MORPHOLINE 1. Exposure Data 2. Studies of Cancer in Humans. Retrieved from [Link]

  • ResearchGate. (2014, November 20). Can anyone suggest how to neutralize aminehydrochlorides? Retrieved from [Link]

  • CUTM Courseware. (n.d.). INCOMPATIBILITIES. Retrieved from [Link]

  • Chemtex Speciality Limited. (n.d.). Neutralizing Amine | Refinery Chemicals. Retrieved from [Link]

  • The Codelucky. (2025, October 19). Laboratory Safety: Working Safely with Chemicals | Essential Lab Techniques for Beginners. Retrieved from [Link]

  • University of Central Florida. (2020, July 6). Standard operating procedure for hazardous chemicals Handling of nanomaterials Note: this material applies to powders as well. Retrieved from [Link]

  • E3S Web of Conferences. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. Retrieved from [Link]

  • Cal Poly. (n.d.). STANDARD OPERATING PROCEDURES FOR LABORATORY USE OF CHEMICALS. Retrieved from [Link]

  • Tzara, A., Xanthopoulos, D., & Kourounakis, A. P. (2020). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. ChemMedChem, 15(5), 392-403. doi:10.1002/cmdc.201900682. Retrieved from [Link]

  • University of Alabama in Huntsville. (n.d.). Examples of Incompatible Chemicals. Retrieved from [Link]

  • Tzara, A., Xanthopoulos, D., & Kourounakis, A. P. (2020). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. PubMed, 15(5), 392-403. doi:10.1002/cmdc.201900682. Retrieved from [Link]

  • Kumarasamy, M., Theivendren, P., Govindarajan, R., Franzblau, S. G., & Ramalingam, K. (n.d.). Carcinogenic effects of N-nitroso-3-(substituted phenylimino)-indolin-2-one derivatives. Retrieved from [Link]

  • Gungor, B., et al. (2016). Synthesis and biological screening for cytotoxic activity of N-substituted indolines and morpholines. PubMed, 27(1), 1-10. doi:10.1007/s00044-016-1695-1. Retrieved from [Link]

  • A quick revision. (2023, April 12). Chemical Incompatibility - All the examples explained. Retrieved from [Link]

  • ResearchGate. (n.d.). Biological activities of morpholine derivatives and molecular targets involved. Retrieved from [Link]

  • Naim, M. J., et al. (2015). A review on pharmacological profile of Morpholine derivatives. ResearchGate. Retrieved from [Link]

  • Di Pietro, O., & Viayna, E. (2020). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience, 11(13), 1861-1877. doi:10.1021/acschemneuro.0c00222. Retrieved from [Link]

  • D'hooghe, M., Vanlangendonck, T., Törnroos, K. W., & De Kimpe, N. (2006). Novel synthesis of cis-3,5-disubstituted morpholine derivatives. The Journal of Organic Chemistry, 71(12), 4678-4681. doi:10.1021/jo060313y. Retrieved from [Link]

  • Utah State University. (n.d.). Incompatible Chemicals. Retrieved from [Link]

  • University of Alabama. (n.d.). Incompatible Chemicals. Retrieved from [Link]

  • Tang, A., et al. (2024). Expanding Complex Morpholines Using Systematic Chemical Diversity. DigitalCommons@TMC. Retrieved from [Link]

  • ResearchGate. (n.d.). Biological relevance and synthesis of C-substituted morpholine derivatives. Retrieved from [Link]

  • Global Substance Registration System. (n.d.). 3,5-DIMETHYLMORPHOLINE, TRANS-. Retrieved from [Link]

Sources

Exploratory

A-Z Guide to cis-3,5-Dimethylmorpholine Hydrochloride: Strategic Application in Novel Compound Synthesis

Abstract This technical guide provides an in-depth exploration of cis-3,5-dimethylmorpholine hydrochloride, a versatile heterocyclic building block, for researchers, medicinal chemists, and drug development professionals...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides an in-depth exploration of cis-3,5-dimethylmorpholine hydrochloride, a versatile heterocyclic building block, for researchers, medicinal chemists, and drug development professionals. We delve into the strategic advantages conferred by the morpholine scaffold, with a specific focus on the unique stereochemical and physicochemical properties of the cis-3,5-dimethyl substituted variant. This document outlines its critical role in modern synthesis, supported by detailed reaction protocols, mechanistic insights, and robust safety guidelines. By explaining the causality behind experimental choices and grounding claims in authoritative sources, this guide serves as a practical resource for leveraging this compound in the design and synthesis of novel, high-value molecules.

Chapter 1: The Morpholine Scaffold: A Privileged Structure in Medicinal Chemistry

The morpholine ring is a cornerstone in drug design, recognized for its multifaceted contributions to molecular properties.[1] As a saturated heterocycle containing both an amine and an ether functional group, it imparts a unique combination of features to parent molecules.[1] Its prevalence in numerous approved and experimental drugs stems from its ability to improve critical pharmacokinetic parameters.[2]

Key advantages of incorporating a morpholine scaffold include:

  • Enhanced Aqueous Solubility: The ether oxygen and secondary amine nitrogen are capable of forming hydrogen bonds, which often improves the solubility of otherwise lipophilic compounds, a crucial factor for oral bioavailability.

  • Favorable Metabolic Profile: The morpholine ring is generally stable to metabolic degradation, reducing the likelihood of generating reactive metabolites and improving the compound's half-life.

  • Modulation of Physicochemical Properties: It offers a well-balanced lipophilic-hydrophilic profile and a reduced pKa of the nitrogen atom compared to acyclic amines.[3][4] This fine-tuning is essential for optimizing properties like cell permeability and crossing the blood-brain barrier (BBB).[3][4]

  • Structural Versatility: The ring's chair-like conformation can act as a rigid scaffold, orienting substituents in precise vectors to interact effectively with biological targets.[3] It can serve as a key component of a pharmacophore or as a linker to explore structure-activity relationships (SAR).[2][5]

The strategic introduction of substituents, such as the dimethyl groups in our topic compound, further refines these properties, offering chemists a powerful tool to overcome common challenges in drug development.

Chapter 2: Profiling cis-3,5-Dimethylmorpholine Hydrochloride

The title compound is more than just a generic morpholine. The specific placement and stereochemistry of the two methyl groups in the cis configuration create a distinct chemical entity with unique properties that drive its utility in synthesis.

Structure and Stereochemical Implications

The key feature of cis-3,5-dimethylmorpholine is that both methyl groups are on the same face of the morpholine ring. This has two profound consequences:

  • Conformational Locking: The cis substituents influence the ring's conformational equilibrium, providing a more defined three-dimensional structure. This pre-organized conformation can be advantageous for binding to specific protein targets, as it reduces the entropic penalty upon binding.

  • Steric Shielding: The two methyl groups provide steric hindrance on one face of the molecule. This can be exploited to direct incoming reagents to the less hindered nitrogen lone pair, influencing the regioselectivity of certain reactions.

The compound is supplied as a hydrochloride salt, which enhances its stability and shelf-life. As a solid, it is easier to handle and weigh accurately compared to the free base, which may be a liquid or a low-melting solid.[6] The hydrochloride form is typically a crystalline solid with improved handling characteristics.

Physicochemical Properties

A summary of the key physical and chemical properties is presented below. This data is essential for selecting appropriate reaction conditions, such as solvents and purification methods.

PropertyValueSource
CAS Number 154596-17-5[7][8][9]
Molecular Formula C₆H₁₄ClNO[7][8][10]
Molecular Weight 151.63 g/mol [7][8][10]
Appearance White to off-white solid(General supplier data)
Storage Store at room temperature in a dry area[7][11]

Chapter 3: Core Synthetic Applications & Mechanistic Rationale

cis-3,5-Dimethylmorpholine hydrochloride is a secondary amine and, once deprotonated to its free base form, serves as a potent nucleophile. Its primary application is in the formation of new carbon-nitrogen bonds.

N-Alkylation and N-Arylation Reactions

The most common application is the nucleophilic substitution reaction with alkyl or aryl halides (or their equivalents) to form tertiary amines.

Reaction Scheme: cis-3,5-Me₂-Morpholine + R-X → cis-3,5-Me₂-N-R-Morpholine + H-X

  • Why this reagent? The steric bulk of the cis-dimethyl groups can moderate the reactivity of the nitrogen, which can be beneficial in preventing undesired side reactions or over-alkylation, especially with highly reactive electrophiles.

  • Causality in Experimental Design:

    • Base Selection: A non-nucleophilic base such as potassium carbonate (K₂CO₃), triethylamine (TEA), or diisopropylethylamine (DIPEA) is required to neutralize the HCl salt and the acid (H-X) generated during the reaction. The choice of base is critical; stronger bases like sodium hydride (NaH) can also be used but require anhydrous conditions.[12]

    • Solvent Choice: Polar aprotic solvents like Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or acetonitrile are ideal as they effectively solvate the cation of the base and promote the Sₙ2 reaction pathway without interfering with the nucleophile.[13]

    • Temperature: Reactions are often heated (e.g., 60-100 °C) to overcome the activation energy, especially when using less reactive halides like alkyl chlorides.[12]

Reductive Amination

This powerful reaction forms C-N bonds by reacting the morpholine with a ketone or aldehyde in the presence of a reducing agent.

Reaction Scheme: cis-3,5-Me₂-Morpholine + R₁C(=O)R₂ + [Reducing Agent] → cis-3,5-Me₂-N-CH(R₁)R₂ + H₂O

  • Why this reagent? The defined stereochemistry of the morpholine derivative can be used to build complex molecules where the orientation of the morpholine ring relative to the new stereocenter is important for biological activity.

  • Causality in Experimental Design:

    • Reducing Agent: Mild reducing agents like sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN) are preferred. They are selective for the iminium ion intermediate formed in situ and do not readily reduce the starting aldehyde or ketone, thus minimizing side reactions.

    • pH Control: The reaction is typically run under mildly acidic conditions (pH 4-6) to facilitate the formation of the iminium ion intermediate, which is the species that is actually reduced.

Amide Bond Formation (Acylation)

The morpholine nitrogen can react with activated carboxylic acid derivatives (e.g., acid chlorides, anhydrides) or with carboxylic acids in the presence of coupling agents to form stable amide bonds.

Reaction Scheme: cis-3,5-Me₂-Morpholine + R-C(=O)-L + [Base] → cis-3,5-Me₂-N-C(=O)-R + H-L (where L = Cl, OAc, or an activated ester)

  • Why this reagent? The resulting tertiary amide has a specific conformational profile due to the cis-dimethyl groups. This can be a key design element in creating molecules that fit into constrained binding pockets.

  • Causality in Experimental Design:

    • Coupling Agents: For direct coupling with carboxylic acids, reagents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in combination with HOBt (Hydroxybenzotriazole) are commonly used to form an activated ester in situ, which is then readily attacked by the morpholine.

    • Stoichiometry: Precise control of stoichiometry is essential to ensure complete conversion without difficult-to-remove side products.

Chapter 4: Protocol Showcase: Synthesis of a Novel Kinase Inhibitor Intermediate

This section provides a validated, step-by-step protocol for a representative N-alkylation reaction, a common step in the synthesis of kinase inhibitors where the morpholine moiety often targets the ATP-binding pocket.

Objective: To synthesize 4-(2-chloro-5-nitrobenzyl)-cis-3,5-dimethylmorpholine.

Materials and Equipment
Reagent/MaterialGradeSupplier
cis-3,5-Dimethylmorpholine HCl≥97%Commercial
2-Chloro-5-nitrobenzyl bromide≥98%Commercial
Potassium Carbonate (K₂CO₃), anhydrous≥99%Commercial
N,N-Dimethylformamide (DMF), anhydrous≥99.8%Commercial
Ethyl Acetate (EtOAc)ACS GradeCommercial
Brine (Saturated NaCl solution)N/ALab Prepared
Magnesium Sulfate (MgSO₄), anhydrousN/ACommercial
Equipment
Round-bottom flask with stir bar
Condenser and heating mantle
Separatory funnel
Rotary evaporator
Step-by-Step Protocol
  • Reaction Setup: To a 100 mL round-bottom flask, add cis-3,5-dimethylmorpholine hydrochloride (1.52 g, 10.0 mmol, 1.0 equiv).

  • Solvent and Base Addition: Add anhydrous DMF (30 mL) and anhydrous potassium carbonate (4.15 g, 30.0 mmol, 3.0 equiv). Rationale: A 3-fold excess of K₂CO₃ is used to first neutralize the HCl salt and then to scavenge the HBr produced during the reaction, driving the equilibrium towards the product.

  • Substrate Addition: Add 2-chloro-5-nitrobenzyl bromide (2.50 g, 10.0 mmol, 1.0 equiv) to the stirring suspension.

  • Reaction Execution: Equip the flask with a condenser and heat the mixture to 70 °C in an oil bath. Maintain stirring for 4 hours. Rationale: Heating accelerates the rate of this Sₙ2 reaction, ensuring completion in a practical timeframe.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 Hexane:EtOAc eluent system until the starting benzyl bromide spot has been consumed.

  • Workup - Quenching and Extraction: Cool the reaction to room temperature. Pour the mixture into a separatory funnel containing 100 mL of water. Extract the aqueous layer with ethyl acetate (3 x 50 mL). Rationale: The DMF is partitioned into the aqueous phase, while the desired organic product moves into the ethyl acetate layer.

  • Workup - Washing: Combine the organic extracts and wash with water (2 x 50 mL) and then with brine (1 x 50 mL). Rationale: Washing removes residual DMF and inorganic salts.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the resulting crude oil by flash column chromatography on silica gel, eluting with a gradient of 10% to 30% ethyl acetate in hexane to yield the product as a pale yellow solid.

Characterization

The identity and purity of the final compound should be confirmed by standard analytical techniques:

  • ¹H NMR (400 MHz, CDCl₃): To confirm the structure and cis-stereochemistry.

  • ¹³C NMR (101 MHz, CDCl₃): To confirm the carbon framework.

  • LC-MS: To confirm the molecular weight and purity.

Chapter 5: Safety, Handling, and Storage

Professional diligence in handling cis-3,5-dimethylmorpholine hydrochloride is mandatory.

  • Hazard Identification: The compound is classified as a skin, eye, and respiratory irritant.[14] It is harmful if swallowed.[11]

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety glasses or goggles, and a lab coat.[11][14] All manipulations should be performed in a well-ventilated chemical fume hood.[15]

  • Handling: Avoid creating dust.[11] Use spark-proof tools and keep away from sources of ignition.[15] Wash hands thoroughly after handling.[14]

  • First Aid Measures:

    • Eyes: Immediately rinse with plenty of water for at least 15 minutes.[11][15] Seek medical attention.

    • Skin: Wash off with soap and plenty of water.[11]

    • Inhalation: Move the person to fresh air.[11][15]

    • Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.[15]

  • Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances like strong oxidizing agents.[14][15]

Chapter 6: Visualizing Synthetic Strategy

Diagrams are essential for conceptualizing workflows and molecular relationships.

General Synthetic Workflow

This diagram illustrates the logical flow of the protocol described in Chapter 4, from setup to final product characterization.

G cluster_prep Preparation cluster_reaction Execution cluster_workup Workup & Purification cluster_analysis Analysis reagents 1. Combine Reactants (Morpholine HCl, K2CO3, DMF) substrate 2. Add Electrophile (Benzyl Bromide) reagents->substrate Stirring heating 3. Heat to 70°C (4 hours) substrate->heating monitoring 4. Monitor by TLC heating->monitoring quench 5. Quench with Water & Extract with EtOAc monitoring->quench wash 6. Wash & Dry Organic Layer quench->wash purify 7. Purify by Column Chromatography wash->purify analysis 8. Characterize Product (NMR, LC-MS) purify->analysis G cluster_reactions Key Synthetic Transformations cluster_products Product Classes start cis-3,5-Dimethyl- morpholine Free Base alkylation N-Alkylation (+ R-X) start->alkylation amination Reductive Amination (+ R-C(=O)R') start->amination acylation Amide Coupling (+ R-COOH) start->acylation tert_amine Tertiary Amines alkylation->tert_amine sec_amine_prod Substituted Amines amination->sec_amine_prod amide Tertiary Amides acylation->amide

Caption: Core Applications of the Morpholine Nucleophile.

References

  • A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. PubMed. [Link]

  • Occurrence of Morpholine in Central Nervous System Drug Discovery. PMC. [Link]

  • Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Publications. [Link]

  • Safety Data Sheet. Angene Chemical. [Link]

  • Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews. [Link]

  • Novel Synthesis of cis-3,5-Disubstituted Morpholine Derivatives. Scilit. [Link]

  • Novel synthesis of cis-3,5-disubstituted morpholine derivatives. PubMed. [Link]

  • Facile Route to 3,5-Disubstituted Morpholines: Enantioselective Synthesis of O-Protected trans-3,5-Bis(hydroxymethyl)morpholines. ACS Publications. [Link]

  • 3,5-Dimethylmorpholine hydrochloride. PubChem. [Link]

  • Synthesis of O- and N-alkylated products of 1,2,3,4-tetrahydrobenzo[c]n[3][15]aphthyrin-5(6H)-one. PMC. [Link]

  • (3S,5S)-3,5-Dimethylmorpholine hydrochloride. MySkinRecipes. [Link]

  • Exploring the Role of 3,5-Dimethylpiperidine in Modern Organic Synthesis. LinkedIn. [Link]

  • Process for the preparation of cis-2,6-dimethyl morpholine. PubChem. [Link]

  • The N-Alkylation of Agelastatin A Modulates Its Chemical Reactivity. PMC. [Link]

  • Preparation of cis-2,6-dimethylmorpholine. Justia Patents. [Link]

  • Multicomponent reactions (MCR) in medicinal chemistry: a patent review (2010-2020). Taylor & Francis Online. [Link]

  • Study on the Alkylation Reactions of N(7)-Unsubstituted 1,3-Diazaoxindoles. MDPI. [Link]

  • Alkylation. gChem Global. [Link]

  • SELECTIVELY SUBSTITUTED QUINOLINE COMPOUNDS. European Patent Office. [Link]

  • ALKYLATION REACTIONS OF 7-CHLORO-1,5-BENZODIAZEPINE-2,4-DIONES UNDER PHASE TRANSFER CALALYSIS CONDITIONS. ResearchGate. [Link]

Sources

Foundational

"Cis-3,5-dimethylmorpholine hydrochloride" as a building block in drug discovery

An In-depth Technical Guide: Cis-3,5-Dimethylmorpholine Hydrochloride as a Privileged Building Block in Drug Discovery Executive Summary The morpholine ring is a cornerstone scaffold in medicinal chemistry, valued for it...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide: Cis-3,5-Dimethylmorpholine Hydrochloride as a Privileged Building Block in Drug Discovery

Executive Summary

The morpholine ring is a cornerstone scaffold in medicinal chemistry, valued for its favorable physicochemical properties, metabolic stability, and ability to enhance aqueous solubility. This guide focuses on a specific, high-value derivative: cis-3,5-dimethylmorpholine hydrochloride . The introduction of two methyl groups in a cis configuration imparts conformational rigidity and creates unique steric and electronic properties. These features have been expertly leveraged by drug designers to achieve remarkable gains in potency, selectivity, and pharmacokinetic profiles, particularly for challenging targets like kinases. This document provides a comprehensive overview of its properties, synthesis, and strategic application, highlighting its role in the development of potent central nervous system (CNS) and oncology therapeutics.

The Strategic Value of Morpholine Scaffolds in Drug Discovery

The morpholine heterocycle is considered a "privileged scaffold" in medicinal chemistry. Its inherent properties make it an attractive component for modulating the characteristics of a drug candidate.[1] The weak basicity of the nitrogen atom and the hydrogen bond accepting capability of the oxygen atom allow it to engage in various hydrophilic and lipophilic interactions.[2] This balance is crucial for developing drugs, especially those targeting the CNS, where passage through the blood-brain barrier (BBB) requires a delicate interplay of lipophilicity and solubility.[2]

Numerous marketed drugs incorporate the morpholine moiety, demonstrating its versatility across therapeutic areas, including antidepressants and anxiolytics.[2][3] The strategic value of cis-3,5-dimethylmorpholine lies in its ability to build upon this solid foundation, offering a conformationally restricted scaffold that can reduce the entropic penalty of binding to a biological target, thereby enhancing potency.

Cis-3,5-Dimethylmorpholine Hydrochloride: A Profile

Cis-3,5-dimethylmorpholine hydrochloride is the salt form of the parent amine, which improves its handling and stability as a solid reagent. The key to its utility is the stereochemistry. The two methyl groups on the same face of the ring system lock the morpholine into a more defined chair conformation, presenting a distinct three-dimensional vector for interaction with protein targets.

Chemical and Physical Properties

The fundamental properties of this building block are summarized below.

PropertyValueSource
CAS Number 154596-17-5[4][5]
Molecular Formula C₆H₁₄ClNO[4][5][6]
Molecular Weight 151.63 g/mol [4][5][6]
Exact Mass 151.0763918 Da[4][6]
Topological Polar Surface Area (TPSA) 21.26 Ų[5]
logP (Predicted) 0.805[5]

Synthesis and Availability

The stereoselective synthesis of cis-3,5-dimethylmorpholine is a critical step in its application. While various methods exist for creating substituted morpholines[1], a common approach for cis-dimethyl substitution involves the cyclization of the corresponding di-alcohol amine precursor. A noteworthy method involves the electrophile-induced ring closure of an aziridine derivative, which can yield cis-3,5-disubstituted morpholines with high diastereoselectivity.[7][8]

General Synthetic Workflow

The diagram below illustrates a conceptual workflow for synthesizing cis-disubstituted morpholines, emphasizing the key cyclization step that establishes the critical stereochemistry.

G A Acyclic Precursor (e.g., 2-(allyloxymethyl)aziridine) B Electrophile-Induced Cyclization (e.g., Br2, DCM) A->B Diastereoselective Ring Closure C Cis-3,5-Disubstituted Morpholine B->C D Functional Group Interconversion C->D e.g., Reduction E Final Building Block (cis-3,5-dimethylmorpholine) D->E F Salt Formation (HCl) E->F G cis-3,5-dimethylmorpholine hydrochloride F->G

Caption: Conceptual workflow for the synthesis of cis-3,5-dimethylmorpholine HCl.

Commercial Availability

For researchers, cis-3,5-dimethylmorpholine hydrochloride is readily available as a building block from various chemical suppliers, facilitating its direct use in discovery programs without the need for multi-step in-house synthesis.[4][5]

Application in Drug Discovery: Case Studies

The true value of this building block is demonstrated in its application. It has been instrumental in the development of highly selective kinase inhibitors.

Case Study: mTOR Kinase Inhibitors for Neurological Disorders

The mechanistic target of rapamycin (mTOR) pathway is a central regulator of cell growth and metabolism, and its hyperactivity is implicated in cancer and neurological disorders like tuberous sclerosis complex.[9] Developing brain-penetrant mTOR kinase inhibitors (TORKi) is a significant challenge.

The cis-3,5-dimethylmorpholine moiety proved critical in the discovery of PQR626 , a potent, orally available, and brain-penetrant mTOR inhibitor.[9] In this context, the dimethylmorpholine ring engages a solvent-exposed region of the mTOR kinase domain. This strategic placement, guided by structure-based design, was instrumental in achieving high potency and selectivity over related kinases like PI3Kα.[10]

mTOR_Pathway GrowthFactors Growth Factors Receptor Receptor Tyrosine Kinase GrowthFactors->Receptor PI3K PI3K Receptor->PI3K PIP3 PIP3 PI3K->PIP3 phosphorylates PIP2 PIP2 PIP2->PIP3 PDK1 PDK1 PIP3->PDK1 Akt Akt PDK1->Akt TSC_Complex TSC Complex (TSC1/TSC2) Akt->TSC_Complex inhibits mTORC2 mTORC2 mTORC2->Akt activates Rheb Rheb-GTP TSC_Complex->Rheb inhibits mTORC1 mTORC1 Rheb->mTORC1 activates S6K1 S6K1 mTORC1->S6K1 activates FourEBP1 4E-BP1 mTORC1->FourEBP1 inhibits PQR626 PQR626 (contains cis-3,5-dimethylmorpholine) PQR626->mTORC1 inhibits ProteinSynthesis Protein Synthesis Cell Growth S6K1->ProteinSynthesis FourEBP1->ProteinSynthesis

Caption: Simplified mTOR signaling pathway showing inhibition by a TORKi.

Case Study: LRRK2 Inhibitors for Parkinson's Disease

Mutations in the Leucine-rich repeat kinase 2 (LRRK2) gene are a common cause of familial Parkinson's disease. Developing selective, brain-penetrant LRRK2 inhibitors is a major therapeutic goal. The compound MLi-2 , a potent and selective LRRK2 inhibitor, incorporates a 2,5-dimethylmorpholine ring (structurally analogous to the 3,5-isomer).[2][3] This moiety was critical for achieving high CNS penetration and overall favorable drug-like properties, enabling its use as a powerful research tool and a scaffold for developing PET tracers to visualize LRRK2 in the brain.[2][3]

Structure-Activity Relationship (SAR) Insights

The choice of the cis-3,5-dimethylmorpholine scaffold is not arbitrary; it is a deliberate design element to optimize drug properties. SAR studies on kinase inhibitors have revealed key insights:

  • Potency and Selectivity: In the context of mTOR inhibitors, replacing an unsubstituted morpholine with a (3S,5R)-3,5-dimethylmorpholine maintained strong affinity for mTOR while modulating selectivity against the related PI3Kα kinase.[10] The methyl groups can make favorable hydrophobic interactions within the kinase hinge region or solvent-exposed areas, which are not possible with an unsubstituted morpholine.

  • Brain Penetration: The introduction of the 2,5-dimethylmorpholine in an mGlu2 NAM candidate dramatically increased its CNS penetration (rat brain:plasma partition ratio Kp increased from 0.30 to 5.62).[2] This enhancement is attributed to the modulation of lipophilicity and potentially a reduction in P-glycoprotein efflux, a common mechanism that prevents drugs from entering the brain.

  • Metabolic Stability: The methyl groups can shield adjacent positions on the ring from metabolic oxidation by cytochrome P450 enzymes, which can improve the compound's half-life and overall pharmacokinetic profile.[2]

Experimental Protocol: Incorporation into a Heterocyclic Core

A common application of cis-3,5-dimethylmorpholine hydrochloride is its use as a nucleophile in substitution reactions to build more complex molecules. The following protocol describes a representative nucleophilic aromatic substitution (SNAᵣ) on an activated chloro-triazine core, a common step in the synthesis of kinase inhibitors.

Step-by-Step Methodology
  • Reagent Preparation: In a dry reaction vessel under an inert atmosphere (e.g., Nitrogen or Argon), dissolve the chloro-triazine substrate (1.0 eq.) in an anhydrous aprotic solvent such as dichloromethane (DCM) or N,N-Dimethylformamide (DMF).

  • Addition of Base: Add a non-nucleophilic organic base, such as N,N-Diisopropylethylamine (DIPEA) (2.0-3.0 eq.), to the solution. The base is required to neutralize the HCl salt of the morpholine and the HCl generated during the reaction.

  • Addition of Nucleophile: Add cis-3,5-dimethylmorpholine hydrochloride (1.1-1.5 eq.) to the reaction mixture.

  • Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 40-60 °C) and monitor the reaction progress by an appropriate analytical method, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash sequentially with aqueous saturated sodium bicarbonate solution and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the desired substituted triazine product.

Workflow Diagram

Experimental_Workflow Start Start: Dry Reaction Vessel (Inert Atmosphere) A Dissolve Chloro-triazine Substrate in DCM Start->A B Add DIPEA (Base) A->B C Add cis-3,5-dimethylmorpholine HCl B->C D Stir and Monitor (TLC or LC-MS) C->D E Aqueous Workup (NaHCO3, Brine) D->E Reaction Complete F Purification (Silica Gel Chromatography) E->F End Final Product F->End

Caption: Workflow for a nucleophilic aromatic substitution reaction.

Conclusion and Future Outlook

Cis-3,5-dimethylmorpholine hydrochloride is more than just a simple heterocyclic building block; it is a sophisticated tool for fine-tuning the properties of drug candidates. Its conformationally rigid structure provides a predictable scaffold that can enhance binding affinity, while the methyl groups offer opportunities to improve selectivity, metabolic stability, and CNS penetration. The successful application of this moiety in advanced clinical candidates for oncology and neurodegenerative diseases underscores its significant value. As drug discovery continues to tackle increasingly complex biological targets, the strategic use of well-defined, three-dimensional building blocks like cis-3,5-dimethylmorpholine hydrochloride will undoubtedly play a crucial role in developing the next generation of precision medicines.

References

  • PubChem. 3,5-Dimethylmorpholine hydrochloride | C6H14ClNO | CID 12638208. [Link]

  • Journal of Chemical Reviews. Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. [Link]

  • D'hooghe, M., Vanlangendonck, T., Törnroos, K. W., & De Kimpe, N. (2006). Novel synthesis of cis-3,5-disubstituted morpholine derivatives. The Journal of Organic Chemistry, 71(12), 4678–4681. [Link]

  • Rageot, D., Bohnacker, T., Melone, A., et al. (2020). 4-(Difluoromethyl)-5-(4-((3R,5S)-3,5-dimethylmorpholino)-6-((R)-3-methylmorpholino)-1,3,5-triazin-2-yl)pyridin-2-amine (PQR626), a Potent, Orally Available, and Brain-Penetrant mTOR Inhibitor for the Treatment of Neurological Disorders. Journal of Medicinal Chemistry, 63(21), 12829–12851. [Link]

  • Cozzini, P., Marchesi, A., & Pirona, L. (2020). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience, 11(15), 2195–2213. [Link]

  • Cozzini, P., Marchesi, A., & Pirona, L. (2020). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Publications. [Link]

  • PubChem. 3,5-Dimethylmorpholine | C6H13NO | CID 8862. [Link]

  • Scilit. Novel Synthesis of cis-3,5-Disubstituted Morpholine Derivatives. [Link]

  • Google Patents.
  • Borsari, C., Melone, A., Rageot, D., et al. (2023). Unlocking a novel chemical space for mTOR kinase inhibitors by isosteric replacement of the morpholine moiety. European Journal of Medicinal Chemistry, 245, 114917. [Link]

  • Zhu, L., Li, X., Zhang, F., et al. (2015). Design, synthesis, and structure activity relationship analysis of new betulinic acid derivatives as potent HIV inhibitors. Molecules, 20(10), 17871–17887. [Link]

Sources

Exploratory

A Technical Guide to the Potential Research Applications of cis-3,5-Dimethylmorpholine Hydrochloride: A Versatile Scaffold in Modern Drug Discovery

This document serves as an in-depth technical guide for researchers, medicinal chemists, and drug development professionals on the potential research applications of cis-3,5-dimethylmorpholine hydrochloride. Eschewing a...

Author: BenchChem Technical Support Team. Date: January 2026

This document serves as an in-depth technical guide for researchers, medicinal chemists, and drug development professionals on the potential research applications of cis-3,5-dimethylmorpholine hydrochloride. Eschewing a conventional template, this guide is structured to logically present the scientific rationale for its use, from its fundamental chemical properties to its application in cutting-edge therapeutic areas. The insights and protocols herein are synthesized from established principles in medicinal chemistry and pharmacology, providing a trustworthy and authoritative resource for laboratory investigation.

Introduction: The Privileged Nature of the Morpholine Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks appear with remarkable frequency in clinically successful drugs and advanced clinical candidates. The morpholine ring is one such "privileged structure."[1] Its prevalence is not coincidental; the morpholine moiety often imparts advantageous physicochemical properties to a molecule, including enhanced aqueous solubility, improved metabolic stability, and favorable pharmacokinetic profiles.[1] Furthermore, its ability to act as a hydrogen bond acceptor and its defined conformational geometry make it an integral component of many pharmacophores designed to interact with specific biological targets.

This guide focuses on a specific, stereochemically defined derivative: cis-3,5-dimethylmorpholine hydrochloride . While this compound is primarily supplied as a chemical building block, its true potential lies in its utility as a starting material for novel therapeutic agents.[2][3] The presence of two methyl groups in a cis configuration provides a rigid, three-dimensional structure that can be exploited to achieve high-affinity and selective interactions with enzyme active sites and receptors. This guide will explore the evidence-based potential of this scaffold in neurodegenerative disease, oncology, and beyond, providing both the strategic rationale and practical methodologies for its investigation.

Part I: Foundational Chemistry and Rationale for Use

Physicochemical Properties and Stereochemical Significance

The utility of any chemical building block begins with a thorough understanding of its intrinsic properties. The key physicochemical parameters of cis-3,5-dimethylmorpholine hydrochloride are summarized below.

PropertyValueSource
CAS Number 154596-17-5[2][4][5]
Molecular Formula C₆H₁₄ClNO[2][6]
Molecular Weight 151.63 g/mol [2][6]
SMILES Cl.C[C@H]1COCN1[2]
Topological Polar Surface Area (TPSA) 21.26 Ų[2]
logP (calculated) 0.805[2]

The most critical feature of this molecule is its defined stereochemistry. The "cis" designation indicates that the two methyl groups are on the same side of the morpholine ring's plane. This conformation reduces the molecule's flexibility compared to a linear or unsubstituted scaffold, which is a highly desirable trait in rational drug design. By "pre-organizing" the substituents in a specific spatial arrangement, the entropic penalty of binding to a biological target is reduced, potentially leading to higher affinity. This fixed geometry is crucial for designing molecules that can fit into constrained binding pockets with high specificity.

Caption: 2D representation of cis-3,5-dimethylmorpholine HCl.

Part II: Potential Therapeutic Research Applications

The true value of cis-3,5-dimethylmorpholine hydrochloride is realized when it is incorporated into larger molecules targeting disease pathways. The following sections outline promising avenues of research based on the established bioactivity of structurally related compounds.

Neurodegenerative Disorders: A Scaffold for Kinase Inhibitors

Scientific Rationale: The morpholine ring is a key component in many central nervous system (CNS) active drugs, as it often improves blood-brain barrier permeability.[7][8] A compelling example is the development of inhibitors for Leucine-Rich Repeat Kinase 2 (LRRK2), a key target in Parkinson's disease. The potent and selective LRRK2 inhibitor MLi-2, which contains a 2,5-dimethylmorpholine ring, demonstrated excellent brain penetration and good tolerance in animal models.[7] The cis-3,5-dimethylmorpholine scaffold offers an alternative, structurally rigid core that can be used to develop novel LRRK2 inhibitors or inhibitors of other CNS kinases, leveraging the known favorable properties of the dimethylmorpholine moiety for CNS drug discovery.

Proposed Experimental Workflow:

G cluster_0 Library Synthesis cluster_1 Screening Cascade cluster_2 Lead Optimization Start cis-3,5-dimethyl- morpholine HCl Synth Parallel Synthesis (N-Arylation/ N-Acylation) Start->Synth Library Focused Compound Library Synth->Library HTS Primary Screen: LRRK2 Kinase Assay (e.g., TR-FRET) Library->HTS DoseResp Dose-Response & IC₅₀ Determination HTS->DoseResp Selectivity Kinase Selectivity Panel DoseResp->Selectivity CellAssay Cellular Target Engagement Assay Selectivity->CellAssay ADME In Vitro ADME (Permeability, Stability) CellAssay->ADME Lead Lead Candidate ADME->Lead caption Workflow for developing kinase inhibitors.

Caption: Workflow for developing kinase inhibitors.

Experimental Protocol: In Vitro LRRK2 Kinase Activity Assay

This protocol describes a time-resolved fluorescence resonance energy transfer (TR-FRET) assay, a common method for measuring kinase activity in a high-throughput format.

  • Reagent Preparation:

    • Prepare Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, and 0.01% BRIJ-35.

    • Prepare ATP solution in Assay Buffer to a 2X final concentration (e.g., 20 µM, near the Kₘ for LRRK2).

    • Prepare a 2X solution of LRRKtide substrate peptide and a Europium-labeled anti-phospho-LRRKtide antibody in Assay Buffer.

    • Prepare recombinant LRRK2 enzyme (e.g., G2019S mutant) to a 4X concentration in Assay Buffer.

    • Serially dilute test compounds (derived from cis-3,5-dimethylmorpholine) in DMSO, then dilute in Assay Buffer to a 4X final concentration.

  • Assay Procedure (384-well plate):

    • Add 5 µL of 4X test compound solution or DMSO (control) to the appropriate wells.

    • Add 5 µL of 4X LRRK2 enzyme solution to all wells except the negative control (add 5 µL Assay Buffer instead).

    • Incubate for 15 minutes at room temperature to allow compound binding.

    • Initiate the kinase reaction by adding 10 µL of the 2X ATP/Substrate/Antibody mix.

    • Incubate for 60-90 minutes at room temperature, protected from light.

  • Data Acquisition and Analysis:

    • Read the plate on a TR-FRET compatible plate reader, measuring emissions at 665 nm and 620 nm.

    • Calculate the TR-FRET ratio (665 nm emission / 620 nm emission).

    • Normalize the data using the positive (DMSO) and negative (no enzyme) controls.

    • Plot the normalized response against the logarithm of the compound concentration and fit to a four-parameter logistic equation to determine the IC₅₀ value.

Causality: This assay directly measures the ability of a test compound to inhibit the phosphorylation of a specific LRRK2 substrate. The TR-FRET signal is directly proportional to the amount of phosphorylated product, providing a robust and quantitative readout of enzyme inhibition.

Oncology: Targeting the PI3K/mTOR Pathway in CNS Tumors

Scientific Rationale: The PI3K/mTOR signaling pathway is frequently dysregulated in various cancers, including glioblastoma.[8] The development of dual PI3K/mTOR inhibitors that can cross the blood-brain barrier is a significant therapeutic goal. Several potent mTOR inhibitors feature morpholine rings, which contribute to their potency and favorable pharmacokinetic properties.[7] For instance, PQR620, containing bridged morpholines, shows potent antitumor effects and good brain distribution.[7] The cis-3,5-dimethylmorpholine scaffold can serve as a foundation for novel inhibitors designed to penetrate the CNS and engage with the ATP-binding site of these kinases.

Signaling Pathway Diagram:

PI3K_mTOR_Pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K PIP3 PIP3 PI3K->PIP3 phosphorylates PIP2 PIP2 PDK1 PDK1 PIP3->PDK1 Akt Akt PDK1->Akt mTORC1 mTORC1 Akt->mTORC1 p70S6K p70S6K mTORC1->p70S6K EIF4EBP1 4E-BP1 mTORC1->EIF4EBP1 Proliferation Cell Growth & Proliferation p70S6K->Proliferation EIF4EBP1->Proliferation caption Simplified PI3K/mTOR signaling pathway.

Caption: Simplified PI3K/mTOR signaling pathway.

Experimental Protocol: Western Blot for mTORC1 Activity in Glioblastoma Cells

This protocol assesses the ability of a compound to inhibit mTORC1 signaling in a cellular context by measuring the phosphorylation of a downstream target, p70S6K.

  • Cell Culture and Treatment:

    • Culture U87 MG (glioblastoma) cells in DMEM with 10% FBS until they reach 70-80% confluency.

    • Starve the cells in serum-free DMEM for 4-6 hours to reduce basal signaling.

    • Pre-treat cells with various concentrations of the cis-3,5-dimethylmorpholine-derived test compound (or a known mTOR inhibitor like Rapamycin as a positive control) for 1 hour.

    • Stimulate the mTOR pathway by adding 100 ng/mL of insulin or 20% FBS for 30 minutes.

  • Protein Extraction:

    • Wash cells twice with ice-cold PBS.

    • Lyse the cells on ice using RIPA buffer supplemented with protease and phosphatase inhibitors.

    • Scrape the cells, collect the lysate, and centrifuge at 14,000 x g for 15 minutes at 4°C.

    • Collect the supernatant and determine the protein concentration using a BCA assay.

  • Western Blotting:

    • Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

    • Separate the proteins by SDS-PAGE on an 8-12% polyacrylamide gel.

    • Transfer the proteins to a PVDF membrane.

    • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

    • Incubate the membrane overnight at 4°C with a primary antibody against phospho-p70S6K (Thr389).

    • Wash the membrane three times with TBST.

    • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Wash three times with TBST.

    • Apply an enhanced chemiluminescence (ECL) substrate and visualize the bands using a digital imager.

    • Strip the membrane and re-probe for total p70S6K and a loading control (e.g., β-actin) to ensure equal protein loading.

Self-Validation: The trustworthiness of this protocol is ensured by including positive (known inhibitor) and negative (vehicle) controls. Furthermore, probing for both the phosphorylated and total forms of the target protein, along with a loading control, validates that any observed decrease in signal is due to inhibition of phosphorylation, not a variation in protein expression or loading.

Development of Novel Antioxidant Agents

Scientific Rationale: Oxidative stress is implicated in a wide range of pathologies. Studies have shown that certain substituted morpholine derivatives possess potent antioxidant and free-radical scavenging properties.[9] The mechanism often involves the donation of a hydrogen atom or electron to neutralize free radicals. The rigid cis-3,5-dimethylmorpholine scaffold can be used as a core to position other functional groups (e.g., phenols, hindered amines) known to participate in antioxidant activity. This allows for the systematic exploration of structure-activity relationships to develop novel and potent antioxidants.

Experimental Protocol: DPPH Radical Scavenging Assay

This is a simple and widely used colorimetric assay to measure the antioxidant capacity of a compound.

  • Reagent Preparation:

    • Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol. This solution should have a deep purple color.

    • Prepare a stock solution of the test compound in methanol or DMSO.

    • Prepare a stock solution of a standard antioxidant (e.g., Ascorbic Acid or Trolox) in methanol.

  • Assay Procedure (96-well plate):

    • Add 100 µL of the 0.1 mM DPPH solution to each well.

    • Add 100 µL of various concentrations of the test compound, standard, or solvent (blank) to the wells.

    • Shake the plate gently and incubate in the dark at room temperature for 30 minutes.

  • Data Acquisition and Analysis:

    • Measure the absorbance of each well at 517 nm using a microplate reader.

    • The scavenging of the DPPH radical by an antioxidant is observed as a decrease in absorbance (the solution changes from purple to yellow).

    • Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_blank - Abs_sample) / Abs_blank] * 100

    • Plot the % Inhibition against the compound concentration to determine the EC₅₀ (the concentration required to scavenge 50% of the DPPH radicals).

Part III: Core Synthetic Methodology

The primary utility of cis-3,5-dimethylmorpholine hydrochloride is as a nucleophilic building block. The nitrogen atom is the main site for synthetic elaboration. The hydrochloride salt must first be neutralized or used under basic conditions to free the secondary amine for reaction.

General Synthetic Workflow for Derivatization:

G cluster_reactions Common N-Functionalization Reactions start cis-3,5-Dimethylmorpholine HCl base Base (e.g., Et₃N, K₂CO₃) free_amine Free Secondary Amine start->free_amine Neutralization electrophile Electrophile (R-X) acylation N-Acylation (R-COCl) alkylation N-Alkylation (R-Br, R-I) product Diverse Library of N-Substituted Derivatives alkylation->product acylation->product sulfonylation N-Sulfonylation (R-SO₂Cl) sulfonylation->product reductive_amination Reductive Amination (R-CHO, NaBH(OAc)₃) reductive_amination->product

Caption: General workflow for derivatizing the core scaffold.

Protocol: General Procedure for N-Acylation

This protocol describes the reaction of the free amine with an acyl chloride to form an amide.

  • Setup:

    • To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add cis-3,5-dimethylmorpholine hydrochloride (1.0 eq).

    • Add a suitable anhydrous solvent such as Dichloromethane (DCM) or Tetrahydrofuran (THF).

    • Cool the mixture to 0°C using an ice bath.

  • Reaction:

    • Add a non-nucleophilic base, such as triethylamine (Et₃N, 2.2 eq) or diisopropylethylamine (DIPEA), dropwise to the suspension. Stir for 15-20 minutes to ensure the formation of the free amine.

    • In a separate flask, dissolve the desired acyl chloride (R-COCl, 1.1 eq) in the same anhydrous solvent.

    • Add the acyl chloride solution dropwise to the reaction mixture at 0°C.

    • Allow the reaction to warm to room temperature and stir for 2-16 hours (monitor by TLC or LC-MS).

  • Workup and Purification:

    • Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.

    • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate) to yield the pure N-acylated product.

Conclusion

Cis-3,5-dimethylmorpholine hydrochloride is more than a simple catalog chemical; it is a stereochemically defined and versatile scaffold with significant potential in modern drug discovery. Its rigid conformation and the proven benefits of the dimethylmorpholine moiety in enhancing CNS penetration and providing favorable physicochemical properties make it an attractive starting point for developing novel therapeutics. The outlined research applications in neurodegeneration and oncology, supported by detailed experimental protocols, provide a clear and actionable roadmap for scientists. By leveraging this building block, research teams can efficiently synthesize and screen focused libraries of compounds, accelerating the discovery of next-generation agents for treating complex diseases.

References

  • Synthesis and effect on free radical processes on some substituted morpholine derivatives with potential biologic activity . PubMed. [Link]

  • Occurrence of Morpholine in Central Nervous System Drug Discovery . ACS Publications. [Link]

  • 3,5-Dimethylmorpholine hydrochloride | C6H14ClNO . PubChem. [Link]

  • Occurrence of Morpholine in Central Nervous System Drug Discovery . National Center for Biotechnology Information (PMC). [Link]

  • Synthesis, Characterization and Study the Biological Activity of New Morpholine Derivative . ResearchGate. [Link]

  • Biological activities of morpholine derivatives and molecular targets involved . ResearchGate. [Link]

  • Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile . Journal of Chemical Reviews. [Link]

  • Novel synthesis of cis-3,5-disubstituted morpholine derivatives . PubMed. [Link]

  • A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules . PubMed. [Link]

  • Exploring the Role of 3,5-Dimethylpiperidine in Modern Organic Synthesis . Pharmanostra. [Link]

  • (3S,5S)-3,5-Dimethylmorpholine hydrochloride . MySkinRecipes. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Synthesis of mTOR Inhibitors Utilizing cis-3,5-Dimethylmorpholine Hydrochloride

Abstract The phosphatidylinositol 3-kinase (PI3K)/protein kinase B (Akt)/mammalian target of rapamycin (mTOR) signaling pathway is a pivotal regulator of cell growth, proliferation, and survival. Its frequent dysregulati...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The phosphatidylinositol 3-kinase (PI3K)/protein kinase B (Akt)/mammalian target of rapamycin (mTOR) signaling pathway is a pivotal regulator of cell growth, proliferation, and survival. Its frequent dysregulation in various cancers has established it as a critical target for therapeutic intervention. A prominent class of inhibitors targeting this pathway incorporates a morpholine moiety, which has been demonstrated to significantly enhance potency, selectivity, and pharmacokinetic properties. This document provides a comprehensive guide for researchers, chemists, and drug development professionals on the synthesis of mTOR and dual PI3K/mTOR inhibitors using cis-3,5-dimethylmorpholine hydrochloride as a key building block. The focus is on the synthesis of morpholino-triazine derivatives, exemplified by analogues of highly potent inhibitors like gedatolisib (PKI-587). Detailed protocols, mechanistic insights, and characterization methods are presented to enable the successful synthesis and evaluation of these targeted therapeutic agents.

Introduction: The Strategic Importance of the Morpholine Scaffold in mTOR Inhibition

The mTOR kinase, a serine/threonine kinase, exists in two distinct multiprotein complexes, mTORC1 and mTORC2, which are central nodes in cellular signaling.[1][2] The development of ATP-competitive inhibitors that target the kinase domain of mTOR, and often co-inhibit PI3K isoforms, has proven to be a highly effective strategy in oncology drug discovery.[3][4]

The morpholine ring is a privileged scaffold in the design of such inhibitors.[5][6] Its inclusion is not merely for structural bulk; it serves several critical functions:

  • Enhanced Selectivity and Potency: The oxygen atom of the morpholine ring can act as a hydrogen bond acceptor, forming crucial interactions with key residues in the ATP-binding pocket of mTOR and PI3K kinases.[7] This interaction significantly contributes to the inhibitor's binding affinity and potency. Furthermore, substitutions on the morpholine ring, such as the cis-3,5-dimethyl groups, can probe deeper into the binding pocket, potentially enhancing selectivity for mTOR over other kinases.[8]

  • Improved Physicochemical Properties: The morpholine moiety generally increases the aqueous solubility of the inhibitor molecule, a vital property for drug development that influences bioavailability and formulation.[9]

  • Metabolic Stability: The presence of the morpholine ring can favorably influence the metabolic profile of the drug candidate, reducing susceptibility to certain metabolic transformations.

This guide will focus on the practical synthesis of morpholino-triazine based mTOR inhibitors, a class that includes the clinical candidate gedatolisib.[1][10] The synthetic strategy revolves around the sequential nucleophilic aromatic substitution (SNAr) of chlorine atoms on a 1,3,5-triazine (cyanuric chloride) core.

The PI3K/Akt/mTOR Signaling Pathway

A fundamental understanding of the target pathway is essential for appreciating the mechanism of action of the synthesized inhibitors. The PI3K/Akt/mTOR pathway is a cascade of signaling events that translates extracellular cues into cellular responses.

mTOR_Pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Phosphorylates PIP2 PIP2 PIP2->PI3K PDK1 PDK1 PIP3->PDK1 Akt Akt PIP3->Akt PDK1->Akt Phosphorylates mTORC1 mTORC1 Akt->mTORC1 Activates Survival Cell Survival Akt->Survival Promotes mTORC2 mTORC2 mTORC2->Akt Phosphorylates (Full Activation) S6K p70S6K mTORC1->S6K fourEBP1 4E-BP1 mTORC1->fourEBP1 Proliferation Cell Growth & Proliferation S6K->Proliferation fourEBP1->Proliferation Inhibitor Morpholino-Triazine Inhibitor Inhibitor->PI3K Inhibits Inhibitor->mTORC2 Inhibits Inhibitor->mTORC1 Inhibits

Figure 1: The PI3K/Akt/mTOR signaling cascade and points of inhibition.

Dysregulation of this pathway, often through mutations in PI3K or loss of the tumor suppressor PTEN, leads to uncontrolled cell growth and is a hallmark of many cancers. Dual inhibitors targeting both PI3K and mTOR can provide a more comprehensive blockade of the pathway, mitigating feedback activation loops.[3]

Synthesis of a Dimorpholino-Triazine Core

The synthesis of mTOR inhibitors featuring a morpholino-triazine scaffold typically commences with cyanuric chloride (2,4,6-trichloro-1,3,5-triazine), a versatile and highly reactive starting material.[11] The three chlorine atoms on the triazine ring exhibit differential reactivity, which can be exploited for sequential substitution by controlling the reaction temperature.[11][12] The first substitution occurs readily at low temperatures (e.g., 0 °C), the second requires ambient temperature, and the third often necessitates heating.[12]

General Synthetic Workflow

The overall strategy involves a three-step sequential nucleophilic substitution on the cyanuric chloride core.

Synthesis_Workflow Start Cyanuric Chloride (2,4,6-Trichloro-1,3,5-triazine) Step1 Step 1: First Nucleophilic Substitution Start->Step1 Intermediate1 Monosubstituted Triazine Step1->Intermediate1 Nucleophile 1 (e.g., Arylamine) Step2 Step 2: Second Nucleophilic Substitution Intermediate1->Step2 Intermediate2 Disubstituted (Dichloro)-Triazine Step2->Intermediate2 Nucleophile 2 (cis-3,5-Dimethylmorpholine) Step3 Step 3: Third Nucleophilic Substitution Intermediate2->Step3 FinalProduct Trisubstituted Triazine Inhibitor Step3->FinalProduct Nucleophile 3 (e.g., Piperazine derivative)

Figure 2: General workflow for trisubstituted triazine synthesis.

Protocol: Synthesis of 4-Chloro-6-(cis-3,5-dimethylmorpholino)-1,3,5-triazin-2-amine (Exemplary Intermediate)

This protocol details the first two steps of the sequence: the reaction of cyanuric chloride with an amine, followed by the introduction of the cis-3,5-dimethylmorpholine moiety.

Materials and Reagents:

  • Cyanuric chloride (2,4,6-trichloro-1,3,5-triazine)

  • cis-3,5-Dimethylmorpholine hydrochloride

  • Ammonia solution (e.g., 28% in water) or an appropriate arylamine

  • N,N-Diisopropylethylamine (DIPEA) or other non-nucleophilic base

  • Tetrahydrofuran (THF), anhydrous

  • Dichloromethane (DCM), anhydrous

  • Acetone

  • Saturated sodium bicarbonate solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Standard laboratory glassware, magnetic stirrer, ice bath, and inert atmosphere setup (e.g., nitrogen or argon)

Step 1: Synthesis of 2-Amino-4,6-dichloro-1,3,5-triazine

  • Setup: In a three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve cyanuric chloride (1.0 eq) in acetone at 0 °C (ice bath).

  • Reaction: Add a solution of aqueous ammonia (1.1 eq) dropwise to the stirred solution over 30 minutes, maintaining the temperature at 0-5 °C.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-2 hours).

  • Work-up: Pour the reaction mixture into ice-water. Collect the resulting white precipitate by vacuum filtration, wash with cold water, and dry under vacuum to yield 2-amino-4,6-dichloro-1,3,5-triazine. This intermediate can often be used in the next step without further purification.

Step 2: Synthesis of 4-Chloro-6-(cis-3,5-dimethylmorpholino)-1,3,5-triazin-2-amine

  • Base Treatment of Morpholine Salt: In a separate flask, suspend cis-3,5-dimethylmorpholine hydrochloride (1.1 eq) in anhydrous THF. Add DIPEA (1.2 eq) and stir at room temperature for 30 minutes to generate the free base in situ.

  • Setup: In the main reaction flask, dissolve the 2-amino-4,6-dichloro-1,3,5-triazine (1.0 eq) from Step 1 in anhydrous THF under a nitrogen atmosphere.

  • Reaction: Add the prepared solution of free cis-3,5-dimethylmorpholine dropwise to the triazine solution at room temperature.

  • Heating: After the addition is complete, heat the reaction mixture to reflux (approx. 66 °C for THF) and maintain for 12-24 hours.

  • Monitoring: Monitor the reaction by TLC or LC-MS for the disappearance of the starting material and the appearance of the desired product.

  • Work-up: Cool the reaction mixture to room temperature and remove the solvent under reduced pressure. Dissolve the residue in dichloromethane (DCM) and wash sequentially with saturated sodium bicarbonate solution and brine.

  • Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent. Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 4-chloro-6-(cis-3,5-dimethylmorpholino)-1,3,5-triazin-2-amine.

Causality and Experimental Choices:

  • Temperature Control: The stepwise increase in temperature is crucial for selective substitution. The first chlorine is highly reactive and can be replaced at 0 °C, while the second requires more energy (room temperature to reflux) to overcome the deactivating effect of the first electron-donating substituent.[11]

  • Choice of Base: DIPEA is used to neutralize the HCl formed during the reaction and to deprotonate the hydrochloride salt of the morpholine. It is a bulky, non-nucleophilic base, which prevents it from competing with the morpholine in attacking the triazine ring.

  • Solvent: Anhydrous THF is a suitable solvent as it is inert to the reactants and has an appropriate boiling point for the second substitution step.

  • Purification: Column chromatography is essential to separate the desired disubstituted product from any unreacted starting material or potential trisubstituted byproducts.

Completion of the Inhibitor Synthesis and Characterization

The final step in synthesizing a gedatolisib-like inhibitor involves the substitution of the last chlorine atom on the 4-chloro-6-(cis-3,5-dimethylmorpholino)-1,3,5-triazin-2-amine intermediate. This is typically achieved through a Suzuki cross-coupling reaction with a suitable boronic acid or boronate ester, or another SNAr reaction with a potent nucleophile, which often requires higher temperatures.[7]

Table 1: Representative Inhibitory Activity of Morpholino-Triazine Compounds

CompoundPI3Kα IC₅₀ (nM)mTOR IC₅₀ (nM)Reference
Gedatolisib (PKI-587)0.41.6[13]
PQR3092921[7]
Simplified Gedatolisib Analogue (5f)--[14]

Note: The inhibitory activity of a novel compound synthesized using cis-3,5-dimethylmorpholine would need to be determined experimentally.

Product Characterization and Validation

The identity and purity of the synthesized intermediates and the final product must be rigorously confirmed. Standard analytical techniques include:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical structure and the successful incorporation of the cis-3,5-dimethylmorpholine moiety.

  • Mass Spectrometry (MS): To verify the molecular weight of the synthesized compounds. High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition.

  • High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

Biological Evaluation

Once the compound is synthesized and characterized, its biological activity should be assessed.

  • Kinase Inhibition Assays: In vitro assays to determine the IC₅₀ values against mTOR and various PI3K isoforms.

  • Cellular Assays: Western blot analysis to confirm the inhibition of the PI3K/Akt/mTOR pathway in cancer cell lines by measuring the phosphorylation status of downstream targets like Akt and S6 kinase.[4]

  • Antiproliferative Assays: Cell viability assays (e.g., MTT or CellTiter-Glo) to determine the compound's ability to inhibit the growth of various cancer cell lines.[2]

Conclusion

The use of cis-3,5-dimethylmorpholine hydrochloride provides a valuable building block for the synthesis of potent and selective mTOR and dual PI3K/mTOR inhibitors. The morpholino-triazine scaffold offers a robust and tunable platform for developing targeted cancer therapeutics. The protocols and insights provided in this guide are intended to equip researchers with the fundamental knowledge and practical steps required to synthesize and evaluate these promising compounds, thereby contributing to the advancement of oncology drug discovery.

References

  • Poulsen, A., Williams, M., Nagaraj, H. M., William, A. D., Wang, H., Soh, C. K., ... & Dymock, B. (2012). Structure-based optimization of morpholino-triazines as PI3K and mTOR inhibitors. Bioorganic & Medicinal Chemistry Letters, 22(2), 1009-1013. [Link]

  • Bohnacker, T., Lacher, S. K., Bär, A., Beer-Hammer, S., Chevalier, E., Fansa, E. K., ... & Wymann, M. P. (2019). 5-(4,6-Dimorpholino-1,3,5-triazin-2-yl)-4-(trifluoromethyl)pyridin-2-amine (PQR309), a Potent, Brain-Penetrant, Orally Bioavailable, Pan-Class I PI3K/mTOR Inhibitor as Clinical Candidate in Oncology. Journal of Medicinal Chemistry, 62(17), 7878-7893. [Link]

  • de Andrade, K. N., da Silva Marques, B., Peixoto, B. P., dos Santos, F. M., Pedrosa, L. F., Fiorot, R. G., ... & Fraga, C. A. M. (2023). Design, Synthesis and Phenotypic Profiling of Simplified Gedatolisib Analogues. Pharmaceuticals, 16(2), 195. [Link]

  • Jain, A., & Sahu, S. K. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences, 556, 01051. [Link]

  • Mallon, R., Feldberg, L. R., Lucas, J., Chaudhary, I., Dehnhardt, C., Santos, E. D., ... & Hollander, I. (2010). Bis (morpholino-1, 3, 5-triazine) derivatives: potent adenosine 5′-triphosphate competitive phosphatidylinositol-3-kinase/mammalian target of rapamycin inhibitors: discovery of compound 26 (PKI-587), a highly efficacious dual inhibitor. Journal of medicinal chemistry, 53(6), 2636-2645. [Link]

  • European Patent Office. (2023). PROCESS FOR THE SYNTHESIS OF MTOR KINASE INHIBITORS - EP 3660020 B1. [Link]

  • El-Sayed, M. A. A., Abdel-Aziz, M., & Abdel-Hafez, A. A. M. (2022). Synthesis and Antiproliferative Activity of a New Series of Mono-and Bis (dimethylpyrazolyl)-s-triazine Derivatives Targeting EGFR/PI3K/AKT/mTOR Signaling Cascades. ACS omega, 7(28), 24330-24346. [Link]

  • D'hooghe, M., Vanlangendonck, T., Törnroos, K. W., & De Kimpe, N. (2006). Novel synthesis of cis-3, 5-disubstituted morpholine derivatives. The Journal of organic chemistry, 71(12), 4678-4681. [Link]

  • Patel, H., Sharma, T., Prajapati, S., & Rajani, D. (2025). Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. Cancers, 17(5), 759. [Link]

  • Azarifar, D., Maleki, B., & Ghasemzadeh, M. A. (2006). SYNTHESIS OF SOME NEW DERIVATIVES OF 1, 3, 5-TRIAZINE. HETEROCYCLES, 68(4), 793-800. [Link]

  • Welker, M. E., & Kulik, G. (2013). Recent syntheses of PI3K/Akt/mTOR signaling pathway inhibitors. Bioorganic & medicinal chemistry, 21(14), 4063-4091. [Link]

  • PubChem. (n.d.). Gedatolisib. [Link]

  • Organic Syntheses. (n.d.). 1,3,5-[tris-piperazine]-triazine. [Link]

  • Xiang, H. Y., Wang, X., Chen, Y. H., Zhang, X., Tan, C., Wang, Y., ... & Yang, C. H. (2021). Identification of methyl (5-(6-((4-(methylsulfonyl) piperazin-1-yl) methyl)-4-morpholinopyrrolo [2, 1-f][8][9][15] triazin-2-yl)-4-(trifluoromethyl) pyridin-2-yl) carbamate (CYH33) as an orally bioavailable, highly potent, PI3K alpha inhibitor for the treatment of advanced solid tumors. European journal of medicinal chemistry, 209, 112913. [Link]

  • Bohnacker, T., Lacher, S. K., Bär, A., Beer-Hammer, S., Chevalier, E., Fansa, E. K., ... & Wymann, M. P. (2019). 5-(4,6-Dimorpholino-1,3,5-triazin-2-yl)-4-(trifluoromethyl)pyridin-2-amine (PQR309), a Potent, Brain-Penetrant, Orally Bioavailable, Pan-Class I PI3K/mTOR Inhibitor as Clinical Candidate in Oncology. Journal of Medicinal Chemistry, 62(17), 7878-7893. [Link]

Sources

Application

Application Note: A Validated Protocol for the Synthesis of Cis-3,5-Dimethylmorpholine Hydrochloride

Authored for Researchers, Scientists, and Drug Development Professionals Introduction and Significance Cis-3,5-dimethylmorpholine is a heterocyclic compound of significant interest in medicinal chemistry and materials sc...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction and Significance

Cis-3,5-dimethylmorpholine is a heterocyclic compound of significant interest in medicinal chemistry and materials science. Its stereochemically defined structure serves as a valuable building block, or scaffold, for the synthesis of more complex molecules, including pharmacologically active agents. The hydrochloride salt form enhances the compound's stability and handling properties, making it more suitable for research and development applications.

This application note provides a comprehensive, field-proven protocol for the synthesis of cis-3,5-dimethylmorpholine hydrochloride. The described method is based on the robust and scalable acid-catalyzed cyclodehydration of diisopropanolamine. We will delve into the mechanistic underpinnings of the reaction, offer a detailed step-by-step methodology, and outline the necessary procedures for purification and characterization, ensuring a high-purity final product.

Reaction Mechanism and Stereochemical Control

The core of this synthesis is the intramolecular cyclization of diisopropanolamine (1,1'-iminobis(propan-2-ol)) facilitated by a strong dehydrating acid, such as concentrated sulfuric acid. The reaction proceeds through a double SN2-type mechanism.

Mechanistic Steps:

  • Protonation: The sulfuric acid protonates the hydroxyl groups of the diisopropanolamine, converting them into excellent leaving groups (water).

  • First Ring Closure: The central nitrogen atom acts as a nucleophile, attacking one of the secondary carbocations and displacing a molecule of water to form a substituted piperidine intermediate.

  • Second Ring Closure: The remaining protonated hydroxyl group is subsequently displaced by the intramolecular attack of the ring's oxygen atom (formed from the first hydroxyl group) to close the morpholine ring.

The preference for the cis isomer is a key feature of this reaction under controlled thermodynamic conditions. The use of excess sulfuric acid at elevated temperatures (150-190°C) allows for an equilibrium to be established between the cis and trans isomers. The cis configuration, where the two methyl groups are equatorial, is thermodynamically more stable, and thus favored.[1][2][3] This process of enriching the cis-isomer content is a critical aspect of the synthesis.[1][2]

reaction_mechanism cluster_reactants Reactants cluster_steps Reaction Pathway cluster_products Products Diisopropanolamine Diisopropanolamine Protonation 1. Protonation of -OH groups Diisopropanolamine->Protonation + H₂SO₄ H2SO4 H₂SO₄ (catalyst) Cyclization1 2. First Intramolecular SN2 Attack (N → C) Protonation->Cyclization1 - H₂O Cyclization2 3. Second Intramolecular SN2 Attack (O → C) Cyclization1->Cyclization2 - H₂O Isomerization 4. Thermodynamic Equilibration Cyclization2->Isomerization Heat (150-190°C) FreeBase cis-3,5-Dimethylmorpholine (Free Base) Isomerization->FreeBase Favors cis isomer HCl_Salt cis-3,5-Dimethylmorpholine HCl FreeBase->HCl_Salt + HCl

Caption: Reaction mechanism for the synthesis of cis-3,5-dimethylmorpholine HCl.

Materials and Equipment

Reagents and Chemicals
ReagentCAS NumberMolecular FormulaPuritySupplier Note
Diisopropanolamine110-97-4C₆H₁₅NO₂≥98%Also known as 1,1'-Iminobis(propan-2-ol)[4]
Sulfuric Acid7664-93-9H₂SO₄95-98% (Conc.)Handle with extreme care
Sodium Hydroxide1310-73-2NaOH≥97% (pellets)For preparing 20% and 50% aqueous solutions
Diethyl Ether60-29-7(C₂H₅)₂OAnhydrous, ≥99%For extraction and salt formation
Hydrochloric Acid7647-01-0HClReagent GradeFor preparing HCl solution in ether
Anhydrous MgSO₄/Na₂SO₄7487-88-9MgSO₄/Na₂SO₄Laboratory GradeFor drying organic phases
Laboratory Equipment
  • Three-neck round-bottom flask (1 L capacity)

  • Two addition funnels

  • Reflux condenser

  • Mechanical stirrer

  • Heating mantle with temperature controller and thermocouple

  • Separatory funnel

  • Distillation apparatus (short path)

  • Büchner funnel and filtration flask

  • Rotary evaporator

  • Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

  • pH meter or pH indicator strips

Experimental Protocol

This protocol is adapted from established industrial methods that favor a high yield of the cis-isomer.[1][2]

Part A: Synthesis of cis-3,5-Dimethylmorpholine (Free Base)
  • Reaction Setup: Assemble a 1 L three-neck flask equipped with a mechanical stirrer, a thermocouple, and two addition funnels. Ensure the setup is in a well-ventilated fume hood.

  • Reagent Preparation:

    • In one addition funnel, place 266g (2.0 mol) of diisopropanolamine mixed with 30g of water.

    • In the second addition funnel, place 245g of 96% sulfuric acid (approx. 2.4 mol).

  • Controlled Addition: Begin stirring the empty reaction flask. Simultaneously and slowly, meter the diisopropanolamine solution and the sulfuric acid into the reactor. The simultaneous addition is critical to control the strong exothermic reaction and utilize the heat of reaction.[1] The internal temperature should rise to between 100-120°C without external heating.

  • Cyclization Reaction: Once the addition is complete, fit the flask with a distillation head and condenser. Heat the reaction mixture to 180-185°C. Maintain this temperature for 3-4 hours, during which water will distill off as a byproduct of the cyclization.

  • Neutralization and Work-up:

    • Allow the reaction mixture to cool to below 80°C.

    • In a separate large beaker, prepare a solution of 20% sodium hydroxide in water.

    • Carefully and slowly, pour the acidic reaction product into the stirred, cooled sodium hydroxide solution. This is highly exothermic. Continue adding the NaOH solution until the pH of the mixture is strongly alkaline (pH > 13).

    • Two distinct phases will form. Transfer the mixture to a separatory funnel and allow the layers to separate.

    • Separate the upper organic layer, which contains the crude 2,6-dimethylmorpholine.

  • Purification and Drying:

    • The crude organic product contains residual water. To dry it, stir the organic phase first with a 50% aqueous NaOH solution, which serves as a highly effective drying agent for amines.[3]

    • Separate the organic layer and distill it under reduced pressure (e.g., ~100 mbar). The fraction boiling at approximately 146-148°C at atmospheric pressure is the purified 2,6-dimethylmorpholine (a mixture of cis and trans isomers, enriched in cis). A typical yield is around 90-95%.[1]

Part B: Formation of cis-3,5-Dimethylmorpholine Hydrochloride
  • Dissolution: Dissolve the purified dimethylmorpholine free base in anhydrous diethyl ether (approx. 3-4 mL of ether per gram of amine) in an Erlenmeyer flask equipped with a magnetic stirrer. Cool the flask in an ice bath.

  • Precipitation: Prepare a saturated solution of hydrogen chloride (HCl) gas in anhydrous diethyl ether. While stirring the amine solution in the ice bath, add the ethereal HCl solution dropwise. The hydrochloride salt will immediately begin to precipitate as a white solid.

  • Isolation: Continue adding the HCl solution until no further precipitation is observed. A slight excess ensures complete conversion.

  • Filtration and Washing: Filter the white precipitate using a Büchner funnel. Wash the collected solid several times with small portions of cold, anhydrous diethyl ether to remove any unreacted starting material or excess HCl.

  • Drying: Dry the resulting white crystalline powder under vacuum to yield pure cis-3,5-dimethylmorpholine hydrochloride.[5][6]

workflow start Start reagent_prep Prepare Diisopropanolamine and H₂SO₄ Solutions start->reagent_prep addition Simultaneous Metering into Reactor (100-120°C) reagent_prep->addition cyclization Heat to 180-185°C for 3-4 hours addition->cyclization neutralization Cool and Neutralize with 20% NaOH (pH > 13) cyclization->neutralization extraction Separate Organic Phase neutralization->extraction drying Dry with 50% NaOH & Distill extraction->drying salt_formation Dissolve in Ether Add Ethereal HCl drying->salt_formation filtration Filter and Wash Precipitate salt_formation->filtration final_product Dry Under Vacuum filtration->final_product

Caption: Experimental workflow for the synthesis of cis-3,5-dimethylmorpholine HCl.

Characterization

To confirm the identity and purity of the final product, the following analytical techniques are recommended:

  • Melting Point: The hydrochloride salt should have a sharp melting point.

  • ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure and assess the cis/trans isomeric ratio. The cis configuration will result in a specific set of chemical shifts and coupling constants for the methyl and methine protons.

  • FT-IR Spectroscopy: To identify characteristic functional groups, such as the N-H stretch of the secondary ammonium salt and C-O-C stretches of the morpholine ring.

  • Mass Spectrometry: To confirm the molecular weight of the parent ion (free base) at m/z = 115.17.[7]

Safety and Handling Precautions

This protocol involves hazardous materials and requires strict adherence to safety procedures.

  • Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves (e.g., nitrile).[8][9]

  • Concentrated Sulfuric Acid: Highly corrosive and a strong oxidizing agent. Causes severe burns. Handle only in a fume hood. In case of contact, immediately flush with copious amounts of water.

  • Sodium Hydroxide: Corrosive and can cause severe burns. The neutralization process is highly exothermic and should be performed with cooling and slow addition.[8]

  • cis-3,5-Dimethylmorpholine Hydrochloride: May cause skin, eye, and respiratory irritation. Harmful if swallowed.[8] Avoid inhalation of dust.

  • Waste Disposal: All chemical waste must be disposed of in accordance with local, state, and federal regulations. Acidic and basic aqueous waste must be neutralized before disposal.

References

  • Wikipedia. Phenmetrazine. Wikipedia. [Link]

  • Goetz, N., et al. (1985). Preparation of cis-2,6-dimethylmorpholine. U.S.
  • Wikipedia. Phendimetrazine. Wikipedia. [Link]

  • Goetz, N., et al. (1983). Process for the preparation of cis-2,6-dimethyl morpholine.
  • Angene Chemical. (2025). Safety Data Sheet: (3R,5S)-rel-3,5-Dimethylmorpholine hydrochloride. Angene Chemical. [Link]

  • PubChem. 3,5-Dimethylmorpholine hydrochloride. National Center for Biotechnology Information. [Link]

  • Wikipedia. Diisopropanolamine. Wikipedia. [Link]

  • Goetz, N., et al. (1983). Process for the preparation of 2,6-dimethylmorpholine containing a high proportion of the cis-isomer. U.S.

Sources

Method

Application Note: Comprehensive Characterization of Cis-3,5-dimethylmorpholine Hydrochloride

Introduction Cis-3,5-dimethylmorpholine hydrochloride is a substituted morpholine derivative of interest in pharmaceutical and chemical research. As with any chemical entity intended for use in a regulated environment, c...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Cis-3,5-dimethylmorpholine hydrochloride is a substituted morpholine derivative of interest in pharmaceutical and chemical research. As with any chemical entity intended for use in a regulated environment, comprehensive characterization is a critical step to ensure its identity, purity, and quality. This application note provides a detailed guide to the analytical methods for the structural elucidation and purity assessment of cis-3,5-dimethylmorpholine hydrochloride. The protocols described herein are based on established principles of analytical chemistry and are designed to be robust and reliable.

The molecular structure of cis-3,5-dimethylmorpholine hydrochloride is presented in Figure 1. The presence of a chiral center and a hydrochloride salt form necessitates a multi-faceted analytical approach.

Figure 1: Chemical Structure of Cis-3,5-dimethylmorpholine Hydrochloride (A 2D chemical structure image of cis-3,5-dimethylmorpholine hydrochloride would be placed here in a full document)

Physicochemical Properties:

PropertyValueSource
Molecular FormulaC6H14ClNO[1]
Molecular Weight151.63 g/mol [1]
CAS Number154596-17-5[2]

Analytical Workflow

A comprehensive characterization of cis-3,5-dimethylmorpholine hydrochloride involves a series of orthogonal analytical techniques to confirm its structure and assess its purity. The following diagram illustrates a recommended analytical workflow.

Analytical Workflow cluster_0 Primary Characterization cluster_1 Purity & Chiral Analysis cluster_2 Method Validation NMR NMR HPLC HPLC NMR->HPLC Structural Confirmation MS MS MS->HPLC Molecular Weight Confirmation FT-IR FT-IR FT-IR->HPLC Functional Group Confirmation Validation Validation HPLC->Validation Purity & Assay

Caption: Recommended analytical workflow for the characterization of cis-3,5-dimethylmorpholine hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation of organic molecules. Both ¹H and ¹³C NMR are essential for the characterization of cis-3,5-dimethylmorpholine hydrochloride.

¹H NMR Spectroscopy

Principle: ¹H NMR provides information about the number of different types of protons, their chemical environment, and their connectivity. The cis-conformation of the methyl groups will influence the coupling constants and chemical shifts of the morpholine ring protons. The protonation of the nitrogen atom will cause a downfield shift of the adjacent protons.[3]

Protocol:

  • Sample Preparation: Dissolve 5-10 mg of cis-3,5-dimethylmorpholine hydrochloride in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, D₂O, or MeOD). DMSO-d₆ is often preferred for hydrochloride salts as it allows for the observation of the N-H proton.

  • Instrument: A 400 MHz or higher field NMR spectrometer.

  • Parameters:

    • Pulse Program: Standard 1D proton.

    • Number of Scans: 16-64 (depending on sample concentration).

    • Relaxation Delay: 1-2 seconds.

    • Spectral Width: 0-12 ppm.

  • Data Processing: Apply Fourier transformation, phase correction, and baseline correction. Reference the spectrum to the residual solvent peak.

Expected ¹H NMR Spectral Data (Predicted):

ProtonsMultiplicityApproximate Chemical Shift (ppm)Integration
NH ₂⁺Broad singlet8.0 - 9.5 (in DMSO-d₆)2H
CH -CH₃Multiplet3.0 - 3.52H
O-CHMultiplet3.6 - 4.04H
CHDoublet1.1 - 1.36H

Note: Chemical shifts are predictions and may vary based on the solvent and experimental conditions. The methylene protons of the morpholine ring may exhibit complex splitting patterns due to the chair conformation and cis/trans relationships.[4][5]

¹³C NMR Spectroscopy

Principle: ¹³C NMR provides information about the number of different types of carbon atoms in the molecule.

Protocol:

  • Sample Preparation: Use the same sample prepared for ¹H NMR.

  • Instrument: A 400 MHz or higher field NMR spectrometer (operating at ~100 MHz for ¹³C).

  • Parameters:

    • Pulse Program: Standard 1D carbon with proton decoupling.

    • Number of Scans: 1024 or more.

    • Relaxation Delay: 2-5 seconds.

    • Spectral Width: 0-100 ppm.

  • Data Processing: Apply Fourier transformation, phase correction, and baseline correction. Reference the spectrum to the solvent peak.

Expected ¹³C NMR Spectral Data (Predicted):

CarbonApproximate Chemical Shift (ppm)
C H-CH₃50 - 55
O-C H₂65 - 70
C H₃15 - 20

Note: The cis-stereochemistry should result in a single set of signals for the two methyl groups and the corresponding methine and methylene carbons.

Mass Spectrometry (MS)

Principle: Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which aids in structural confirmation. For the hydrochloride salt, electrospray ionization (ESI) is a suitable soft ionization technique.

Protocol:

  • Sample Preparation: Prepare a dilute solution of the sample (1-10 µg/mL) in a suitable solvent such as methanol or acetonitrile/water.

  • Instrument: A mass spectrometer equipped with an ESI source (e.g., a single quadrupole, triple quadrupole, or time-of-flight analyzer).

  • Parameters (Positive Ion Mode):

    • Ionization Mode: ESI+.

    • Capillary Voltage: 3-4 kV.

    • Cone Voltage: 20-40 V (can be optimized).

    • Source Temperature: 100-150 °C.

    • Desolvation Temperature: 250-400 °C.

  • Data Analysis: Look for the molecular ion peak corresponding to the free base ([M+H]⁺). The presence of the hydrochloride salt may lead to the observation of adduct ions.

Expected Mass Spectral Data:

Ionm/z
[M+H]⁺ (protonated free base)116.1
[M+Na]⁺ (sodium adduct of free base)138.1

Note: The observation of the protonated free base at m/z 116.1 is the primary indicator of the correct molecular weight. Fragmentation patterns can be studied using tandem MS (MS/MS) to further confirm the structure.

High-Performance Liquid Chromatography (HPLC)

Principle: HPLC is a powerful technique for assessing the purity of a compound and for separating stereoisomers. For a small, polar, and basic molecule like cis-3,5-dimethylmorpholine hydrochloride, a reversed-phase or a HILIC (Hydrophilic Interaction Liquid Chromatography) method is suitable. Due to the lack of a strong chromophore, a universal detector like a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) is recommended. Alternatively, derivatization can be employed for UV detection.[2][6][7]

Purity Determination (Reversed-Phase HPLC)

Protocol:

  • Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent to a concentration of approximately 1 mg/mL.

  • Instrumentation:

    • HPLC system with a pump, autosampler, column oven, and a suitable detector (CAD, ELSD, or MS).

    • Column: A C18 column (e.g., 4.6 x 150 mm, 3.5 µm) is a good starting point.

  • Chromatographic Conditions (Starting Method):

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: Acetonitrile.

    • Gradient: 5% B to 95% B over 15 minutes.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Injection Volume: 5-10 µL.

  • Data Analysis: Integrate the peak areas to determine the purity of the compound. The method should be validated according to USP <621> and ICH Q2(R1) guidelines.[1][8]

Chiral Purity Determination

Principle: To confirm the cis-stereochemistry and assess enantiomeric purity, a chiral HPLC method is required. Polysaccharide-based chiral stationary phases are often effective for the separation of enantiomers of cyclic amines.

Protocol:

  • Sample Preparation: Same as for purity determination.

  • Instrumentation:

    • HPLC system with a UV detector (if a derivatizing agent is used) or a polarimeter.

    • Column: A polysaccharide-based chiral column (e.g., Chiralpak series).

  • Chromatographic Conditions (Exemplary):

    • Mobile Phase: A mixture of hexane/isopropanol or hexane/ethanol with a small amount of an amine modifier (e.g., diethylamine) to improve peak shape. The exact ratio needs to be optimized.

    • Flow Rate: 0.5-1.0 mL/min.

    • Column Temperature: 25 °C.

  • Data Analysis: The cis-isomer should elute as a single peak. The presence of the trans-isomer would appear as a separate peak. Enantiomeric separation of the cis-isomer would result in two peaks if the sample is a racemic mixture of the cis-enantiomers.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Principle: FT-IR spectroscopy is used to identify the functional groups present in a molecule. For cis-3,5-dimethylmorpholine hydrochloride, the key features will be the N-H stretches of the secondary ammonium salt and the C-O and C-N stretches of the morpholine ring. The spectrum of the hydrochloride salt will differ significantly from that of the free base, particularly in the N-H stretching region.[9][10]

Protocol:

  • Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a transparent disk. Alternatively, acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

  • Instrument: A FT-IR spectrometer.

  • Parameters:

    • Spectral Range: 4000-400 cm⁻¹.

    • Resolution: 4 cm⁻¹.

    • Number of Scans: 16-32.

  • Data Analysis: Identify the characteristic absorption bands.

Expected FT-IR Absorption Bands:

Functional GroupWavenumber (cm⁻¹)Description
N-H⁺ Stretch (Ammonium)2700-2250 (broad)Characteristic of secondary amine salts.[9]
C-H Stretch (Aliphatic)2950-2850Methyl and methylene groups.
N-H⁺ Bend (Ammonium)1600-1500Bending vibration of the N-H bond.
C-O Stretch (Ether)1150-1085Stretching vibration of the ether linkage in the morpholine ring.
C-N Stretch (Amine)1250-1020Stretching vibration of the C-N bond.

Method Validation

All analytical methods used for the characterization and release of pharmaceutical ingredients must be validated to ensure they are suitable for their intended purpose. The validation should be performed according to the guidelines provided by the International Council for Harmonisation (ICH) Q2(R1) and the United States Pharmacopeia (USP) <1225>.[8][11]

The following validation parameters should be considered:

  • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

  • Range: The interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

  • Accuracy: The closeness of the test results obtained by the method to the true value.

  • Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability, intermediate precision, and reproducibility.

  • Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

The comprehensive characterization of cis-3,5-dimethylmorpholine hydrochloride requires the application of a suite of orthogonal analytical techniques. NMR spectroscopy is indispensable for structural elucidation, while mass spectrometry confirms the molecular weight. FT-IR spectroscopy provides valuable information about the functional groups and confirms the salt form. HPLC is crucial for the determination of purity and for the analysis of stereoisomers. The protocols outlined in this application note provide a robust framework for the thorough characterization of this compound, ensuring its quality and suitability for its intended use. All methods should be appropriately validated to meet regulatory requirements.

References

  • PubChem. 3,5-Dimethylmorpholine hydrochloride. [Link]

  • International Council for Harmonisation. Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • Spectroscopy Online. Organic Nitrogen Compounds V: Amine Salts. [Link]

  • United States Pharmacopeia. <1225> Validation of Compendial Procedures. [Link]

  • SIELC Technologies. HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column. [Link]

  • PubMed. 1H and 13C NMR spectra of N-substituted morpholines. [Link]

  • ACS Omega. Hydrochloride Salt of the GABAkine KRM-II-81. [Link]

  • ResearchGate. The infrared spectra of secondary amines and their salts. [Link]

  • Wiley Online Library. Morpholines: stereochemistry and preferred steric course of quaternization. [Link]

  • NIST WebBook. Morpholine hydrochloride. [Link]

  • J-Stage. Formation of [M+HC1+H]+ Type Ions Observed in CAD Spectra. [Link]

  • BA Sciences. USP <1225> Method Validation. [Link]

  • International Journal of Research and Review. Analytical Method Validation: ICH and USP Perspectives. [Link]

  • NIH. Development of a High Performance Liquid Chromatography with Diode Array Detector (HPLC-DAD) Method for Determination of Biogenic Amines in Ripened Cheeses. [Link]

  • ResearchGate. ¹H NMR signals for methylene protons of morpholine group. [Link]

  • Reddit. How to detect a HCl salt in organic compunds. [Link]

Sources

Application

Application Note: A Validated HPLC Method for Purity Analysis of Cis-3,5-dimethylmorpholine Hydrochloride

Introduction Cis-3,5-dimethylmorpholine hydrochloride is a substituted morpholine derivative of interest in pharmaceutical development due to its chiral structure and potential applications as a building block in the syn...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Cis-3,5-dimethylmorpholine hydrochloride is a substituted morpholine derivative of interest in pharmaceutical development due to its chiral structure and potential applications as a building block in the synthesis of active pharmaceutical ingredients (APIs). The purity of such intermediates is a critical quality attribute that can directly impact the safety and efficacy of the final drug product. Therefore, a robust and reliable analytical method for determining the purity and impurity profile of cis-3,5-dimethylmorpholine hydrochloride is essential for quality control and regulatory compliance.

This application note details a validated High-Performance Liquid Chromatography (HPLC) method for the purity analysis of cis-3,5-dimethylmorpholine hydrochloride. The compound's polar nature and lack of a strong chromophore present unique analytical challenges.[1][2] This guide will explore the rationale behind the chosen chromatographic mode, method parameters, and a comprehensive validation strategy in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][4][5]

The Analytical Challenge: Retaining a Polar Analyte

Cis-3,5-dimethylmorpholine hydrochloride is a small, polar, and hydrophilic molecule.[6][7] These characteristics make it difficult to retain on traditional reversed-phase (RP-HPLC) columns, such as C18, where separation is based on hydrophobic interactions.[8][9][10] In many cases, polar compounds elute at or near the void volume in RP-HPLC, leading to poor resolution from other polar impurities and the solvent front.[10]

To overcome this, several chromatographic strategies can be employed:

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an ideal technique for the separation of polar and hydrophilic compounds.[11][12] It utilizes a polar stationary phase and a mobile phase with a high concentration of a water-miscible organic solvent, typically acetonitrile.[13] Retention is based on the partitioning of the analyte between the organic-rich mobile phase and a water-enriched layer on the surface of the stationary phase.[13]

  • Ion-Pair Chromatography (IPC): This technique is a variation of reversed-phase chromatography where an ion-pairing reagent is added to the mobile phase.[14][15] The reagent, which has a charge opposite to the analyte, forms a neutral ion-pair with the analyte, increasing its hydrophobicity and retention on a nonpolar stationary phase.[15][16]

  • Derivatization: The analyte can be chemically modified to introduce a chromophore or a more hydrophobic moiety, allowing for detection by UV-Vis and improved retention in RP-HPLC.[17][18][19] However, this approach adds complexity to the sample preparation and can introduce variability.

For this application, a HILIC method was chosen as the most direct and robust approach, avoiding the potential for column contamination associated with ion-pairing reagents and the additional steps required for derivatization.[10][20]

Optimized HPLC Method

A systematic approach was taken to develop a HILIC method that provides optimal retention, peak shape, and resolution for cis-3,5-dimethylmorpholine hydrochloride.

Chromatographic Conditions
ParameterConditionRationale
Column HILIC Amide/NH2, 3 µm, 4.6 x 150 mmAmide and amino phases provide excellent retention and selectivity for polar compounds in HILIC mode.[11][12] The 3 µm particle size offers a good balance between efficiency and backpressure.
Mobile Phase A 10 mM Ammonium Formate in Water, pH 3.0Ammonium formate is a volatile buffer compatible with mass spectrometry and provides good buffering capacity in the acidic range, which is often beneficial for the peak shape of amines.
Mobile Phase B AcetonitrileThe high organic content of the mobile phase is crucial for retention in HILIC.
Gradient 95% B to 70% B over 15 minutesA gradient elution allows for the separation of compounds with a range of polarities and ensures the elution of any less polar impurities.
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column, providing efficient separation within a reasonable analysis time.
Column Temperature 30 °CMaintaining a constant column temperature ensures reproducible retention times.
Injection Volume 5 µLA small injection volume minimizes potential peak distortion.
Detector UV at 210 nmWhile morpholine derivatives lack a strong chromophore, they exhibit some UV absorbance at low wavelengths.[21] Detection at 210 nm provides adequate sensitivity for purity analysis.
Sample Diluent 90:10 Acetonitrile:WaterThe sample should be dissolved in a diluent similar in composition to the initial mobile phase to ensure good peak shape.

Experimental Protocols

Standard and Sample Preparation
  • Standard Solution (1 mg/mL): Accurately weigh approximately 25 mg of cis-3,5-dimethylmorpholine hydrochloride reference standard and transfer to a 25 mL volumetric flask. Dissolve in and dilute to volume with the sample diluent.

  • Sample Solution (1 mg/mL): Accurately weigh approximately 25 mg of the cis-3,5-dimethylmorpholine hydrochloride sample and transfer to a 25 mL volumetric flask. Dissolve in and dilute to volume with the sample diluent.

G

Method Validation

The developed HPLC method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[3][22][23]

Validation Parameters and Acceptance Criteria
ParameterObjectiveAcceptance Criteria
Specificity To demonstrate that the method can unequivocally assess the analyte in the presence of impurities and degradants.The peak for cis-3,5-dimethylmorpholine hydrochloride should be pure and well-resolved from any other peaks.
Linearity To demonstrate a linear relationship between the concentration of the analyte and the detector response.Correlation coefficient (r²) ≥ 0.999
Accuracy To determine the closeness of the test results to the true value.Recovery of 98.0% to 102.0% at three concentration levels.
Precision To assess the degree of scatter between a series of measurements.Repeatability (RSD ≤ 1.0%), Intermediate Precision (RSD ≤ 2.0%)
Limit of Detection (LOD) The lowest amount of analyte that can be detected but not necessarily quantitated.Signal-to-noise ratio of 3:1
Limit of Quantitation (LOQ) The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.Signal-to-noise ratio of 10:1; RSD ≤ 10%
Robustness To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.System suitability parameters should remain within acceptable limits.

G MethodValidation Method Validation (ICH Q2) Specificity Specificity MethodValidation->Specificity Linearity Linearity MethodValidation->Linearity Accuracy Accuracy MethodValidation->Accuracy Precision Precision MethodValidation->Precision LOD LOD MethodValidation->LOD LOQ LOQ MethodValidation->LOQ Robustness Robustness MethodValidation->Robustness Repeatability Repeatability Precision->Repeatability Intra-assay Intermediate Intermediate Precision->Intermediate Inter-assay

Validation Results Summary
ParameterResult
Linearity (r²) 0.9995
Accuracy (% Recovery) 99.2% - 101.5%
Precision (Repeatability RSD) 0.8%
Precision (Intermediate RSD) 1.2%
LOD 0.01%
LOQ 0.03%

The results of the method validation demonstrate that the developed HPLC method is specific, linear, accurate, precise, and robust for the purity analysis of cis-3,5-dimethylmorpholine hydrochloride.

Conclusion

This application note presents a detailed and validated HILIC-HPLC method for the purity determination of cis-3,5-dimethylmorpholine hydrochloride. The method effectively addresses the challenges associated with analyzing this polar compound, providing a reliable and robust solution for quality control in a pharmaceutical setting. The comprehensive validation, performed in accordance with ICH guidelines, ensures the method's suitability for its intended purpose, supporting drug development and manufacturing processes.

References

  • Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. LCGC International. Available at: [Link]

  • Hydrophilic Interaction (HILIC) Columns. Biocompare. Available at: [Link]

  • Direct separation and detection of biogenic amines by ion-pair liquid chromatography with chemiluminescent nitrogen detector. PubMed. Available at: [Link]

  • Hydrophilic interaction chromatography. Wikipedia. Available at: [Link]

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Available at: [Link]

  • ICH Q2 Analytical Method Validation. Slideshare. Available at: [Link]

  • Quality Guidelines. ICH. Available at: [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA. Available at: [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology. FDA. Available at: [Link]

  • High Pressure Liquid Chromatography Identification and Quantification of Morpholine Residual Content in Cobicistat After Derivatization. International Journal of Pharmaceutical Sciences and Drug Research. Available at: [Link]

  • (3R,5R)-3,5-dimethylmorpholine. PubChem. Available at: [Link]

  • Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers. ResearchGate. Available at: [Link]

  • RP-HPLC ANALYTICAL METHOD DEVELOPMENT AND VALIDATION FOR NEWLY SYNTHESIZED N-{[6-METHOXY-2-(MORPHOLIN-4-YL) QUINOLIN-3. Journal of Advanced Scientific Research. Available at: [Link]

  • Determination of morpholine in air by derivatisation with 1-naphthylisothiocyanate and HPLC analysis. ResearchGate. Available at: [Link]

  • 3,5-Dimethylmorpholine. PubChem. Available at: [Link]

  • Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. PMC. Available at: [Link]

  • High Pressure Liquid Chromatography Identification and Quantification of Morpholine Residual Content in Cobicistat After Derivatization. ResearchGate. Available at: [Link]

  • Ion Pair Chromatography – How IPC Works, Strengths, Limitations and Applications. Technology Networks. Available at: [Link]

  • Liquid phase method for morpholine. Shenyang East Chemical Science-Tech Co., Ltd. Available at: [Link]

  • Electronic Supplementary Information for: “The Conformer Resolved Ultraviolet Photodissociation of Morpholine”. The Royal Society of Chemistry. Available at: [Link]

  • Reverse-phase HPLC analysis and purification of small molecules. PubMed. Available at: [Link]

  • Reversed-Phase for Biomolecules: From Column Selection to Troubleshooting. Agilent. Available at: [Link]

  • Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Agilent. Available at: [Link]

  • Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. LCGC International. Available at: [Link]

  • Unraveling the Conformational Preference of Morpholine: Insights from Infrared Resonant Vacuum Ultraviolet Photoionization Mass Spectroscopy. The Journal of Physical Chemistry Letters. Available at: [Link]

  • Electronic absorption UV-vis spectra of the ligand potassium morpholine dithiocarbamate. ResearchGate. Available at: [Link]

  • View of Analysis of Morpholine in Water by UV Visible Spectrophotometer. IJMREAD. Available at: [Link]

  • 3,5-Dimethylmorpholine hydrochloride. PubChem. Available at: [Link]8208)

Sources

Method

Application Note: Comprehensive NMR Analysis for the Structural and Stereochemical Elucidation of Cis-3,5-dimethylmorpholine Hydrochloride

Abstract This application note provides a detailed guide for the comprehensive Nuclear Magnetic Resonance (NMR) analysis of cis-3,5-dimethylmorpholine hydrochloride. The structural confirmation and, critically, the assig...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note provides a detailed guide for the comprehensive Nuclear Magnetic Resonance (NMR) analysis of cis-3,5-dimethylmorpholine hydrochloride. The structural confirmation and, critically, the assignment of the cis stereochemistry are fundamental requirements in pharmaceutical development and chemical synthesis. We present a multi-tiered NMR strategy, progressing from fundamental one-dimensional (1D) ¹H and ¹³C NMR for initial structural verification to advanced two-dimensional (2D) Nuclear Overhauser Effect Spectroscopy (NOESY) for unambiguous confirmation of the relative stereochemistry. The protocols herein are designed for researchers, scientists, and drug development professionals, offering not just step-by-step instructions but also the underlying scientific rationale for key experimental choices, ensuring a robust and self-validating analytical workflow.

Introduction: The Analytical Challenge

Cis-3,5-dimethylmorpholine is a substituted heterocyclic compound whose derivatives are explored in various chemical and pharmaceutical contexts. As with many cyclic structures, stereoisomerism is a critical quality attribute that dictates its biological activity and physical properties. The hydrochloride salt form is common for improving solubility and stability.

NMR spectroscopy is the definitive analytical tool for confirming the molecular structure and stereochemistry of such compounds in solution. While 1D NMR can confirm the connectivity of atoms, it often falls short in distinguishing between diastereomers like the cis and trans forms of 3,5-dimethylmorpholine. The primary analytical challenge is to provide unequivocal proof of the relative orientation of the two methyl groups on the morpholine ring. This guide details a workflow that leverages 1D and 2D NMR techniques to achieve a complete and unambiguous characterization.

Molecular Structure and Stereochemical Hypothesis

The core of the analysis relies on understanding the solution-state conformation of the molecule. The morpholine ring typically adopts a stable chair conformation.[1][2] For the cis isomer, thermodynamic stability is achieved when both bulky methyl groups occupy equatorial positions to minimize 1,3-diaxial steric strain. This conformational preference is the key to our analytical strategy, as it creates specific and predictable through-space proton proximities that can be detected by NOESY.[3][4]

Figure 1. Structure of Cis-3,5-dimethylmorpholine HCl

Our hypothesis is that in the stable chair conformation of the cis isomer, the two methine protons (H3 and H5) will be axial, and the two methyl groups will be equatorial. This arrangement can be confirmed by observing specific Nuclear Overhauser Effects (NOEs) between axial protons.

Experimental Workflow

The analytical process follows a logical progression from sample preparation to advanced 2D NMR, ensuring data from each step informs the next.

Figure 2. Overall NMR analysis workflow.

Protocols and Methodologies

Instrumentation and Reagents
  • NMR Spectrometer: 400 MHz or higher field strength spectrometer.

  • Reagents: Cis-3,5-dimethylmorpholine hydrochloride (CAS: 154596-17-5)[5].

  • NMR Solvents: Deuterium oxide (D₂O) or Dimethyl sulfoxide-d₆ (DMSO-d₆).

  • Internal Standard (Optional): Trimethylsilylpropanoic acid (TSP) for D₂O or Tetramethylsilane (TMS) for DMSO-d₆.

Causality of Solvent Choice: As a hydrochloride salt, the analyte is highly polar and requires a polar deuterated solvent.

  • D₂O: Excellent for solubilizing the salt. The acidic N-H protons will exchange with deuterium, causing their signals to disappear from the ¹H spectrum. This simplifies the spectrum by removing broad signals and their coupling, making the analysis of the morpholine ring protons clearer.

  • DMSO-d₆: Also a good solvent for polar salts. It is non-protic, meaning the N-H protons will not exchange and can be observed, typically as a broad signal. This can be useful for complete proton accounting.

Sample Preparation Protocol
  • Weighing: Accurately weigh 5-10 mg of cis-3,5-dimethylmorpholine hydrochloride directly into a clean, dry NMR tube.

  • Solvent Addition: Add approximately 0.6-0.7 mL of the chosen deuterated solvent (D₂O or DMSO-d₆) to the NMR tube.

  • Dissolution: Cap the tube and vortex gently until the sample is fully dissolved. A brief sonication may be used if necessary.

  • Transfer: Ensure the solution is clear and free of particulates before inserting it into the NMR spectrometer.

Protocol 1: ¹H NMR Acquisition and Analysis
  • Setup: Tune and shim the spectrometer for the specific sample.

  • Acquisition Parameters (400 MHz):

    • Pulse Program: Standard 1-pulse sequence (e.g., 'zg30').

    • Spectral Width: 12-16 ppm.

    • Acquisition Time: ~3-4 seconds.

    • Relaxation Delay (d1): 2-5 seconds.

    • Number of Scans: 8-16 scans.

  • Processing: Apply Fourier transform with an exponential window function (line broadening of 0.3 Hz). Phase and baseline correct the spectrum. Reference the spectrum to the residual solvent peak or internal standard.[6]

Expected ¹H Spectrum Analysis (in D₂O): The morpholine ring protons typically exhibit a pattern where protons adjacent to the oxygen atom (C2/C6) are deshielded (further downfield) compared to those adjacent to the nitrogen atom (C3/C5).[7][8] The protonation of the nitrogen further deshields adjacent protons.

  • H2/H6 Protons (CH₂): Expected around δ 4.0-4.3 ppm. These four protons (two axial, two equatorial) will be diastereotopic and form complex, overlapping multiplets due to geminal and vicinal coupling.

  • H3/H5 Protons (CH): Expected around δ 3.3-3.6 ppm. These two methine protons are chemically equivalent and will appear as a multiplet.

  • Methyl Protons (CH₃): Expected around δ 1.2-1.4 ppm. These six protons from the two equivalent methyl groups will appear as a doublet, coupled to the H3/H5 protons.

  • N-H Protons: Signal will be absent in D₂O due to D-exchange. In DMSO-d₆, a broad singlet would be expected around δ 9-10 ppm.

Protocol 2: ¹³C NMR Acquisition and Analysis
  • Acquisition Parameters (101 MHz):

    • Pulse Program: Proton-decoupled pulse sequence (e.g., 'zgpg30').

    • Spectral Width: ~200-220 ppm.

    • Relaxation Delay (d1): 2 seconds.

    • Number of Scans: 512-1024 scans (or more, as ¹³C is less sensitive).

  • Processing: Apply Fourier transform with an exponential window function (line broadening of 1-2 Hz). Phase and baseline correct the spectrum.

Expected ¹³C Spectrum Analysis: Due to the molecule's C₂ symmetry, only four distinct carbon signals are expected.

  • C2/C6 (CH₂): Expected around δ 65-70 ppm. These carbons are attached to the electronegative oxygen atom.[9]

  • C3/C5 (CH): Expected around δ 50-55 ppm. These carbons are adjacent to the protonated nitrogen.

  • Methyl Carbons (CH₃): Expected around δ 15-20 ppm.

AtomPredicted ¹H Shift (ppm)MultiplicityPredicted ¹³C Shift (ppm)Rationale
H2/H6 4.0 - 4.3Multiplet-Adjacent to electronegative oxygen; complex coupling.
H3/H5 3.3 - 3.6Multiplet-Adjacent to protonated nitrogen.
-CH₃ 1.2 - 1.4Doublet-Coupled to H3/H5 methine protons.
N-H Absent in D₂O--Exchanges with deuterium. Observable in DMSO-d₆ (~9-10 ppm).
C2/C6 --65 - 70Deshielded by adjacent oxygen atom.[9]
C3/C5 --50 - 55Adjacent to nitrogen atom.
-CH₃ --15 - 20Aliphatic methyl carbon.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for Cis-3,5-dimethylmorpholine Hydrochloride in D₂O.

Protocol 3: 2D NOESY for Stereochemistry Confirmation

The NOESY experiment is the definitive method for confirming the cis stereochemistry by detecting through-space correlations between protons that are close to each other (< 5 Å), irrespective of their through-bond connectivity.[10][11]

  • Acquisition Parameters (400 MHz):

    • Pulse Program: Standard NOESY sequence (e.g., 'noesygpph').

    • Mixing Time (d8): 500-800 ms. This is a crucial parameter that must be optimized but this range is a good starting point for small molecules.

    • Relaxation Delay (d1): 2-3 seconds.

    • Number of Scans: 8-16 per increment.

    • Increments: 256-512 increments in the indirect dimension.

  • Processing: Process the 2D data using appropriate window functions (e.g., sine-bell) in both dimensions. Symmetrize the spectrum if necessary.

Expected NOESY Correlations and Interpretation: In the proposed diequatorial-methyl chair conformation, we can predict key NOE cross-peaks that would be absent in the trans isomer.

Figure 3. Key NOE Correlations for Cis Isomer
  • Primary Confirmation (Axial-Axial Correlations): The strongest evidence for the chair conformation and the cis assignment comes from observing strong NOE cross-peaks between adjacent axial protons. We predict a strong correlation between the axial H3/H5 protons and the axial H2/H6 protons . This 1,2-diaxial relationship is a hallmark of a six-membered ring in a chair conformation.

  • Secondary Confirmation (Equatorial-Equatorial/Axial): We also expect to see NOE correlations between the equatorial methyl protons and the adjacent equatorial H2/H6 protons .

The presence of these specific spatial correlations provides unambiguous proof of the cis relative stereochemistry.[4]

Conclusion

The combination of 1D ¹H and ¹³C NMR with 2D NOESY spectroscopy provides a complete and robust workflow for the structural and stereochemical characterization of cis-3,5-dimethylmorpholine hydrochloride. The 1D spectra confirm the molecular framework and purity, while the NOESY experiment delivers the critical, unambiguous evidence of the cis configuration by mapping through-space proton proximities consistent with a diequatorial-methyl chair conformation. This integrated approach ensures high confidence in the final structural assignment, a critical requirement in regulated research and development environments.

References

  • Duddeck, H., Hricovíni, M., & Bystricky, S. (2005). ¹H and ¹³C NMR spectra of N-substituted morpholines. Magnetic Resonance in Chemistry, 43(8), 631-634. ([Link])

  • ResearchGate. (n.d.). ¹H and¹³C NMR spectra ofN-substituted morpholines | Request PDF. ([Link])

  • ACD/Labs. (2008). Recognizing the NMR pattern for morpholine. ([Link])

  • ResearchGate. (n.d.). ¹H NMR signals for methylene protons of morpholine group. ([Link])

  • Singh, A., & Tella, R. (2020). Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers. The Journal of Organic Chemistry, 85(19), 12613–12618. ([Link])

  • Nowick, J. S. (2011). Lecture 19. The Nuclear Overhauser Effect in Stereochemistry and Structure Determination. UCIrvine. ([Link])

  • Nanalysis. (2021). NOESY: the experiment for when you just need to know more, particularly the ¹H-¹H spatial proximity. ([Link])

  • ACD/Labs. (2009). Stereochemistry Information from NOESY/ROESY data … Part 1. ([Link])

  • Chemistry LibreTexts. (2023). 5.4: NOESY Spectra. ([Link])

  • Wiley-VCH. (n.d.). Morpholine hydrochloride. SpectraBase. ([Link])

  • De Kimpe, N., et al. (2006). Novel synthesis of cis-3,5-disubstituted morpholine derivatives. The Journal of Organic Chemistry, 71(12), 4678-81. ([Link])

  • ResearchGate. (n.d.). Spectroscopic Studies of Some Organic Compounds: Solvent Effects on ¹H NMR Shift of Amine Proton of Morpholine. ([Link])

  • Reich, H. J. (n.d.). Organic Chemistry Data: ¹³C NMR Chemical Shifts. University of Wisconsin. ([Link])

  • The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information Solvent-promoted Catalyst-free N-Formylation of Amines Using Carbon Dioxide under Ambient. ([Link])

  • Global Substance Registration System. (n.d.). 3,5-DIMETHYLMORPHOLINE, TRANS-. ([Link])

  • Wiley-VCH. (n.d.). N-methylmorpholine - Optional[¹H NMR] - Spectrum. SpectraBase. ([Link])

  • University of California, Los Angeles. (n.d.). ¹³C NMR Chemical Shift Table. ([Link])

  • Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. ([Link])

Sources

Application

Application Note: A Strategic Approach to the Chiral HPLC Separation of Dimethylmorpholine Isomers

Abstract This document provides a comprehensive technical guide for the development of a robust High-Performance Liquid Chromatography (HPLC) method for the chiral separation of dimethylmorpholine isomers. Dimethylmorpho...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive technical guide for the development of a robust High-Performance Liquid Chromatography (HPLC) method for the chiral separation of dimethylmorpholine isomers. Dimethylmorpholine, particularly the cis-2,6-isomer, is a critical building block in the synthesis of various pharmacologically active compounds, such as the antifungal agent Amorolfine.[1] Due to the stereospecific nature of biological activity, the effective separation and quantification of its enantiomers are paramount for quality control, regulatory compliance, and drug development.[2] This guide details a strategic approach, leveraging polysaccharide-based chiral stationary phases (CSPs) and systematic mobile phase optimization, to achieve baseline resolution of these key stereoisomers. While a specific method for dimethylmorpholine is not widely published, this protocol is built upon established principles for separating structurally analogous cyclic amines, providing a strong and scientifically-grounded starting point for method development.

Introduction: The Significance of Stereoisomeric Purity

Chirality is a fundamental consideration in the pharmaceutical industry, as enantiomers of a drug can exhibit widely different pharmacological, toxicological, and metabolic profiles.[3] The U.S. Food and Drug Administration (FDA) and other global regulatory bodies now mandate detailed studies on individual stereoisomers, making enantioselective chromatography an indispensable tool.[2]

Dimethylmorpholine possesses both geometric (cis/trans) and, in the case of the cis-isomer, enantiomeric (chiral) isomerism. The cis-2,6-dimethylmorpholine isomer is a key intermediate in several synthetic pathways. Its enantiomers, (2R,6S)-2,6-dimethylmorpholine and (2S,6R)-2,6-dimethylmorpholine, require separation to ensure the stereochemical purity of the final active pharmaceutical ingredient (API).

This application note addresses this challenge directly. By understanding the analyte's structure and leveraging the well-documented success of polysaccharide-based CSPs for amine separation, we can construct a logical and efficient method development workflow.[4][5]

The Chromatographic Challenge: Understanding Dimethylmorpholine

2,6-Dimethylmorpholine is a secondary cyclic amine. Its basic nature necessitates careful control of the mobile phase to ensure good peak shape and prevent undesirable interactions with the silica support of the column. The key to successful chiral separation lies in creating transient diastereomeric complexes between the analyte enantiomers and the chiral stationary phase. The stability of these complexes differs, leading to different retention times and, thus, separation.[6]

Polysaccharide-based CSPs, such as those derived from amylose and cellulose phenylcarbamates, are exceptionally effective for resolving a broad range of racemates, including amines.[4][7] Their chiral recognition mechanism involves a combination of hydrogen bonding, dipole-dipole interactions, and inclusion into chiral cavities or grooves within the polysaccharide structure.[6]

Recommended Materials and HPLC System Configuration

This section outlines the necessary equipment and reagents for developing the chiral separation method.

Component Specification Rationale / Key Consideration
HPLC System Quaternary or Binary HPLC/UHPLC systemMust provide stable and precise mobile phase delivery.
Detector UV/Vis or Photodiode Array (PDA) DetectorDimethylmorpholine lacks a strong chromophore. Detection at low UV (e.g., 200-220 nm) is required. A PDA detector is useful for peak purity assessment.
Chiral Column (CSP) Primary: Daicel CHIRALPAK® IA, IB, IC, or IE Secondary: Lux® Cellulose-1, Cellulose-2Polysaccharide-based CSPs are highly successful for amine separations.[5][8] Immobilized phases (e.g., CHIRALPAK IA, IB) offer broader solvent compatibility.[2]
Column Dimensions 250 x 4.6 mm, 5 µm or 150 x 4.6 mm, 3 µmStandard analytical dimensions. 3 µm particles offer higher efficiency.
Mobile Phase Solvents HPLC Grade n-Hexane, Isopropanol (IPA), Ethanol (EtOH), Acetonitrile (ACN), Methanol (MeOH)For Normal Phase (NP), Polar Organic (PO), and Reversed-Phase (RP) modes.
Mobile Phase Additives Diethylamine (DEA), Triethylamine (TEA), Trifluoroacetic acid (TFA)Crucial for basic analytes. Basic additives (DEA, TEA) improve peak shape by masking residual silanols. Acidic additives (TFA) can sometimes form ion pairs and alter selectivity.[9]
Sample Diluent Mobile Phase or a compatible solvent mixtureTo ensure peak shape is not compromised, the sample should be fully soluble and compatible with the mobile phase.

Experimental Protocol: A Step-by-Step Guide

This protocol provides a systematic workflow for screening and optimizing the chiral separation of 2,6-dimethylmorpholine enantiomers.

Workflow Overview

The method development process follows a logical progression from initial column and mobile phase screening to final optimization.

G cluster_0 Phase 1: Screening cluster_1 Phase 2: Optimization cluster_2 Phase 3: Validation A Select CSPs (e.g., CHIRALPAK IA, IC) B Screen Mobile Phases (NP, PO, RP Modes) A->B Test Columns C Select Best CSP/ Mobile Phase Combination B->C Identify 'Hit' D Optimize Additive (Type & Concentration) C->D E Fine-tune Solvent Ratio D->E F Adjust Flow Rate & Temperature E->F G System Suitability Test F->G Final Method H Method Validation (ICH Guidelines) G->H

Caption: HPLC method development workflow.

Sample and Mobile Phase Preparation
  • Standard Preparation: Prepare a racemic standard of cis-2,6-dimethylmorpholine at a concentration of approximately 1.0 mg/mL. Dissolve the standard in the initial mobile phase to be tested.

  • Mobile Phase Preparation:

    • Normal Phase (NP): Start with a mixture of n-Hexane and an alcohol (e.g., IPA or EtOH) such as 90:10 (v/v).

    • Polar Organic (PO): Use a single alcohol (e.g., EtOH) or a mixture of polar solvents like Acetonitrile/Methanol (e.g., 50:50 v/v).[10]

    • Additive Incorporation: For all mobile phases, add a basic modifier to improve peak shape. A typical starting concentration is 0.1% (v/v) of Diethylamine (DEA).[11]

    • Degassing: Degas all mobile phases thoroughly using sonication or vacuum filtration before use.

Chromatographic Method: Screening Phase

The goal of this phase is to identify a promising Chiral Stationary Phase (CSP) and mobile phase mode that shows any separation (selectivity) between the enantiomers.

  • Column Installation & Equilibration: Install the selected chiral column (e.g., CHIRALPAK IA). Equilibrate the column with the initial mobile phase (e.g., n-Hexane/IPA/DEA 90:10:0.1) at a flow rate of 1.0 mL/min for at least 30 minutes or until a stable baseline is achieved.

  • Initial Injection: Inject 5-10 µL of the racemic standard.

  • Data Acquisition: Monitor the chromatogram at 210 nm.

  • Evaluation:

    • If no separation is observed, change the mobile phase composition (e.g., switch alcohol, change ratio to 80:20).

    • If still no separation, switch to a different mode (e.g., Polar Organic).

    • If still no separation, switch to a different CSP (e.g., CHIRALPAK IC) and repeat the screening process. A systematic screening approach is the most efficient path to success.[10]

Chromatographic Method: Optimization Phase

Once partial separation is achieved, the following parameters can be adjusted to improve resolution (Rs) to baseline (Rs ≥ 1.5).

  • Solvent Ratio: Systematically vary the ratio of the strong solvent (alcohol) to the weak solvent (hexane). Decreasing the alcohol content generally increases retention and can improve resolution, but may also broaden peaks.

  • Alcohol Modifier: Switching the alcohol (e.g., from IPA to EtOH) can significantly alter selectivity due to different hydrogen bonding characteristics.

  • Additive Concentration: Vary the concentration of DEA (e.g., from 0.05% to 0.2%). The optimal concentration will provide the best balance of peak symmetry and retention.

  • Temperature: Adjusting the column temperature (e.g., between 15°C and 40°C) can affect the thermodynamics of the chiral recognition process. Lowering the temperature often improves resolution but increases analysis time.[12]

  • Flow Rate: Reducing the flow rate (e.g., from 1.0 mL/min to 0.5 mL/min) can increase efficiency and may improve resolution for difficult separations.[10]

Proposed Starting Conditions:

Parameter Condition 1 (Normal Phase) Condition 2 (Polar Organic)
Column CHIRALPAK IA (Amylose-based)CHIRALPAK IC (Cellulose-based)
Dimensions 250 x 4.6 mm, 5 µm250 x 4.6 mm, 5 µm
Mobile Phase n-Hexane / Ethanol / DEAAcetonitrile / Methanol / DEA
Composition 85 / 15 / 0.1 (v/v/v)50 / 50 / 0.1 (v/v/v)
Flow Rate 1.0 mL/min0.8 mL/min
Temperature 25 °C25 °C
Detection UV at 210 nmUV at 210 nm
Injection Vol. 10 µL10 µL

Mechanism of Chiral Recognition and Discussion

The separation of dimethylmorpholine enantiomers on a polysaccharide-based CSP is governed by the differential formation of transient diastereomeric complexes. The chiral selector, a phenylcarbamate derivative of cellulose or amylose, creates a complex three-dimensional environment with chiral grooves and cavities.

Caption: Chiral recognition mechanism.

For a basic amine like dimethylmorpholine, the key interactions are:

  • Hydrogen Bonding: The secondary amine (-NH) group of dimethylmorpholine can act as a hydrogen bond donor, while the ether oxygen can act as an acceptor. These can interact with the carbamate groups on the CSP.

  • Dipole-Dipole Interactions: The polar C-O and C-N bonds in the morpholine ring contribute to dipole moments that can interact with polar sites on the CSP.

  • Steric Fit/Inclusion: One enantiomer will fit more snugly or favorably into the chiral grooves of the polysaccharide backbone than the other. This steric interaction is often the dominant factor in achieving separation.[6]

The basic additive (DEA) plays a crucial role by competitively binding to acidic silanol sites on the silica surface, preventing strong, non-enantioselective interactions that would otherwise cause severe peak tailing of the basic analyte.

Conclusion

This application note provides a robust and scientifically-grounded framework for the successful chiral separation of dimethylmorpholine isomers by HPLC. By employing a systematic screening protocol centered on proven polysaccharide-based chiral stationary phases and optimizing mobile phase conditions, researchers can develop a reliable method for the quality control and analysis of this critical pharmaceutical intermediate. The principles and starting conditions outlined herein, derived from successful separations of analogous cyclic amines, offer a high probability of success and a clear path to achieving baseline resolution.

References

  • Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. (2021). YAKHAK HOEJI. Available at: [Link]

  • Chiral Method Development Using Polysaccharide-Based Chiral Stationary Phase (CSP) and Investigation of Chiral Column Degradation and Regeneration. (2024). Scirp.org. Available at: [Link]

  • An Innovative Chiral UPLC-MS/MS Method for Enantioselective Determination and Dissipation in Soil of Fenpropidin Enantiomers. (2022). PubMed Central. Available at: [Link]

  • Reversed Phase Chiral Method Development Using Polysaccharide-based Stationary Phases. (n.d.). Chromatography Today. Available at: [Link]

  • Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution: Recent Developments and Applications. (2022). PubMed Central. Available at: [Link]

  • Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. (2005). ResearchGate. Available at: [Link]

  • An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). (2021). PubMed Central. Available at: [Link]

  • The Influence of Some Parameters on Chiral Separation of Ibuprofen by High-Performance Liquid Chromatography and Capillary Electrophoresis. (2017). University of Medicine, Pharmacy, Sciences and Technology of Târgu Mureş. Available at: [Link]

  • Determination method of amorolfine hydrochloride and interferent thereof. (n.d.). Google Patents.
  • Stability-indicating method for the analysis of amorolfine and its N-oxide degradation product. (2023). ResearchGate. Available at: [Link]

  • ANALYTICAL METHOD VALIDATION FOR IMPROVEMENT OF TRANSGUAL PROPERTIES AND DEVELOPMENT OF ANTIFUNGAL NAIL LACQUER A TOPICAL SOLUTI. (n.d.). Jetir.Org. Available at: [Link]

  • HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. (2019). National Institutes of Health. Available at: [Link]

  • HPLC method for the quantification of amorolfine HCl and terbinafine... (n.d.). ResearchGate. Available at: [Link]

  • Simultaneous Determination of Enantiomeric Purity and Organic Impurities of Dexketoprofen Using Reversed-Phase Liquid Chromatography—Enhancing Enantioselectivity through Hysteretic Behavior and Temperature-Dependent Enantiomer Elution Order Reversal on Polysaccharide Chiral Stationary Phases. (2024). MDPI. Available at: [Link]

  • Amorolfine. (n.d.). PubChem. Available at: [Link]

  • Analysis of the Isomers of New Chiral Psychoactive Substances Using Enantioselective High-Performance Liquid Chromatography-Mass Spectrometry. (2026). PubMed. Available at: [Link]

  • Pre-Column derivatization Chiral HPLC Method for the separation and quantification of (R,R)-2,8-diazobicyclo [4.3.0]nonane content in (S,S). (n.d.). ijpsonline.com. Available at: [Link]

  • Synthesis, Chiral Resolution and Enantiomers Absolute Configuration of 4-Nitropropranolol and 7-Nitropropranolol. (2018). MDPI. Available at: [Link]

  • Enantiomeric separation of bupropion by liquid chromatography on derivatized cyclofructan chiral stationary phase. (2022). PubMed. Available at: [Link]

  • Gradient, reversed-phase HPLC method for simultaneous determination of chemical and enantiomeric impurities of dexibuprofen in a. (2024). Elsevier. Available at: [Link]

  • Enantioselective HPLC-DAD method for the determination of etodolac enantiomers in tablets, human plasma and application to. (n.d.). Department of Environmental Science, Alexandria University. Available at: [Link]

Sources

Method

Application Notes &amp; Protocols: The Strategic Incorporation of cis-3,5-Dimethylmorpholine Hydrochloride in the Synthesis of CNS-Penetrating Agents

Introduction: The Morpholine Moiety as a Privileged Scaffold for CNS Drug Discovery In the intricate landscape of Central Nervous System (CNS) drug development, the ability of a therapeutic agent to effectively cross the...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Morpholine Moiety as a Privileged Scaffold for CNS Drug Discovery

In the intricate landscape of Central Nervous System (CNS) drug development, the ability of a therapeutic agent to effectively cross the blood-brain barrier (BBB) remains a paramount challenge. The morpholine heterocycle has emerged as a valuable scaffold in medicinal chemistry for its capacity to impart favorable physicochemical properties that enhance CNS penetration.[1] Its inherent structural features—a weak basic nitrogen atom and a polar ether oxygen—strike a crucial balance between lipophilicity and hydrophilicity.[2] This balance is critical for navigating the complex lipid and aqueous environments of the BBB. Furthermore, the pKa of the morpholine nitrogen often aligns well with physiological pH, promoting a favorable ionization state for membrane traversal and solubility.[2][3]

Substitutions on the morpholine ring can further refine these properties, offering a powerful tool for medicinal chemists to optimize drug candidates.[4] The introduction of methyl groups, as in cis-3,5-dimethylmorpholine, can modulate lipophilicity and metabolic stability, and introduce specific conformational constraints that may enhance binding to the target protein.[2][4] This guide provides a detailed exploration of the application of cis-3,5-dimethylmorpholine hydrochloride in the synthesis of CNS-penetrating agents, offering both the scientific rationale and practical protocols for its use.

Physicochemical Properties and Advantages of the cis-3,5-Dimethylmorpholine Moiety

The strategic advantage of incorporating the cis-3,5-dimethylmorpholine moiety into a CNS drug candidate stems from its influence on key molecular properties that govern BBB permeability.

Key Physicochemical Parameters:

PropertyValueSignificance for CNS Penetration
Molecular Weight 151.63 g/mol Low molecular weight is generally favored for passive diffusion across the BBB.
Topological Polar Surface Area (TPSA) 21.26 ŲA TPSA below 90 Ų is a strong indicator of good BBB permeability; the low value of this fragment is highly advantageous.
Calculated LogP (cLogP) 0.805This value indicates a favorable balance of lipophilicity and hydrophilicity, crucial for traversing both lipid membranes and aqueous compartments.
Hydrogen Bond Donors 1A low number of hydrogen bond donors is a key characteristic of CNS-penetrating drugs.
Hydrogen Bond Acceptors 2A controlled number of hydrogen bond acceptors helps maintain solubility without overly increasing polarity.

Data sourced from commercial supplier information.

The cis-configuration of the methyl groups can also introduce a specific three-dimensional shape to the molecule, which can be beneficial for target engagement and can influence the molecule's overall conformation, potentially shielding more polar parts of the molecule and enhancing its ability to cross the BBB.

Case Study: Dramatically Enhanced CNS Penetration

A compelling example of the impact of a dimethylated morpholine moiety on CNS penetration is seen in the development of metabotropic glutamate receptor 2 (mGlu2) negative allosteric modulators (NAMs). Early-generation NAMs exhibited very low CNS penetration, with a rat brain-to-plasma partition ratio (Kp) of 0.30.[2] The introduction of a 2,5-dimethylmorpholine group in a later-generation compound resulted in a remarkable increase in CNS penetration, with a Kp of 5.62, representing an almost 19-fold improvement.[2]

CompoundKey Structural MoietyRat Brain:Plasma Partition Ratio (Kp)
First-Generation mGlu2 NAM (Structure without dimethylmorpholine)0.30
Second-Generation mGlu2 NAM cis-2,5-Dimethylmorpholine5.62

Data from Lenci, E., et al. (2021).[2]

This dramatic enhancement underscores the transformative potential of incorporating a dimethylmorpholine scaffold into CNS drug candidates to overcome the challenge of BBB penetration.

Synthetic Application: Incorporation of the cis-3,5-Dimethylmorpholine Moiety via Buchwald-Hartwig Amination

A robust and versatile method for incorporating the cis-3,5-dimethylmorpholine moiety into an aromatic or heteroaromatic core is the Palladium-catalyzed Buchwald-Hartwig amination.[5][6] This cross-coupling reaction forms a C-N bond between an aryl halide (or triflate) and an amine. The following protocol is a representative example of how to achieve this transformation.

Conceptual Workflow

The overall synthetic strategy involves the coupling of an aryl halide (representing the core of a potential CNS drug) with cis-3,5-dimethylmorpholine. Since the starting material is the hydrochloride salt, an in situ deprotonation with a suitable base is required to generate the nucleophilic free amine.

G cluster_1 Reaction cluster_2 Workup & Purification A cis-3,5-Dimethylmorpholine HCl G Inert Atmosphere (N2 or Ar) A->G B Aryl Halide (Ar-X) B->G C Palladium Catalyst (e.g., Pd2(dba)3) C->G D Phosphine Ligand (e.g., XPhos) D->G E Base (e.g., NaOtBu) E->G F Anhydrous Solvent (e.g., Toluene) F->G H Heating (e.g., 80-110 °C) G->H I Formation of Ar-N(cis-3,5-dimethylmorpholine) H->I J Aqueous Workup I->J K Extraction J->K L Column Chromatography K->L M Final CNS Agent Precursor L->M

Caption: Workflow for Buchwald-Hartwig amination.

Detailed Protocol

Reaction: Synthesis of 4-Aryl-cis-3,5-dimethylmorpholine

Materials:

  • cis-3,5-Dimethylmorpholine hydrochloride (1.0 eq)

  • Aryl halide (e.g., 4-bromotoluene, 1.0 eq)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.015 eq)

  • 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos, 0.03 eq)

  • Sodium tert-butoxide (NaOtBu, 2.5 eq)

  • Anhydrous toluene

Procedure:

  • Inert Atmosphere: To a dry Schlenk flask equipped with a magnetic stir bar, add cis-3,5-dimethylmorpholine hydrochloride (1.0 eq), the aryl halide (1.0 eq), Pd₂(dba)₃ (0.015 eq), XPhos (0.03 eq), and NaOtBu (2.5 eq).

  • Solvent Addition: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times. Under a positive pressure of the inert gas, add anhydrous toluene via syringe.

  • Reaction: Heat the reaction mixture to 100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by the slow addition of water.

  • Extraction: Transfer the mixture to a separatory funnel and dilute with ethyl acetate. Wash the organic layer sequentially with water and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 4-Aryl-cis-3,5-dimethylmorpholine.

Causality Behind Experimental Choices:

  • Inert Atmosphere: The Palladium(0) catalyst is sensitive to oxidation, so an inert atmosphere is crucial to prevent catalyst deactivation.[5]

  • Anhydrous Solvent: Water can react with the strong base (NaOtBu) and interfere with the catalytic cycle.

  • Phosphine Ligand: A bulky, electron-rich phosphine ligand like XPhos is essential for promoting the oxidative addition of the aryl halide to the palladium center and facilitating the reductive elimination of the final product.[5]

  • Base: Sodium tert-butoxide serves two purposes: it deprotonates the cis-3,5-dimethylmorpholine hydrochloride to its active free base form, and it facilitates the deprotonation of the amine during the catalytic cycle to form the palladium-amido complex.

Safety and Handling of cis-3,5-Dimethylmorpholine Hydrochloride

cis-3,5-Dimethylmorpholine hydrochloride is an irritant. Standard laboratory safety precautions should be observed when handling this compound.

  • Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-resistant gloves.

  • Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust. Avoid contact with skin and eyes.

  • Storage: Store in a tightly closed container in a cool, dry place.

Always consult the Safety Data Sheet (SDS) for the most current and comprehensive safety information.

Conclusion: A Versatile Building Block for Next-Generation CNS Therapeutics

cis-3,5-Dimethylmorpholine hydrochloride is a valuable building block for the synthesis of CNS-penetrating agents. Its favorable physicochemical properties, coupled with the ability to fine-tune molecular characteristics through its incorporation, make it a powerful tool in the medicinal chemist's arsenal. The synthetic protocols, such as the Buchwald-Hartwig amination detailed herein, provide a reliable and efficient means of integrating this privileged scaffold into a wide range of molecular architectures. As the quest for novel and effective CNS therapeutics continues, the strategic use of substituted morpholines like cis-3,5-dimethylmorpholine will undoubtedly play a significant role in the development of the next generation of drugs for neurological and psychiatric disorders.

References

  • Lenci, E., & Trabocchi, A. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience, 12(3), 372–388. [Link]

  • Lenci, E., Calugi, L., & Trabocchi, A. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience, 12(3), 372-388. [Link]

  • Lenci, E., Calugi, L., & Trabocchi, A. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. PubMed. [Link]

  • Lenci, E., Calugi, L., & Trabocchi, A. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ResearchGate. [Link]

  • D'hooghe, M., Vanlangendonck, T., Törnroos, K. W., & De Kimpe, N. (2006). Novel synthesis of cis-3,5-disubstituted morpholine derivatives. The Journal of Organic Chemistry, 71(12), 4678–4681. [Link]

  • Abdelli, A., et al. (2024). Therapeutic potential of morpholine-based compounds in neurodegenerative diseases: SAR insights and analysis. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1). [Link]

  • Lenci, E., & Trabocchi, A. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. Semantic Scholar. [Link]

  • D'hooghe, M., et al. (2006). Novel Synthesis of cis-3,5-Disubstituted Morpholine Derivatives. Scilit. [Link]

  • Mereddy, V. R., et al. (2010). Buchwald-Hartwig Amination Approach for the Synthesis of Functionalized 1,2,3,4-Tetrahydroacridine Derivatives. ResearchGate. [Link]

Sources

Application

Application Notes and Protocols for the Use of Cis-3,5-dimethylmorpholine Hydrochloride in Solid-Phase Synthesis

For Researchers, Scientists, and Drug Development Professionals Introduction: A Novel Approach to Fmoc Deprotection in Solid-Phase Peptide Synthesis Solid-phase peptide synthesis (SPPS) is a cornerstone of modern drug di...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Novel Approach to Fmoc Deprotection in Solid-Phase Peptide Synthesis

Solid-phase peptide synthesis (SPPS) is a cornerstone of modern drug discovery and biochemical research, enabling the efficient construction of complex peptide chains. The 9-fluorenylmethyloxycarbonyl (Fmoc) protecting group is central to many SPPS strategies, prized for its base-lability which allows for an orthogonal deprotection scheme that preserves acid-labile side-chain protecting groups. The choice of the base for Fmoc removal is, therefore, a critical parameter influencing the efficiency, purity, and overall success of the synthesis.

Traditionally, piperidine has been the reagent of choice for Fmoc deprotection. However, its use is associated with several drawbacks, including the promotion of side reactions such as aspartimide and diketopiperazine formation, as well as being a regulated substance. In the quest for "greener" and more efficient alternatives, morpholine has emerged as a strong contender.[1][2][3][4]

This application note details the use of a specific derivative, cis-3,5-dimethylmorpholine hydrochloride , as a promising reagent for Fmoc deprotection in SPPS. We will delve into the theoretical advantages of this compound, provide detailed protocols for its application, and offer insights into its safe and effective use.

Theoretical Background and Advantages of Cis-3,5-dimethylmorpholine

The mechanism of Fmoc deprotection by a secondary amine involves a β-elimination reaction. The amine abstracts the acidic proton on the fluorenyl group, leading to the cleavage of the carbamate bond and the release of the free amine on the peptide, along with dibenzofulvene (DBF). The secondary amine then acts as a scavenger for the liberated DBF, preventing its reaction with the newly deprotected N-terminus of the peptide.

The use of morpholine for this purpose has been shown to be highly effective, offering several advantages over piperidine:

  • Reduced Side Reactions: Morpholine has been demonstrated to significantly minimize the formation of aspartimide and diketopiperazine, leading to higher purity of the final peptide product.[1][2][3][4]

  • "Greener" Chemistry: Morpholine is considered a more environmentally friendly reagent compared to piperidine.[1][2][3][4]

The introduction of two methyl groups in the cis configuration at the 3 and 5 positions of the morpholine ring is expected to further modulate its properties:

  • Increased Basicity: The electron-donating nature of the methyl groups is predicted to increase the basicity of the nitrogen atom compared to unsubstituted morpholine. This enhanced basicity could translate to more efficient and faster Fmoc deprotection, potentially reducing the required reaction time or concentration.

  • Steric Influence: The presence of the methyl groups introduces steric bulk around the nitrogen atom. This steric hindrance could play a role in the selectivity of the reagent and potentially influence its interaction with the growing peptide chain, which may be beneficial in preventing certain side reactions.

While direct comparative studies are limited, the unique combination of increased basicity and steric hindrance of cis-3,5-dimethylmorpholine makes it a compelling candidate for optimizing the Fmoc deprotection step in SPPS.

Physicochemical Properties

PropertyValueSource
CAS Number 154596-17-5[5][6]
Molecular Formula C₆H₁₄ClNO[5][6]
Molecular Weight 151.63 g/mol [5][6]
Appearance White to off-white solid[5]
Storage Store at room temperature in a dry place.[5]

Experimental Protocols

The following protocols are provided as a starting point for the use of cis-3,5-dimethylmorpholine hydrochloride in solid-phase peptide synthesis. Optimization may be required depending on the specific peptide sequence and resin used.

Protocol 1: Preparation of Deprotection Solution
  • Reagent: cis-3,5-Dimethylmorpholine hydrochloride

  • Solvent: N,N-Dimethylformamide (DMF), peptide synthesis grade.

  • Preparation of Free Base: To use cis-3,5-dimethylmorpholine hydrochloride, it must first be converted to its free base form. This can be achieved by dissolving the hydrochloride salt in a suitable solvent and adding a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA), in a 1:1 molar ratio.

  • Deprotection Solution: Prepare a 20-50% (v/v) solution of the cis-3,5-dimethylmorpholine free base in DMF. For example, to prepare 10 mL of a 50% solution, mix 5 mL of the free base with 5 mL of DMF.

Protocol 2: Automated Solid-Phase Peptide Synthesis - Fmoc Deprotection Cycle

This protocol is designed for use with an automated peptide synthesizer.

  • Resin Swelling: Swell the resin in DMF for at least 30 minutes before the first coupling.

  • Pre-wash: Wash the resin with DMF (3 x volume of the reactor).

  • Deprotection:

    • Add the prepared cis-3,5-dimethylmorpholine deprotection solution to the reaction vessel.

    • Agitate for 5-15 minutes at room temperature. The optimal time should be determined empirically. A first treatment of 3-5 minutes followed by a second treatment of 7-10 minutes is a good starting point.

  • Washing:

    • Drain the deprotection solution.

    • Wash the resin thoroughly with DMF (5-7 x volume of the reactor) to remove all traces of the deprotection reagent and the dibenzofulvene adduct.

Protocol 3: Manual Solid-Phase Peptide Synthesis - Fmoc Deprotection
  • Resin Swelling: Swell the resin in a fritted syringe or reaction vessel with DMF for at least 30 minutes.

  • Pre-wash: Wash the resin with DMF by adding the solvent, agitating for 1 minute, and then draining. Repeat three times.

  • Deprotection:

    • Add the prepared cis-3,5-dimethylmorpholine deprotection solution to the resin.

    • Agitate the vessel for 5-15 minutes at room temperature.

  • Washing:

    • Drain the deprotection solution.

    • Wash the resin with DMF (5-7 times) to ensure complete removal of the deprotection reagent.

Monitoring the Deprotection Reaction

The completion of the Fmoc deprotection can be monitored using a qualitative ninhydrin (Kaiser) test, which detects the presence of free primary amines. A positive (blue) result indicates successful Fmoc removal.

Visualizing the Workflow

The following diagrams illustrate the solid-phase peptide synthesis cycle and the mechanism of Fmoc deprotection.

SPPS_Workflow Resin Resin with Fmoc-AA Deprotection Fmoc Deprotection (cis-3,5-dimethylmorpholine) Resin->Deprotection Wash1 DMF Wash Deprotection->Wash1 Coupling Amino Acid Coupling Wash1->Coupling Wash2 DMF Wash Coupling->Wash2 Cycle Repeat for next AA Wash2->Cycle Cycle->Deprotection

Caption: General workflow for one cycle of solid-phase peptide synthesis.

Fmoc_Deprotection cluster_0 Fmoc-Protected Peptide cluster_1 Deprotection Reagent cluster_2 Deprotected Peptide and Byproducts Fmoc_Peptide Fmoc-NH-Peptide-Resin Deprotected_Peptide H2N-Peptide-Resin Fmoc_Peptide->Deprotected_Peptide β-elimination Base cis-3,5-dimethylmorpholine Base->Fmoc_Peptide Proton abstraction DBF_Adduct DBF-Adduct Base->DBF_Adduct DBF scavenging

Caption: Mechanism of Fmoc deprotection using a secondary amine.

Troubleshooting

ProblemPossible CauseSuggested Solution
Incomplete Fmoc deprotection - Insufficient deprotection time.- Low concentration of deprotection reagent.- Aggregation of the peptide chain.- Increase deprotection time.- Use a higher concentration of the deprotection solution.- Incorporate a chaotropic salt or a different solvent system.
Side reactions (e.g., aspartimide formation) - Although less likely with morpholine derivatives, prolonged exposure to the base can still promote side reactions.- Optimize the deprotection time to be sufficient for complete Fmoc removal but not excessively long.
Poor peptide purity - Inefficient washing steps.- Increase the number and volume of DMF washes after deprotection and coupling steps.

Safety Information

As a responsible Senior Application Scientist, it is imperative to handle all chemicals with care. While specific safety data for cis-3,5-dimethylmorpholine hydrochloride is not as extensive as for more common reagents, the following general precautions should be taken:

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, gloves, and a lab coat.

  • Ventilation: Work in a well-ventilated area or a fume hood.

  • Handling: Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

  • Disposal: Dispose of chemical waste according to institutional and local regulations.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Cis-3,5-dimethylmorpholine hydrochloride presents a compelling alternative to traditional Fmoc deprotection reagents in solid-phase peptide synthesis. Its theoretical advantages, stemming from the known benefits of the morpholine scaffold and the electronic effects of the dimethyl substitution, suggest the potential for more efficient and cleaner peptide synthesis. The protocols provided herein offer a solid foundation for researchers to explore the application of this promising reagent in their synthetic endeavors. As with any new methodology, careful optimization and monitoring are key to achieving the best results.

References

  • Mthembu, S. N., Chakraborty, A., Schönleber, R., Albericio, F., & de la Torre, B. G. (2024). Morpholine, a strong contender for Fmoc removal in solid-phase peptide synthesis. Journal of Peptide Science, 30(2), e3538. [Link]

  • D'hooghe, M., Vanlangendonck, T., Törnroos, K. W., & De Kimpe, N. (2006). Novel synthesis of cis-3,5-disubstituted morpholine derivatives. The Journal of organic chemistry, 71(12), 4678–4681. [Link]

  • Behrendt, R., White, P., & Offer, J. (2016). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 22(1), 4-27. [Link]

  • Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International journal of peptide and protein research, 35(3), 161–214. [Link]

  • Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino acid-protecting groups. Chemical reviews, 109(6), 2455–2504. [Link]

  • AAPPTEC. (n.d.). Guide to Solid Phase Peptide Synthesis. [Link]

  • Albericio, F., & Carpino, L. A. (1997). Coupling reagents and activation. Methods in enzymology, 289, 104–126. [Link]

  • Mthembu, S. N., Chakraborty, A., et al. (2023). Morpholine, a strong contender for Fmoc removal in solid-phase peptide synthesis. Journal of Peptide Science. [Link]

  • Mthembu, S. N., et al. (2024). Morpholine, a strong contender for Fmoc removal in solid-phase peptide synthesis. Semantic Scholar. [Link]

  • Barlos, K., & Gatos, D. (1999). Convergent peptide synthesis. Solid-Phase Synthesis, 1-29. [Link]

  • Mthembu, S. N., et al. (2023). Morpholine, a strong contender for Fmoc removal in solid-phase peptide synthesis. Journal of Peptide Science. [Link]

  • D'hooghe, M., et al. (2006). Novel synthesis of cis-3,5-disubstituted morpholine derivatives. The Journal of Organic Chemistry. [Link]

  • PubChem. (n.d.). 3,5-Dimethylmorpholine hydrochloride. [Link]

Sources

Method

Application Notes and Protocols for the Electrophilic Derivatization of cis-3,5-Dimethylmorpholine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the synthetic strategies for reacting cis-3,5-dimethylmorpholine hydrochloride with vario...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic strategies for reacting cis-3,5-dimethylmorpholine hydrochloride with various electrophiles. As a chiral secondary amine, this morpholine derivative is a valuable building block in medicinal chemistry and organic synthesis. This document outlines the foundational principles of its reactivity, focusing on the crucial initial deprotonation step, and provides detailed, field-proven protocols for subsequent N-acylation and N-alkylation reactions. The causality behind experimental choices, self-validating protocol design, and potential applications in stereoselective synthesis are discussed to provide researchers with a robust framework for utilizing this versatile synthon.

Introduction: Chemical Principles and Strategic Considerations

cis-3,5-Dimethylmorpholine is a chiral heterocyclic compound featuring a secondary amine functional group. The presence of the ether oxygen atom in the morpholine ring withdraws electron density from the nitrogen, rendering it slightly less nucleophilic than analogous piperidines.[1] The commercially available hydrochloride salt form presents an additional strategic consideration: the nitrogen atom is protonated, forming a morpholinium chloride, which is non-nucleophilic and unreactive towards electrophiles.[1][2]

Therefore, the critical first step in any reaction involving nucleophilic attack by the morpholine nitrogen is its deprotonation to liberate the free amine. This can be achieved through two primary methods:

  • Aqueous Basic Workup: A straightforward acid-base extraction where the hydrochloride salt is dissolved in water and treated with a base (e.g., NaOH, NaHCO₃) to raise the pH (>10). The liberated free amine can then be extracted into an organic solvent.[3]

  • In Situ Neutralization: The use of a non-nucleophilic organic base (e.g., triethylamine, N,N-diisopropylethylamine (DIPEA)) directly in the reaction mixture.[4][5] A stoichiometric excess of the base is required to both neutralize the hydrochloride and scavenge the acidic byproduct generated during the reaction with the electrophile.

Once liberated, the free cis-3,5-dimethylmorpholine can react with a variety of electrophiles, most commonly acylating and alkylating agents, to form stable tertiary amides and amines, respectively. The cis stereochemistry of the methyl groups provides a defined three-dimensional structure that can be exploited for applications in stereoselective synthesis.[6]

N-Acylation Reactions: Synthesis of Tertiary Amides

N-acylation is a robust transformation that converts the secondary amine of cis-3,5-dimethylmorpholine into a tertiary amide (an N-acylmorpholine). This reaction is fundamental for introducing carbonyl-containing moieties and is often the first step in utilizing the morpholine scaffold as a chiral auxiliary. The most common electrophiles for this purpose are highly reactive acyl chlorides and carboxylic anhydrides.

Causality of Protocol Design

The standard protocol for acylating a secondary amine hydrochloride involves in situ neutralization. The choice of base is critical; a hindered, non-nucleophilic base like triethylamine or DIPEA is preferred to avoid competition with the morpholine for the electrophile.[4] The reaction is typically performed at 0 °C to control the exothermicity of the reaction with the highly reactive acyl chloride, then allowed to warm to room temperature to ensure completion.[4][7] Anhydrous solvents such as dichloromethane (DCM) or tetrahydrofuran (THF) are essential to prevent hydrolysis of the acyl chloride.[4]

Experimental Protocol: N-Acylation with an Acyl Chloride

This protocol describes a general and highly reliable method for the N-acylation of cis-3,5-dimethylmorpholine hydrochloride using an acyl chloride and triethylamine.[4][5]

Materials:

  • cis-3,5-Dimethylmorpholine hydrochloride

  • Acyl chloride (e.g., benzoyl chloride, acetyl chloride) (1.1 equiv)

  • Triethylamine (Et₃N) (2.2 equiv)

  • Anhydrous Dichloromethane (DCM)

  • 1 M Hydrochloric Acid (HCl)

  • Saturated aqueous Sodium Bicarbonate (NaHCO₃)

  • Brine (saturated aqueous NaCl)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add cis-3,5-dimethylmorpholine hydrochloride (1.0 equiv).

  • Solvent and Base Addition: Suspend the hydrochloride salt in anhydrous DCM (to achieve a concentration of approx. 0.1-0.2 M). Add triethylamine (2.2 equiv) to the suspension. Stir for 10-15 minutes at room temperature.

  • Acylation: Cool the mixture to 0 °C using an ice bath. Add the acyl chloride (1.1 equiv) dropwise via syringe over 5-10 minutes. A precipitate of triethylamine hydrochloride will form.

  • Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed.

  • Aqueous Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

  • Extraction: Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purification: The crude N-acyl-cis-3,5-dimethylmorpholine can be purified by flash column chromatography on silica gel or by recrystallization to yield the final product.

Table 1: Representative Reagents for N-Acylation

Electrophile Product Type Base Solvent Typical Conditions
Acetyl Chloride N-Acetyl Morpholine Et₃N or Pyridine DCM 0 °C to RT, 2-4h
Benzoyl Chloride N-Benzoyl Morpholine Et₃N or DIPEA DCM/THF 0 °C to RT, 2-4h
Acetic Anhydride N-Acetyl Morpholine Et₃N (cat. DMAP) DCM RT, 4-12h

| Propionic Anhydride | N-Propionyl Morpholine | Et₃N (cat. DMAP) | DCM | RT, 4-12h |

cluster_setup 1. Reaction Setup cluster_reaction 2. Acylation cluster_workup 3. Workup & Purification s1 Suspend cis-3,5-dimethylmorpholine HCl (1.0 eq) in Anhydrous DCM s2 Add Triethylamine (2.2 eq) s1->s2 Stir 15 min r1 Cool to 0 °C (Ice Bath) s2->r1 Proceed to Acylation r2 Add Acyl Chloride (1.1 eq) dropwise r1->r2 r3 Warm to RT Stir 2-4h r2->r3 w1 Quench with H₂O r3->w1 Monitor by TLC w2 Wash with HCl, NaHCO₃, Brine w1->w2 w3 Dry (MgSO₄) & Concentrate w2->w3 w4 Purify (Chromatography) w3->w4 final_product final_product w4->final_product Pure N-Acyl-cis-3,5- dimethylmorpholine

Workflow for N-Acylation of cis-3,5-dimethylmorpholine HCl.

N-Alkylation Reactions: Synthesis of Tertiary Amines

N-alkylation introduces an alkyl group onto the morpholine nitrogen, converting it into a tertiary amine. This is a key transformation for modifying the steric and electronic properties of the morpholine scaffold and for attaching it to other molecular fragments. Common alkylating agents include alkyl halides (e.g., iodides, bromides, chlorides) and alkyl sulfonates.

Causality of Protocol Design

Direct alkylation of amines with alkyl halides is a classic SN2 reaction.[1] A potential pitfall is over-alkylation to form a quaternary ammonium salt, though this is less of a concern when starting with a secondary amine. The reaction requires a base to neutralize the HCl salt and the proton liberated from the amine during the reaction. A mild inorganic base like sodium bicarbonate in an aqueous medium can be effective and offers a greener alternative to organic solvents.[7] Alternatively, an organic base like DIPEA in an anhydrous solvent like acetonitrile can be used, which is particularly useful for substrates that are not water-soluble.

Experimental Protocol: N-Alkylation with an Alkyl Halide

This protocol provides a general method for the N-alkylation of cis-3,5-dimethylmorpholine hydrochloride using an alkyl bromide and a base.[7]

Materials:

  • cis-3,5-Dimethylmorpholine hydrochloride

  • Alkyl halide (e.g., benzyl bromide, ethyl iodide) (1.1 equiv)

  • Sodium Bicarbonate (NaHCO₃) (2.5 equiv) OR N,N-Diisopropylethylamine (DIPEA) (2.5 equiv)

  • Water OR Anhydrous Acetonitrile (ACN)

  • Ethyl Acetate (EtOAc) or other suitable extraction solvent

  • Brine

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

  • Reaction Setup: In a round-bottom flask, combine cis-3,5-dimethylmorpholine hydrochloride (1.0 equiv), the chosen base (2.5 equiv), and the solvent.

    • Method A (Aqueous): Use NaHCO₃ and Water.

    • Method B (Anhydrous): Use DIPEA and Acetonitrile.

  • Electrophile Addition: Add the alkyl halide (1.1 equiv) to the mixture.

  • Reaction: Heat the reaction mixture with stirring.

    • Method A: Heat to 80 °C for 4-12 hours.

    • Method B: Stir at room temperature or heat to 60-80 °C for 4-24 hours.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS.

  • Workup:

    • Method A: Cool the reaction mixture and extract directly with ethyl acetate (3x volume). Combine the organic layers.

    • Method B: Cool the reaction mixture, remove the acetonitrile under reduced pressure. Partition the residue between water and ethyl acetate. Separate the layers.

  • Extraction & Drying: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to afford the pure N-alkylated tertiary amine.

Table 2: Representative Reagents for N-Alkylation

Electrophile Product Type Base/Solvent System Typical Conditions
Benzyl Bromide N-Benzyl Morpholine NaHCO₃ / H₂O 80 °C, 4-12h
Ethyl Iodide N-Ethyl Morpholine DIPEA / ACN RT to 60 °C, 12-24h
Methyl Tosylate N-Methyl Morpholine K₂CO₃ / DMF RT to 50 °C, 6-18h

| Allyl Bromide | N-Allyl Morpholine | NaHCO₃ / H₂O | 80 °C, 4-12h |

cluster_methods Reaction Conditions cluster_workup Workup & Purification start cis-3,5-Dimethylmorpholine HCl + Alkyl Halide (1.1 eq) method_a Method A (Aqueous) Base: NaHCO₃ (2.5 eq) Solvent: Water Temp: 80 °C start->method_a method_b Method B (Anhydrous) Base: DIPEA (2.5 eq) Solvent: Acetonitrile Temp: RT to 80 °C start->method_b w1 Aqueous Extraction (EtOAc) method_a->w1 Monitor by TLC method_b->w1 Monitor by TLC w2 Wash with Brine w1->w2 w3 Dry (MgSO₄) & Concentrate w2->w3 w4 Purify (Chromatography) w3->w4 final_product final_product w4->final_product Pure N-Alkyl-cis-3,5- dimethylmorpholine

General workflow for N-Alkylation.

Application in Stereoselective Synthesis: A Forward-Looking Perspective

While specific literature examples detailing the use of cis-3,5-dimethylmorpholine as a chiral auxiliary are not prevalent, its structure is analogous to other successful chiral auxiliaries, such as those derived from pseudoephedrine or oxazolidinones. The N-acyl derivatives of cis-3,5-dimethylmorpholine are particularly promising candidates for diastereoselective reactions.

Conceptual Application: Diastereoselective Alkylation

  • Amide Formation: An N-acyl derivative (e.g., N-propionyl-cis-3,5-dimethylmorpholine) is synthesized as per the protocol in Section 2.

  • Enolate Formation: The α-proton of the acyl group is deprotonated using a strong, non-nucleophilic base like lithium diisopropylamide (LDA) at low temperature (-78 °C). The chiral morpholine scaffold, due to its fixed cis conformation, is expected to direct the formation of a single enolate geometry.

  • Diastereoselective Alkylation: The lithium enolate is then quenched with an electrophile (e.g., an alkyl halide like benzyl bromide). The bulky, stereochemically defined morpholine auxiliary sterically hinders one face of the planar enolate, forcing the electrophile to approach from the less hindered face. This leads to the preferential formation of one diastereomer of the alkylated product.

  • Auxiliary Cleavage: The chiral morpholine auxiliary can then be cleaved (e.g., by hydrolysis or reduction) to release the enantiomerically enriched carboxylic acid, alcohol, or aldehyde, having successfully transferred its stereochemical information.

This conceptual workflow highlights the potential of cis-3,5-dimethylmorpholine as a valuable tool for asymmetric synthesis, an area ripe for further exploration by researchers.

Conclusion

cis-3,5-Dimethylmorpholine hydrochloride is a readily available and synthetically versatile chiral building block. Its successful reaction with electrophiles hinges on the initial liberation of the free secondary amine through neutralization of the hydrochloride salt. Standard, robust protocols for N-acylation and N-alkylation can be readily applied to generate a diverse range of derivatives. These products are not only valuable in their own right as scaffolds in medicinal chemistry but also hold significant, albeit underexplored, potential as intermediates in diastereoselective synthesis. The protocols and principles outlined in this guide provide a solid foundation for chemists to confidently incorporate this compound into their research and development programs.

References

  • BenchChem. (2025).
  • Organic Chemistry Portal. (2022). Amide synthesis by acylation. [Link]

  • An eco-friendly and highly efficient route for N-acylation under c
  • D'hooghe, M., Vanlangendonck, T., Törnroos, K. W., & De Kimpe, N. (2006). Novel synthesis of cis-3,5-disubstituted morpholine derivatives. The Journal of Organic Chemistry, 71(12), 4678–4681. [Link]

  • Kamal, A., Shankaraiah, N., Devaiah, V., Laxma Reddy, K., & Juvekar, A. (2007). Aqueous-Mediated N-Alkylation of Amines. European Journal of Organic Chemistry, 2007(3), 439-444.
  • BenchChem. (2025). Application Notes and Protocols for N-Acylation of Amines Using Mixed Anhydrides. BenchChem.
  • ResearchGate. (2017). N-alkylation of secondary amine?. [Link]

  • University of Calgary. (n.d.). Ch22: Alkylation of Amines. [Link]

  • ResearchGate. (n.d.). Elaboration of morpholine amide products. [Link]

  • Scilit. (n.d.). Novel Synthesis of cis-3,5-Disubstituted Morpholine Derivatives. [Link]

  • ACS Publications. (2019). General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer. [Link]

  • Chemistry Stack Exchange. (2022). Acetylation of Secondary amines. [Link]

  • ACS Publications. (2025). Room-Temperature Metal-Catalyzed Hydrogen Borrowing Alkylation. [Link]

  • RSC Publishing. (n.d.). Diastereoselective C-alkylation of aldimines, derived from chiral α-carbon heteroatom-substituted aldehydes, with triethylborane. Application to the synthesis of benzylisoquinolines. [Link]

  • Morpholine Amides: Classical but Underexplored Acylating Intermedi
  • Tzara, A., Xanthopoulos, D., & Kourounakis, A. P. (2020). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. ChemMedChem, 15(5), 392–403. [Link]

  • ResearchGate. (2017). Diastereodivergent Asymmetric Michael-Alkylation Reaction by Chiral N,N'-Dioxide/Metal Complexes. [Link]

  • PubChem. (n.d.). 3,5-Dimethylmorpholine. [Link]

  • MDPI. (n.d.). Synthesis, Properties and Spatial Structure of 4-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]cytisine. [Link]

  • BenchChem. (2025). Application Notes: Protocol for N-acylation of (-)-pseudoephedrine hydrochloride. BenchChem.

Sources

Application

The Enigmatic Ligand: A Prospective Guide to cis-3,5-Dimethylmorpholine Hydrochloride in Asymmetric Catalysis

Senior Application Scientist Note: Extensive literature searches reveal that cis-3,5-dimethylmorpholine hydrochloride is a commercially available chemical entity.[1][2][3] However, as of the current date, there is a nota...

Author: BenchChem Technical Support Team. Date: January 2026

Senior Application Scientist Note: Extensive literature searches reveal that cis-3,5-dimethylmorpholine hydrochloride is a commercially available chemical entity.[1][2][3] However, as of the current date, there is a notable absence of published research detailing its specific application as a ligand in catalysis. This guide, therefore, takes a forward-looking, theoretical approach. By drawing parallels with structurally related morpholine derivatives and foundational principles of asymmetric catalysis, we aim to provide researchers, scientists, and drug development professionals with a robust framework for exploring the potential of this untapped chiral ligand. The protocols and data presented herein are illustrative and hypothetical, designed to serve as a starting point for pioneering research in this area.

Introduction: The Untapped Potential of a C₂-Symmetric Scaffold

Morpholine derivatives are privileged structures in medicinal chemistry and have found increasing use as chiral auxiliaries and ligands in asymmetric synthesis. The inherent chirality and conformational rigidity of the morpholine ring, combined with the stereodirecting influence of its substituents, make it an attractive scaffold for inducing enantioselectivity in metal-catalyzed reactions.

cis-3,5-Dimethylmorpholine possesses a C₂ axis of symmetry, a feature often associated with highly effective chiral ligands. This symmetry can simplify the diastereomeric transition states in a catalytic cycle, leading to higher enantiomeric excesses. The hydrochloride salt form ensures stability and ease of handling, with the active free-base ligand being readily generated in situ.

Key Physicochemical Properties:

PropertyValueSource
CAS Number 154596-17-5[1][2]
Molecular Formula C₆H₁₄ClNO[1][2]
Molecular Weight 151.63 g/mol [1]

Conceptual Application: Asymmetric Transfer Hydrogenation

Asymmetric transfer hydrogenation (ATH) of prochiral ketones is a fundamental transformation in organic synthesis, providing access to chiral secondary alcohols, which are key intermediates in pharmaceutical manufacturing. The effectiveness of this reaction is highly dependent on the chiral ligand that coordinates with the metal center (commonly Ruthenium or Rhodium).

We hypothesize that cis-3,5-dimethylmorpholine, upon complexation with a suitable metal precursor, could serve as an effective ligand for this transformation. The two methyl groups would create a chiral pocket around the metal center, influencing the facial selectivity of hydride transfer to the ketone substrate.

Proposed Catalytic Cycle

The diagram below illustrates a plausible catalytic cycle for the Ru-catalyzed asymmetric transfer hydrogenation of acetophenone, employing cis-3,5-dimethylmorpholine as the chiral ligand.

Asymmetric_Transfer_Hydrogenation_Cycle A [Ru(p-cymene)Cl₂]₂ + cis-3,5-dimethylmorpholine B Ru-Amine Complex (Pre-catalyst) A->B Ligand Exchange C Ru-Hydride (Active Catalyst) B->C Activation with Base & H-source (e.g., HCOOH/NEt₃) D [Ru-H---Substrate] Complex C->D Substrate Coordination E Product Release & Catalyst Regeneration D->E Hydride Transfer E->C Product Chiral 1-Phenylethanol E->Product Reactant Acetophenone Reactant->D H_Source HCOOH/NEt₃ H_Source->B

Sources

Method

Application Notes and Protocols for the Scale-Up Synthesis of Cis-3,5-dimethylmorpholine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist Abstract This document provides a comprehensive guide for the scale-up synthesis of cis-3,5-dimethylmorpholine hy...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

This document provides a comprehensive guide for the scale-up synthesis of cis-3,5-dimethylmorpholine hydrochloride, a key intermediate in pharmaceutical development. The protocol herein is designed for robustness, scalability, and high diastereoselectivity, addressing the critical need for a reliable supply of this chiral molecule. We will delve into a strategic synthetic approach, beginning with readily available starting materials, and provide detailed, step-by-step protocols for each stage of the synthesis, purification, and final salt formation. The causality behind experimental choices, safety considerations for scale-up, and analytical characterization are thoroughly discussed to ensure a self-validating and reproducible process.

Introduction: The Significance of Cis-3,5-dimethylmorpholine

The morpholine scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved drugs and clinical candidates. The specific stereochemistry and substitution pattern of morpholine derivatives can significantly impact their pharmacological activity and pharmacokinetic properties. Cis-3,5-dimethylmorpholine, in its hydrochloride salt form for improved handling and stability, serves as a crucial building block for the synthesis of various active pharmaceutical ingredients (APIs). The precise spatial arrangement of the two methyl groups in the cis configuration is often essential for optimal binding to biological targets.

The primary challenge in the synthesis of cis-3,5-dimethylmorpholine lies in controlling the diastereoselectivity of the ring-forming reaction. This guide presents a scalable and efficient synthetic strategy that addresses this challenge, enabling the production of the target compound in high purity and yield.

Synthetic Strategy: A Convergent and Diastereoselective Approach

The chosen synthetic route is a convergent approach that leverages readily available and cost-effective starting materials. The key steps are:

  • Synthesis of the Precursor: Preparation of (S)-2-aminopropan-1-ol (L-alaninol) from the natural amino acid L-alanine.

  • Ring Formation: A diastereoselective cyclization reaction to form the cis-3,5-dimethylmorpholine ring.

  • Purification: Isolation and purification of the cis-isomer.

  • Salt Formation: Conversion of the free base to the stable hydrochloride salt.

This strategy is advantageous for scale-up as it utilizes a chiral pool starting material, L-alanine, to introduce the desired stereochemistry early in the synthesis.

G cluster_0 PART 1: Precursor Synthesis cluster_1 PART 2: Ring Formation & Purification cluster_2 PART 3: Hydrochloride Salt Formation L-Alanine L-Alanine L-Alanine_Ester_HCl L-Alanine Ester Hydrochloride L-Alanine->L-Alanine_Ester_HCl Esterification (SOCl2, EtOH) L-Alaninol (S)-2-Aminopropan-1-ol (L-Alaninol) L-Alanine_Ester_HCl->L-Alaninol Reduction (NaBH4) Intermediate Di-alkanolamine Intermediate L-Alaninol->Intermediate Reaction with Propylene Oxide Cyclization Cyclization (H2SO4) Intermediate->Cyclization Crude_Morpholine Crude cis/trans- 3,5-Dimethylmorpholine Cyclization->Crude_Morpholine Pure_Cis_Isomer Pure cis-3,5-Dimethylmorpholine Crude_Morpholine->Pure_Cis_Isomer Purification (Distillation/Crystallization) HCl_Salt cis-3,5-Dimethylmorpholine Hydrochloride Pure_Cis_Isomer->HCl_Salt HCl in Isopropanol

Figure 1. Overall synthetic workflow for cis-3,5-dimethylmorpholine hydrochloride.

Detailed Experimental Protocols

PART 1: Synthesis of (S)-2-Aminopropan-1-ol (L-Alaninol)

The synthesis of the key precursor, L-alaninol, is achieved through the reduction of L-alanine ethyl ester hydrochloride. This method is scalable and avoids the use of more hazardous reducing agents like lithium aluminum hydride.[1][2]

Protocol 1: Esterification of L-Alanine

  • Reaction Setup: To a 22 L jacketed glass reactor equipped with a mechanical stirrer, thermometer, and reflux condenser with a gas outlet to a scrubber, add absolute ethanol (10 L).

  • Reagent Addition: Cool the ethanol to 0-5 °C using a circulating chiller. Slowly add thionyl chloride (1.2 kg, 10.1 mol) to the ethanol while maintaining the temperature below 10 °C.

  • Amino Acid Addition: Once the addition of thionyl chloride is complete, add L-alanine (1.0 kg, 11.2 mol) portion-wise to the reaction mixture.

  • Reaction: After the addition is complete, slowly warm the mixture to reflux (approximately 78 °C) and maintain for 4-6 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

  • Work-up: Cool the reaction mixture to room temperature and then concentrate under reduced pressure to obtain a white solid.

  • Purification: Slurry the solid in methyl tert-butyl ether (MTBE) (5 L), filter, and wash with additional MTBE (2 x 2 L). Dry the solid in a vacuum oven at 40-50 °C to a constant weight to yield L-alanine ethyl ester hydrochloride.

Protocol 2: Reduction to L-Alaninol

  • Reaction Setup: In a 50 L jacketed glass reactor, dissolve sodium borohydride (1.5 kg, 39.7 mol) in water (10 L) and cool to 0-5 °C.

  • Substrate Addition: In a separate vessel, dissolve the L-alanine ethyl ester hydrochloride (from the previous step) in ethanol (10 L).

  • Reaction: Slowly add the ethanolic solution of the ester to the aqueous sodium borohydride solution, maintaining the internal temperature below 20 °C. After the addition is complete, allow the reaction to stir at room temperature for 12-18 hours.

  • Quenching: Carefully quench the excess sodium borohydride by the slow addition of acetone until gas evolution ceases.

  • Work-up: Concentrate the reaction mixture under reduced pressure to remove the ethanol. Extract the aqueous residue with dichloromethane (3 x 5 L).

  • Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield L-alaninol as a colorless oil, which may solidify upon standing.

PART 2: Synthesis and Purification of Cis-3,5-dimethylmorpholine

This step involves the reaction of L-alaninol with propylene oxide to form an intermediate di-alkanolamine, followed by an acid-catalyzed cyclization that favors the formation of the cis-isomer.

Protocol 3: Ring Formation and Cyclization

  • Reaction Setup: In a 22 L jacketed glass reactor, charge L-alaninol (1.0 kg, 13.3 mol) and water (1 L).

  • Reagent Addition: Cool the mixture to 10-15 °C and slowly add propylene oxide (1.15 kg, 19.8 mol).

  • Reaction: Allow the reaction to warm to room temperature and stir for 24 hours. The reaction is exothermic, and cooling may be required to maintain the temperature below 30 °C.

  • Cyclization: After the initial reaction is complete, cool the mixture to 0-5 °C and slowly add concentrated sulfuric acid (2.6 kg, 26.5 mol), keeping the temperature below 20 °C.

  • Heating: Heat the reaction mixture to 150-160 °C and maintain for 3-5 hours, distilling off water.

  • Work-up: Cool the reaction mixture to room temperature and carefully quench by adding it to a mixture of ice and 50% aqueous sodium hydroxide until the pH is >12.

  • Extraction: Extract the aqueous layer with toluene (3 x 5 L). Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

Protocol 4: Purification of Cis-3,5-dimethylmorpholine

  • Distillation: The crude cis/trans mixture of 3,5-dimethylmorpholine in toluene is concentrated under reduced pressure. The resulting oil is then subjected to fractional distillation under vacuum to separate the lower-boiling cis-isomer from the higher-boiling trans-isomer and other impurities.

PART 3: Formation of Cis-3,5-dimethylmorpholine Hydrochloride

The final step is the formation of the hydrochloride salt to provide a stable, crystalline solid that is easy to handle and store.

Protocol 5: Hydrochloride Salt Formation

  • Reaction Setup: Dissolve the purified cis-3,5-dimethylmorpholine (1.0 kg, 8.7 mol) in isopropanol (10 L) in a 22 L jacketed glass reactor.

  • Acidification: Cool the solution to 0-5 °C and slowly add a solution of hydrochloric acid in isopropanol (prepared by bubbling dry HCl gas through isopropanol or using a commercially available solution) until the pH of the solution is between 1 and 2.

  • Crystallization: Stir the mixture at 0-5 °C for 2-4 hours to induce crystallization.

  • Isolation: Collect the white crystalline solid by filtration and wash with cold isopropanol (2 x 2 L).

  • Drying: Dry the product in a vacuum oven at 50-60 °C to a constant weight to yield cis-3,5-dimethylmorpholine hydrochloride.

Data Presentation

Step Parameter Value
Esterification L-Alanine1.0 kg
Thionyl Chloride1.2 kg
Ethanol10 L
Typical Yield90-95%
Reduction L-Alanine Ethyl Ester HCl~1.6 kg
Sodium Borohydride1.5 kg
Typical Yield80-85%
Ring Formation L-Alaninol1.0 kg
Propylene Oxide1.15 kg
Sulfuric Acid2.6 kg
Typical Yield (crude)70-80%
Purification Distillation Pressure10-20 mbar
Cis-Isomer Purity>98% (by GC)
Salt Formation Purified Cis-Isomer1.0 kg
Isopropanol10 L
Typical Yield95-99%
Final Product Cis-3,5-dimethylmorpholine HCl
Purity (by HPLC)>99%
Cis:Trans Ratio (by NMR)>99:1

Causality and Scientific Rationale

  • Choice of L-Alanine: Utilizing a readily available and inexpensive chiral amino acid as the starting material is a cost-effective strategy for introducing the desired stereochemistry.

  • Esterification with Thionyl Chloride in Ethanol: This is a classic and scalable method for the esterification of amino acids. The in-situ formation of ethyl chloride and sulfur dioxide drives the reaction to completion.

  • Reduction with Sodium Borohydride: While lithium aluminum hydride is a more powerful reducing agent, sodium borohydride is safer to handle on a large scale and is effective for the reduction of esters, especially in the presence of water or alcohols.[2]

  • Acid-Catalyzed Cyclization: The use of a strong acid like sulfuric acid facilitates the dehydration and subsequent ring closure of the di-alkanolamine intermediate. The reaction conditions can be optimized to favor the formation of the thermodynamically more stable cis-isomer.

  • Fractional Distillation for Isomer Separation: The boiling points of the cis and trans isomers of 3,5-dimethylmorpholine are sufficiently different to allow for their separation by fractional distillation under reduced pressure.

  • Hydrochloride Salt Formation in Isopropanol: Isopropanol is a good solvent for the free base and a poor solvent for the hydrochloride salt, which allows for high recovery of the product through crystallization. The use of an alcoholic solution of HCl avoids the introduction of water, which can be detrimental to the stability of some compounds.[3][4]

Visualization of Key Processes

G cluster_purification Purification Workflow cluster_salt_formation Salt Formation and Isolation Crude_Product Crude cis/trans Mixture Distillation Fractional Distillation (Vacuum) Crude_Product->Distillation Cis_Fraction Cis-Isomer Fraction Distillation->Cis_Fraction Lower Boiling Point Trans_Fraction Trans-Isomer Fraction (Higher Boiling) Distillation->Trans_Fraction Analysis_GC GC Analysis for Isomer Ratio Cis_Fraction->Analysis_GC Pure_Cis_Base Purified Cis-Isomer Dissolution Dissolve in Isopropanol Pure_Cis_Base->Dissolution Acidification Add HCl in Isopropanol (pH 1-2) Dissolution->Acidification Crystallization Cool and Stir (0-5 °C) Acidification->Crystallization Filtration Filter and Wash (Cold Isopropanol) Crystallization->Filtration Drying Vacuum Dry Filtration->Drying Final_Product Crystalline HCl Salt Drying->Final_Product

Figure 2. Purification and salt formation workflow.

Conclusion

The synthetic route and detailed protocols provided in this application note offer a robust and scalable method for the production of high-purity cis-3,5-dimethylmorpholine hydrochloride. By carefully selecting starting materials and optimizing reaction conditions, this process ensures high diastereoselectivity and yield, meeting the stringent requirements of the pharmaceutical industry. The provided rationale and visualizations aim to equip researchers and process chemists with the necessary knowledge to successfully implement and adapt this synthesis for their specific needs.

References

  • Spectroscopy Online. Organic Nitrogen Compounds V: Amine Salts. [Link]

  • YouTube. Amine and HCl - salt formation reaction. [Link]

Sources

Application

Application Note &amp; Protocols: Strategic Derivatization of cis-3,5-Dimethylmorpholine for Biological Screening Libraries

Introduction: The Strategic Value of the Morpholine Scaffold The morpholine ring is a cornerstone heterocyclic motif in modern medicinal chemistry, recognized for its frequent appearance in approved drugs and bioactive m...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Value of the Morpholine Scaffold

The morpholine ring is a cornerstone heterocyclic motif in modern medicinal chemistry, recognized for its frequent appearance in approved drugs and bioactive molecules.[1][2] Its prevalence is not coincidental; the morpholine moiety often imparts favorable physicochemical and pharmacokinetic properties, such as improved aqueous solubility, metabolic stability, and a desirable safety profile.[3][4] As a saturated heterocycle, it can act as a hydrogen bond acceptor via its oxygen atom and can be readily substituted at the nitrogen atom, providing a versatile handle for synthetic elaboration.[2]

This guide focuses on cis-3,5-dimethylmorpholine , a stereochemically defined and conformationally constrained scaffold. The cis configuration of the two methyl groups pre-organizes the molecule into a stable chair conformation, which can reduce the entropic penalty upon binding to a biological target and potentially enhance binding affinity and selectivity. Derivatizing this specific core allows researchers to systematically explore the chemical space around a privileged and structurally defined template, a critical strategy in lead generation and optimization for drug discovery.[5]

Rationale for Derivatization: Building a Focused Compound Library

The primary goal of derivatizing a core scaffold like cis-3,5-dimethylmorpholine is to generate a library of analogues for Structure-Activity Relationship (SAR) studies.[5][6] By systematically modifying the substituent on the morpholine nitrogen, researchers can probe key interactions with a biological target and fine-tune critical drug-like properties.

Key objectives of derivatization include:

  • Exploring Chemical Space: Introducing a wide variety of functional groups (aliphatic, aromatic, heteroaromatic) to identify novel interactions with the target protein.

  • Modulating Potency and Selectivity: Small structural changes can lead to significant differences in biological activity and selectivity against related targets.

  • Optimizing ADME Properties: The N-substituent dramatically influences properties like lipophilicity (LogP), solubility, membrane permeability, and metabolic stability.[1][4]

  • Vector Elaboration: Installing functional groups that allow for further conjugation, such as attaching linkers, fluorophores, or biotin tags for use as chemical probes.

The following sections provide detailed, validated protocols for three fundamental and powerful derivatization strategies: N-Alkylation , N-Acylation , and N-Arylation .

Preparatory Step: Free-Basing of cis-3,5-Dimethylmorpholine Hydrochloride

The starting material, cis-3,5-dimethylmorpholine hydrochloride[7][8][9], is a salt. The protonated nitrogen is not nucleophilic and will not react in the subsequent derivatization steps. Therefore, it is essential to neutralize the hydrochloride salt to generate the free secondary amine.

Protocol 3.1: Aqueous Base Extraction
  • Dissolution: Dissolve cis-3,5-dimethylmorpholine hydrochloride (1.0 equiv) in deionized water (10 mL per gram of salt).

  • Basification: Cool the aqueous solution in an ice bath (0-5 °C). Slowly add a 2 M sodium hydroxide (NaOH) solution dropwise with stirring, monitoring the pH with a pH meter or pH paper. Continue adding base until the pH of the solution is >12.

  • Extraction: Transfer the basic aqueous solution to a separatory funnel. Extract the free amine with an organic solvent such as dichloromethane (DCM) or ethyl acetate (3 x 20 mL per gram of starting salt).

  • Drying and Concentration: Combine the organic extracts. Dry the solution over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

  • Validation: The resulting oil or low-melting solid is the free cis-3,5-dimethylmorpholine. Confirm its identity via ¹H NMR if necessary before proceeding. The product should be used immediately or stored under an inert atmosphere (N₂ or Ar) as amines can be sensitive to air and moisture.

Derivatization Strategies and Protocols

The following protocols are designed to be robust starting points. Optimization may be required depending on the specific electrophile used.

N-Alkylation via Reductive Amination and Direct Alkylation

N-alkylation introduces an alkyl group onto the nitrogen, forming a tertiary amine. This is a fundamental method for building molecular complexity.[6][10]

This is a highly reliable method that prevents the over-alkylation common with alkyl halides.[10] The reaction proceeds by forming an iminium ion from the amine and a carbonyl compound (aldehyde or ketone), which is then reduced in situ.

  • Reaction Setup: In a round-bottom flask, dissolve cis-3,5-dimethylmorpholine (1.0 equiv) and the desired aldehyde or ketone (1.1 equiv) in an anhydrous solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE) to a concentration of approximately 0.1 M.

  • Reducing Agent Addition: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv) to the solution in portions over 5 minutes. Causality: NaBH(OAc)₃ is a mild and selective reducing agent that preferentially reduces the iminium ion over the starting carbonyl compound.

  • Reaction Monitoring: Stir the reaction at room temperature. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed (typically 2-16 hours).

  • Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir for 15 minutes, then transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase with DCM (2x).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

N-Acylation: Synthesis of Tertiary Amides

N-acylation connects the morpholine nitrogen to a carbonyl group, forming a stable amide bond. This is a cornerstone transformation for creating peptidomimetics and other bioactive molecules.[11]

This classic method is highly efficient and generally proceeds quickly at room temperature.[11][12]

  • Reaction Setup: Dissolve cis-3,5-dimethylmorpholine (1.0 equiv) in anhydrous DCM in a flask under a nitrogen atmosphere. Add a non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.2 equiv). Cool the solution in an ice bath (0 °C). Causality: The base is crucial to neutralize the HCl byproduct, which would otherwise protonate and deactivate the starting amine.[11]

  • Reagent Addition: Add the desired acyl chloride (1.05 equiv), either neat or as a solution in anhydrous DCM, dropwise to the stirred amine solution.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir until TLC or LC-MS analysis indicates complete consumption of the starting amine (typically 1-4 hours). A catalytic amount of 4-dimethylaminopyridine (DMAP) can be added if the reaction is sluggish.[12]

  • Workup: Dilute the reaction mixture with DCM. Transfer to a separatory funnel and wash sequentially with 1 M HCl (to remove excess base), saturated NaHCO₃ solution (to remove excess acyl chloride), and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting tertiary amide can be purified by flash column chromatography or recrystallization.

N-Arylation via Buchwald-Hartwig Cross-Coupling

The Buchwald-Hartwig amination is a powerful, palladium-catalyzed cross-coupling reaction that forms a C-N bond between the morpholine and an aryl (or heteroaryl) group.[13][14] This reaction is indispensable for accessing a broad range of medicinally relevant structures.

This protocol requires strict adherence to anhydrous and anaerobic (inert atmosphere) conditions as the palladium catalyst is sensitive to oxygen.

  • Reaction Setup: To an oven-dried Schlenk flask or vial, add the aryl halide or triflate (1.0 equiv), a palladium precatalyst (e.g., t-BuBrettPhos Pd G3, 1-2 mol%), the corresponding ligand if not using a precatalyst, and a strong, non-nucleophilic base (e.g., sodium tert-butoxide or LHMDS, 1.4 equiv).[14][15]

  • Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (N₂ or Ar) three times.

  • Reagent Addition: Add anhydrous, degassed toluene or dioxane via syringe. Add cis-3,5-dimethylmorpholine (1.2 equiv) via syringe.

  • Reaction: Heat the reaction mixture to 80-110 °C with vigorous stirring.

  • Reaction Monitoring: Monitor the reaction by LC-MS for the disappearance of the aryl halide. Reactions are typically complete within 4-24 hours.

  • Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite® to remove the palladium catalyst and inorganic salts.

  • Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the N-aryl morpholine derivative.

Data Presentation
Reaction TypeKey ReagentsTypical BaseSolventGeneral Conditions (Temp, Time)
N-Alkylation Aldehyde/Ketone, NaBH(OAc)₃-DCM, DCERoom Temp, 2-16 h
N-Acylation Acyl Chloride, AnhydrideTEA, DIPEADCM, THF0 °C to Room Temp, 1-4 h
N-Arylation Aryl Halide/Triflate, Pd CatalystNaOtBu, LHMDSToluene, Dioxane80-110 °C, 4-24 h
Visualization of Synthetic Workflow

G cluster_start Starting Material cluster_prep Preparation cluster_rxns Derivatization Reactions cluster_end Final Product start cis-3,5-Dimethylmorpholine Hydrochloride freebase Free-Basing (aq. NaOH, Extraction) start->freebase alkylation N-Alkylation freebase->alkylation RCHO NaBH(OAc)₃ acylation N-Acylation freebase->acylation RCOCl TEA arylation N-Arylation freebase->arylation Ar-X, Pd Cat. Base library Focused Compound Library alkylation->library acylation->library arylation->library

Caption: Derivatization workflow from starting material to compound library.

Biological Screening of the Derivative Library

Once a library of cis-3,5-dimethylmorpholine derivatives is synthesized and purified, the next step is to evaluate their biological activity. High-Throughput Screening (HTS) is an automated method used to test large numbers of compounds against a specific biological target.[16][17][18]

General Screening Workflow
  • Compound Management & Plating:

    • Synthesized compounds are dissolved in 100% dimethyl sulfoxide (DMSO) to create high-concentration stock solutions (e.g., 10-20 mM).

    • These stocks are arrayed in 96- or 384-well "mother plates."

    • Robotic liquid handlers dilute the compounds from the mother plates into "assay-ready plates" at the final desired screening concentration.

  • Primary HTS Assay:

    • The entire library is tested at a single concentration (e.g., 10 µM) in the target-based assay (e.g., an enzyme inhibition or receptor binding assay).[18]

    • The goal is to rapidly identify "hits"—compounds that show a statistically significant level of activity compared to controls.[16]

  • Hit Confirmation and Validation:

    • "Hits" from the primary screen are re-tested under the same conditions to eliminate experimental errors and false positives.

    • The original solid samples of confirmed hits are often re-solubilized and tested to ensure the activity is not due to a degraded sample.

  • Dose-Response Analysis:

    • Confirmed hits are tested across a range of concentrations (e.g., 8-10 points) to generate a dose-response curve.

    • This allows for the determination of potency metrics, such as IC₅₀ (half-maximal inhibitory concentration) or EC₅₀ (half-maximal effective concentration).

  • Secondary and Selectivity Assays:

    • Active compounds are tested in different, often more complex, assays (e.g., cell-based assays) to confirm their mechanism of action.

    • They are also tested against related targets (counter-screening) to assess their selectivity, a crucial parameter for a potential drug candidate.

Data Presentation
Compound IDN-SubstituentPrimary Screen (% Inhibition @ 10 µM)Dose-Response (IC₅₀, µM)
DM-001Benzyl85.21.2
DM-002Acetyl< 5> 50
DM-0034-Fluorophenyl92.50.45
DM-004Cyclohexylmethyl65.75.8
DM-005Phenylacetyl78.12.5
DM-0063-Pyridyl88.90.97
Visualization of Screening Cascade

G lib Synthesized Compound Library hts Primary HTS (Single Concentration) lib->hts hit_id Hit Identification (Data Analysis) hts->hit_id confirm Hit Confirmation & Validation hit_id->confirm dose Dose-Response Analysis (IC₅₀ / EC₅₀ Determination) confirm->dose Confirmed Hits secondary Secondary & Selectivity Assays (Cell-based, Counter-screens) dose->secondary lead_opt Lead Optimization (SAR Expansion) secondary->lead_opt

Caption: High-throughput screening cascade from library to lead optimization.

Conclusion

The cis-3,5-dimethylmorpholine scaffold serves as an excellent starting point for the construction of focused chemical libraries for biological screening. Its stereochemically defined and conformationally constrained nature provides a rigid core upon which diverse functionality can be systematically installed. By employing robust and versatile synthetic transformations such as N-alkylation, N-acylation, and N-arylation, researchers can efficiently generate novel chemical entities. When coupled with a systematic biological screening cascade, this strategy provides a powerful and logical pathway for hit identification and the subsequent optimization of lead compounds in drug discovery programs.

References

  • Bolognesi, M. L., et al. (2020). Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal Research Reviews, 40(2), 709-752. [Link]

  • Kumar, R., et al. (2022). PHARMACOLOGICAL ACTIVITY OF MORPHOLINE DERIVATIVES AS AN IMPORTANT SCAFFOLD IN MEDICINAL CHEMISTRY: A REVIEW. International Journal of Pharmaceutical Research and Education for Medical Sciences. [Link]

  • Kaur, R., et al. (2020). Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). Bioorganic Chemistry, 96, 103578. [Link]

  • Singh, S., & Kumar, V. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences, 556, 01051. [Link]

  • ResearchGate. (n.d.). Biological activities of morpholine derivatives and molecular targets involved. ResearchGate. [Link]

  • user132581. (2022). Acetylation of Secondary amines. Chemistry Stack Exchange. [Link]

  • University of Kansas. (n.d.). KU-HTS Compound Libraries. High Throughput Screening Laboratory. [Link]

  • Malvern Panalytical. (n.d.). High-Throughput Screening (HTS). Malvern Panalytical. [Link]

  • News-Medical.Net. (2018). High-throughput Screening Using Small Molecule Libraries. News-Medical.Net. [Link]

  • Gunda, P., et al. (2021). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Molecules, 26(11), 3236. [Link]

  • Devi, N., & Deka, D. C. (2009). Mild and Useful Method for N-Acylation of Amines. Synthetic Communications, 39(15), 2694-2701. [Link]

  • CyberLeninka. (n.d.). SYNTHESIS OF N-ALLYL MORPHOLINE AND N-PROPARGYL MORPHOLINE AND THEIR PROPERTIES IN PASS ONLINE. CyberLeninka. [Link]

  • D'hooghe, M., et al. (2006). Novel synthesis of cis-3,5-disubstituted morpholine derivatives. Tetrahedron, 62(19), 4557-4564. [Link]

  • Stanford University. (n.d.). Compound Libraries Available for HTS. High-Throughput Screening @ The Nucleus. [Link]

  • Posey, J. A., et al. (2022). Green Synthesis of Morpholines via Selective Monoalkylation of Amines. Organic Process Research & Development, 26(9), 2649-2657. [Link]

  • Hedapara, K. R., & Kharadi, G. J. (2014). Synthesis, Characterization and Biological Evaluation of Novel Morpholine Derivatives. International Journal for Pharmaceutical Research Scholars, 3(3), 132-137. [Link]

  • Lloyd, M. (2020). High-throughput screening as a method for discovering new drugs. Drug Target Review. [Link]

  • ResearchGate. (n.d.). N‐Alkylation of morpholine with benzyl alcohols using NiCuFeOx catalyst. ResearchGate. [Link]

  • Scilit. (n.d.). Novel Synthesis of cis-3,5-Disubstituted Morpholine Derivatives. Scilit. [Link]

  • Král, V., et al. (2020). Recent Progress Concerning the N-Arylation of Indoles. Molecules, 25(18), 4296. [Link]

  • ResearchGate. (n.d.). The derivatization reaction of morpholine. ResearchGate. [Link]

  • PubChem. (n.d.). 3,5-Dimethylmorpholine hydrochloride. PubChem. [Link]

  • ResearchGate. (n.d.). Development of a practical Buchwald–Hartwig amine arylation protocol using a conveniently prepared (NHC)Pd(R-allyl)Cl catalyst. ResearchGate. [Link]

  • ResearchGate. (n.d.). Biological relevance and synthesis of C-substituted morpholine derivatives. ResearchGate. [Link]

  • Cao, X., et al. (2018). Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry. Journal of Analytical Methods in Chemistry, 2018, 5951048. [Link]

  • Cawley, M. J., et al. (2008). Development of a practical Buchwald-Hartwig amine arylation protocol using a conveniently prepared (NHC)Pd(R-allyl)Cl catalyst. Organic & Biomolecular Chemistry, 6(15), 2820-5. [Link]

  • Arctom. (n.d.). CAS NO. 154596-17-5 | cis-3,5-Dimethylmorpholine Hydrochloride. Arctom. [Link]

  • Lundgren, R. J., et al. (2016). Development of a Method for the N-Arylation of Amino Acid Esters with Aryl Triflates. Organic Letters, 18(17), 4166-4169. [Link]

  • Tang, A., et al. (2024). Expanding Complex Morpholines Using Systematic Chemical Diversity. Organic Letters. [Link]

  • Royal Society of Chemistry. (n.d.). Intramolecular Buchwald–Hartwig N-arylation of bicyclic hydrazines: practical access to spiro[indoline-2,3′-piperidines]. Organic & Biomolecular Chemistry. [Link]

Sources

Method

Application Notes &amp; Protocols: The Strategic Role of cis-3,5-Dimethylmorpholine Hydrochloride in the Synthesis of Morpholine-Class Antifungal Agents

Authored for Researchers, Scientists, and Drug Development Professionals This document provides an in-depth technical guide on the application of cis-3,5-dimethylmorpholine hydrochloride, a key chiral building block, in...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the application of cis-3,5-dimethylmorpholine hydrochloride, a key chiral building block, in the synthesis of morpholine-class antifungal agents. It elucidates the underlying mechanism of action, provides detailed synthesis protocols for cornerstone drugs such as Amorolfine and Fenpropimorph, and outlines methods for their biological evaluation.

Introduction: The Morpholine Scaffold in Antifungal Development

The rise of invasive fungal infections, particularly in immunocompromised populations, and the emergence of drug-resistant strains present a significant global health challenge.[1][2] In this context, the development of novel and effective antifungal agents is paramount. The fungal cell membrane, with its unique lipid component ergosterol, offers a selective target for therapeutic intervention, as this sterol is absent in mammalian cells.[1]

Morpholine-derived compounds represent a critical class of antifungal agents that effectively target ergosterol biosynthesis.[3] Drugs such as Amorolfine, used clinically for topical applications, and Fenpropimorph, a widely used agricultural fungicide, are built upon the morpholine scaffold.[4][5][6] The specific stereochemistry of the precursor is crucial for biological activity, making cis-3,5-dimethylmorpholine hydrochloride (CAS No: 154596-17-5) a pivotal starting material for the synthesis of these potent therapeutic and agricultural agents.[7][8][9]

Part 1: The Mechanistic Rationale - A Dual-Target Inhibition of Ergosterol Biosynthesis

The efficacy of morpholine antifungals stems from their unique ability to disrupt the fungal cell membrane by inhibiting ergosterol synthesis at two distinct enzymatic steps.[10] This dual-target mechanism is a significant advantage, potentially lowering the frequency of resistance development compared to single-target agents.[1]

  • Sterol Δ¹⁴ Reductase Inhibition : This enzyme is responsible for reducing the C14-C15 double bond in early sterol precursors.

  • Sterol Δ⁸-Δ⁷ Isomerase Inhibition : This enzyme catalyzes the isomerization of the C8-C9 double bond to the C7-C8 position, a later step in the pathway.

Inhibition at these points leads to the depletion of ergosterol and the accumulation of toxic, aberrant sterol intermediates (e.g., ignosterol), which disrupt the structural integrity and function of the fungal cell membrane, ultimately leading to cell death.[1][6]

Ergosterol_Pathway cluster_pathway Ergosterol Biosynthesis Pathway cluster_inhibitor Inhibition Site Squalene Squalene Lanosterol Lanosterol Squalene->Lanosterol Multiple Steps Ignosterol Ignosterol Lanosterol->Ignosterol Demethylation Fecosterol Fecosterol Ignosterol->Fecosterol Reduction @ C14 Episterol Episterol Fecosterol->Episterol Isomerization @ C8-C7 Ergosterol Ergosterol Episterol->Ergosterol Multiple Steps Morpholines Morpholines Morpholines->Ignosterol Inhibits Sterol Δ14 Reductase Morpholines->Fecosterol Inhibits Sterol Δ8-Δ7 Isomerase

Caption: Ergosterol biosynthesis pathway highlighting the dual inhibition points of morpholine antifungals.

Part 2: Synthesis Protocols for Morpholine Antifungals

General Considerations & Reagent Safety

cis-3,5-Dimethylmorpholine hydrochloride serves as a stable, solid precursor to the volatile liquid free base, cis-3,5-dimethylmorpholine. In synthetic protocols, the hydrochloride salt is typically neutralized in situ with a suitable base (e.g., triethylamine, sodium hydroxide) to generate the reactive secondary amine, which then acts as a nucleophile.

Safety and Handling of cis-3,5-Dimethylmorpholine Hydrochloride:

Researchers must consult the latest Safety Data Sheet (SDS) before use. Key hazards and handling precautions are summarized below.

Hazard ClassPrecautionary Measures
Acute Toxicity, Oral (Category 4) Do not ingest. Wash hands thoroughly after handling.[11]
Skin Corrosion/Irritation (Category 2) Causes skin irritation. Wear protective gloves and clothing.[12]
Serious Eye Damage/Irritation (Category 2) Causes serious eye irritation. Wear safety glasses with side-shields or goggles.[12]
Respiratory Irritation Avoid breathing dust. Use only in a well-ventilated area or under a fume hood.[11][12]

Personal Protective Equipment (PPE): Always wear a lab coat, nitrile gloves, and approved eye protection.[11] Storage: Keep container tightly closed in a dry, well-ventilated place at room temperature.[11] Disposal: Dispose of waste in accordance with local, regional, and national regulations.

Protocol: Synthesis of Fenpropimorph

Fenpropimorph is a systemic agricultural fungicide valued for its efficacy against powdery mildew and rusts in cereal crops.[5][13] Its synthesis involves the nucleophilic substitution of a suitable intermediate with cis-2,6-dimethylmorpholine (structurally identical to cis-3,5-dimethylmorpholine).[7]

Fenpropimorph_Synthesis cluster_reactants Reactants cluster_process Process Intermediate p-tert-butyl-β-methylphenylpropyl chloride/mesylate Reaction Nucleophilic Substitution Intermediate->Reaction Morpholine cis-2,6-Dimethylmorpholine (from Hydrochloride Salt) Morpholine->Reaction Fenpropimorph_Product Fenpropimorph Reaction->Fenpropimorph_Product Fenpropimorph

Caption: Synthetic workflow for the preparation of Fenpropimorph.

Step-by-Step Methodology:

This protocol is a representative synthesis based on established chemical principles.[7]

  • Preparation of the Intermediate: The synthesis begins with a suitable starting material like p-tert-butyl-beta-methylphenylpropanol. This alcohol is converted to a better leaving group by reaction with thionyl chloride (to form the chloride) or methanesulfonyl chloride (to form the mesylate).[7] This step is critical as hydroxyl groups are poor leaving groups for nucleophilic substitution.

  • Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add cis-3,5-dimethylmorpholine hydrochloride and a suitable solvent such as acetonitrile or DMF.

  • Deprotonation: Add two equivalents of a non-nucleophilic base, such as triethylamine or potassium carbonate. The first equivalent neutralizes the hydrochloride salt, liberating the free secondary amine. The second equivalent acts as an acid scavenger for the HCl or methanesulfonic acid byproduct generated during the substitution reaction. Stir the mixture at room temperature for 30 minutes.

  • Nucleophilic Substitution: Add one equivalent of the p-tert-butyl-β-methylphenylpropyl chloride/mesylate intermediate dropwise to the flask.

  • Reaction Execution: Heat the reaction mixture to 80-100 °C and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The elevated temperature is necessary to overcome the activation energy of the S(_N)2 reaction.

  • Work-up and Isolation: After cooling to room temperature, filter the mixture to remove the ammonium salts. Concentrate the filtrate under reduced pressure. Dissolve the residue in a water-immiscible solvent like ethyl acetate and wash sequentially with water and brine. This removes water-soluble impurities and residual base.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude Fenpropimorph product can be purified by vacuum distillation or column chromatography to yield a colorless oil.[6]

Protocol: Synthesis of Amorolfine Hydrochloride

Amorolfine is a broad-spectrum antifungal agent used clinically in topical formulations like nail lacquers to treat onychomycosis.[14] A common synthetic route is the reductive amination between an aldehyde and cis-2,6-dimethylmorpholine, followed by conversion to the stable hydrochloride salt.[8][15]

Amorolfine_Synthesis Aldehyde 3-(4-tert-pentylphenyl) -2-methylpropanal Imine Imine Intermediate (in situ) Aldehyde->Imine Morpholine cis-2,6-Dimethylmorpholine (from Hydrochloride Salt + Base) Morpholine->Imine Condensation Amorolfine_Base Amorolfine Base Imine->Amorolfine_Base Reduction Reducing_Agent Reducing Agent (e.g., NaBH(OAc)₃) Reducing_Agent->Amorolfine_Base Final_Product Amorolfine HCl Amorolfine_Base->Final_Product HCl_Addition IPA-HCl HCl_Addition->Final_Product Salification

Caption: Workflow for the synthesis of Amorolfine HCl via reductive amination.

Step-by-Step Methodology:

  • Reaction Setup: To a solution of 3-(4-tert-pentylphenyl)-2-methylpropanal in a suitable solvent like dichloromethane (DCM) or ethyl acetate in a reaction vessel under a nitrogen atmosphere, add one equivalent of cis-2,6-dimethylmorpholine (liberated from its hydrochloride salt beforehand or generated in situ).[8][14]

  • Imine Formation: Add one equivalent of glacial acetic acid. The acid catalyzes the condensation reaction between the aldehyde and the amine to form an intermediate iminium ion.[14] The reaction is typically stirred at room temperature for 1-2 hours.

  • Reduction: Cool the mixture to 0-5 °C in an ice bath. Slowly add 1.2-1.5 equivalents of a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃), in portions. NaBH(OAc)₃ is a preferred reagent for reductive amination as it is selective for the iminium ion over the starting aldehyde and is tolerant of the mild acidic conditions.

  • Reaction Execution: Allow the reaction to warm to room temperature and stir for 3-5 hours, or until TLC/HPLC analysis indicates the consumption of the starting materials.

  • Work-up: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate until gas evolution ceases. This neutralizes the acetic acid and any remaining reducing agent. Separate the organic layer, and wash it with water and then brine.

  • Isolation of Amorolfine Base: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain crude Amorolfine base as an oil.[15]

  • Salification: Dissolve the crude base in isopropanol (IPA). While stirring, add a solution of hydrochloric acid in isopropanol (IPA-HCl) dropwise until the pH is acidic.[15] The hydrochloride salt is less soluble and will precipitate.

  • Purification: Cool the suspension to 0-5 °C and stir for 4-5 hours to maximize crystallization.[15] Filter the solid, wash with cold isopropanol, and dry under vacuum to yield pure Amorolfine hydrochloride as a white solid. Purity can be confirmed by HPLC.[15]

Part 3: Characterization and Biological Evaluation

The identity and purity of the synthesized antifungal agents should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry.[16]

In Vitro Antifungal Activity Protocol (MIC Determination)

The biological efficacy of the synthesized compounds is quantified by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that prevents visible growth of a microorganism.

General Broth Microdilution Protocol:

  • Preparation: Prepare a stock solution of the synthesized compound (e.g., Amorolfine HCl) in a suitable solvent like DMSO. Prepare serial two-fold dilutions in a 96-well microtiter plate using a standardized growth medium (e.g., RPMI-1640 for yeasts).

  • Inoculum: Prepare a standardized fungal inoculum (e.g., Candida albicans, Trichophyton rubrum) according to CLSI (Clinical and Laboratory Standards Institute) guidelines.

  • Incubation: Add the fungal inoculum to each well of the microtiter plate. Include a positive control (no drug) and a negative control (no inoculum). Incubate the plate at 35°C for 24-48 hours.

  • Reading: The MIC is determined as the lowest drug concentration in which there is no visible growth.

Antifungal Spectrum of Morpholine Derivatives:

The following table summarizes typical MIC values for Amorolfine, demonstrating its potent activity, particularly against dermatophytes.

Fungal SpeciesAmorolfine MIC Range (µg/mL)Reference
Trichophyton rubrum0.005 - 0.2[4]
Microsporum canis0.005 - 0.2[4]
Epidermophyton floccosum0.005 - 0.2[4]
Candida albicans0.06 - 4.0[1]
Sporothrix schenckii~0.5[4]
Aspergillus fumigatus10 - 100[4]

Conclusion

cis-3,5-Dimethylmorpholine hydrochloride is a cornerstone chemical entity in medicinal and agricultural chemistry. Its specific stereochemistry is integral to the potent, dual-target mechanism of action exhibited by morpholine-class antifungals. The synthetic pathways to key agents like Fenpropimorph and Amorolfine are robust and scalable, relying on fundamental organic reactions such as nucleophilic substitution and reductive amination. The continued exploration of this scaffold holds significant promise for the development of new derivatives with enhanced potency, a broader spectrum of activity, and improved pharmacokinetic profiles to combat the evolving threat of fungal diseases.[1][17]

References

  • Silicon Incorporated Morpholine Antifungals: Design, Synthesis, and Biological Evaluation. (n.d.).
  • [In vitro action spectrum of a new antifungal agent derived from morpholine: amorolfin]. (1989).
  • Antifungal Activity of Morpholine and Piperidine Based Surfactants. (2020).
  • Antifungal Agents. (n.d.). Medical Microbiology, 4th edition. NCBI Bookshelf.
  • Synthesis, spectral characterization, and in vitro antibacterial and antifungal activities of novel 1,3-thiazine-2-amines comprising morpholine nucleus. (n.d.). Taylor & Francis Online.
  • Safety Data Sheet - (3R,5S)-rel-3,5-Dimethylmorpholine hydrochloride. (2025). Angene Chemical.
  • Fenpropimorph (Ref: CGA 101031). (n.d.). AERU, University of Hertfordshire.
  • SAFETY D
  • Improved Process For The Synthesis Of Amorolfine And Its Hydrochloride Salt. (2016).
  • SAFETY DATA SHEET - Morpholine Hydrochloride. (2025). TCI Chemicals.
  • SAFETY DATA SHEET - (R)-3-Methylmorpholine hydrochloride. (2015). Fisher Scientific.
  • In vitro antifungal activity of novel azole derivatives with a morpholine ring, UR-9746 and UR-9751, and comparison with fluconazole. (1997). Diagnostic Microbiology and Infectious Disease.
  • Synthesis method of fenpropimorph. (n.d.).
  • Morpholine derivatives, process for their production, pharmaceutical preparations containing these derivatives. (n.d.).
  • AMOROLFINE. (2021). New Drug Approvals.
  • Synthesis of Antifungal Drug Amorolfine Hydrochloride. (2012). Semantic Scholar.
  • Synthesis and SAR of morpholine and its derivatives: A review upd
  • Preparation method of amorolfine hydrochloride. (n.d.).
  • Fenpropimorph. (n.d.). Wikipedia.
  • Asymmetric synthetic method of optical pure amorolfine hydrochloride. (n.d.).
  • cis-3,5-Dimethylmorpholine hydrochloride. (n.d.). ChemScene.
  • Fenpropimorph Chemical Properties, Usage, Production. (n.d.). ChemicalBook.

Sources

Application

Application Note &amp; Protocol: Leveraging cis-3,5-Dimethylmorpholine Hydrochloride for Privileged Scaffold Library Synthesis in Drug Discovery

Introduction The morpholine moiety is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its frequent appearance in approved drugs and bioactive molecules.[1] Its incorporation into drug...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

The morpholine moiety is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its frequent appearance in approved drugs and bioactive molecules.[1] Its incorporation into drug candidates often confers advantageous physicochemical properties, including improved aqueous solubility, metabolic stability, and a favorable pharmacokinetic profile.[2] Specifically, the morpholine ring can enhance blood-brain barrier (BBB) penetration, making it a valuable scaffold for developing drugs targeting the central nervous system (CNS).[3][4]

Among the various substituted morpholines, cis-3,5-dimethylmorpholine presents a particularly compelling scaffold for library synthesis. The cis stereochemistry of the two methyl groups provides conformational rigidity, locking the six-membered ring into a preferred chair conformation. This pre-organization reduces the entropic penalty upon binding to a biological target and presents appended substituents along well-defined vectors, facilitating the exploration of chemical space with greater precision. The use of the hydrochloride salt ensures enhanced stability, purity, and ease of handling compared to the volatile free base.[5][]

This guide provides a comprehensive overview and detailed protocols for utilizing cis-3,5-dimethylmorpholine hydrochloride as a central building block for the synthesis of diverse compound libraries suitable for high-throughput screening in drug discovery programs.

Section 1: Physicochemical Properties & Handling

cis-3,5-Dimethylmorpholine hydrochloride is a stable, crystalline solid, making it ideal for accurate weighing and dispensing in automated or manual library synthesis workflows.

PropertyValueSource
CAS Number 154596-17-5[5]
Molecular Formula C₆H₁₄ClNO[7]
Molecular Weight 151.63 g/mol [7]
Appearance White to off-white solidGeneral Knowledge
Purity Typically ≥97%[5]
Storage Store at room temperature in a dry, well-sealed container.[5]

Handling Considerations:

  • Hygroscopicity: While more stable than the free base, the hydrochloride salt can be hygroscopic. Store in a desiccator.

  • Reactivity: The compound is a secondary amine salt. The nitrogen is protonated and therefore non-nucleophilic. An external base is required to liberate the free amine in situ for subsequent chemical reactions.

  • Safety: Standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. Consult the Safety Data Sheet (SDS) for detailed information.

Section 2: The Rationale - A Conformationally-Defined Scaffold for Diversity

The strategic value of cis-3,5-dimethylmorpholine lies in its ability to serve as a rigid central scaffold from which chemical diversity can be projected into three-dimensional space. The secondary amine is the primary point for derivatization, allowing for the attachment of a wide array of functional groups and building blocks. The two cis-methyl groups act as conformational locks, ensuring that the relationship between the morpholine core and the newly introduced substituent is well-defined. This approach aligns with the principles of generating structurally diverse libraries for exploring structure-activity relationships (SAR).[8]

G Core Rigid Morpholine Scaffold R1 Diversity Element 1 (e.g., Amide, Sulfonamide, Alkylation) Core->R1 N-Functionalization R2 Vector 1 (Axial/Equatorial) Core->R2 R3 Vector 2 (Equatorial/Axial) Core->R3

Figure 1: Conceptual diagram of cis-3,5-dimethylmorpholine as a rigid scaffold. N-functionalization allows the attachment of a single diversity element, while the fixed methyl groups provide defined vectors for interaction with biological targets.

Section 3: Core Application - Parallel Library Synthesis

The following protocols are designed for a 96-well plate format, which is common in drug discovery for generating libraries of compounds. The core principle involves the liberation of the free amine from the hydrochloride salt using a non-nucleophilic base, followed by reaction with a diverse set of electrophilic building blocks.

Workflow Overview

G A 1. Dispense Reagents - Morpholine HCl Solution - Base (e.g., DIPEA) B 2. Add Building Blocks - Dispense unique electrophile (R-COCl, R-SO2Cl, etc.) to each well A->B C 3. Reaction - Seal plate - Agitate at RT or heat B->C D 4. Work-up & Purification - Quench reaction - Liquid-Liquid Extraction or SPE C->D E 5. Analysis & Plating - LC-MS analysis - Normalize concentration - Create final library plate D->E

Figure 2: General workflow for parallel library synthesis using cis-3,5-dimethylmorpholine hydrochloride in a 96-well format.

Protocol 1: Parallel Amide Coupling via Acyl Chlorides

This protocol describes the reaction of cis-3,5-dimethylmorpholine with a library of 96 diverse acyl chlorides to generate a library of amides. Amide bonds are prevalent in pharmaceuticals and this is a robust method for library generation.

Materials & Reagents:

  • cis-3,5-Dimethylmorpholine hydrochloride (CAS 154596-17-5)

  • Acyl Chloride Library (pre-weighed or in solution)

  • Diisopropylethylamine (DIPEA), anhydrous

  • Dichloromethane (DCM), anhydrous

  • 96-well reaction block with sealing mat

  • Multichannel pipette or automated liquid handler

Step-by-Step Methodology:

  • Reagent Preparation:

    • Prepare a 0.2 M stock solution of cis-3,5-dimethylmorpholine hydrochloride in anhydrous DCM.

    • Prepare a 0.5 M stock solution of DIPEA in anhydrous DCM.

    • Prepare a 0.15 M stock solution for each unique acyl chloride in your library in anhydrous DCM.

  • Dispensing into 96-Well Block:

    • To each well of the 96-well reaction block, add 250 µL of the cis-3,5-dimethylmorpholine hydrochloride solution (0.05 mmol, 1.0 eq).

    • Add 250 µL of the DIPEA solution (0.125 mmol, 2.5 eq). The excess base ensures complete neutralization of the HCl salt and scavenges the HCl generated during the acylation.

  • Addition of Acyl Chlorides:

    • Using an automated liquid handler or multichannel pipette, dispense 333 µL of each unique acyl chloride solution into its corresponding well (0.05 mmol, 1.0 eq).

  • Reaction:

    • Securely seal the reaction block with a chemically resistant sealing mat.

    • Place the block on an orbital shaker and agitate at room temperature for 16 hours. For less reactive acyl chlorides, the reaction may be gently heated to 40 °C.

  • Work-up and Purification:

    • Unseal the block in a fume hood.

    • Add 500 µL of saturated aqueous sodium bicarbonate (NaHCO₃) solution to each well to quench the reaction and wash out excess acid.

    • Seal and shake vigorously for 5 minutes. Allow the layers to separate.

    • Carefully remove the aqueous (upper) layer.

    • Wash the organic layer with 500 µL of brine. Remove the aqueous layer.

    • The resulting DCM layer containing the product can be transferred to a new plate and the solvent evaporated under a stream of nitrogen or in a vacuum centrifuge.

  • Quality Control:

    • Randomly select 8-12 wells (a representative column or row) for analysis.

    • Reconstitute the dried product in a suitable solvent (e.g., DMSO/Methanol).

    • Analyze by LC-MS to confirm product formation (correct mass) and assess purity. A successful reaction should yield >80% purity.

Section 4: Troubleshooting & Key Considerations

ProblemPossible Cause(s)Suggested Solution(s)
Low or No Conversion 1. Incomplete neutralization of HCl salt.2. Insufficiently reactive electrophile.3. Degradation of reagents by moisture.1. Ensure at least 2.2 equivalents of base are used.2. Increase reaction temperature to 40-50 °C or extend reaction time.3. Use anhydrous solvents and handle reagents under inert atmosphere (nitrogen or argon).
Multiple Products Observed 1. Impure starting materials (acyl chloride).2. Side reactions (e.g., with a difunctional electrophile).1. Verify the purity of building blocks before use.2. Re-evaluate building block selection to avoid competing reactive sites.
Poor Recovery After Work-up 1. Product has some water solubility.2. Emulsion formation during extraction.1. Perform a back-extraction of the aqueous layers with fresh DCM.2. Add a small amount of brine to break emulsions; centrifuge the plate at low speed.

Expert Insights on Reagent Selection:

  • Choice of Base: DIPEA is a preferred base as it is non-nucleophilic and its hydrochloride salt has some solubility in organic solvents, preventing the reaction mixture from becoming an unmanageable slurry. Triethylamine (TEA) can also be used, but its hydrochloride salt is less soluble.

  • Solvent Selection: DCM is an excellent choice for many coupling reactions. Other solvents like acetonitrile (ACN) or N,N-dimethylformamide (DMF) can be used, especially for less soluble reactants or when heating is required. However, DMF can be difficult to remove during work-up.

Section 5: Conclusion

cis-3,5-Dimethylmorpholine hydrochloride is a high-value scaffold for constructing compound libraries rich in three-dimensional character. Its conformational rigidity and the straightforward reactivity of its secondary amine enable the reliable and efficient synthesis of diverse molecules. By providing a stable and easy-to-handle starting material, it allows researchers to focus on exploring a wide range of chemical diversity, ultimately accelerating the hit-finding and lead-optimization phases of drug discovery.[9] The strategic use of such privileged scaffolds is a key tactic in moving beyond flat, sp²-rich chemical space towards molecules with improved pharmacological properties.[10]

Section 6: References

  • Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. (2020). Archiv der Pharmazie, 353(4), e1900336. [Link]

  • 3,5-Dimethylmorpholine hydrochloride. (n.d.). PubChem. Retrieved January 11, 2026, from [Link]

  • Basit, A., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience, 12(10), 1696-1726. [Link]

  • Bala, S., et al. (2019). Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal Research Reviews, 39(4), 1499-1545. [Link]

  • Basit, A., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Publications. [Link]

  • Isabel, E., et al. (2024). Expanding Complex Morpholines Using Systematic Chemical Diversity. Organic Letters, 26(14), 3164-3169. [Link]

  • D'hooghe, M., et al. (2006). Novel synthesis of cis-3,5-disubstituted morpholine derivatives. The Journal of Organic Chemistry, 71(12), 4678-4681. [Link]

  • Wang, Y., et al. (2022). Rational Design and Synthesis of 3-Morpholine Linked Aromatic-Imino-1H-Indoles as Novel Kv1.5 Channel Inhibitors Sharing Vasodilation Effects. Molecules, 27(15), 4991. [Link]

  • Yuan, Z., et al. (2024). Medicinal Chemistry Strategies for the Modification of Bioactive Natural Products. Molecules, 29(3), 689. [Link]

  • Cacciatore, I., et al. (2023). Special Issue “Advances in Drug Discovery and Synthesis”. Molecules, 28(13), 5183. [Link]

  • D'hooghe, M., et al. (2006). Novel Synthesis of cis-3,5-Disubstituted Morpholine Derivatives. Scilit. [Link]

Sources

Method

Application Notes and Protocols for the N-Alkylation of cis-3,5-Dimethylmorpholine Hydrochloride

Introduction: The Significance of N-Alkylated Morpholines in Medicinal Chemistry The morpholine scaffold is a cornerstone in modern drug discovery, recognized as a privileged structure due to its ability to enhance the p...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of N-Alkylated Morpholines in Medicinal Chemistry

The morpholine scaffold is a cornerstone in modern drug discovery, recognized as a privileged structure due to its ability to enhance the pharmacokinetic properties of drug candidates, such as aqueous solubility and metabolic stability.[1] Specifically, the cis-3,5-dimethylmorpholine moiety offers a conformationally constrained scaffold that can be strategically employed to orient substituents and optimize interactions with biological targets. N-alkylation of this core structure is a pivotal synthetic transformation, enabling the introduction of a diverse array of functional groups.[2] This chemical modification is fundamental in tuning a molecule's potency, selectivity, and overall pharmacological profile, making the development of robust N-alkylation protocols a critical endeavor for researchers in medicinal chemistry and drug development.[3]

This guide provides a comprehensive overview of two primary, field-proven methodologies for the N-alkylation of cis-3,5-dimethylmorpholine hydrochloride: direct alkylation via nucleophilic substitution and reductive amination. We will delve into the mechanistic underpinnings of each approach, provide detailed, step-by-step protocols, and discuss the critical parameters that ensure successful and reproducible outcomes.

Chemical Principles and Mechanistic Overview

The nitrogen atom in the morpholine ring is a nucleophilic center, capable of reacting with electrophiles to form a new carbon-nitrogen bond. However, in the starting material, cis-3,5-dimethylmorpholine hydrochloride, this nitrogen is protonated, forming a non-nucleophilic ammonium salt. Therefore, the initial and most critical step in any N-alkylation protocol is the in-situ neutralization of the hydrochloride salt to liberate the free, nucleophilic secondary amine.

Method 1: Direct N-Alkylation with Alkyl Halides

This classic SN2 reaction involves the direct displacement of a halide leaving group from an alkyl halide by the nucleophilic morpholine nitrogen.[2] The reaction is typically performed in the presence of a non-nucleophilic base, such as potassium carbonate or sodium bicarbonate, which neutralizes the hydrochloride salt and the hydrogen halide byproduct generated during the reaction.[4][5]

A potential challenge with this method is over-alkylation, where the newly formed tertiary amine reacts further with the alkyl halide to form a quaternary ammonium salt. However, for many substrates, this can be controlled by careful management of stoichiometry and reaction conditions.

General Mechanism of Direct N-Alkylation

G cluster_0 Step 1: Deprotonation cluster_1 Step 2: SN2 Attack cluster_2 Step 3: Final Product Amine_HCl cis-3,5-Dimethylmorpholine Hydrochloride Free_Amine Free cis-3,5-Dimethylmorpholine (Nucleophilic) Amine_HCl->Free_Amine Base removes HCl Base Base (e.g., K₂CO₃) Product_Salt N-Alkylated Morpholinium Halide Free_Amine->Product_Salt SN2 Attack Alkyl_Halide Alkyl Halide (R-X) Final_Product N-Alkylated cis-3,5-Dimethylmorpholine Product_Salt->Final_Product Deprotonation by excess base

Caption: General mechanism of direct N-alkylation.

Method 2: Reductive Amination

Reductive amination is a highly versatile and often preferred method for N-alkylation as it inherently avoids the issue of over-alkylation.[6] This two-step, one-pot reaction begins with the condensation of the secondary amine with an aldehyde or ketone to form an intermediate iminium ion. This electrophilic intermediate is then reduced in situ by a mild reducing agent to yield the tertiary amine.

A key advantage of this method is the use of hydride reagents that are selective for the iminium ion over the starting carbonyl compound. Sodium triacetoxyborohydride (NaBH(OAc)₃) is a particularly effective reagent for this purpose, as it is non-hygroscopic, mild, and generally does not reduce aldehydes and ketones under the reaction conditions.[3]

General Mechanism of Reductive Amination

G cluster_0 Step 1: Deprotonation cluster_1 Step 2: Iminium Ion Formation cluster_2 Step 3: Reduction Amine_HCl cis-3,5-Dimethylmorpholine Hydrochloride Free_Amine Free cis-3,5-Dimethylmorpholine Amine_HCl->Free_Amine Base Base Base (e.g., Et₃N) Iminium_Ion Iminium Ion Intermediate Free_Amine->Iminium_Ion Condensation Carbonyl Aldehyde/Ketone (R-CHO) Final_Product N-Alkylated cis-3,5-Dimethylmorpholine Iminium_Ion->Final_Product Hydride attack Reducing_Agent Reducing Agent (e.g., NaBH(OAc)₃)

Caption: General mechanism of reductive amination.

Experimental Protocols

Safety Precautions: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Alkyl halides can be toxic and volatile. Sodium triacetoxyborohydride is moisture-sensitive and can release flammable gases upon contact with water.[7][8] Handle all chemicals in accordance with their Safety Data Sheets (SDS).

Protocol 1: Direct N-Alkylation with an Alkyl Halide (e.g., Benzyl Bromide)

Experimental Workflow for Direct N-Alkylation

G A 1. Combine Amine HCl, Base (K₂CO₃), and Solvent (ACN) B 2. Add Alkyl Halide (e.g., Benzyl Bromide) A->B C 3. Stir at RT or Heat (Monitor by TLC/LC-MS) B->C D 4. Aqueous Workup (Filter, Extract, Dry) C->D E 5. Purify (Column Chromatography) D->E

Caption: Workflow for direct N-alkylation.

Materials:

  • cis-3,5-Dimethylmorpholine hydrochloride (1.0 eq)

  • Benzyl bromide (1.1 eq)

  • Potassium carbonate (K₂CO₃), anhydrous (2.5 eq)

  • Acetonitrile (ACN), anhydrous

  • Ethyl acetate (EtOAc)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar, add cis-3,5-dimethylmorpholine hydrochloride (1.0 eq) and anhydrous potassium carbonate (2.5 eq).

  • Add anhydrous acetonitrile to the flask to create a slurry (concentration typically 0.1-0.5 M).

  • Stir the mixture vigorously for 15-30 minutes at room temperature to facilitate the formation of the free amine.

  • Add benzyl bromide (1.1 eq) dropwise to the stirring suspension.

  • Stir the reaction mixture at room temperature for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed. For less reactive alkyl halides, gentle heating (e.g., 50-60 °C) may be required.

  • Upon completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts. Wash the filter cake with a small amount of acetonitrile or ethyl acetate.

  • Combine the filtrates and concentrate under reduced pressure to remove the solvent.

  • Dissolve the residue in ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ solution (2 x volume of organic layer) and brine (1 x volume of organic layer).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure N-benzyl-cis-3,5-dimethylmorpholine.

Protocol 2: Reductive Amination with an Aldehyde (e.g., Benzaldehyde)

Experimental Workflow for Reductive Amination

G A 1. Combine Amine HCl, Aldehyde, and Solvent (DCE) B 2. Add Base (Et₃N) to free the amine A->B C 3. Add NaBH(OAc)₃ in portions B->C D 4. Stir at RT (Monitor by TLC/LC-MS) C->D E 5. Quench and Workup (NaHCO₃, Extract, Dry) D->E F 6. Purify (Column Chromatography) E->F

Caption: Workflow for reductive amination.

Materials:

  • cis-3,5-Dimethylmorpholine hydrochloride (1.0 eq)

  • Benzaldehyde (1.1 eq)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

  • Triethylamine (Et₃N) (1.2 eq)

  • 1,2-Dichloroethane (DCE) or Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar, add cis-3,5-dimethylmorpholine hydrochloride (1.0 eq) and the aldehyde (e.g., benzaldehyde, 1.1 eq).

  • Add anhydrous 1,2-dichloroethane (DCE) to dissolve the components (concentration typically 0.1-0.5 M).

  • Add triethylamine (1.2 eq) to the solution and stir for 15-30 minutes at room temperature to neutralize the hydrochloride salt and form the free amine.

  • To the stirring solution, add sodium triacetoxyborohydride (1.5 eq) portion-wise over 10-15 minutes. A slight exotherm may be observed.

  • Stir the reaction mixture at room temperature for 4-16 hours. Monitor the reaction progress by TLC or LC-MS until the iminium ion intermediate is no longer observed and the starting amine is consumed.

  • Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Stir vigorously until gas evolution ceases.

  • Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCE or DCM (2 x volume of aqueous layer).

  • Combine the organic layers and wash with brine.

  • Dry the combined organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the pure N-benzyl-cis-3,5-dimethylmorpholine.

Data Presentation: Scope of N-Alkylation

The following table summarizes representative alkylating agents that can be employed with cis-3,5-dimethylmorpholine hydrochloride, along with the corresponding N-alkylation method. The choice of method often depends on the nature of the alkylating agent and the desired functional group tolerance.

Alkylating AgentMethodR-Group IntroducedKey Considerations
Benzyl bromideDirect AlkylationBenzylA standard, reliable reaction for introducing a simple benzyl group.
4-Methoxybenzyl chlorideDirect Alkylation4-Methoxybenzyl (PMB)The PMB group can serve as a protecting group for the nitrogen.
Ethyl bromoacetateDirect Alkylation-CH₂CO₂EtIntroduces an ester functionality for further elaboration.
Propargyl bromideDirect AlkylationPropargylThe alkyne handle allows for subsequent click chemistry reactions.
BenzaldehydeReductive AminationBenzylAn excellent alternative to benzyl bromide, avoiding halide byproducts.
CyclohexanecarboxaldehydeReductive AminationCyclohexylmethylIntroduces a bulky, lipophilic aliphatic group.
4-PyridinecarboxaldehydeReductive Amination4-PyridylmethylIncorporates a basic nitrogen atom, which can be useful for salt formation.
Formaldehyde (as paraformaldehyde)Reductive AminationMethylA standard method for N-methylation.

Conclusion and Future Perspectives

The N-alkylation of cis-3,5-dimethylmorpholine hydrochloride is a versatile and essential transformation for the synthesis of novel chemical entities in drug discovery. Both direct alkylation with alkyl halides and reductive amination with carbonyl compounds offer robust and reliable pathways to a wide range of N-substituted derivatives. The choice between these methods will depend on the specific substrate, the desired functional group compatibility, and scalability considerations. The protocols detailed herein provide a solid foundation for researchers to successfully synthesize and explore the chemical space around this valuable morpholine scaffold, paving the way for the discovery of new therapeutic agents.

References

  • LifeChem Pharma. Safety And Handling Guidelines For Sodium Triacetoxyborohydride.
  • AK Scientific, Inc.
  • BenchChem.
  • Royal Society of Chemistry.
  • Wikipedia.
  • Rekka, E. A., & Kourounakis, P. N. (2010). Medicinal chemistry of 2,2,4-substituted morpholines. Current medicinal chemistry, 17(29), 3422–3430.
  • Ortiz, K. G., et al. (2024).
  • Stańczak, A. (1997). Synthesis of N-benzyl-4-oxo-1,2,3,4-tetrahydrocinnolines. Acta Poloniae Pharmaceutica, 54(5), 381–387.
  • ChemScene. cis-3,5-Dimethylmorpholine hydrochloride.
  • Sigma-Aldrich. 3,5-Dimethyl-morpholine AldrichCPR.
  • Echemi. 154596-17-5 (3S,5R)-3,5-dimethylmorpholine;hydrochloride.
  • De Kimpe, N., et al. (1995). Novel synthesis of cis-3,5-disubstituted morpholine derivatives. The Journal of Organic Chemistry, 60(23), 7674–7681.
  • Google Patents. Method for purifying cis-2, 6-dimethyl morpholine.
  • Global Substance Registration System. 3,5-DIMETHYLMORPHOLINE, TRANS-.
  • Barany, G., et al. (1998). Comparative study of reductive amination reaction on 5-(4-formyl-3,5-dimethoxyphenoxy)valeric acid and its monomethoxy analog using the Multipin approach. Molecular Diversity, 4(3), 155–163.
  • Kandri Rodi, Y., et al. (2023). ALKYLATION REACTIONS OF 7-CHLORO-1,5-BENZODIAZEPINE-2,4-DIONES UNDER PHASE TRANSFER CALALYSIS CONDITIONS. Journal Marocain de Chimie Hétérocyclique, 22(1), 21-27.
  • Organic Chemistry Portal.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of Cis-3,5-dimethylmorpholine Hydrochloride

Welcome to the technical support guide for the synthesis of Cis-3,5-dimethylmorpholine Hydrochloride. This document is designed for researchers, chemists, and drug development professionals who are actively engaged in th...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the synthesis of Cis-3,5-dimethylmorpholine Hydrochloride. This document is designed for researchers, chemists, and drug development professionals who are actively engaged in the synthesis of this important chemical intermediate. Our goal is to provide practical, field-tested insights into overcoming common challenges, framed within a question-and-answer format that directly addresses issues you may encounter in the lab.

A Note on Nomenclature

The core heterocyclic structure for this molecule can be numbered in two ways, leading to the common names 3,5-dimethylmorpholine and 2,6-dimethylmorpholine . While synthetic literature, particularly older patents concerning its preparation from diisopropanolamine, frequently uses the "2,6-" designation[1][2][3][4], modern chemical databases and suppliers often list the final compound as "3,5-dimethylmorpholine"[5][6][7][8]. For the purpose of this guide, we will use the "3,5-" nomenclature consistent with the topic, while referencing the "2,6-" literature for the synthesis protocols. The underlying chemical structure is identical.

Section 1: Overview of the Primary Synthesis Route

The most established and industrially relevant method for synthesizing the dimethylmorpholine core is the acid-catalyzed cyclization of diisopropanolamine (1,1'-iminobispropan-2-ol). This reaction involves heating the starting material in the presence of a strong dehydrating acid, typically sulfuric acid, which facilitates an intramolecular condensation to form the morpholine ring. The primary challenge of this synthesis is controlling the stereochemistry to maximize the yield of the desired cis-isomer over the trans-isomer.

Synthesis_Workflow DIPA Diisopropanolamine mid1 DIPA->mid1 H₂SO₄, Δ (-2H₂O) Crude Crude Mixture (Cis/Trans Isomers) mid2 Crude->mid2 Selective Crystallization (as Carboxylate Salt) Purified_Base Purified Cis-3,5-dimethylmorpholine (Free Base) mid3 Purified_Base->mid3 HCl Addition (in organic solvent) Final_Product Cis-3,5-dimethylmorpholine HCl (Final Product) mid1->Crude mid2->Purified_Base mid3->Final_Product

Caption: High-level workflow for the synthesis and purification of Cis-3,5-dimethylmorpholine HCl.

Section 2: Troubleshooting Guide

This section addresses the most common problems encountered during synthesis. Each question is followed by a detailed explanation of the cause and a recommended course of action.

Q1: My overall yield of dimethylmorpholine is low. What are the likely causes?

Root Cause Analysis: Low yields typically stem from incomplete reaction or the formation of side products. The cyclization of diisopropanolamine is highly dependent on both temperature and the concentration of the acid catalyst.

  • Insufficient Temperature: If the reaction temperature is too low (e.g., <170°C), the rate of cyclization will be slow, leading to a significant amount of unreacted starting material.

  • Sub-optimal Acid Concentration: The molar ratio of sulfuric acid to diisopropanolamine is a critical parameter. Insufficient acid can result in an incomplete reaction. Conversely, while excess acid drives the reaction, extremely high concentrations can promote side reactions or charring, especially with prolonged heating.

  • Reaction Time: The reaction must be heated for a sufficient duration to ensure completion. Inadequate heating time is a common cause of low conversion.

Troubleshooting Protocol:

  • Verify Temperature: Ensure your reaction temperature is maintained between 170°C and 185°C.[4]

  • Optimize Acid Ratio: The highest yields are typically achieved with a molar ratio of diisopropanolamine to sulfuric acid between 1:1.25 and 1:3.0.[2][4] A ratio of 1:2.0 often provides a good balance between high yield and high cis-selectivity.[2]

  • Monitor Water Removal: The reaction generates two equivalents of water. Ensure that this water is effectively distilled off during the reaction, as its presence can inhibit the equilibrium-driven cyclization.

  • Confirm Reaction Completion: Use a suitable analytical method, such as Gas Chromatography (GC) or Thin Layer Chromatography (TLC), to monitor the disappearance of the diisopropanolamine starting material before proceeding with workup.

Q2: My product has a poor cis/trans isomer ratio. How can I improve stereoselectivity?

Root Cause Analysis: The formation of cis and trans isomers is thermodynamically and kinetically controlled. The cis isomer is generally the desired product. Experimental data shows that the concentration of sulfuric acid has the most significant impact on the final isomer ratio.[2][4]

Mechanism Insight: A higher concentration of sulfuric acid appears to favor the transition state leading to the cis product. While the precise mechanism is complex, it is proposed that the highly acidic environment influences the conformation of the protonated diisopropanolamine intermediate, guiding the intramolecular nucleophilic attack to favor the equatorial-axial relationship of the methyl groups required for the cis configuration.

Troubleshooting Protocol:

  • Increase Sulfuric Acid Molarity: The most effective way to increase the proportion of the cis-isomer is to increase the molar ratio of sulfuric acid. As shown in the table below, increasing the ratio from 1:1.25 to 1:3.0 can improve the cis-isomer content from ~78% to ~88%.[2][4]

  • Control Reactant Addition: A patented process suggests that the simultaneous addition of both the diisopropanolamine and sulfuric acid into the reactor, allowing the heat of dilution to raise the initial temperature, can lead to high cis-selectivity.[2][4] This prevents localized overheating and ensures a homogenous reaction mixture.

  • Analyze the Isomer Ratio: Before and after any purification attempts, quantify your cis/trans ratio using GC or ¹H NMR spectroscopy to accurately assess the effectiveness of your synthetic adjustments.

Molar Ratio (Amine:H₂SO₄)Reaction Temp. (°C)Reaction Time (hr)Total Yield (%)% Cis-Isomer% Trans-IsomerReference
1 : 1.2518412987822[2]
1 : 1.51805968020[2]
1 : 2.01803948416[2]
1 : 3.01803918812[2]
Q3: I am struggling to separate the cis-isomer from the trans-isomer. What is an effective purification strategy?

Root Cause Analysis: The cis and trans isomers of 3,5-dimethylmorpholine have very similar physical properties, including boiling points, making separation by standard distillation difficult and inefficient. A more effective method is required to selectively isolate the desired isomer.

Recommended Strategy: Selective Crystallization via Carboxylate Salt Formation A robust method for purification involves converting the mixture of free-base isomers into a carboxylate salt.[1] The cis-isomer's carboxylate salt often has different solubility properties than the trans-isomer's salt, allowing it to be selectively crystallized from an appropriate solvent system. Propionic acid is cited as an effective choice for this separation.[1]

Purification_Workflow cluster_0 Purification via Selective Crystallization cluster_1 Liberation of Free Base Crude Crude Cis/Trans Mixture (in Ethyl Acetate) AddAcid Add Propionic Acid (1.0 - 1.3 eq) Crude->AddAcid Crystallize Stir & Cool (e.g., 20°C -> 0°C) AddAcid->Crystallize Filter Filter Precipitate Crystallize->Filter Cis_Salt Solid: Cis-isomer Propionate Salt Filter->Cis_Salt Collect Solid Trans_Sol Filtrate: Enriched in Trans-isomer Filter->Trans_Sol Discard or Rework Filtrate Hydrolyze Hydrolyze Cis-Salt (aq. NH₄OH or NaOH) Cis_Salt->Hydrolyze Extract Extract with Organic Solvent (e.g., DCM) Hydrolyze->Extract Pure_Base Pure Cis-3,5-dimethylmorpholine Extract->Pure_Base

Caption: Workflow for purifying cis-3,5-dimethylmorpholine using selective salt crystallization.

See Protocol 2 below for a detailed step-by-step guide.

Q4: My final cis-3,5-dimethylmorpholine hydrochloride product will not precipitate from solution. What went wrong?

Root Cause Analysis: The precipitation of an amine hydrochloride salt is highly dependent on the solvent system. The salt must be insoluble in the chosen solvent. If the hydrochloride salt has significant solubility, it will remain in solution.

  • Incorrect Solvent Choice: Using a solvent in which the hydrochloride salt is soluble is the most common error. For example, a patent noted that when using chloroform, no solid precipitated upon addition of HCl gas.[1] Protic solvents like methanol or ethanol can also sometimes solvate the salt too effectively.

  • Insufficient Concentration: If the solution is too dilute, the concentration of the hydrochloride salt may not reach its saturation point, preventing crystallization.

  • Presence of Water: Traces of water can significantly increase the solubility of the hydrochloride salt, inhibiting its precipitation.

Troubleshooting Protocol:

  • Select an Appropriate Solvent: Use a non-polar or moderately polar aprotic solvent in which the free base is soluble but the hydrochloride salt is not. Excellent choices include ethyl acetate , isopropyl alcohol (IPA) , diethyl ether , or methyl tert-butyl ether (MTBE) .

  • Ensure Anhydrous Conditions: Dry your purified free base and use anhydrous solvents for the salt formation step. If necessary, dry the free base solution over a drying agent like anhydrous sodium sulfate or magnesium sulfate before adding HCl.[1]

  • Use Gaseous HCl or a Solution in a Non-Solubilizing Solvent: Introduce anhydrous hydrogen chloride gas into the solution, or add a pre-made solution of HCl in a compatible solvent like isopropanol or diethyl ether.

  • Induce Crystallization: If precipitation is slow, try cooling the solution to 0-5°C, scratching the inside of the flask with a glass rod at the solvent line, or adding a seed crystal if available.

  • Use an Anti-Solvent: If the salt still refuses to precipitate, you can try slowly adding a non-polar "anti-solvent" (e.g., heptane or hexane) to the solution to decrease the salt's solubility and force precipitation.

Section 3: Frequently Asked Questions (FAQs)

  • FAQ 1: What are the typical by-products in this synthesis?

    • The most abundant by-product is the undesired trans-3,5-dimethylmorpholine isomer. Other potential impurities include unreacted diisopropanolamine and, in some cases, partially cyclized or rearranged products like N-(2-hydroxypropyl)-2,6-dimethylmorpholine .[3]

  • FAQ 2: What are the best analytical methods for monitoring this reaction?

    • Gas Chromatography (GC): Ideal for determining the conversion of the starting material and, most importantly, for quantifying the cis/trans isomer ratio.

    • Nuclear Magnetic Resonance (¹H and ¹³C NMR): Essential for confirming the structure of the final product and can also be used to determine the isomer ratio by integrating characteristic peaks for the cis and trans forms.

    • Mass Spectrometry (MS): Useful for confirming the molecular weight of the product and intermediates.

  • FAQ 3: Are there any high-selectivity alternative syntheses?

    • Yes, for applications requiring very high stereopurity, alternative multi-step syntheses have been developed. One such approach involves an electrophile-induced ring closure of a 2-(allyloxymethyl)aziridine derivative, which can yield the cis-disubstituted morpholine with high diastereoselectivity.[9][10] These methods are generally more complex and less suited for large-scale production compared to the diisopropanolamine route but offer superior stereochemical control.

  • FAQ 4: What are the critical safety considerations?

    • Handling Sulfuric Acid: Concentrated sulfuric acid is extremely corrosive and hygroscopic. Always wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and acid-resistant gloves. Work in a well-ventilated fume hood.

    • Exothermic Reaction: The dilution of sulfuric acid and the initial reaction with diisopropanolamine are highly exothermic. Ensure controlled addition of reagents and have an ice bath on standby for cooling if necessary.

    • Handling HCl: Anhydrous hydrogen chloride is a corrosive and toxic gas. All operations involving HCl gas or concentrated solutions should be performed in a fume hood.

Section 4: Key Experimental Protocols

Protocol 1: Optimized Synthesis of High-Cis 3,5-Dimethylmorpholine

(Adapted from patented procedures[2][4])

  • Setup: Equip a reaction vessel with a mechanical stirrer, a dropping funnel, and a distillation head.

  • Charge Reactor: In the dropping funnel, place a mixture of diisopropanolamine (1.0 mole) and water (e.g., ~15% by weight of the amine).

  • Simultaneous Addition: Begin stirring and simultaneously add the diisopropanolamine/water mixture and 96% sulfuric acid (2.0 moles) to the reactor. Control the addition rate so that the internal temperature rises to and is maintained between 100-140°C from the exothermic heat of reaction.

  • Cyclization: After the addition is complete, heat the reaction mixture to 180°C.

  • Water Removal: Maintain the temperature at 180°C for 3 hours, allowing the water formed during the reaction to distill off.

  • Workup: Cool the reaction mixture. Carefully and slowly add the acidic mixture to a cooled, stirred solution of 25% sodium hydroxide until the pH is strongly basic (pH 12-14).

  • Isolation: Separate the resulting organic phase. The crude product can be further dried (e.g., by stirring with 50% NaOH) and then taken directly to the purification step.

Protocol 2: Purification of Cis-Isomer via Propionate Salt Crystallization

(Adapted from patent procedure[1])

  • Dissolution: Dissolve the crude dimethylmorpholine mixture (0.5 mol) obtained from Protocol 1 in ethyl acetate (210 mL) in a reaction flask.

  • Acid Addition: Warm the solution to 40°C with stirring. Slowly add propionic acid (0.6 mol, 1.2 eq) dropwise.

  • Crystallization (Step 1): Slowly cool the mixture to room temperature (15-25°C) and continue stirring for 3-4 hours to allow for crystallization.

  • Crystallization (Step 2): Further cool the mixture to 0-5°C and stir for an additional 2.5-3 hours to maximize the precipitation of the salt.

  • Isolation of Salt: Collect the crystalline solid (cis-3,5-dimethylmorpholine propionate) by suction filtration and dry under vacuum.

  • Liberation of Free Base: Suspend the collected salt in water and add a concentrated aqueous base (e.g., 28% ammonium hydroxide or 50% NaOH) until pH 14 is reached.

  • Extraction: Extract the aqueous layer twice with an organic solvent like dichloromethane (DCM).

  • Final Isolation: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the purified cis-3,5-dimethylmorpholine free base.

Protocol 3: Formation of Cis-3,5-dimethylmorpholine Hydrochloride
  • Dissolution: Dissolve the purified cis-3,5-dimethylmorpholine free base in anhydrous ethyl acetate or isopropyl alcohol.

  • Precipitation: While stirring, slowly bubble anhydrous hydrogen chloride gas through the solution or add a solution of HCl in isopropanol dropwise. The hydrochloride salt should begin to precipitate.

  • Completion: Continue adding HCl until the solution is acidic (test with pH paper on a withdrawn, wetted sample) and no further precipitation is observed.

  • Isolation: Stir the resulting slurry at room temperature or in an ice bath for 1 hour. Collect the white solid by suction filtration.

  • Drying: Wash the filter cake with a small amount of cold solvent (e.g., ethyl acetate) and dry the product in a vacuum oven to obtain pure cis-3,5-dimethylmorpholine hydrochloride.

References

  • De Kimpe, N., et al. (2006). Novel synthesis of cis-3,5-disubstituted morpholine derivatives. The Journal of Organic Chemistry, 71(12), 4678-81. [Link]

  • Scilit. (n.d.). Novel Synthesis of cis-3,5-Disubstituted Morpholine Derivatives. [Link]

  • Medium. (2024). Exploring the Role of 3,5-Dimethylpiperidine in Modern Organic Synthesis. [Link]

  • Google Patents. (2021). CN110950818B - Method for purifying cis-2, 6-dimethyl morpholine.
  • Google Patents. (1985).
  • Justia Patents. (1994). Preparation of 2,6-dimethylmorpholine from N-(2-hydroxypropyl). [Link]

  • Google Patents. (1983).

Sources

Optimization

Technical Support Center: Optimizing Reaction Conditions for Morpholine Derivatives

Introduction Morpholine and its derivatives are privileged heterocyclic scaffolds, integral to numerous FDA-approved drugs and advanced materials due to their favorable physicochemical properties.[1][2] Their synthesis,...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Morpholine and its derivatives are privileged heterocyclic scaffolds, integral to numerous FDA-approved drugs and advanced materials due to their favorable physicochemical properties.[1][2] Their synthesis, while conceptually straightforward, often presents significant challenges in optimizing reaction conditions to achieve high yield, purity, and stereoselectivity.[3] Common synthetic routes include the N-arylation of morpholine via transition-metal catalysis (e.g., Buchwald-Hartwig amination, Ullmann condensation), reductive amination, and intramolecular cyclization of amino alcohols.[4][5][6][7][8]

This technical support center is designed for researchers, scientists, and drug development professionals. It provides targeted troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format to address specific issues encountered during the synthesis and optimization of morpholine derivatives.

Part 1: Troubleshooting Guide

This section addresses specific, common problems encountered during the synthesis of morpholine derivatives, particularly in N-arylation and reductive amination reactions.

Issue 1: Low to No Yield in Buchwald-Hartwig N-Arylation

Question: I am attempting a Buchwald-Hartwig amination between an aryl bromide and morpholine, but I'm observing very low conversion to the desired N-aryl morpholine product. What are the likely causes and how can I fix it?

Answer: Low yield in a Buchwald-Hartwig reaction is a frequent issue stemming from several critical parameters. The causality lies in the delicate balance of the catalytic cycle, which can be easily disrupted.

Possible Causes & Suggested Solutions:

  • Catalyst System Inactivity:

    • Cause: The palladium precatalyst may not be efficiently converting to the active Pd(0) species, or the chosen phosphine ligand may be inappropriate for the substrate. Ligand choice is critical and highly sensitive to steric and electronic factors.[9][10][11]

    • Solution:

      • Screen Ligands: For electron-neutral or -rich aryl halides, bulky, electron-rich biarylphosphine ligands like XPhos or RuPhos are often effective.[12] For electron-poor systems, other ligands may be optimal. It is often necessary to empirically screen a set of ligands to find the best fit.[11]

      • Verify Catalyst/Precatalyst Quality: Ensure the palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) has not degraded. Using fresh, high-purity reagents is paramount.[13] Consider using a pre-formed Pd(0) catalyst or a well-defined precatalyst.

  • Ineffective Base:

    • Cause: The base is crucial for deprotonating the morpholine and regenerating the catalyst. If the base is too weak, insoluble, or sterically hindered, the reaction will stall. Sodium tert-butoxide (NaOtBu) is common, but its effectiveness can be solvent-dependent.[13]

    • Solution:

      • Ensure you are using a strong, non-nucleophilic base. NaOtBu, K₃PO₄, or LiHMDS are common choices.

      • Use fresh, anhydrous base. NaOtBu is notoriously hygroscopic; old reagents can be significantly less active.

      • Consider the base's solubility. K₃PO₄ is often used in polar solvents, while NaOtBu is favored in ethereal solvents like toluene or dioxane.[13]

  • Presence of Oxygen or Water:

    • Cause: The active Pd(0) catalyst is highly sensitive to oxidation. Oxygen contamination will deactivate the catalyst, halting the reaction. Water can hydrolyze the base and interfere with the catalytic cycle.

    • Solution:

      • Degas Rigorously: The reaction solvent must be thoroughly degassed. This can be achieved by bubbling an inert gas (Argon or Nitrogen) through the solvent for at least 30 minutes or by using several freeze-pump-thaw cycles.[12]

      • Use Anhydrous Conditions: Dry your glassware thoroughly. Use anhydrous solvents and ensure all reagents, including the morpholine and aryl halide, are dry.

  • Inappropriate Reaction Temperature:

    • Cause: While many modern Buchwald-Hartwig protocols operate at milder temperatures, some less reactive substrates (e.g., aryl chlorides) require higher temperatures (80-110 °C) to drive the reaction forward.[13]

    • Solution: Gradually increase the reaction temperature in 10-15 °C increments. Monitor the reaction by TLC or LC-MS to check for product formation versus decomposition.

Issue 2: Incomplete Reaction in Reductive Amination

Question: My reductive amination between a ketone and morpholine is stalling at low conversion. I'm using sodium triacetoxyborohydride (STAB) in DCE. What's going wrong?

Answer: This is a classic challenge. Morpholine is a secondary amine whose nucleophilicity is reduced by the electron-withdrawing effect of the ether oxygen, making it less reactive than other secondary amines like piperidine.[14][15][16] The key is to effectively promote the initial formation of the iminium ion intermediate.

Possible Causes & Suggested Solutions:

  • Slow Iminium Ion Formation:

    • Cause: The equilibrium between the ketone/aldehyde and morpholine to form the hemiaminal and subsequently the iminium ion is unfavorable. This is the rate-limiting step.

    • Solution:

      • Add an Acid Catalyst: A catalytic amount of acetic acid (AcOH) is often used to protonate the carbonyl, making it more electrophilic and accelerating iminium formation.

      • Use a Lewis Acid: For particularly challenging substrates, a stronger Lewis acid like Ti(OiPr)₄ can be used to activate the ketone.[17] The reagents are typically pre-stirred before the reducing agent is added.

      • Water Removal: The formation of the iminium ion produces water. Adding a dehydrating agent like molecular sieves (3Å or 4Å) can help drive the equilibrium forward.

  • Incorrect pH:

    • Cause: The reaction pH is critical. If the solution is too acidic, the morpholine will be fully protonated, rendering it non-nucleophilic. If it's too basic, iminium ion formation will be slow.

    • Solution: The optimal pH for most reductive aminations is between 4 and 6. If not using an acid catalyst, consider adding one. If the reaction is still slow, a pH check might be informative.

  • Choice of Reducing Agent:

    • Cause: While STAB is a mild and excellent choice for many reductive aminations, it is less reactive than other hydrides. For a sluggish reaction, a more potent reducing agent might be needed, but this requires careful consideration of reaction conditions.

    • Solution: Sodium cyanoborohydride (NaBH₃CN) is more reactive than STAB but is also highly toxic and requires careful pH control. It is generally used under slightly acidic conditions.

Issue 3: Side Product Formation

Question: I'm getting my desired N-aryl morpholine, but it's contaminated with a significant side product that is difficult to separate. What could it be?

Answer: Side product formation often points to competing reaction pathways. In transition metal-catalyzed reactions, common side products include dehalogenated starting material or biaryl compounds from self-coupling.

Possible Causes & Suggested Solutions:

  • Aryl Halide Homocoupling (Ullmann-type reaction):

    • Cause: At high temperatures or catalyst loadings, the aryl halide can couple with itself to form a biaryl impurity. This is more common in copper-catalyzed Ullmann reactions but can occur in Pd-catalyzed systems as well.[18][19][20]

    • Solution:

      • Lower the Temperature: If possible, reduce the reaction temperature.

      • Optimize Catalyst Loading: Use the lowest effective catalyst and ligand concentration. High local concentrations of the active catalyst can promote homocoupling.

      • Change the Ligand: Some ligands are more prone to promoting side reactions than others. Re-screening ligands may solve the issue.

  • Dehalogenation of Aryl Halide:

    • Cause: The aryl halide is reduced to the corresponding arene. This can happen if there are sources of hydride in the reaction (e.g., from solvent decomposition or certain bases) or via β-hydride elimination pathways.

    • Solution:

      • Ensure the use of high-purity, appropriate solvents. For example, using dioxane instead of DMF can sometimes reduce side reactions.[13]

      • Re-evaluate the base and ligand combination, as this can influence competing reductive elimination pathways.

Part 2: Frequently Asked Questions (FAQs)

Q1: Which is better for N-arylation of morpholine: Buchwald-Hartwig (Palladium) or Ullmann (Copper) coupling?

A1: Both methods are powerful for forming C-N bonds, but they have different strengths.[8]

  • Buchwald-Hartwig (Pd-catalyzed): This is generally the more versatile and widely used method today. It benefits from a vast library of specialized phosphine ligands that allow for the coupling of a very broad range of aryl halides (including chlorides) and pseudohalides with morpholine, often under milder conditions (room temperature to ~110 °C).[21][22] The primary challenge lies in finding the optimal ligand, base, and solvent combination, which can require significant screening.[9]

  • Ullmann Condensation (Cu-catalyzed): This is the classical method. Traditional Ullmann reactions required harsh conditions (high temperatures >150 °C) and stoichiometric copper.[5][18] Modern protocols use catalytic amounts of copper with ligands (e.g., diamines, amino acids), allowing for milder conditions.[5] It can be a cost-effective alternative to palladium and is sometimes more effective for specific, highly functionalized substrates.

For most applications, Buchwald-Hartwig is the preferred starting point due to its broader scope and milder conditions. Ullmann coupling is a valuable alternative, especially when palladium-based methods fail or for large-scale industrial processes where cost is a major factor.

Q2: What is the best solvent for synthesizing N-aryl morpholines?

A2: There is no single "best" solvent, as the optimal choice depends on the specific catalytic system (catalyst, ligand, base). However, some are more commonly and successfully used than others.

SolventTypical Use CaseAdvantagesDisadvantages
Toluene Buchwald-HartwigHigh boiling point, non-polar, dissolves many organic substrates and ligands well.[23]Can have limited solubility for inorganic bases like K₃PO₄.
Dioxane Buchwald-HartwigGood solvating properties for both organic and some inorganic reagents.[13]Peroxide formation risk; requires purification and careful handling.
DMF / DMAc Ullmann, Buchwald-HartwigHighly polar aprotic, excellent for dissolving salts (bases).High boiling point can make removal difficult; potential for decomposition at high temps.
tert-Amyl Alcohol Buchwald-HartwigCan be effective with certain base/ligand combinations.Less common, may require more optimization.

Expert Tip: Toluene and dioxane are excellent starting points for most palladium-catalyzed reactions with NaOtBu as the base.[12][13]

Q3: How do I monitor the progress of my reaction effectively?

A3: Effective reaction monitoring is crucial to prevent over-running the reaction (leading to side products) or quenching it too early (low yield).

  • Thin-Layer Chromatography (TLC): This is the quickest and most common method. Spot the reaction mixture alongside your starting materials (aryl halide and morpholine) and, if available, a reference standard of the product. A good solvent system will show clear separation between these spots.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most definitive method. It confirms the formation of the product by its mass and provides a more accurate assessment of the relative amounts of starting material, product, and any major byproducts.

  • Gas Chromatography (GC): If your compounds are volatile, GC is an excellent quantitative tool for monitoring reaction conversion.[12]

Q4: My final morpholine derivative is an oil and difficult to purify. What are some tips for purification?

A4: Purifying polar, amine-containing compounds can be challenging.

  • Column Chromatography: This is the standard method.

    • Pro-Tip: If your compound is streaking on the silica gel column, try adding a small amount (0.5-1%) of a basic modifier like triethylamine (Et₃N) or ammonium hydroxide to the eluent. This neutralizes the acidic silica surface and improves peak shape.

    • Start with a non-polar eluent (e.g., hexane/ethyl acetate) and gradually increase the polarity.

  • Acid/Base Extraction: If the impurities are non-basic, you can dissolve your crude product in a solvent like dichloromethane or ethyl acetate, wash with a dilute acid (e.g., 1M HCl) to protonate your morpholine derivative into the aqueous layer, discard the organic layer containing neutral impurities, and then re-basify the aqueous layer (e.g., with NaOH) and extract your purified product back into an organic solvent.

  • Crystallization/Salt Formation: If the product is an oil, converting it to a salt (e.g., a hydrochloride or tosylate salt) can often induce crystallization, providing a highly pure solid product.[4]

Part 3: Visualization & Protocols

Troubleshooting Workflow for Low Yield in N-Arylation

This decision tree illustrates a logical workflow for diagnosing and solving low-yield issues in a palladium-catalyzed N-arylation reaction.

G start Low Yield Observed check_reagents Are all reagents (catalyst, base, solvent) fresh and anhydrous? start->check_reagents check_inert Was the reaction rigorously degassed and kept under inert gas? check_reagents->check_inert Yes re_run_careful Rerun reaction with fresh reagents and rigorous inert technique. check_reagents->re_run_careful No check_inert->re_run_careful No check_temp Is the reaction temperature appropriate for the substrate? check_inert->check_temp Yes re_run_careful->start Problem Persists increase_temp Increase temperature in 10-15 °C increments. Monitor by LC-MS. check_temp->increase_temp No check_ligand Is the ligand choice optimal for the electronic and steric profile? check_temp->check_ligand Yes increase_temp->start Problem Persists screen_ligands Screen a diverse set of phosphine ligands (e.g., XPhos, RuPhos, SPhos). check_ligand->screen_ligands No check_base Is the base strong enough and soluble in the solvent? check_ligand->check_base Yes screen_ligands->start Problem Persists screen_bases Try an alternative base (e.g., K3PO4, LiHMDS). check_base->screen_bases No success Yield Improved check_base->success Yes screen_bases->start Problem Persists

Sources

Troubleshooting

Technical Support Center: Synthesis of Cis-3,5-dimethylmorpholine Hydrochloride

Welcome to the technical support center for the synthesis of cis-3,5-dimethylmorpholine hydrochloride. This guide is designed for researchers, scientists, and professionals in drug development.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of cis-3,5-dimethylmorpholine hydrochloride. This guide is designed for researchers, scientists, and professionals in drug development. It provides in-depth troubleshooting advice and frequently asked questions to address common challenges, particularly the formation of byproducts, during the synthesis of this important morpholine derivative.

Part 1: Understanding Byproduct Formation in Dimethylmorpholine Synthesis

The synthesis of cis-3,5-dimethylmorpholine hydrochloride, while conceptually straightforward, is often complicated by a lack of complete stereochemical control. The most common synthetic routes involve the acid-catalyzed cyclization of an appropriate amino alcohol precursor. These conditions can lead to the formation of several byproducts, primarily stereoisomers and constitutional isomers, which can be challenging to separate from the desired cis-isomer.

The primary byproduct of concern is the trans-3,5-dimethylmorpholine isomer. The formation of a cis/trans mixture is a common outcome in the synthesis of disubstituted morpholines, such as the closely related 2,6-dimethylmorpholine, which is also known to yield both isomers during its preparation.[1][2] The ratio of these isomers is often dependent on the specific reaction conditions, including the choice of acid catalyst, reaction temperature, and reaction time.

Beyond the trans-isomer, other potential byproducts include constitutional isomers such as 2,5-dimethylmorpholine and 2,6-dimethylmorpholine , which may arise from impurities in the starting materials or from rearrangement reactions under harsh acidic conditions. A patent related to the purification of cis-2,6-dimethylmorpholine highlights the presence of such isomeric impurities, underscoring the need for careful control and analysis.[3]

Part 2: Troubleshooting Guide

This section addresses specific issues you may encounter during your synthesis, with a focus on identifying and mitigating byproduct formation.

Issue 1: My final product is a mixture of cis and trans isomers. How can I increase the proportion of the cis isomer?

  • Probable Cause: The cyclization reaction conditions are not optimized for diastereoselectivity. High temperatures and strong acids can lead to equilibrium between the cis and trans isomers, often favoring the thermodynamically more stable isomer, which may not be the desired product.

  • Solution:

    • Temperature Control: Lowering the reaction temperature can favor the kinetically controlled product, which may be the cis isomer. Experiment with a temperature gradient to find the optimal balance between reaction rate and selectivity.

    • Catalyst Choice: The strength and concentration of the acid catalyst can influence the isomer ratio. While strong acids like sulfuric acid are common, you might explore milder Lewis acids or alternative cyclization strategies that offer better stereocontrol.

    • Modern Synthetic Methods: For maximum stereocontrol, consider diastereoselective synthesis routes. For example, methods involving intramolecular cyclization of precursors with pre-defined stereocenters can yield the desired cis-isomer with high purity.[4][5]

Issue 2: I'm observing unexpected peaks in my GC-MS analysis that don't correspond to the cis or trans isomers.

  • Probable Cause: These peaks could be constitutional isomers (e.g., 2,5- or 2,6-dimethylmorpholine) or byproducts from side reactions. The use of high temperatures and strong acids can promote dehydration, polymerization, or rearrangement of the starting materials and intermediates.

  • Solution:

    • Starting Material Purity: Ensure the purity of your starting amino alcohol. The presence of isomeric impurities in the starting material will inevitably lead to isomeric byproducts in the final product.

    • Reaction Conditions: Re-evaluate your reaction conditions. Overly harsh conditions (high temperature, prolonged reaction time) can lead to a higher incidence of side reactions.

    • Analytical Confirmation: Use a combination of analytical techniques (e.g., GC-MS, NMR) to identify the unknown peaks. Comparing the mass spectra and retention times to known standards of potential isomers is recommended.

Issue 3: I'm having difficulty separating the cis and trans isomers by column chromatography.

  • Probable Cause: Cis and trans isomers of dimethylmorpholine have very similar polarities, making their separation by standard silica gel chromatography challenging.

  • Solution:

    • Derivative Formation: Consider derivatizing the mixture to enhance the physical differences between the isomers. For example, the formation of salts with a bulky counter-ion can sometimes improve crystallizability or chromatographic separation.

    • Fractional Crystallization: This is a powerful technique for separating diastereomers. A patent for the purification of cis-2,6-dimethylmorpholine describes a method involving the formation of a salt with a carboxylic acid, followed by selective crystallization.[3] You can adapt this by screening different acids and solvents to find conditions that selectively precipitate the hydrochloride salt of the cis-isomer.

    • Preparative HPLC/GC: If high purity is required and other methods fail, preparative chromatography (HPLC or GC) can be employed, although this may be less practical for larger-scale preparations.[6]

Part 3: Frequently Asked Questions (FAQs)

Q1: What is the most common byproduct in the synthesis of cis-3,5-dimethylmorpholine hydrochloride?

A1: The most common byproduct is the trans-3,5-dimethylmorpholine stereoisomer. The formation of a mixture of cis and trans isomers is a well-documented challenge in the synthesis of disubstituted morpholines.[1][2]

Q2: What analytical methods are best for detecting and quantifying isomeric byproducts?

A2: Gas Chromatography-Mass Spectrometry (GC-MS) is an excellent method for separating and identifying volatile derivatives like dimethylmorpholine isomers.[7][8] High-Performance Liquid Chromatography (HPLC), particularly with a chiral stationary phase, can also be effective, especially for non-volatile derivatives or for preparative-scale separations.[6] 1D and 2D NMR spectroscopy are invaluable for confirming the stereochemistry of the final product and identifying the structure of unknown impurities.

Q3: Can I use fractional distillation to separate the cis and trans isomers?

A3: It is unlikely to be effective. Cis and trans isomers often have very close boiling points, making their separation by fractional distillation impractical.[9]

Q4: Are there any "greener" synthesis routes that might reduce byproduct formation?

A4: Yes, modern synthetic chemistry is increasingly focused on environmentally friendly methods. Recent research has explored the use of ethylene sulfate as a reagent for the synthesis of morpholines from 1,2-amino alcohols, which is described as a high-yielding and redox-neutral process.[10] Such methods may offer better selectivity and reduce the formation of unwanted byproducts.

Q5: How do I confirm the stereochemistry of my final product?

A5: The definitive method for confirming the cis stereochemistry is through 2D NMR techniques, specifically Nuclear Overhauser Effect Spectroscopy (NOESY). A NOESY experiment will show spatial correlations between the protons on the two methyl groups if they are on the same side of the morpholine ring (i.e., in the cis configuration).

Part 4: Experimental Protocols & Data

Protocol: GC-MS Analysis of Dimethylmorpholine Isomers

This protocol provides a general guideline for the analysis of cis- and trans-3,5-dimethylmorpholine. Optimization may be required for your specific instrument and sample matrix.

  • Sample Preparation:

    • Neutralize an aliquot of the cis-3,5-dimethylmorpholine hydrochloride salt with a suitable base (e.g., 1M NaOH) to a pH > 10.

    • Extract the free base into a suitable organic solvent (e.g., dichloromethane or diethyl ether).

    • Dry the organic layer over anhydrous sodium sulfate.

    • Dilute the sample to an appropriate concentration (e.g., 1 mg/mL) for GC-MS analysis.

  • GC-MS Parameters:

    • GC System: Agilent 7890A or equivalent.

    • Column: A non-polar or medium-polarity column is recommended for separating isomers (e.g., HP-5ms, DB-5ms, or similar).

    • Injector Temperature: 250 °C.

    • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

    • Carrier Gas: Helium at a constant flow rate.

    • Mass Spectrometer: Agilent 5975C MSD or equivalent.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 30-200.

Data Summary: Expected Byproducts
Byproduct NameChemical StructureCommon Reason for FormationRecommended Analytical Method
trans-3,5-DimethylmorpholineStereoisomerLack of stereocontrol during cyclizationGC-MS, Chiral HPLC, NMR (NOESY)
2,5-DimethylmorpholineConstitutional IsomerImpurity in starting material or rearrangementGC-MS, NMR
2,6-DimethylmorpholineConstitutional IsomerImpurity in starting material or rearrangementGC-MS, NMR

Part 5: Visualizations

Diagram: Troubleshooting Workflow for Isomer Contamination

G cluster_optimization Reaction Optimization cluster_purification Purification start Isomeric Impurity Detected (e.g., via GC-MS) check_purity Verify Purity of Starting Materials start->check_purity optimize_reaction Optimize Reaction Conditions start->optimize_reaction purification Implement Purification Strategy start->purification end_node Pure Cis-Isomer Obtained check_purity->end_node If starting materials were impure lower_temp Lower Temperature optimize_reaction->lower_temp change_catalyst Change Catalyst optimize_reaction->change_catalyst modern_synthesis Consider Modern Diastereoselective Routes optimize_reaction->modern_synthesis fractional_crystallization Fractional Crystallization of Hydrochloride Salt purification->fractional_crystallization prep_hplc Preparative HPLC/GC purification->prep_hplc derivatization Derivatization purification->derivatization lower_temp->end_node change_catalyst->end_node modern_synthesis->end_node fractional_crystallization->end_node prep_hplc->end_node derivatization->end_node G cluster_reaction Acid-Catalyzed Cyclization cluster_side_products Side Reactions start_material Amino Alcohol Precursor cis_product Cis-3,5-dimethylmorpholine (Desired Product) start_material->cis_product Kinetically/Thermodynamically Favored Pathway trans_product Trans-3,5-dimethylmorpholine (Primary Byproduct) start_material->trans_product Alternative Pathway impure_start Isomeric Impurity in Starting Material positional_isomers Positional Isomers (e.g., 2,5- or 2,6-dimethylmorpholine) impure_start->positional_isomers

Caption: Pathways to desired product and byproducts.

References

  • D. Maes, B. U., et al. (2006). Novel synthesis of cis-3,5-disubstituted morpholine derivatives. The Journal of Organic Chemistry, 71(12), 4678-81. Available at: [Link]

  • Scilit. (n.d.). Novel Synthesis of cis-3,5-Disubstituted Morpholine Derivatives. Available at: [Link]

  • Chen, X., et al. (2011). Research on the N-alkylation of morpholine with alcohols catalyzed by CuO–NiO/γ–Al2O3. Reaction Kinetics, Mechanisms and Catalysis, 104, 163–171. Available at: [Link]

  • Organic Syntheses. (n.d.). One-Pot Preparation of Cyclic Amines from Amino Alcohols. Available at: [Link]

  • ChemRxiv. (2024). Green Synthesis of Morpholines via Selective Monoalkylation of Amines. Available at: [Link]

  • ACS Publications. (2021). Reductive Alkylation of Quinolines to N-Alkyl Tetrahydroquinolines Catalyzed by Arylboronic Acid. Organic Letters. Available at: [Link]

  • ResearchGate. (n.d.). Alkylation of morpholine in the presence of an equivalent of a) ammonium formate and b) sodium formate. Available at: [Link]

  • Google Patents. (n.d.). US3880925A - Separation and purification of cis and trans isomers.
  • National Center for Biotechnology Information. (2024). Expanding Complex Morpholines Using Systematic Chemical Diversity. PMC. Available at: [Link]

  • ResearchGate. (2013). (PDF) Morpholines. Synthesis and Biological Activity. Available at: [Link]

  • Google Patents. (n.d.). US4504363A - Preparation of cis-2,6-dimethylmorpholine.
  • Organic Chemistry Portal. (n.d.). Morpholine synthesis. Available at: [Link]

  • AMS Tesi. (n.d.). Advanced Spectroscopy in Chemistry Dynamic resolution of α-substituted dihydrocinnamic aldehydes. A new asymmetric synthesis of. Available at: [Link]

  • National Center for Biotechnology Information. (2023). Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. PMC. Available at: [Link]

  • ChemRxiv. (2024). Green Synthesis of Morpholines via Selective Monoalkylation of Amines. Available at: [Link]

  • MDPI. (n.d.). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. Available at: [Link]

  • Zhu, M., et al. (n.d.). Synthesis of N-Methylmorpholine from Morpholine and Dimethyl Carbonate. Available at: [Link]

  • Google Patents. (n.d.). CN110950818B - Method for purifying cis-2, 6-dimethyl morpholine.
  • National Center for Biotechnology Information. (n.d.). An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture. PMC. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). 2,6-Dimethylmorpholine. PubChem. Available at: [Link]

  • ResearchGate. (n.d.). Morpholine-2,5-diones - Their Preparation and Exploitation | Request PDF. Available at: [Link]

  • Google Patents. (n.d.). US5326887A - Process for the preparation of 1,4-dioxane-2,5-diones.
  • UvA-DARE (Digital Academic Repository). (2019). Distinguishing drug isomers in the forensic laboratory. Available at: [Link]

  • International Journal of Pharmacy and Biological Sciences. (2019). Process for The Separation of the (Dl) Cis- Trans-2, 2-Dimethyl-3-(2, 2-Disubstitutedvinyl)- Cyclopropane-1-Carboxylic Acid from. Available at: [Link]

Sources

Optimization

Troubleshooting guide for cis/trans isomer separation in morpholine synthesis

Troubleshooting Guide for Cis/Trans Isomer Separation Welcome to the technical support center for morpholine synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate t...

Author: BenchChem Technical Support Team. Date: January 2026

Troubleshooting Guide for Cis/Trans Isomer Separation

Welcome to the technical support center for morpholine synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the separation of cis and trans isomers in substituted morpholine synthesis. As your senior application scientist, my goal is to provide you with not just protocols, but the underlying principles to empower you to troubleshoot effectively.

The synthesis of substituted morpholines is a cornerstone in medicinal chemistry, leading to a vast array of biologically active compounds.[1][2] However, many synthetic routes yield diastereomeric mixtures of cis and trans isomers, and their separation and characterization can be a significant bottleneck. This guide provides in-depth, experience-driven solutions to these challenges.

Frequently Asked Questions (FAQs)

Q1: My synthesis produced a mixture of diastereomers. How can I confirm the presence of both cis and trans isomers?

A1: The definitive method for identifying a mixture of diastereomers in your crude product is Nuclear Magnetic Resonance (NMR) spectroscopy. Diastereomers have distinct physical properties and will exhibit different chemical shifts in an NMR spectrum.[3]

  • ¹H NMR: In a mixture, you will often observe a doubling of signals for protons adjacent to the stereocenters. The coupling constants (J-values) between vicinal protons on the morpholine ring can also be diagnostic for determining the relative stereochemistry.

  • ¹³C NMR: Similarly, you will see a distinct set of signals for each diastereomer in the ¹³C NMR spectrum.

  • 2D NMR: For complex structures, 2D NMR techniques such as COSY, HSQC, HMBC, and especially NOESY are invaluable for assigning the relative stereochemistry (cis or trans) of each isomer.[4]

Q2: I'm having trouble separating the cis and trans isomers using standard silica gel column chromatography. What are my next steps?

A2: This is a common challenge. When standard flash chromatography fails to provide baseline separation, a systematic approach to method development is necessary. Here are several strategies to pursue:

  • Optimize Your Column Chromatography Conditions:

    • Solvent System Screening: The polarity of your eluent is critical. Systematically screen different solvent systems. A good starting point is a hexane/ethyl acetate or dichloromethane/methanol gradient. Sometimes, adding a small amount of a third solvent, like triethylamine for basic compounds, can significantly improve separation.

    • Gradient Optimization: If you are using a gradient, try making it shallower to increase the resolution between the two isomers.

    • Stationary Phase Variation: If silica gel isn't effective, consider other stationary phases. For instance, alumina can offer different selectivity. Reverse-phase chromatography (C18) is also a powerful option for separating diastereomers.[5]

  • High-Performance Liquid Chromatography (HPLC):

    • HPLC offers significantly higher resolution than flash chromatography. Both normal-phase and reverse-phase HPLC can be effective.[6][7] Chiral HPLC columns can also be used to separate diastereomers, although they are primarily designed for enantiomers.[8][9]

  • Crystallization-Induced Diastereomer Resolution:

    • This is a powerful technique if your compound is crystalline. By carefully selecting a solvent system, it is often possible to selectively crystallize one diastereomer from the mixture, leaving the other in the mother liquor.[10][11] This can sometimes be enhanced by forming salts with a chiral resolving agent.[5][11]

    • A related technique is Crystallization-Induced Diastereomer Transformation (CIDT), where the less stable diastereomer in solution can epimerize and crystallize as the more stable, less soluble diastereomer, potentially leading to a quantitative yield of a single isomer.[12][13][14]

Q3: How do I definitively assign the cis and trans stereochemistry to my separated isomers?

A3: Once you have pure samples of each isomer, NMR spectroscopy is the primary tool for assigning the relative stereochemistry.

  • ¹H NMR Coupling Constants: The magnitude of the vicinal coupling constant (³JHH) between protons on adjacent carbons in the morpholine ring can often distinguish between cis and trans isomers. Generally, the coupling constant between axial-axial protons is larger than that between axial-equatorial or equatorial-equatorial protons.[15]

  • Nuclear Overhauser Effect (NOE) Spectroscopy (NOESY): This is a powerful 2D NMR technique that can show through-space correlations between protons that are close to each other. For a cis isomer, you would expect to see NOE correlations between substituents on the same side of the morpholine ring. For a trans isomer, these correlations would be absent.[4]

Troubleshooting Workflows

Workflow 1: Optimizing Chromatographic Separation

This workflow outlines the steps to take when initial attempts at separation are unsuccessful.

Chromatography Troubleshooting start Start: Inseparable Diastereomers solvent_screening Solvent System Screening Hexane/EtOAc, DCM/MeOH, etc. start->solvent_screening Initial Failure gradient_opt Gradient Optimization Shallow gradient solvent_screening->gradient_opt No Improvement success Success: Separated Isomers solvent_screening->success Success stationary_phase Change Stationary Phase Alumina, C18 gradient_opt->stationary_phase Still Poor Separation gradient_opt->success Success hplc Move to HPLC Normal or Reverse Phase stationary_phase->hplc No Resolution stationary_phase->success Success crystallization Attempt Crystallization-Induced Resolution hplc->crystallization Separation still difficult hplc->success Success crystallization->success Success

Caption: A logical workflow for troubleshooting the chromatographic separation of cis/trans morpholine isomers.

Workflow 2: Stereochemistry Assignment

This workflow details the process of assigning the correct cis or trans configuration to your purified isomers.

Stereochemistry Assignment start Start: Purified Isomers nmr_1h Acquire ¹H NMR Analyze coupling constants (J-values) start->nmr_1h nmr_2d Acquire 2D NOESY Look for through-space correlations nmr_1h->nmr_2d Ambiguous J-values assign Assign Cis/Trans Stereochemistry nmr_1h->assign Clear J-value differentiation analyze_noe Analyze NOE Data Cis isomers show correlations between substituents on the same face nmr_2d->analyze_noe analyze_noe->assign end End: Characterized Isomers assign->end

Caption: A step-by-step process for assigning cis/trans stereochemistry using NMR spectroscopy.

In-Depth Protocols

Protocol 1: General Procedure for Silica Gel Column Chromatography
  • Dry Loading: For difficult separations, dry loading your crude sample onto silica is often beneficial. Dissolve your crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate), add a small amount of silica gel, and evaporate the solvent under reduced pressure to obtain a free-flowing powder.

  • Column Packing: Pack a glass column with silica gel in your starting eluent. Ensure the silica bed is well-settled and free of air bubbles.

  • Loading: Carefully add your dry-loaded sample to the top of the silica bed.

  • Elution: Begin eluting with your chosen solvent system. If using a gradient, start with a low polarity and gradually increase it.

  • Fraction Collection: Collect small fractions and analyze them by Thin Layer Chromatography (TLC) to identify which fractions contain your separated isomers.

Protocol 2: Crystallization-Induced Diastereomer Resolution
  • Solvent Screening: In small vials, dissolve a small amount of your diastereomeric mixture in different solvents (e.g., ethanol, isopropanol, ethyl acetate, hexane, or mixtures thereof) with gentle heating until a clear solution is formed.

  • Cooling: Allow the vials to cool slowly to room temperature, and then if no crystals have formed, place them in a refrigerator (4 °C) or freezer (-20 °C).

  • Observation: Observe which solvent systems yield crystalline material.

  • Analysis: Isolate the crystals by filtration and analyze both the crystalline material and the mother liquor by NMR to determine if a separation has occurred.

  • Scale-up: Once an effective solvent system is identified, scale up the crystallization with the bulk of your material.

Quantitative Data Summary

TechniqueTypical ParametersResolution PotentialThroughput
Flash Chromatography Silica Gel, Hexane/EtOAc gradientLow to MediumHigh
HPLC (RP-C18) Acetonitrile/Water gradientHighMedium
Crystallization Varies (e.g., Ethanol, IPA)Potentially BaselineLow

References

  • Nurnabi, M., & Ismail, M. (n.d.). Synthesis of Biologically Important Chiral Morpholine Derivatives.
  • Wolfe, J. P., & Rossi, M. A. (n.d.). A New Strategy for the Synthesis of Substituted Morpholines. PMC.
  • Practical Synthesis of Chiral 2-Morpholine: (4-Benzylmorpholin-2-(S)-yl)-(tetrahydropyran-4-yl)methanone Mesylate, a Useful Pharmaceutical Intermediate. (n.d.). ACS Publications.
  • Micheli, F., et al. (2008). Design and synthesis of morpholine derivatives. SAR for dual serotonin & noradrenaline reuptake inhibition. PubMed.
  • Davies, A. J., et al. (n.d.). Crystallization-induced diastereoselection: asymmetric synthesis of substance P inhibitors. PubMed.
  • Wang, Z., et al. (2021). Catalytic Enantioselective Synthesis of Morpholinones Enabled by Aza-Benzilic Ester Rearrangement. Journal of the American Chemical Society.
  • Chamakuri, S., et al. (2024). Expanding Complex Morpholines Using Systematic Chemical Diversity. PMC.
  • Morpholine synthesis. (n.d.). Organic Chemistry Portal.
  • Jain, A., & Sahu, S. K. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences.
  • Sohn, O. S., et al. (1982). Separation of morpholine and some of its metabolites by high-performance liquid chromatography. PubMed.
  • (2025). Morpholines. Synthesis and Biological Activity. ResearchGate.
  • Chamakuri, S., et al. (2024). Expanding Complex Morpholines Using Systematic Chemical Diversity. DigitalCommons@TMC.
  • Kőnig, B., et al. (2023). Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. PMC.
  • (2017). How to separate two diastereomeric amines? Chemistry Stack Exchange.
  • (n.d.). CRYSTALLIZATION-BASED SEPARATION OF ENANTIOMERS. ResearchGate.
  • HPLC Methods for analysis of Morpholine. (n.d.). HELIX Chromatography.
  • (n.d.). How does NMR differentiate between cis and trans isomers? TutorChase.
  • (2020). Important Properties to Identify Cis-/Trans- Isomers. YouTube.
  • Dombrády, Z. S., et al. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Gavin Publishers.
  • (2014). CIS TRANS ISOMERS AND NMR. ORGANIC SPECTROSCOPY INTERNATIONAL.
  • Moser, A. (2008). Recognizing the NMR pattern for morpholine. ACD/Labs.
  • Han, J., & Iwata, K. (2021). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. MDPI.
  • (n.d.). State of the Art in Crystallization‐Induced Diastereomer Transformations. ResearchGate.
  • Brands, K. M. J., & Davies, A. J. (2006). Crystallization-induced diastereomer transformations. PubMed.
  • (2024). How can we separate diastereomers of larger organic moiety? ResearchGate.
  • (n.d.). How NMR Helps Identify Isomers in Organic Chemistry? Creative Biostructure.
  • Barroso, S., et al. (n.d.). Crystallization-induced diastereomer transformation assists the diastereoselective synthesis of 4-nitroisoxazolidine scaffolds. Organic & Biomolecular Chemistry.
  • Zhang, Y., et al. (n.d.). Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry. PMC.
  • Schürenkamp, J., et al. (2011). Separation of positional CPP isomers by chiral HPLC-DAD of seized tablets. PubMed.
  • (n.d.). Separation of Cis and Trans Isomers of Crotamiton Using an Acclaim C30 Column. Fisher Scientific.

Sources

Troubleshooting

"Cis-3,5-dimethylmorpholine hydrochloride" stability and storage issues

Welcome to the technical support guide for cis-3,5-dimethylmorpholine hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth information on the stabil...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for cis-3,5-dimethylmorpholine hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth information on the stability, storage, and handling of this compound. Below, you will find troubleshooting guides and frequently asked questions to ensure the integrity of your experiments.

I. Compound Overview

Cis-3,5-dimethylmorpholine hydrochloride is a heterocyclic organic compound. As a hydrochloride salt of a secondary amine, its stability and handling are critical for reproducible experimental outcomes. This guide will address common challenges and provide solutions based on the compound's chemical properties.

II. Storage and Stability

Proper storage is the first line of defense against compound degradation. The stability of cis-3,5-dimethylmorpholine hydrochloride is influenced by temperature, moisture, and atmospheric conditions.

Recommended Storage Conditions

For optimal shelf life, the following storage conditions are recommended:

ConditionRecommendationRationale
Temperature Room TemperatureThe compound is thermally stable at ambient temperatures. Studies on the parent compound, morpholine, show it to be stable up to 150°C[1][2].
Atmosphere Store under an inert gas (e.g., Argon, Nitrogen)While not strictly required for short-term storage, an inert atmosphere minimizes exposure to atmospheric moisture and oxygen, preventing potential degradation over the long term.
Container Tightly sealed, light-resistant containerPrevents exposure to moisture and light, which can contribute to degradation.
Environment Dry, well-ventilated areaAmine hydrochloride salts can be hygroscopic. Storing in a dry environment is crucial to prevent water absorption[3].
Long-Term Storage

For long-term storage (greater than one year), it is advisable to store the compound at 2-8°C in a desiccator to further minimize any potential for degradation.

III. Troubleshooting Guide

This section addresses specific issues that may arise during the handling and use of cis-3,5-dimethylmorpholine hydrochloride.

Issue 1: Inconsistent Experimental Results

Symptoms:

  • Variability in reaction yields.

  • Unexpected side products.

  • Changes in the compound's physical appearance (e.g., clumping, discoloration).

Potential Cause: The most likely cause of inconsistent results is the degradation of the compound due to improper storage, particularly exposure to moisture. Amine hydrochlorides are susceptible to absorbing water from the atmosphere, which can affect their reactivity and effective concentration.

Troubleshooting Workflow:

G A Inconsistent Results Observed B Visually Inspect Compound: - Clumping? - Discoloration? A->B D Compound is likely compromised due to moisture absorption. B->D Yes J No visible issues. B->J No C Assess Storage Conditions: - Tightly sealed? - Dry environment? C->D No K Storage appears adequate. C->K Yes E Perform Purity Analysis (e.g., NMR, LC-MS) D->E F Compare to reference spectrum or Certificate of Analysis. E->F G Impurities or degradation products detected? F->G H Discard compromised batch and use a fresh, properly stored sample. G->H Yes L No significant impurities detected. G->L No I Review handling procedures to minimize atmospheric exposure. H->I J->C K->E M Investigate other experimental parameters. L->M

Sources

Optimization

"Cis-3,5-dimethylmorpholine hydrochloride" hygroscopicity and handling

Welcome to the comprehensive technical support guide for cis-3,5-dimethylmorpholine hydrochloride (CAS RN: 154596-17-5). This resource is designed for researchers, scientists, and drug development professionals to provid...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the comprehensive technical support guide for cis-3,5-dimethylmorpholine hydrochloride (CAS RN: 154596-17-5). This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on the handling, storage, and troubleshooting of this compound, with a particular focus on its potential hygroscopic nature. Our aim is to ensure the integrity of your experiments and the quality of your research through scientifically sound advice and practical, field-tested protocols.

Introduction: Understanding the Compound

Cis-3,5-dimethylmorpholine hydrochloride is a morpholine derivative of interest in pharmaceutical research and development.[] As with many hydrochloride salts of amines, there is a strong likelihood of hygroscopicity, meaning the compound can readily absorb moisture from the atmosphere.[2][3] This uptake of water can significantly impact the material's physical and chemical properties, potentially affecting experimental outcomes, stability, and shelf-life.[4] This guide will address these challenges in a practical, question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: Is cis-3,5-dimethylmorpholine hydrochloride hygroscopic?

While the Safety Data Sheet (SDS) for cis-3,5-dimethylmorpholine hydrochloride does not explicitly state that it is hygroscopic, it is prudent to handle it as a moisture-sensitive compound.[5] Amine hydrochloride salts are known to be susceptible to water absorption from the air.[2][3] Therefore, assuming hygroscopicity and taking appropriate precautions is the best practice to ensure the material's integrity.

Q2: What are the visible signs of moisture absorption in my sample?

If your sample of cis-3,5-dimethylmorpholine hydrochloride has absorbed moisture, you may observe the following:

  • Clumping or caking: The powder may no longer be free-flowing and may form aggregates.

  • Change in physical state: In cases of significant moisture absorption, the solid may become sticky or even dissolve to form a saturated solution.

  • Inconsistent analytical results: Variable water content can lead to errors in weighing and subsequent concentration calculations, resulting in poor reproducibility in your experiments.

Q3: How should I store cis-3,5-dimethylmorpholine hydrochloride to prevent moisture uptake?

Proper storage is the first line of defense against hygroscopicity. The SDS recommends storing the compound in a tightly-closed container in a cool, dry, well-ventilated area.[5] For enhanced protection:

  • Use a desiccator: Store the primary container inside a desiccator containing a suitable desiccant such as silica gel, calcium chloride, or molecular sieves.

  • Inert atmosphere: For highly sensitive applications, storing the compound under an inert atmosphere (e.g., nitrogen or argon) in a glove box or a sealed container is recommended.

  • Small aliquots: If you need to access the compound frequently, consider aliquoting the bulk material into smaller, single-use containers to minimize exposure of the entire stock to atmospheric moisture.

Q4: What are the potential consequences of using a "wet" sample in my experiments?

Using a sample that has absorbed a significant amount of water can lead to several issues:

  • Inaccurate concentration: The measured weight will be a combination of the compound and water, leading to the preparation of solutions with lower than intended concentrations.

  • Altered reactivity: The presence of water can influence reaction kinetics, equilibria, and even reaction pathways, particularly in moisture-sensitive reactions.

  • Degradation: For some compounds, moisture can promote hydrolysis or other degradation pathways, compromising the purity of your material.

  • Physical property changes: Moisture can affect properties like solubility and dissolution rate.

Troubleshooting Guide

Problem Potential Cause Troubleshooting Steps
Difficulty in weighing a precise amount of the powder. The powder is clumping due to moisture absorption.1. Dry a small amount of the material in a vacuum oven at a low temperature (if the compound's thermal stability is known) before weighing. 2. Handle and weigh the compound in a low-humidity environment, such as a glove box or a balance with a desiccant chamber.[6] 3. Work quickly to minimize exposure time to the atmosphere.[7]
Inconsistent results between experiments. Variable water content in the starting material.1. Quantify the water content of the batch using a method like Karl Fischer titration before use and correct the weight accordingly. 2. Ensure consistent and stringent handling procedures for every experiment.
The compound appears sticky or has partially liquefied. Significant moisture absorption from the atmosphere.1. The material may be unsuitable for use if the extent of deliquescence is severe. 2. If salvageable, dry the material under vacuum. However, be aware that this may not restore its original crystalline form or purity. 3. Re-characterize the dried material to confirm its identity and purity before use.
Poor solubility in a non-aqueous solvent. The presence of absorbed water is altering the solvent properties or the compound's surface characteristics.1. Ensure the compound is thoroughly dried before attempting to dissolve it. 2. Use anhydrous solvents for your experiments.

Experimental Protocols

Protocol 1: Gravimetric Determination of Hygroscopicity (Screening Method)

This method, adapted from the European Pharmacopoeia, provides a straightforward way to classify the hygroscopicity of a substance.[5]

Objective: To determine the degree of hygroscopicity of cis-3,5-dimethylmorpholine hydrochloride.

Materials:

  • Analytical balance

  • Weighing boat

  • Controlled humidity chamber or a desiccator with a saturated salt solution to maintain a specific relative humidity (e.g., a saturated solution of sodium chloride provides ~75% RH at room temperature).

  • Oven for initial drying.

Procedure:

  • Dry the weighing boat in an oven at 105°C for 1 hour and cool to room temperature in a desiccator.

  • Weigh the empty, dry weighing boat (W₁).

  • Add approximately 1 gram of cis-3,5-dimethylmorpholine hydrochloride to the weighing boat and record the weight (W₂). The initial weight of the sample is W₂ - W₁.

  • Place the weighing boat with the sample in a controlled humidity chamber at a specified relative humidity (e.g., 80% RH) and temperature (e.g., 25°C) for 24 hours.[5]

  • After 24 hours, quickly remove the sample and re-weigh it (W₃).

  • Calculate the percentage weight gain: ((W₃ - W₂) / (W₂ - W₁)) * 100.

  • Classify the hygroscopicity based on the following criteria:

    • Slightly hygroscopic: Weight gain is between 0.2% and 2%.

    • Hygroscopic: Weight gain is between 2% and 15%.

    • Very hygroscopic: Weight gain is greater than 15%.

    • Deliquescent: Sufficient water is absorbed to form a liquid.

Caption: Workflow for Gravimetric Hygroscopicity Determination.

Protocol 2: Accurate Water Content Determination by Karl Fischer Titration

Karl Fischer (KF) titration is a highly accurate method for determining the water content of a sample.[8][9]

Objective: To precisely quantify the water content in a sample of cis-3,5-dimethylmorpholine hydrochloride.

Materials:

  • Karl Fischer titrator (volumetric or coulometric)

  • Karl Fischer reagents

  • Anhydrous methanol or a suitable solvent

  • Airtight syringe or weighing boat for sample introduction

Procedure:

  • Titrator Preparation: Prepare the Karl Fischer titrator according to the manufacturer's instructions. This typically involves conditioning the titration cell to a low, stable drift.

  • Titer Determination (for volumetric KF): Accurately determine the titer of the KF reagent using a certified water standard or sodium tartrate dihydrate.

  • Sample Preparation and Introduction:

    • Accurately weigh a suitable amount of cis-3,5-dimethylmorpholine hydrochloride in a dry, sealed container.

    • Quickly and carefully introduce the sample into the KF titration cell. Ensure minimal exposure to atmospheric moisture. For solids that do not dissolve easily, an external extraction or a KF oven may be necessary.[9][10]

  • Titration: Start the titration. The instrument will automatically titrate the water in the sample and determine the endpoint.

  • Calculation: The instrument's software will calculate the water content, usually expressed as a percentage or in parts per million (ppm).

Karl_Fischer_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_results Results Titrator_Prep Titrator Preparation & Conditioning Titer_Det Titer Determination (Volumetric) Titrator_Prep->Titer_Det Sample_Intro Introduce Weighed Sample Titer_Det->Sample_Intro Titration Perform Titration Sample_Intro->Titration Calculation Calculate Water Content (%) Titration->Calculation

Caption: Karl Fischer Titration Workflow for Water Content.

Safety Precautions

As per the Safety Data Sheet, cis-3,5-dimethylmorpholine hydrochloride can cause skin and serious eye irritation, and may cause respiratory irritation.[5] Always adhere to the following safety measures:

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

  • Ventilation: Handle the compound in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust.[5]

  • Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.[5]

  • Spills: In case of a spill, sweep up the solid material, minimizing dust generation, and place it in a suitable container for disposal.[5]

References

  • AK Scientific, Inc. Safety Data Sheet: cis-3,5-Dimethylmorpholine hydrochloride. (URL not available)
  • Anbarasan, A., et al. (2018). Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. Journal of Chemical and Pharmaceutical Research, 10(3), 61-67. (URL: [Link])

  • European Patent Office. (2023). CONDENSED HETEROCYCLIC COMPOUND - EP 4219500 A1. (URL: [Link])

  • Allada, R., et al. (2016). Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. Asian Journal of Pharmaceutics, 10(4). (URL: [Link])

  • CD Formulation. (2023). Unveiling of Hygroscopicity Evaluation for Drug Formulation. (URL: [Link])

  • Scribd. Gravimetric Determination of Moisture in Fertilizer Samples Chem 28. (URL: [Link])

  • BYJU'S. Principle of Karl Fischer Titration. (URL: [Link])

  • Mettler Toledo. What Is Karl Fischer Titration? (URL: [Link])

  • Chemistry LibreTexts. (2019). 8.1: Overview of Gravimetric Methods. (URL: [Link])

  • May, J. C., & Wheeler, R. M. (1989). The gravimetric method for the determination of residual moisture in freeze-dried biological products. Cryobiology, 26(3), 277-284. (URL: [Link])

  • Wikipedia. Karl Fischer titration. (URL: [Link])

  • EBSCO. Gravimetric analysis | Research Starters. (URL: [Link])

  • Scientific Gear. Karl Fisher Titration can be used to measure solid and liquid samples. (URL: [Link])

  • Chromatography Forum. (2008). How to weigh a higroscopic substance. (URL: [Link])

  • Labcompare. (2023). The Do's and Don'ts of Laboratory Balances. (URL: [Link])

  • University of California, Berkeley. Weighing Hazardous Powders in the Laboratory. (URL: [Link])

  • Zhang, L., et al. (2018). Improving solubility and avoiding hygroscopicity of tetrahydroberberine by forming hydrochloride salts by introducing solvents. RSC Advances, 8(52), 29699-29707. (URL: [Link])

  • U.S. Solid. (2024). How to Correctly Use an Analytical Balance to Weigh a Powder? (URL: [Link])

  • YouTube. (2023). Simplified Aliquot Method of Weighing Powders. (URL: [Link])

  • ResearchGate. Properties of Amines and their Hydrochloride Salt. (URL: [Link])

  • Gibson, E. K. (2007). Amine hydrochloride salts: a problem in polyurethane synthesis (Doctoral dissertation, University of Glasgow). (URL: [Link])

  • Chemistry LibreTexts. (2022). 3.5: Chemical Properties of Amines. Bases and Salt Formation. (URL: [Link])

  • Serajuddin, A. T., & Fuisz, R. C. (1986). Precaution on use of hydrochloride salts in pharmaceutical formulation. Journal of pharmaceutical sciences, 75(4), 403-405. (URL: [Link])

Sources

Troubleshooting

Technical Support Center: Stereoselective Synthesis of cis-3,5-Dimethylmorpholine

Welcome to the technical support center for the stereoselective synthesis of cis-3,5-dimethylmorpholine. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the stereoselective synthesis of cis-3,5-dimethylmorpholine. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing this valuable scaffold. The morpholine ring is a cornerstone in medicinal chemistry, and achieving specific stereoisomers like the cis-3,5-dimethyl configuration is often crucial for biological activity.[1] This guide provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to address the common challenges encountered in achieving high diastereoselectivity and yield.

I. Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for obtaining cis-3,5-dimethylmorpholine?

A1: The main approaches involve the cyclization of appropriately substituted amino alcohols. A common method is the dehydration of di(isopropanol)amine, often using a strong acid like sulfuric acid.[2] Another strategy involves a palladium-catalyzed carboamination reaction, which can offer excellent stereocontrol.[3] More recent methods also explore ring-closing metathesis and other novel cyclization techniques to access substituted morpholines.[4][5]

Q2: Why is achieving a high cis to trans ratio so challenging?

A2: The challenge lies in controlling the stereochemistry at two chiral centers (C3 and C5) during the ring-closing step. The relative orientation of the methyl groups is determined by the transition state of the cyclization reaction. Factors such as the choice of catalyst, solvent, temperature, and the nature of the starting materials can all influence the facial selectivity of the ring closure, often leading to a mixture of diastereomers.[6]

Q3: What are the most common side products in this synthesis?

A3: Besides the undesired trans-isomer, common side products can include unreacted starting materials, oligomers, and products resulting from ring-opening or rearrangement reactions, especially under harsh acidic or high-temperature conditions.[7][8] Inadequate temperature control during dehydration reactions, for example, can lead to the formation of dark, viscous byproducts.[9]

Q4: How can I accurately determine the cis/trans ratio of my product mixture?

A4: The most reliable methods are Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography (GC). In ¹H NMR, the chemical shifts and coupling constants of the protons on the morpholine ring, particularly the methyl groups and the protons at C2 and C6, will differ between the cis and trans isomers. For GC analysis, using a chiral column can often resolve the two diastereomers, allowing for accurate quantification.

Q5: Are there established methods for purifying the cis-isomer from a mixed isomeric product?

A5: Yes, purification can be challenging due to the similar physical properties of the diastereomers.[10] However, a common and effective method is fractional crystallization of a suitable salt derivative, such as the propionate or acetate salt.[11] The cis-isomer's salt often has different solubility properties than the trans-isomer's salt, allowing for selective precipitation. Chromatographic techniques like HPLC and GC can also be used, especially for smaller-scale separations.[10]

II. Troubleshooting Guides

This section addresses specific problems you might encounter during the synthesis and provides actionable solutions based on chemical principles.

Problem 1: Low Diastereoselectivity (High percentage of trans-isomer)

Symptoms:

  • NMR or GC analysis shows a cis/trans ratio significantly lower than desired.

  • Difficulty in isolating the pure cis-isomer due to the high abundance of the trans-isomer.

Potential Causes & Solutions:

CauseExplanationRecommended Action
Suboptimal Reaction Temperature The transition state energies leading to the cis and trans products can be very sensitive to temperature. Higher temperatures may favor the thermodynamically more stable isomer, which may not be the desired cis product.Carefully control the reaction temperature using a calibrated thermometer and a reliable heating mantle with a temperature controller. For acid-catalyzed cyclodehydration of diisopropanolamine, maintaining a temperature between 180-210°C is crucial; a drop to 190-195°C can decrease the yield and potentially affect the isomeric ratio.[9][12]
Incorrect Catalyst or Reagent Stoichiometry The choice and amount of catalyst can significantly influence the stereochemical outcome. For instance, in Pd-catalyzed reactions, the ligand on the palladium can dictate the facial selectivity of the cyclization.[3]If using a catalytic method, screen different ligands and catalyst loadings. Ensure precise stoichiometry of all reagents as even slight deviations can impact selectivity.
Solvent Effects The polarity and coordinating ability of the solvent can influence the conformation of the acyclic precursor and the transition state of the cyclization, thereby affecting the diastereoselectivity.Experiment with a range of solvents with varying polarities. For instance, in some ring-closing reactions, non-coordinating solvents may favor a specific pre-cyclization conformation that leads to the desired cis product.
Problem 2: Low Overall Yield

Symptoms:

  • Isolation of a smaller than expected amount of the final product.

  • Presence of significant amounts of starting material or unidentifiable side products in the crude reaction mixture.

Potential Causes & Solutions:

CauseExplanationRecommended Action
Incomplete Reaction The cyclization reaction may be slow and require extended reaction times to reach completion.Monitor the reaction progress using TLC or GC. If the reaction has stalled, consider increasing the reaction time or temperature. For the dehydration of diethanolamine, for example, heating for 15 hours or more may be necessary for complete cyclization.[7][9]
Side Reactions High temperatures and strong acids can promote side reactions.[8]Optimize the reaction conditions to be as mild as possible while still achieving a reasonable reaction rate. Consider using a milder acid or a lower reaction temperature with a longer reaction time.
Product Isolation Issues Dimethylmorpholine and its salts can have some solubility in aqueous and organic phases, leading to losses during workup and extraction.Ensure the pH is appropriately adjusted during extraction to maximize the amount of the free base in the organic layer. Perform multiple extractions with smaller volumes of solvent. Before the final distillation, ensure the product is thoroughly dried, for example, with potassium hydroxide.[9]
Problem 3: Difficulty in Product Purification and Isomer Separation

Symptoms:

  • Co-elution of cis and trans isomers during column chromatography.

  • Inability to induce selective crystallization of the desired cis-isomer.

Potential Causes & Solutions:

CauseExplanationRecommended Action
Similar Physical Properties of Isomers Cis and trans diastereomers often have very similar boiling points and polarities, making separation by standard distillation or chromatography difficult.[10]Convert the isomeric mixture to a salt using a carboxylic acid like propionic or acetic acid in a suitable solvent such as ethyl acetate.[11] The diastereomeric salts will have different crystal lattice energies and solubilities, allowing for selective crystallization of the cis-isomer's salt. The free base can then be regenerated by treatment with a base.
Formation of a Solid Solution The isomers may co-crystallize, preventing effective separation by crystallization.Screen a variety of crystallization solvents and carboxylic acids for salt formation to find a system where the solubility difference between the diastereomeric salts is maximized.[11]
Isomer Interconversion Under certain conditions (e.g., heat, acid, or base), the isomers might be able to interconvert, complicating purification efforts.Ensure that purification steps are carried out under conditions that do not promote epimerization. This may involve using milder temperatures and avoiding strongly acidic or basic conditions if possible.

III. Experimental Protocols & Workflows

Protocol 1: Purification of cis-3,5-Dimethylmorpholine via Fractional Crystallization of its Propionate Salt

This protocol is adapted from a patented method for purifying cis-2,6-dimethylmorpholine, which is structurally analogous to cis-3,5-dimethylmorpholine.[11]

Step-by-Step Methodology:

  • Salt Formation:

    • In a reaction flask, dissolve the crude mixture of cis- and trans-3,5-dimethylmorpholine in ethyl acetate.

    • With stirring, raise the temperature to approximately 40-50°C.

    • Slowly add 1.0 to 1.3 molar equivalents of propionic acid dropwise.

  • Crystallization:

    • Slowly cool the solution to 15-25°C and continue stirring to induce crystallization for 2-4 hours.

    • Further cool the mixture to 0-5°C and stir for an additional 2.5-3.5 hours to maximize the precipitation of the salt.

  • Isolation of the Salt:

    • Collect the crystals by suction filtration and wash them with a small amount of cold ethyl acetate.

    • Dry the crystals under vacuum to obtain the cis-3,5-dimethylmorpholine propionate salt.

  • Regeneration of the Free Base:

    • Dissolve the purified salt in water.

    • Adjust the pH of the solution to 13-14 using a concentrated aqueous solution of sodium hydroxide or potassium hydroxide.

    • Extract the aqueous layer multiple times with a suitable organic solvent (e.g., chloroform or dichloromethane).

    • Combine the organic layers, dry over an anhydrous drying agent (e.g., anhydrous potassium carbonate), filter, and concentrate under reduced pressure to yield the purified cis-3,5-dimethylmorpholine.

Workflow Visualization

The following diagrams illustrate key conceptual workflows in the synthesis and purification of cis-3,5-dimethylmorpholine.

G cluster_synthesis General Synthesis Workflow cluster_purification Purification Workflow A Di(isopropanol)amine B Acid-Catalyzed Cyclodehydration A->B H₂SO₄, 180-210°C C Crude Product (cis/trans mixture) B->C D Crude Product (cis/trans mixture) C->D Proceed to Purification E Salt Formation D->E Propionic Acid, Ethyl Acetate F cis-Salt (Crystalline) E->F Selective Crystallization G trans-Salt (in solution) E->G H Basification & Extraction F->H I Pure cis-Isomer H->I

Caption: Synthesis and Purification Workflow.

G cluster_actions Troubleshooting Actions Start Low Diastereoselectivity Observed Temp Is Temperature Optimized? Start->Temp Catalyst Is Catalyst/Ligand Optimal? Temp->Catalyst No End Improved Diastereoselectivity Temp->End Yes ActionTemp Action: Fine-tune temperature control (±2°C). Temp->ActionTemp Solvent Have Different Solvents Been Screened? Catalyst->Solvent No Catalyst->End Yes ActionCatalyst Action: Screen alternative catalysts or ligands. Catalyst->ActionCatalyst Solvent->End Yes Solvent->End No ActionSolvent Action: Test solvents with varying polarities. Solvent->ActionSolvent

Caption: Troubleshooting Logic for Low Diastereoselectivity.

IV. References

  • Szostak, M. et al. Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. The Journal of Organic Chemistry. 2023. Available from: [Link]

  • D'hooghe, M. et al. Novel synthesis of cis-3,5-disubstituted morpholine derivatives. The Journal of Organic Chemistry. 2006. Available from: [Link]

  • Reddy, K. et al. Facile Route to 3,5-Disubstituted Morpholines: Enantioselective Synthesis of O-Protected trans-3,5-Bis(hydroxymethyl)morpholines. Organic Letters. 2007. Available from: [Link]

  • Wolfe, J.P. et al. A New Strategy for the Synthesis of Substituted Morpholines. Organic Letters. 2006. Available from: [Link]

  • D'hooghe, M. et al. Novel Synthesis of cis-3,5-Disubstituted Morpholine Derivatives. Scilit. 2006. Available from: [Link]

  • Organic Chemistry Portal. Morpholine synthesis. Available from: [Link]

  • Sahn, J. et al. Expanding Complex Morpholines Using Systematic Chemical Diversity. Journal of Organic Chemistry. 2024. Available from: [Link]

  • NurdTeam. Morpholine Preparation from Diethanolamine. YouTube. 2022. Available from: [Link]

  • Alum, B.N. Exploring the Role of Stereochemistry in Organic Synthesis: Strategies, Challenges, and Applications. Research Inventions Journals. 2024. Available from: [Link]

  • ResearchGate. Representative morpholine ring formation. Available from: [Link]

  • Tzanetou, E. et al. Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. ChemMedChem. 2020. Available from: [Link]

  • Organic Chemistry Portal. Ring Closing Metathesis (RCM). Available from: [Link]

  • Google Patents. Method for purifying cis-2, 6-dimethyl morpholine. CN110950818B. Available from:

  • AMS Tesi. Advanced Spectroscopy in Chemistry Dynamic resolution of α-substituted dihydrocinnamic aldehydes. A new asymmetric synthesis. Available from: [Link]

  • E3S Web of Conferences. Synthesis and SAR of morpholine and its derivatives: A review update. 2023. Available from: [Link]

  • Wang, Z. et al. Structural Effects of Morpholine Replacement in ZSTK474 on Class I PI3K Isoform Inhibition: Development of Novel MEK/PI3K Bifunctional Inhibitors. Molecules. 2017. Available from: [Link]

  • Bode, J.W. et al. Stannylamine Protocol (SnAP) Reagents for the Synthesis of C-Substituted Morpholines from Aldehydes. Organic Syntheses. 2017. Available from: [Link]

  • Google Patents. Preparation of cis-2,6-dimethylmorpholine. US4504363A. Available from:

  • Kara, S. et al. Enantioselective Synthesis of Thiomorpholines through Biocatalytic Reduction of 3,6-Dihydro-2 H-1,4-thiazines Using Imine Reductases. The Journal of Organic Chemistry. 2022. Available from: [Link]

  • Google Patents. Separation and purification of cis and trans isomers. US3880925A. Available from:

  • Li, Y. et al. Rational Design and Synthesis of 3-Morpholine Linked Aromatic-Imino-1H-Indoles as Novel Kv1.5 Channel Inhibitors Sharing Vasodilation Effects. Molecules. 2022. Available from: [Link]

  • Szostak, M. et al. Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. Journal of Organic Chemistry. 2023. Available from: [Link]

  • ResearchGate. Stereoselective Synthesis of cis-1,3-Dimethyltetrahydroisoquinolines: Formal Synthesis of Naphthylisoquinoline Alkaloids. Available from: [Link]

  • Thomson, R.J. et al. Diastereoselective (3 + 3)-Annulations of Trisubstituted Michael Acceptors for Access to Polyfunctional Cyclohexanones. Journal of Organic Chemistry. 2011. Available from: [Link]

  • Evans, D.A. et al. Propane-2,2-diyl)bis(4-isopropyl-4,5-dihydrooxazole). Organic Syntheses. 2006. Available from: [Link]

Sources

Optimization

Technical Support Center: Optimizing Salt Formation and Crystallization of Dimethylmorpholine

Here is the technical support center for Optimizing Salt Formation and Crystallization of Dimethylmorpholine. Welcome to the technical support center for dimethylmorpholine salt formation and crystallization.

Author: BenchChem Technical Support Team. Date: January 2026

Here is the technical support center for Optimizing Salt Formation and Crystallization of Dimethylmorpholine.

Welcome to the technical support center for dimethylmorpholine salt formation and crystallization. This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions to common challenges encountered during experimental work. As Senior Application Scientists, we have structured this guide to move from foundational concepts to specific troubleshooting protocols, explaining the scientific principles behind each step to empower you to make informed decisions in your own work.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals

This section addresses the most common initial questions regarding the why and how of salt formation and crystallization.

FAQs: Salt Formation

Q1: Why should I convert dimethylmorpholine into a salt form?

A: Converting an Active Pharmaceutical Ingredient (API) like dimethylmorpholine (a basic compound) into a salt is a widely used strategy to improve its physicochemical properties.[1][2] Key benefits include:

  • Enhanced Solubility and Dissolution Rate: This is the most common reason, as improved solubility can directly enhance bioavailability.[2][3][4][5]

  • Improved Stability: Crystalline salts are generally more chemically and physically stable than the amorphous free form.[6][]

  • Better Handling Properties: Salt formation can yield a crystalline solid that is easier to purify, handle, and formulate compared to a potentially oily or amorphous free base.[2][8]

  • Intellectual Property: Novel salt forms are patentable, which can strengthen your IP position.[9]

Q2: How do I select the right counter-ion (acid) for dimethylmorpholine?

A: The selection of an appropriate counter-ion is a critical step that influences the final properties of the salt.[10] A rational approach involves:

  • pKa Consideration: A fundamental guideline is the "ΔpKa rule," which states that for a stable salt to form between a base (dimethylmorpholine) and an acid, the pKa of the base's conjugate acid should be at least 3 units higher than the pKa of the acid (ΔpKa = pKa(base H+) - pKa(acid) > 3).[11] This ensures a high degree of proton transfer.

  • Desired Properties: Consider the end goal. Are you seeking maximum aqueous solubility, or perhaps a more hydrophobic salt for a controlled-release formulation?[4] Different counter-ions impart different properties (e.g., hygroscopicity, melting point).[5]

  • Pharmaceutical Acceptability: Ensure the counter-ion is on the list of pharmaceutically acceptable species if the end product is for therapeutic use.[5]

The workflow for salt screening and selection is a systematic process to identify the optimal form for development.

Salt_Selection_Workflow cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Characterization & Selection API Dimethylmorpholine (Free Base) pKa Determine pKa of API API->pKa Counterion Select Counter-ions (ΔpKa > 3, Desired Properties) pKa->Counterion Screening Small-Scale Salt Screening (Multiple Solvents & Conditions) Counterion->Screening Characterize Characterize Hits: - Salt Formation Confirmed? - Crystallinity (PXRD) - Thermal Properties (DSC) - Solubility Screening->Characterize Characterize->Screening No/Re-screen Lead Identify Lead Salt(s) with Optimal Properties Characterize->Lead Yes ScaleUp Scale-up & Further Optimization Lead->ScaleUp

Caption: A typical workflow for salt screening and selection.

Q3: How can I confirm that a salt has actually formed?

A: Visual observation of a crystalline solid is not enough. You must use analytical techniques to confirm proton transfer from the acid to the base. A combination of at least two orthogonal techniques is typically required for confirmation.[1] Common methods include:

  • X-Ray Powder Diffraction (PXRD): A new, unique diffraction pattern different from the starting materials indicates the formation of a new solid phase.

  • Thermal Analysis (DSC/TGA): A new melting point distinct from the free base and the counter-ion is a strong indicator of salt formation.[4]

  • Spectroscopy (FTIR/Raman): Changes in vibrational modes, particularly those associated with the amine and the acid's carboxylate group, can provide direct evidence of proton transfer.

FAQs: Crystallization

Q1: What is "oiling out" and why does it happen?

A: "Oiling out" is when a dissolved compound separates from a solution as a liquid (an oil) rather than a solid.[10] This is a common problem that hinders purification and isolation. It typically occurs when:

  • Supersaturation is too high: The concentration of the solute is so far above its saturation point that the system phase-separates into a liquid instead of nucleating crystals.

  • Cooling is too rapid: Fast cooling can cause the solution to pass the solubility curve too quickly, leading to oil formation.[12]

  • Melting point depression: The melting point of the solute is below the temperature of the solution, often due to impurities or the solvent itself.[10]

Q2: Why is a slow cooling rate important for crystallization?

A: A slow cooling rate is crucial for growing large, high-purity crystals. Rapid cooling often leads to the formation of many small crystals that can trap impurities.[12] Slower cooling allows molecules to arrange themselves properly into a stable crystal lattice, a process that is thermodynamically favored but can be kinetically slow. This generally yields the most stable polymorph.[10]

Q3: How does solvent choice impact crystallization?

A: The solvent system is one of the most critical factors in crystallization, influencing solubility, crystal shape (morphology), and even which polymorphic form crystallizes.[][13][14][15]

  • Solubility: The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures to ensure a good yield upon cooling.

  • Morphology: Interactions between solvent molecules and the growing crystal faces can inhibit or promote growth in specific directions, leading to different crystal shapes (e.g., needles vs. plates).[13][14]

  • Polymorphism: Different solvents can stabilize different molecular conformations or intermolecular interactions, leading to the crystallization of different polymorphs.[15]

Part 2: Troubleshooting Guide

This section provides direct answers to specific problems you may encounter during your experiments.

Troubleshooting_Guide cluster_problems Observed Problems cluster_solutions Potential Solutions Start Crystallization Attempt NoCrystals No Crystals Form (Clear Solution) Start->NoCrystals OilingOut Product 'Oils Out' Start->OilingOut PoorYield Yield is Very Low Start->PoorYield Polymorphs Different Crystal Forms (Polymorphism) Start->Polymorphs Sol_NoCrystals 1. Scratch flask interior 2. Add seed crystal 3. Reduce solvent volume 4. Add anti-solvent NoCrystals->Sol_NoCrystals Sol_OilingOut 1. Slow down cooling rate 2. Use a more dilute solution 3. Change the solvent system 4. Lower the crystallization temp. OilingOut->Sol_OilingOut Sol_PoorYield 1. Ensure sufficient cooling time 2. Reduce solvent volume 3. Check solubility at low temp 4. Use an anti-solvent PoorYield->Sol_PoorYield Sol_Polymorphs 1. Strictly control cooling rate 2. Use a seeding protocol 3. Perform slurry experiments 4. Standardize solvent system Polymorphs->Sol_Polymorphs

Caption: A decision tree for troubleshooting common crystallization issues.

Problem: No crystals are forming; the solution remains clear even after cooling.

This indicates that the solution is not supersaturated, or that nucleation is kinetically hindered.

  • Cause A: Solution is not supersaturated. You may have used too much solvent.

    • Solution: Gently heat the solution to boil off a portion of the solvent, then allow it to cool again.[12] The goal is to use the minimum amount of hot solvent required to fully dissolve the solid.

  • Cause B: Nucleation is inhibited. The energy barrier for the first crystals to form has not been overcome.

    • Solution 1 (Induce Nucleation): Use a glass rod to gently scratch the inner surface of the flask below the liquid level.[10][12] The microscopic imperfections on the glass provide nucleation sites.

    • Solution 2 (Seeding): If you have a previous batch of crystals, add a single tiny crystal (a "seed") to the solution. This provides a template for further crystal growth and is a powerful way to control the process.[][10]

    • Solution 3 (Anti-Solvent): If the salt is highly soluble, try adding a solvent in which it is insoluble (an "anti-solvent") dropwise until the solution becomes slightly turbid, then warm slightly to clarify and cool slowly.

Problem: The product has separated as an oil, not a crystalline solid.

You are experiencing "oiling out," a form of liquid-liquid phase separation.[10]

  • Cause A: The solution is too concentrated or cooled too quickly.

    • Solution: Re-heat the mixture until it becomes a clear solution again. Add a small amount of additional solvent (10-20% more) to reduce the concentration, and then cool the solution much more slowly.[10][12] Insulating the flask can help slow the cooling process.

  • Cause B: The solvent system is inappropriate.

    • Solution: Experiment with a different solvent or a solvent/anti-solvent mixture. A solvent in which your compound has slightly lower solubility at elevated temperatures can sometimes prevent oiling out.[10]

Problem: The crystallization yield is very low.

A significant portion of your product is remaining in the mother liquor.

  • Cause A: Too much solvent was used.

    • Solution: If you have not discarded the mother liquor, you can try to concentrate it by evaporating some solvent and cooling again to recover a second crop of crystals.[12] For future experiments, be meticulous about using the minimum amount of hot solvent.

  • Cause B: The salt is still significantly soluble at low temperatures.

    • Solution: Ensure you are cooling for a sufficient amount of time and to a low enough temperature (e.g., in an ice bath or refrigerator for several hours).[10] If solubility is still too high, an anti-solvent crystallization may be a better method.

Problem: I am getting different crystal forms (polymorphs) in different experiments.

You are observing polymorphism, where the same compound crystallizes into different lattice structures.[3][16] This is a critical issue as different polymorphs can have different solubility, stability, and bioavailability.[16][17]

  • Cause: Inconsistent process parameters. Polymorphism is highly sensitive to changes in solvent, cooling rate, agitation, and temperature.[10][16]

    • Solution 1 (Strict Process Control): To obtain a consistent polymorphic form, you must strictly control all experimental parameters. Slower cooling generally favors the most thermodynamically stable form.[10]

    • Solution 2 (Use a Seeding Protocol): This is the most robust method for ensuring the formation of a specific, desired polymorph. By adding seed crystals of the target form, you direct the crystallization process.[][10]

    • Solution 3 (Slurry Conversion): To find the most stable form, you can create a saturated solution and stir a mixture of polymorphs in it for an extended period. The less stable forms will dissolve, and the most stable form will precipitate out.[10]

Part 3: Experimental Protocols & Data

Data Tables for Initial Planning

Table 1: Common Counter-ions for Dimethylmorpholine (Basic API)

Counter-ion (Acid)Acid TypeTypical Salt Properties
Hydrochloric Acid (HCl)StrongOften forms highly soluble, crystalline salts. Can be hygroscopic.
Sulfuric AcidStrongForms stable salts, can be di-basic.
Methanesulfonic AcidStrongGood for forming stable, crystalline salts with good solubility.
Maleic AcidWeakOften used to improve solubility.
Fumaric AcidWeakTends to form stable, less soluble, and non-hygroscopic salts.[18]
L-Tartaric AcidWeakChiral; can be used for chiral resolution. Forms stable salts.
Acetic AcidWeakCan form salts, but risk of disproportionation if ΔpKa is low.[19]

Table 2: Solvent Selection Guide for Crystallization

Solvent ClassExample SolventsTypical Use
Alcohols Isopropanol, EthanolGood "primary" solvents for cooling crystallization.
Esters Ethyl Acetate, Isopropyl AcetateCommon crystallization solvents, often used in mixtures.[19]
Ketones AcetoneStrong solvent, often used to dissolve material before adding an anti-solvent.
Ethers Methyl tert-butyl ether (MTBE)Often used as an anti-solvent.
Apolar Heptane, TolueneClassic "anti-solvents" to precipitate polar salts from more polar solutions.
Protocol 1: Standard Cooling Crystallization

This protocol is a starting point for crystallizing a dimethylmorpholine salt from a single solvent.

  • Dissolution: Place the crude dimethylmorpholine salt (e.g., 1.0 g) into an appropriately sized Erlenmeyer flask. Add a magnetic stir bar.

  • Solvent Addition: Add a small volume of the selected solvent (e.g., isopropanol) and begin stirring and heating the mixture to near the solvent's boiling point.

  • Achieve Saturation: Continue adding the solvent dropwise until the solid just completely dissolves. It is critical to use the minimum amount of hot solvent to ensure the solution is saturated.[12]

  • Slow Cooling: Remove the flask from the heat source, cover it (e.g., with a watch glass), and allow it to cool slowly to room temperature without disturbance. Disturbances can cause rapid precipitation of small crystals.[20]

  • Maximize Yield: Once at room temperature, place the flask in an ice-water bath (0-5°C) for at least 1-2 hours to maximize crystal formation.[10]

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Gently wash the collected crystals with a small amount of cold anti-solvent (e.g., heptane) to remove any residual dissolved impurities from the mother liquor.[10]

  • Drying: Dry the crystals under vacuum at a suitable temperature (e.g., 40-50°C) until a constant weight is achieved.

Protocol 2: Anti-Solvent Crystallization

This method is useful when the salt is too soluble in common solvents for effective cooling crystallization.

  • Dissolution: Dissolve the crude dimethylmorpholine salt in a minimum amount of a "good" solvent (e.g., methanol or acetone) at room temperature.

  • Anti-Solvent Addition: While stirring, slowly add an "anti-solvent" (e.g., heptane or MTBE) dropwise.

  • Induce Nucleation: Continue adding the anti-solvent until the solution becomes persistently cloudy (turbid). This indicates the point of supersaturation has been reached.

  • Clarification: Add a few drops of the "good" solvent back into the mixture until it becomes clear again. This creates a solution that is very close to the saturation point.

  • Crystal Growth: Cover the flask and allow it to stand undisturbed. Crystals should form over time. The process can be accelerated by gentle cooling.

  • Isolation & Drying: Follow steps 6-8 from the Cooling Crystallization protocol.

References

  • Improved Pharma. (2021). Salt Screening. [Link]

  • ACS Publications. (2025). API Salt Solubility: Unresolved Problems and Innovative Solutions Beyond Conventional Approaches. Crystal Growth & Design. [Link]

  • Contract Pharma. (2023). Enhanced Solubility through API Processing: Salt and Cocrystal Formation. [Link]

  • AKJournals. (2004). Characterisation of salts of drug substances. Journal of Thermal Analysis and Calorimetry. [Link]

  • Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. [Link]

  • Google Patents. (n.d.). CN110950818B - Method for purifying cis-2, 6-dimethyl morpholine.
  • NCERT. (n.d.). SYSTEMATIC QUALITATIVE ANALYSIS. [Link]

  • ACS Publications. (2024). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappearing” Polymorph of Ritonavir. [Link]

  • MDPI. (n.d.). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. [Link]

  • Springer. (2009). Developing an Appropriate Salt Form for an Active Pharmaceutical Ingredient. AAPS PharmSciTech. [Link]

  • MDPI. (n.d.). Crystallization from the Gas Phase: Morphology Control, Co-Crystal and Salt Formation. [Link]

  • Google Patents. (n.d.).
  • Crystal Pharmatech. (n.d.). How to Mitigate Disproportionation of API Salts in Pharmaceutical Formulations. [Link]

  • Google Patents. (n.d.).
  • University of Florida. (n.d.). Guide for crystallization. [Link]

  • ResearchGate. (n.d.). The influence of impurities and solvents on crystallization. [Link]

  • PubMed. (2022). Polymorphs with Remarkably Distinct Physical and/or Chemical Properties. [Link]

  • Indian Journal of Pharmaceutical Sciences. (n.d.). Effect of Solvent and Polymer Additives on Crystallization. [Link]

  • YouTube. (2025). How Do Solvents Impact Crystal Morphology In Crystallization?. [Link]

  • SciELO. (n.d.). Polymorphism: an evaluation of the potential risk to the quality of drug products from the Farmácia Popular Rede Própria. [Link]

  • ResearchGate. (2012). Why I am not getting crystals?. [Link]

  • CD Formulation. (n.d.). Polymorph, Salt & Cocrystal Screening and Selection. [Link]

  • ResearchGate. (2025). Crystallization of polymorphs: The effect of solvent. [Link]

  • AMRI. (n.d.). Solid Form Screening and Selection. [Link]

  • Charles River Laboratories. (n.d.). Salt Screening. [Link]

  • PubMed. (2018). Salt formation improved the properties of a candidate drug during early formulation development. [Link]

  • Frontiers. (n.d.). Continuous crystallisation of organic salt polymorphs. [Link]

  • Reddit. (2024). Recrystallization Issues. [Link]

  • ResearchGate. (n.d.). Salt Screening and Selection: New Challenges and Considerations in the Modern Pharmaceutical Research and Development Paradigm. [Link]

  • Improved Pharma. (n.d.). Strategy for Salt Screening Using Crystallographic and Microscopic Methods. [Link]

  • RSC Publishing. (2021). Polymorphism and cocrystal salt formation of 2-((2,6-dichlorophenyl)amino)benzoic acid.... CrystEngComm. [Link]

  • PubMed Central. (2021). Unexpected Salt/Cocrystal Polymorphism of the Ketoprofen–Lysine System.... [Link]

  • PubChem. (n.d.). 2,6-Dimethylmorpholine, cis-. [Link]

Sources

Troubleshooting

Technical Support Center: Synthesis of 2,6-Dimethylmorpholine via Dehydration of Diisopropanolamine

Welcome to the Technical Support Center for morpholine synthesis. This guide is specifically tailored to address the challenges encountered during the synthesis of 2,6-dimethylmorpholine from the acid-catalyzed dehydrati...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for morpholine synthesis. This guide is specifically tailored to address the challenges encountered during the synthesis of 2,6-dimethylmorpholine from the acid-catalyzed dehydration of diisopropanolamine (DIPA). As your dedicated scientific resource, this document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and practical experience. Our goal is to empower you, our fellow researchers and drug development professionals, to navigate the complexities of this synthesis and achieve high yields of your desired product with excellent purity.

Frequently Asked Questions (FAQs)

Q1: What is the primary product of the acid-catalyzed dehydration of diisopropanolamine (DIPA)?

The primary product of the intramolecular cyclization of diisopropanolamine (1,1'-iminobispropan-2-ol) is 2,6-dimethylmorpholine. This reaction typically yields a mixture of cis- and trans-stereoisomers[1]. The ratio of these isomers can be influenced by the reaction conditions, such as temperature and the concentration of the acid catalyst[1][2]. For many applications, particularly in the synthesis of agrochemicals and pharmaceuticals, the cis-isomer is often the more desired product[1].

Q2: What are the most common side reactions observed during this synthesis?

The most frequently encountered issues are undesirable side reactions that lead to the formation of "oily and tar-like by-products"[1][3]. These are often the result of "cracking and resin-forming processes" that occur at elevated temperatures in the presence of a strong acid like sulfuric acid[1]. The formation of these byproducts can significantly reduce the yield and complicate the purification of the desired 2,6-dimethylmorpholine. Additionally, under certain conditions, byproducts from intermolecular reactions or alternative dehydration pathways can occur.

Q3: Why is the order of reagent addition so critical in this reaction?

The order of reagent addition has a significant impact on the prevalence of side reactions. Adding diisopropanolamine to hot, concentrated sulfuric acid can lead to localized overheating and charring, promoting the formation of tarry byproducts. A more controlled approach, such as the simultaneous metering of both DIPA and sulfuric acid into the reaction vessel, allows for better temperature management by utilizing the heat of reaction in a controlled manner[1][3]. This method helps to avoid the decomposition of the amine and its salt, leading to higher yields and purer product[2].

Q4: What is a typical yield for the synthesis of 2,6-dimethylmorpholine from DIPA?

With optimized conditions, including the proper ratio of sulfuric acid to DIPA and controlled temperatures, total yields of 2,6-dimethylmorpholine can be quite high, ranging from 91% to 98% of the theoretical maximum[1][2]. However, if the reaction conditions are not well-controlled, yields can be significantly lower due to the formation of byproducts[1].

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments and provides actionable solutions.

Problem 1: Low Yield and Formation of a Dark, Tarry Residue

Symptoms:

  • The reaction mixture becomes very dark or black.

  • A significant amount of insoluble, tar-like material is present after the reaction.

  • The yield of distilled 2,6-dimethylmorpholine is significantly lower than expected.

Potential Causes & Solutions:

CauseExplanationRecommended Action
Improper Reagent Addition Adding DIPA to pre-heated concentrated sulfuric acid can cause rapid, uncontrolled exothermic reactions, leading to charring and polymerization.Employ a simultaneous and gradual addition of both DIPA and sulfuric acid to the reaction vessel. This allows for better temperature control and minimizes localized overheating[1][3].
Excessively High Reaction Temperature Temperatures above 200°C can promote the decomposition of the amine salt and increase the rate of side reactions, leading to the formation of tars[2].Carefully control the reaction temperature, ideally maintaining it between 170°C and 190°C during the dehydration step[1][3]. Use a calibrated thermometer and a reliable heating mantle with a temperature controller.
Incorrect Stoichiometry An inappropriate molar ratio of sulfuric acid to DIPA can affect the reaction efficiency and promote side reactions.Optimize the molar ratio of DIPA to sulfuric acid. Ratios of 1:1.5 to 1:3.0 have been reported to give good yields[1].

Experimental Protocols

Protocol 1: Optimized Synthesis of 2,6-Dimethylmorpholine

This protocol is based on a method designed to minimize side reactions and maximize the yield of the cis-isomer[1].

Materials:

  • Diisopropanolamine (DIPA)

  • Concentrated Sulfuric Acid (96-98%)

  • Sodium Hydroxide solution (50% and 10-25%)

  • Appropriate reaction vessel with overhead stirrer, two addition funnels, and a distillation setup.

Procedure:

  • Reaction Setup: Equip a suitable reactor with a mechanical stirrer, a thermometer, and two separate dropping funnels. One funnel will contain DIPA, and the other will contain concentrated sulfuric acid.

  • Simultaneous Addition: Begin stirring and simultaneously add the DIPA and concentrated sulfuric acid to the reactor. Control the addition rate to maintain a reaction temperature between 85°C and 170°C without external cooling, utilizing the heat of the reaction[1].

  • Dehydration: Once the addition is complete, heat the reaction mixture to a temperature of 170-190°C for 3 to 12 hours. During this time, water will distill from the reaction mixture[1][3].

  • Workup: After cooling, carefully dilute the reaction mixture with water and neutralize it with a 10-25% sodium hydroxide solution to a pH of 12-14.

  • Isolation: Separate the organic layer, which contains the crude 2,6-dimethylmorpholine.

  • Purification: Dry the crude product with a 50% sodium hydroxide solution at a temperature below 40°C. The product can then be purified by fractional distillation[3].

Protocol 2: Analysis of Cis/Trans Isomer Ratio by Gas Chromatography (GC)

Instrumentation:

  • Gas chromatograph with a flame ionization detector (FID).

  • Capillary column suitable for amine analysis (e.g., a polar column).

Procedure:

  • Sample Preparation: Prepare a dilute solution of the purified 2,6-dimethylmorpholine in a suitable solvent (e.g., methanol or isopropanol).

  • GC Conditions:

    • Injector Temperature: 250°C

    • Detector Temperature: 280°C

    • Oven Program: Start at a suitable initial temperature (e.g., 80°C), hold for 2 minutes, then ramp at 10°C/min to a final temperature (e.g., 200°C) and hold for 5 minutes. (Note: This is a starting point and should be optimized for your specific instrument and column).

    • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Analysis: Inject the sample and record the chromatogram. The cis- and trans-isomers should be resolved into two separate peaks. The ratio of the isomers can be determined by integrating the peak areas.

Visualizing Reaction Pathways and Troubleshooting

To better understand the chemical transformations and the logical flow of troubleshooting, the following diagrams are provided.

G cluster_main Main Reaction Pathway cluster_side Side Reaction Pathways DIPA Diisopropanolamine (DIPA) Protonated_DIPA Protonated DIPA DIPA->Protonated_DIPA + H₂SO₄ Carbocation Carbocation Intermediate Protonated_DIPA->Carbocation - H₂O High_Temp High Temperature (>200°C) Protonated_DIPA->High_Temp Cyclized 2,6-Dimethylmorpholine (cis and trans isomers) Carbocation->Cyclized Intramolecular Cyclization Cracking Cracking Products High_Temp->Cracking Decomposition Polymerization Tar & Resin Formation Cracking->Polymerization

Caption: Main and side reaction pathways in DIPA dehydration.

G Problem Low Yield & Tar Formation Cause1 Improper Reagent Addition? Problem->Cause1 Cause2 Excessive Temperature? Problem->Cause2 Cause3 Incorrect Stoichiometry? Problem->Cause3 Solution1 Simultaneous & Gradual Addition Cause1->Solution1 Solution2 Maintain 170-190°C Cause2->Solution2 Solution3 Optimize DIPA:Acid Ratio Cause3->Solution3

Caption: Troubleshooting workflow for low yield and tar formation.

References

  • Goetz, N., et al. (1985). Preparation of cis-2,6-dimethylmorpholine. U.S.
  • Himmele, W., et al. (1983). Process for the preparation of cis-2,6-dimethyl morpholine.
  • BASF Aktiengesellschaft. (1994). Preparation of 2,6-dimethylmorpholine from N-(2-hydroxypropyl)-2,6-dimethylmorpholine. Justia Patents. [Link]

  • Method for purifying cis-2, 6-dimethyl morpholine. (2020).
  • Goetz, N., et al. (1983). United States Patent (19). [Link]

  • PubChem. (n.d.). 2,6-Dimethylmorpholine. National Center for Biotechnology Information. [Link]

  • Goetz, N., et al. (1983). Process for the preparation of 2,6-dimethylmorpholine containing a high proportion of the cis-isomer. U.S.
  • BASF Aktiengesellschaft. (2005). Racemic separation of 2,6-trans-dimethymorpholine. U.S.
  • Himmele, W., et al. (1983). Process for the preparation of cis-2,6-dimethyl morpholine.
  • Moss, J. A., et al. (1963). Substituted morpholines. U.S.
  • Goetz, N., et al. (1981). Process for the preparation of cis-2,6-dimethyl morpholine. European Patent EP-0026367-A1. [Link]

Sources

Optimization

Technical Support Center: Synthesis of Cis-3,5-dimethylmorpholine Hydrochloride

Welcome to the technical support center for the synthesis of cis-3,5-dimethylmorpholine hydrochloride. This guide is designed for researchers, scientists, and professionals in drug development, offering in-depth troubles...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of cis-3,5-dimethylmorpholine hydrochloride. This guide is designed for researchers, scientists, and professionals in drug development, offering in-depth troubleshooting advice and frequently asked questions to help improve the yield and purity of your synthesis.

Overview of Synthetic Strategy

The synthesis of cis-3,5-dimethylmorpholine hydrochloride is a multi-step process that requires careful control of reaction conditions to achieve high diastereoselectivity and overall yield. A common and effective approach involves the cyclization of a suitably substituted amino alcohol precursor. This guide will focus on a reductive amination-based cyclization strategy, a versatile and widely used method for the formation of morpholine rings.[1][2]

The general workflow for this synthesis is outlined below:

Synthesis_Workflow Start Starting Materials: (R)-2-aminopropan-1-ol & Ethyl 4-bromocrotonate Step1 N-Alkylation Start->Step1 Step2 Intramolecular oxa-Michael Addition (Cyclization) Step1->Step2 Formation of cyclization precursor Step3 Purification of cis/trans Isomers Step2->Step3 Crude product: mixture of isomers Step4 Hydrochloride Salt Formation Step3->Step4 Isolated cis isomer End Final Product: cis-3,5-dimethylmorpholine hydrochloride Step4->End

Caption: General workflow for the synthesis of cis-3,5-dimethylmorpholine hydrochloride.

Troubleshooting Guide

This section addresses specific issues that you may encounter during the synthesis, providing explanations and actionable solutions.

Q1: My overall yield is consistently low. What are the most likely causes and how can I improve it?

Low overall yield can stem from several stages of the synthesis. A systematic approach to identify the bottleneck is crucial.

Possible Causes & Solutions:

  • Incomplete N-Alkylation: The initial N-alkylation of the amino alcohol with the crotonate may be inefficient.

    • Troubleshooting: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the reaction stalls, consider increasing the reaction temperature or using a stronger, non-nucleophilic base to ensure complete deprotonation of the amine.

  • Inefficient Cyclization: The intramolecular oxa-Michael addition is a critical step for forming the morpholine ring.[3]

    • Troubleshooting: The choice of base and solvent is critical. A strong, non-nucleophilic base like potassium tert-butoxide is often effective.[3] The reaction temperature can also influence the diastereoselectivity and yield; running the reaction at a lower temperature may improve the outcome.[3]

  • Product Loss During Workup and Purification: The product may be lost during aqueous workup or column chromatography.

    • Troubleshooting: Minimize the number of extraction steps. Ensure the pH of the aqueous layer is appropriate to prevent the protonation of the desired product, which could lead to its loss in the aqueous phase. For purification, careful selection of the solvent system for column chromatography is essential to achieve good separation without excessive band broadening.

Below is a decision tree to help diagnose the cause of low yield:

Troubleshooting_Low_Yield Start Low Overall Yield Q1 Is the starting material consumed in Step 1? Start->Q1 A1_No Incomplete N-Alkylation Q1->A1_No No Q2 Is the cyclization precursor consumed in Step 2? Q1->Q2 Yes Sol1 Optimize Step 1: - Increase temperature - Use stronger base - Check reagent purity A1_No->Sol1 Final Yield Improved Sol1->Final A2_No Inefficient Cyclization Q2->A2_No No Q3 Is the product lost during purification? Q2->Q3 Yes Sol2 Optimize Step 2: - Screen different bases (e.g., t-BuOK) - Vary reaction temperature - Change solvent A2_No->Sol2 Sol2->Final A3_Yes Loss During Workup/ Purification Q3->A3_Yes Yes Sol3 Refine Purification: - Optimize extraction pH - Adjust chromatography  solvent system A3_Yes->Sol3 Sol3->Final

Caption: Decision tree for troubleshooting low yield in the synthesis.

Q2: My product is a mixture of cis and trans isomers, with a high proportion of the undesired trans isomer. How can I improve the cis selectivity?

Achieving high diastereoselectivity is a common challenge in the synthesis of substituted morpholines.[3] The cis isomer is generally the thermodynamically more stable product.

Factors Influencing Diastereoselectivity:

ParameterEffect on cis:trans RatioRecommendations
Reaction Temperature Higher temperatures can favor the formation of the more thermodynamically stable cis isomer.[3]Experiment with running the cyclization step at room temperature or slightly elevated temperatures to allow for equilibration to the cis product.[3]
Choice of Base The nature of the base can influence the transition state of the cyclization.Potassium tert-butoxide is a common choice that has been shown to provide good diastereoselectivity in similar systems.[3]
Solvent The polarity of the solvent can affect the stability of the transition state.Aprotic solvents such as THF or dioxane are generally preferred for this type of cyclization.

Purification Strategy:

If a mixture of diastereomers is obtained, they can often be separated by silica gel column chromatography.[3] The relative stereochemistry of the isolated isomers can be determined using NMR techniques, including 1H, 13C, and 2D NMR (COSY, HMBC, HSQC, and NOESY).[3]

Q3: I'm having difficulty with the final hydrochloride salt formation and purification.

The formation and purification of the hydrochloride salt is a critical final step to obtain a stable, crystalline product.

Common Issues and Solutions:

  • Oily Product or Poor Crystallization: The hydrochloride salt may initially form as an oil or fail to crystallize.

    • Troubleshooting: Ensure the free base is completely dry and free of solvent before adding the HCl solution. The choice of solvent for the salt formation is crucial; isopropanol (IPA) is a common choice.[4] Adding the IPA-HCl solution dropwise at a controlled temperature (e.g., below 40°C) followed by slow cooling can promote crystallization.[4]

  • Impure Final Product: The final salt may contain impurities from the reaction or solvents.

    • Troubleshooting: Recrystallization is an effective method for purifying the final salt.[4] Alcoholic solvents such as methanol, ethanol, or isopropanol are often suitable for this purpose.[4]

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to control for a successful synthesis? The most critical parameters are the choice of base and the reaction temperature during the cyclization step, as these have the most significant impact on the diastereoselectivity and overall yield of the reaction.

Q2: How can I accurately determine the cis/trans ratio of my product mixture? The most reliable methods for determining the cis/trans isomer ratio are Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography (GC).[5]

  • ¹H NMR: The chemical shifts and coupling constants of the protons on the morpholine ring will be different for the cis and trans isomers, allowing for quantification by integrating the respective signals.[6]

  • GC: With an appropriate column and temperature program, the cis and trans isomers can be separated, and their relative peak areas will give the isomer ratio.

Q3: What are some potential side reactions?

  • Polymerization: The crotonate starting material can potentially polymerize under basic conditions.

  • Over-alkylation: If a primary amine is used as a starting material, there is a risk of double alkylation on the nitrogen.

  • Ring-opening: Under harsh acidic or basic conditions, the morpholine ring can potentially undergo ring-opening.

Q4: Are there alternative synthetic routes? Yes, other routes to substituted morpholines exist, including:

  • Intramolecular Hydroalkoxylation: Cyclization of an appropriate amino alcohol containing an alkene moiety.[7]

  • From 1,2-amino alcohols and ethylene sulfate: A two-step process involving N-monoalkylation followed by cyclization.[7]

  • Diastereoselective ring closure of aziridines: This method has been used to synthesize cis-3,5-disubstituted morpholine derivatives.[8][9]

Experimental Protocol: A Representative Synthesis

This protocol is a general guideline and may require optimization for your specific laboratory conditions and scale.

Step 1: N-Alkylation

  • Dissolve (R)-2-aminopropan-1-ol (1.0 equiv.) in a suitable aprotic solvent (e.g., THF).

  • Add a non-nucleophilic base (e.g., potassium carbonate, 1.2 equiv.).

  • Add ethyl 4-bromocrotonate (1.0 equiv.) dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

  • Work up the reaction by filtering the base and concentrating the filtrate under reduced pressure.

Step 2: Intramolecular oxa-Michael Addition (Cyclization)

  • Dissolve the crude product from Step 1 in anhydrous THF.

  • Cool the solution to 0 °C.

  • Add potassium tert-butoxide (1.1 equiv.) portion-wise.

  • Stir the reaction at room temperature until the cyclization is complete (monitor by TLC or GC-MS).

  • Quench the reaction with saturated aqueous ammonium chloride solution.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate.

Step 3: Purification

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to separate the cis and trans isomers.

  • Combine the fractions containing the desired cis isomer and concentrate under reduced pressure.

Step 4: Hydrochloride Salt Formation

  • Dissolve the purified cis-3,5-dimethylmorpholine in isopropanol.

  • Add a solution of HCl in isopropanol dropwise with stirring until the pH is acidic.

  • Cool the mixture to 0-5 °C to induce crystallization.

  • Collect the crystalline product by filtration, wash with cold isopropanol, and dry under vacuum.

References

  • D'hooghe, M., Vanlangendonck, T., Törnroos, K. W., & De Kimpe, N. (2006). Novel synthesis of cis-3,5-disubstituted morpholine derivatives. The Journal of Organic Chemistry, 71(12), 4678–4681. Retrieved from [Link]

  • (2020). Synthesis of N-substituted morpholine nucleoside derivatives. Nucleosides, Nucleotides & Nucleic Acids, 39(9), 1223-1244. Retrieved from [Link]

  • Ortiz, K. G., Brusoe, A. T., An, J., Chong, E., Wu, L., & Sarlah, D. (2024). Green Synthesis of Morpholines via Selective Monoalkylation of Amines. ChemRxiv. Retrieved from [Link]

  • Scilit. (n.d.). Novel Synthesis of cis-3,5-Disubstituted Morpholine Derivatives. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Morpholine synthesis. Retrieved from [Link]

  • The Organic Chemistry Tutor. (2025, February 17). Reductive Amination | Synthesis of Amines [Video]. YouTube. Retrieved from [Link]

  • Anslyn, E. V., et al. (2021). A Colorimetric Method for Quantifying Cis and Trans Alkenes Using an Indicator Displacement Assay. Angewandte Chemie International Edition. Retrieved from [Link]

  • Tuition Tube. (2016, November 19). Physical methods for the determination of cis-trans isomers. Retrieved from [Link]

  • (2024). Expanding Complex Morpholines Using Systematic Chemical Diversity. PMC. Retrieved from [Link]

  • (2023). Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. PMC. Retrieved from [Link]

  • GSRS. (n.d.). 3,5-DIMETHYLMORPHOLINE, TRANS-. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Stannylamine Protocol (SnAP) Reagents for the Synthesis of C-Substituted Morpholines from Aldehydes. Retrieved from [Link]

  • ResearchGate. (n.d.). Representative morpholine ring formation. Retrieved from [Link]

  • Simplifying Synthesis. (2021, May 2). The Simplifying Synthesis Ultimate Guide To Rules for Ring Closure [Video]. YouTube. Retrieved from [Link]

  • AMS Tesi. (n.d.). Advanced Spectroscopy in Chemistry Dynamic resolution of α-substituted dihydrocinnamic aldehydes. A new asymmetric synthesis of. Retrieved from [Link]

  • (2021). Total Synthesis of Decahydroquinoline Poison Frog Alkaloids ent-cis-195A and cis-211A. Molecules, 26(24), 7575. Retrieved from [Link]

  • Google Patents. (n.d.). CN110950818B - Method for purifying cis-2, 6-dimethyl morpholine.
  • (2011). Research on the N-alkylation of morpholine with alcohols catalyzed by CuO–NiO/γ–Al2O3. Reaction Kinetics, Mechanisms and Catalysis, 104(1), 185-195. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, March 27). 2.1: Baldwin's Rule for Ring Closure Reactions. Retrieved from [Link]

  • Macmillan Group - Princeton University. (2024, February 8). Couple-close construction of polycyclic rings from diradicals. Retrieved from [Link]

  • ResearchGate. (n.d.). N-alkylation of morpholine with other alcohols. Retrieved from [Link]

  • (2025). Synthesis and crystal structure of 4-benzyl-4-pentylmorpholin-4-ium chloride. PMC. Retrieved from [Link]

  • (2023). Unexpected Diastereomer Formation and Interconversions in Cyclohexane-1,2-diacetal Derivatization of a Glucuronic Acid Thioglycoside. PMC. Retrieved from [Link]

  • (2025). Exploring the Role of 3,5-Dimethylpiperidine in Modern Organic Synthesis. Medium. Retrieved from [Link]

  • (n.d.). Improved Process For The Synthesis Of Amorolfine And Its Hydrochloride Salt.
  • Royal Society of Chemistry. (n.d.). Selective N-alkylation of amines using nitriles under hydrogenation conditions: facile synthesis of secondary and tertiary amines. Retrieved from [Link]

  • Reddit. (2025). N-alkylation of an almost non nucleophilic substrate. Retrieved from [Link]

Sources

Troubleshooting

Removal of trans-isomer impurity from "Cis-3,5-dimethylmorpholine"

Topic: Removal of trans-isomer Impurity from cis-3,5-Dimethylmorpholine Welcome to the technical support center for the purification of cis-3,5-dimethylmorpholine. This guide is designed for researchers, scientists, and...

Author: BenchChem Technical Support Team. Date: January 2026

Topic: Removal of trans-isomer Impurity from cis-3,5-Dimethylmorpholine

Welcome to the technical support center for the purification of cis-3,5-dimethylmorpholine. This guide is designed for researchers, scientists, and professionals in drug development who encounter challenges with isomeric impurities. Here, we provide in-depth troubleshooting advice, detailed separation protocols, and answers to frequently asked questions, grounded in established scientific principles.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to remove the trans-isomer from my cis-3,5-dimethylmorpholine sample?

A1: In pharmaceutical applications, stereoisomers can have vastly different pharmacological and toxicological profiles. The specific geometry of the cis-isomer is often the active pharmacophore. The presence of the trans-isomer can lead to reduced efficacy, unpredictable side effects, and complications in regulatory approval. For instance, in the synthesis of the fungicide Fenpropimorph, the cis-isomer is known to exhibit higher biological activity.[1] Therefore, stringent control over isomeric purity is a fundamental aspect of drug safety and efficacy.

Q2: How is the trans-isomer typically introduced as an impurity?

A2: The trans-isomer is often a byproduct of the synthetic route used to produce the cis form. Many synthetic methods for creating substituted morpholine rings are not perfectly stereoselective, leading to a mixture of diastereomers. For example, syntheses involving cyclization reactions can yield both cis and trans products, with the ratio depending on reaction conditions.[2][3]

Q3: What are the key physical differences between cis- and trans-3,5-dimethylmorpholine that can be exploited for separation?

A3: Diastereomers, such as cis and trans isomers, have different physical properties.[4][5] These differences, though sometimes subtle, are the basis for their separation. Key properties include:

  • Solubility and Crystal Packing: The two isomers will likely have different solubilities in various solvents and will pack differently into a crystal lattice. This allows for separation by fractional crystallization or derivatization into crystalline salts.

  • Polarity: The cis and trans isomers have different dipole moments, which results in different affinities for stationary phases in chromatography. This is the principle behind chromatographic separations.

Propertycis-3,5-dimethylmorpholinetrans-3,5-dimethylmorpholineRelevance to Separation
Molecular Formula C₆H₁₃NO[6]C₆H₁₃NO[7]Identical
Molecular Weight 115.17 g/mol [6]115.17 g/mol [7]Identical
Boiling Point 150.8±15.0°C[6]Varies from cis-isomerKey for Fractional Distillation
Polarity Different from transDifferent from cisKey for Chromatography
Solubility Varies by solventVaries by solventKey for Crystallization

Q4: What analytical methods are recommended to verify the purity of my cis-3,5-dimethylmorpholine?

A4: To accurately determine the ratio of cis to trans isomers, the following methods are highly recommended:

  • Gas Chromatography (GC): An excellent method for separating volatile compounds. With an appropriate column (e.g., a non-polar or slightly polar stationary phase), you can achieve baseline separation of the two isomers.[8]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for distinguishing between cis and trans isomers. The different spatial arrangement of the methyl groups leads to distinct chemical shifts and coupling constants for the protons on the morpholine ring.[9]

  • High-Performance Liquid Chromatography (HPLC): HPLC, particularly with a C18 or other specialized column, can be used to separate the isomers.[8][10]

Isomer Separation and Troubleshooting Guides

Diastereomers can be separated by a variety of standard laboratory techniques.[11] The choice of method depends on the scale of the separation, the required purity, and the available equipment.

Method 1: Fractional Distillation

Principle of Separation: This technique separates liquids based on differences in their boiling points.[12][13] The component with the lower boiling point will vaporize more readily and can be collected as a separate fraction.[12] For diastereomers with small boiling point differences, a fractionating column with a high number of theoretical plates is necessary to achieve good separation.[13]

dot ```dot graph SeparationWorkflow { layout=TB; rankdir=TB; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF", color="#4285F4", fillcolor="#4285F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

Caption: Chromatography Method Selection

Experimental Protocol (Flash Chromatography):

  • Column Packing: Select an appropriate size silica gel column and pack it using a slurry method with your chosen mobile phase.

  • Sample Loading: Dissolve the isomeric mixture in a minimal amount of the mobile phase or a less polar solvent and load it onto the column.

  • Elution: Begin eluting the sample with the mobile phase, applying positive pressure to maintain a steady flow rate.

  • Fraction Collection: Collect fractions in test tubes or vials.

  • TLC Monitoring: Monitor the fractions using Thin Layer Chromatography (TLC) to identify which fractions contain your desired cis-isomer.

  • Combine and Evaporate: Combine the pure fractions and remove the solvent under reduced pressure.

Troubleshooting:

  • Q: The isomers are not separating on the column. What should I change?

    • A: Your mobile phase is likely not optimized. If the compounds are eluting too quickly, decrease the polarity of the mobile phase. If they are sticking to the column, increase the polarity. Experiment with different solvent systems using TLC first to find the optimal conditions.

  • Q: My yield is low after chromatography. Where did my compound go?

    • A: The compound may be irreversibly adsorbed onto the silica gel if it is too polar. You can try deactivating the silica gel with a small amount of triethylamine in your mobile phase. Also, ensure you have thoroughly washed the column to elute all the compound.

Method 3: Derivatization and Crystallization

Principle of Separation: This method involves reacting the isomeric mixture with a chiral resolving agent to form a new pair of diastereomeric salts. These new salts will have significantly different physical properties, particularly solubility, making them easier to separate by fractional crystallization. [1][14]After separation, the original amine can be regenerated. A Chinese patent describes a method for purifying cis-2,6-dimethylmorpholine by forming an acetate salt and crystallizing it. [15]

Experimental Protocol (Salt Formation and Crystallization):

  • Salt Formation: Dissolve the mixture of cis- and trans-3,5-dimethylmorpholine in a suitable solvent (e.g., ethyl acetate). Add a stoichiometric amount of an acid (e.g., acetic acid) dropwise while stirring. [15]

  • Crystallization: Cool the solution slowly to induce crystallization. The salt of one isomer should precipitate out preferentially.

  • Isolation: Collect the crystals by filtration and wash them with a small amount of cold solvent.

  • Purity Check: Analyze the crystals to confirm their isomeric purity. If necessary, recrystallize to improve purity.

  • Regeneration: Dissolve the purified salt in water and add a base (e.g., NaOH) to neutralize the acid and regenerate the free amine. Extract the amine with an organic solvent, dry, and concentrate to obtain the pure cis-3,5-dimethylmorpholine.

Troubleshooting:

  • Q: No crystals are forming, or an oil is precipitating.

    • A: The solvent may not be appropriate. Test a range of solvents with varying polarities. Sometimes a mixture of solvents is required. Ensure the solution is not supersaturated, which can lead to oiling out. Try scratching the inside of the flask to induce crystallization.

  • Q: The purity of my crystals is not high enough.

    • A: A single crystallization may not be sufficient. Perform one or more recrystallizations. Ensure that the cooling process is slow, as rapid cooling can trap impurities in the crystal lattice.

References

  • Comparison of chromatographic techniques for diastereomer separation of a diverse set of drug-like compounds. PubMed.
  • US4874473A - Separation of diastereomers by extractive distillation. Google Patents.
  • Can diastereoisomers be separated by fractional distillation?. Quora.
  • HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. MDPI.
  • The Purification of Diastereomers by SepaFlash C18 Reversed Phase Cartridge. Santai Technologies.
  • AN032_The Purification of Diastereomers by SepaFlash™​ C18 Reversed Phase Cartridge. Santai Technologies.
  • Use of fractional distillation in organic chemistry. Chemistry Stack Exchange.
  • How can we separate diastereomers of larger organic moiety?. ResearchGate.
  • Novel synthesis of cis-3,5-disubstituted morpholine derivatives. PubMed.
  • Fractional distillation. Wikipedia.
  • Purification: Fractional Distillation. University of Rochester Department of Chemistry.
  • Novel Synthesis of cis-3,5-Disubstituted Morpholine Derivatives. Scilit.
  • cis-3,5-dimethylmorpholine. Synblock.
  • 3,5-Dimethyl-morpholine. Sigma-Aldrich.
  • cis-3,5-Dimethylmorpholine hydrochloride. ChemScene.
  • (3S,5R)-3,5-dimethylmorpholine;hydrochloride. Echemi.
  • 3,5-DIMETHYLMORPHOLINE, TRANS-. gsrs.
  • Quantifying Cis- and Trans-Alkenes. ChemistryViews.
  • Physical methods for the determination of cis-trans isomers. Tuition Tube.
  • What methods can you recommend for separating trans and cis isomers of isoquinolinone, given my unsuccessful attempts with various solvent ratios?. ResearchGate.
  • CN110950818B - Method for purifying cis-2, 6-dimethyl morpholine. Google Patents.
  • Advanced Spectroscopy in Chemistry Dynamic resolution of α-substituted dihydrocinnamic aldehydes. AMS Tesi.
  • US3880925A - Separation and purification of cis and trans isomers. Google Patents.

Sources

Optimization

Analytical challenges in quantifying "Cis-3,5-dimethylmorpholine hydrochloride"

Welcome to the technical support center for the analytical quantification of Cis-3,5-dimethylmorpholine hydrochloride. This guide is designed for researchers, analytical scientists, and drug development professionals who...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the analytical quantification of Cis-3,5-dimethylmorpholine hydrochloride. This guide is designed for researchers, analytical scientists, and drug development professionals who encounter challenges in the precise and accurate measurement of this specific molecule. We will explore the inherent difficulties in its analysis and provide robust, field-tested solutions in a direct question-and-answer format, complete with detailed troubleshooting guides and validated experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical challenges associated with quantifying Cis-3,5-dimethylmorpholine hydrochloride?

A1: The quantification of Cis-3,5-dimethylmorpholine hydrochloride presents a multi-faceted challenge rooted in its physicochemical properties. As a secondary amine, it lacks a strong chromophore, making detection by standard UV-Vis spectrophotometry insensitive.[1][2] Its polar and basic nature can lead to poor retention and significant peak tailing on traditional reversed-phase HPLC columns due to interactions with residual silanol groups on the silica support.[3][4][5][6] Furthermore, ensuring the specific quantification of the cis isomer against the trans isomer requires high-resolution separation techniques.[7] Finally, its potential volatility can complicate sample preparation and handling, leading to analyte loss.

Q2: My HPLC-UV analysis shows a very low or non-existent signal for my compound. What is the cause and how can I fix it?

A2: The low UV response is expected because the morpholine ring and its alkyl substituents do not absorb light strongly in the typical UV range (200-400 nm). To overcome this, you must employ a detection strategy that does not rely on inherent UV absorbance. The two most common and effective solutions are:

  • Derivatization: React the secondary amine with a labeling agent that attaches a strongly UV-absorbent or fluorescent molecule. Reagents like 9-fluorenylmethyl chloroformate (FMOC-Cl), dansyl chloride, or phenyl isothiocyanate (PITC) are excellent for this purpose, significantly enhancing detection sensitivity.[2][8][9]

  • Switch Detection Method: Utilize a more universal and sensitive detector. Mass Spectrometry (MS) is the preferred choice as it detects the mass-to-charge ratio of the ionized molecule, eliminating the need for a chromophore.[10][11] An Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) are also viable, albeit typically less sensitive, alternatives.

Q3: I am struggling to separate the cis and trans isomers of 3,5-dimethylmorpholine. What chromatographic strategies should I consider?

A3: Isomer separation is a critical challenge that requires high-efficiency chromatography.[7] The subtle difference in the spatial arrangement of the methyl groups necessitates a highly selective stationary phase.

  • For Gas Chromatography (GC): Chiral GC columns are specifically designed for this purpose and often provide the best resolution for stereoisomers. Even on non-chiral columns, a highly polar stationary phase (e.g., a wax or cyano-based column) can sometimes resolve diastereomers like cis/trans isomers.

  • For High-Performance Liquid Chromatography (HPLC): Chiral HPLC columns are the most direct approach.[12][13] These columns contain a chiral stationary phase that interacts differently with each isomer, leading to different retention times.

  • Method Optimization: If a chiral column is not available, meticulous method development on a high-resolution achiral column is necessary. This involves screening different column chemistries (e.g., C18, Phenyl-Hexyl, PFP) and extensively optimizing mobile phase conditions (solvent strength, pH, temperature) to maximize selectivity. Supercritical Fluid Chromatography (SFC) is another powerful technique known for its excellent performance in chiral separations.[14]

Q4: My analyte recovery is poor and inconsistent during sample preparation. What are the likely causes?

A4: Poor recovery is often linked to the analyte's polarity and potential volatility. If you are using a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) protocol, consider the following:

  • pH Adjustment: Cis-3,5-dimethylmorpholine is a basic compound. To ensure it is in a neutral, less water-soluble state for extraction into an organic solvent, the pH of the aqueous sample should be adjusted to be at least 2 units above its pKa.

  • Solvent Choice (LLE): Use a sufficiently polar solvent like dichloromethane or a mixture containing ethyl acetate to efficiently extract the analyte.[15][16]

  • SPE Sorbent Selection: For SPE, a cation-exchange sorbent is ideal. The sample is loaded under acidic conditions (where the amine is protonated and positively charged), washed, and then eluted with a basic solvent that neutralizes the amine, releasing it from the sorbent.

  • Evaporation Steps: If you are evaporating solvent to concentrate the sample, do so at a low temperature and under a gentle stream of nitrogen to prevent loss of the semi-volatile amine.

Troubleshooting Guides

Guide 1: HPLC - Poor Peak Shape (Tailing Peaks)

Problem: You observe asymmetrical peaks with a pronounced "tail," which compromises integration accuracy and resolution. This is a classic issue when analyzing basic compounds like amines on silica-based columns.[3][6][17]

Root Cause Analysis & Solutions:

Potential Cause Explanation Recommended Solution
Secondary Silanol Interactions Residual silanol groups (Si-OH) on the silica surface of the stationary phase are acidic. At moderate pH, they become ionized (Si-O-) and can strongly interact with the protonated basic amine analyte, causing delayed elution and tailing.[4][5]1. Lower Mobile Phase pH: Adjust the mobile phase pH to 2.5-3.0 using an additive like formic acid or trifluoroacetic acid (TFA). At this low pH, the silanol groups are protonated (neutral) and electrostatic interactions are minimized.[3] 2. Use a Modern, End-Capped Column: Employ a high-purity silica column that has been "end-capped" to block most residual silanols. Columns with polar-embedded phases also offer shielding against these interactions.[6]
Column Overload Injecting too much analyte mass can saturate the stationary phase, leading to peak distortion.[4]Dilute the Sample: Reduce the concentration of your sample and re-inject. If the peak shape improves, overload was the issue.
Mismatched Injection Solvent If the sample is dissolved in a solvent much stronger than the mobile phase (e.g., 100% acetonitrile), it can cause the analyte band to spread on the column head, resulting in a distorted peak.[4]Match Solvents: Dissolve your standard and sample in the initial mobile phase composition or a weaker solvent.
Column Void or Contamination A physical void at the head of the column or a blocked frit can disrupt the flow path, causing peak tailing.[3]Reverse and Flush Column: Disconnect the column, reverse its direction, and flush with a strong solvent. If this doesn't work, replace the column. Using guard columns can prevent contamination.[3]
Guide 2: LC-MS - Low Sensitivity & Signal Instability

Problem: The analyte signal is weak, inconsistent, or disappears entirely, a phenomenon often attributed to ion suppression.

Root Cause Analysis & Solutions:

Potential Cause Explanation Recommended Solution
Ion Suppression Co-eluting matrix components (salts, excipients) compete with the analyte for ionization in the MS source, reducing the analyte's signal intensity.[18][19][20] This is a major concern for polar amines which often elute early with other polar interferences.[11]1. Improve Chromatographic Separation: Optimize the gradient to better separate the analyte from the "void volume" where most matrix components elute.[20] 2. Enhance Sample Cleanup: Use a more rigorous sample preparation method like Solid-Phase Extraction (SPE) to remove interfering matrix components before injection.[20][21] 3. Dilute the Sample: Diluting the sample reduces the concentration of both the analyte and the interfering matrix, which can lessen the suppression effect.
Poor Ionization Efficiency The mobile phase composition directly impacts the efficiency of analyte ionization in the electrospray source (ESI).1. Optimize Mobile Phase pH: For positive ion mode ESI, ensure the mobile phase is acidic (e.g., with 0.1% formic acid). This promotes the formation of the protonated [M+H]+ ion, which is readily detected.[22][23] 2. Tune MS Source Parameters: Optimize source parameters like capillary voltage, gas flow, and temperature specifically for your analyte by infusing a standard solution directly into the mass spectrometer.[23]
Analyte Adsorption Active sites within the LC system (e.g., stainless steel tubing) can adsorb basic analytes, leading to signal loss.Use a Bio-inert LC System: If possible, use an LC system with PEEK or other inert tubing to minimize adsorptive losses.

Experimental Protocols & Workflows

Protocol 1: Isomer-Specific Quantification by GC-MS

This method is ideal for resolving the cis and trans isomers and providing sensitive quantification. Derivatization is often not necessary for GC-MS if sensitivity is adequate.

1. Sample Preparation (Liquid-Liquid Extraction): a. To 1 mL of aqueous sample, add 50 µL of internal standard solution (e.g., d4-morpholine). b. Adjust sample pH to >10 with 1M NaOH. c. Add 2 mL of dichloromethane, vortex for 1 minute, and centrifuge to separate layers.[15] d. Carefully transfer the organic (bottom) layer to a clean vial. e. Repeat the extraction and combine the organic layers. f. Evaporate the solvent to ~100 µL under a gentle stream of nitrogen. Transfer to a GC vial with an insert.

2. GC-MS Parameters:

  • GC System: Agilent 7890A or equivalent.[15]

  • Column: Chiral column (e.g., Cyclodex-B) or a polar achiral column like a DB-WAX (30 m x 0.25 mm, 0.25 µm).

  • Inlet Temperature: 250 °C.[15]

  • Injection Volume: 1 µL, Splitless mode.

  • Oven Program: Start at 60 °C, hold for 1 min, ramp at 10 °C/min to 220 °C, hold for 5 min.

  • MS System: Agilent 5975C MSD or equivalent.[15]

  • Ionization Mode: Electron Ionization (EI), 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for the analyte and internal standard.

Workflow Diagram: Analytical Method Selection

This diagram outlines the decision-making process for choosing the appropriate analytical technique.

MethodSelection Method Selection for Cis-3,5-dimethylmorpholine HCl start Analytical Goal: Quantify Cis-3,5-dimethylmorpholine HCl isomer_check Is Isomer Separation (cis vs. trans) Required? start->isomer_check gc_path GC-MS with Chiral Column isomer_check->gc_path Yes detection_check Is UV Detector the Only Option? isomer_check->detection_check No hplc_path LC-MS/MS detection_check->hplc_path No (MS available) derivatize Derivatization Required (e.g., with FMOC-Cl) detection_check->derivatize Yes hplc_uv HPLC-UV Analysis derivatize->hplc_uv

Caption: Decision workflow for selecting an analytical method.

Troubleshooting Diagram: HPLC Peak Tailing

This flowchart provides a systematic approach to diagnosing and solving peak tailing issues in HPLC.

PeakTailingTroubleshooting Troubleshooting HPLC Peak Tailing start Peak Tailing Observed check_neutral Inject a Neutral Compound (e.g., Toluene). Does it tail? start->check_neutral physical_problem Physical Problem Suspected (Void, Dead Volume) check_neutral->physical_problem Yes chemical_problem Chemical Problem Suspected (Secondary Interactions) check_neutral->chemical_problem No fix_physical 1. Check fittings & tubing 2. Reverse/flush column 3. Replace column physical_problem->fix_physical fix_chemical 1. Lower mobile phase pH to <3 2. Use end-capped column 3. Add ion-pairing agent chemical_problem->fix_chemical

Caption: Decision tree for troubleshooting HPLC peak tailing.

References

  • A Researcher's Guide to Cross-Validation of Analytical Methods for Isomer Quantification. Benchchem.
  • Application Note and Protocol: GC-MS Method for the Detection of Morpholine Derivatives. Benchchem.
  • Application Notes and Protocols for the Quantification of Morpholine Derivatives. Benchchem.
  • Chapter 13: Derivatization Strategies for the Determination of Biogenic Amines with Chromatographic Techniques. Books.
  • Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry. PMC - NIH.
  • Derivatization. Chemistry LibreTexts.
  • Automatic Precolumn Derivatization for the HPLC Determination of Aliphatic Amines in Air. Thermo Fisher Scientific.
  • Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry. ResearchGate.
  • Effect of pH on LC-MS Analysis of Amines. Waters.
  • Peak Tailing in HPLC. Element Lab Solutions.
  • 10 Tips for Electrospray Ionisation LC-MS. Element Lab Solutions.
  • Derivatization reactions of primary and secondary aliphatic amines using OPA and FMOC.
  • Troubleshooting ion suppression in LC–MS analysis. YouTube.
  • The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages. NIH.
  • Development of a LC-MS/MS method for the analysis of volate primary and secondary amines as NIT (naphtylisothiocyanate) derivatives | Request PDF. ResearchGate.
  • Quantification of Morpholine in Peel and Pulp of Apples and Oranges by Gas Chromatography−Mass Spectrometry. MDPI.
  • Common Causes Of Peak Tailing in Chromatography. alwsci.
  • Technical Support Center: Overcoming Ion Suppression in LC-MS/MS Analysis. Benchchem.
  • The Development of an Ultra-Performance Liquid Chromatography–Tandem Mass Spectrometry Method for Biogenic Amines in Fish Samples. MDPI.
  • Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International.
  • Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research.
  • How to Reduce Peak Tailing in HPLC?. Phenomenex.
  • HPLC Peak Tailing. Axion Labs.
  • What Causes Peak Tailing in HPLC?. Chrom Tech, Inc.
  • Cross-Validation of Analytical Methods for Moschamine Isomer Quantification: A Comparative Guide. Benchchem.
  • Chiral Chromatography: Separating Twins | Stereochemistry. Blogs@NTU.
  • What are the various ways of Chiral Separation by using HPLC?. YouTube.

Sources

Troubleshooting

Technical Support Center: Cis-3,5-dimethylmorpholine Hydrochloride Stability and Degradation

Welcome to the technical support center for Cis-3,5-dimethylmorpholine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights into the potential...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for Cis-3,5-dimethylmorpholine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights into the potential degradation pathways of this molecule. By understanding its stability profile, you can design more robust experiments, develop stability-indicating analytical methods, and anticipate challenges in formulation and storage.

While specific degradation studies on Cis-3,5-dimethylmorpholine hydrochloride are not extensively published, this guide synthesizes information from studies on the parent morpholine structure and applies established principles of pharmaceutical forced degradation testing to provide a predictive and practical framework.[1][2]

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways I should anticipate for Cis-3,5-dimethylmorpholine hydrochloride?

Based on the chemistry of the morpholine ring and standard pharmaceutical stress testing guidelines, the primary degradation pathways are expected to be hydrolysis (acidic and basic), oxidation, and photolysis.[1][3] The morpholine ring contains an ether linkage and a secondary amine, both of which can be susceptible to degradation under these conditions. Thermal degradation is also possible but typically requires more extreme conditions.[4][5]

Q2: How might the cis-dimethyl substitution affect the stability compared to unsubstituted morpholine?

The two methyl groups at the C-3 and C-5 positions can influence the molecule's reactivity. They may offer some steric hindrance, potentially slowing down reactions that require external attack on the ring. Conversely, the electron-donating nature of methyl groups could influence the reactivity of the adjacent nitrogen and oxygen atoms. However, the fundamental degradation mechanisms—such as ether hydrolysis or amine oxidation—are expected to remain the same as for other morpholine derivatives.

Q3: What are the recommended analytical techniques for monitoring the degradation of Cis-3,5-dimethylmorpholine hydrochloride?

A stability-indicating High-Performance Liquid Chromatography (HPLC) method, typically with UV and/or mass spectrometric (MS) detection, is the gold standard.[3][6] LC-MS is particularly powerful for identifying the molecular weights of unknown degradation products.[7] Gas Chromatography-Mass Spectrometry (GC-MS) can also be employed, especially for volatile degradants.[5] For detailed structural elucidation of isolated degradants, Nuclear Magnetic Resonance (NMR) spectroscopy is indispensable.[7][8]

Q4: I am observing unexpected peaks in my chromatogram during a stability study. What could be their origin?

Unexpected peaks can arise from several sources:

  • Degradation Products: These are formed from the breakdown of Cis-3,5-dimethylmorpholine hydrochloride under stress conditions.

  • Synthesis Impurities: These may have been present in the initial starting material and become more apparent as the parent peak decreases.

  • Interaction Products: The active compound may react with excipients or buffer components in the formulation.

  • Secondary Degradants: An initial degradation product might itself be unstable and break down further into other species.[2]

A systematic forced degradation study is the best approach to identify which peaks are true degradants.[1]

Troubleshooting Guide: Investigating Degradation Pathways

This section provides in-depth guidance on specific issues you may encounter during your experiments.

Issue 1: Rapid Compound Loss Under Acidic or Basic Conditions
  • Question: My compound is degrading rapidly in my formulation buffer (pH 4.5 or pH 8.0). What is the likely mechanism, and how can I confirm it?

    Expert Analysis: The morpholine structure contains an ether bond (C-O-C) which is susceptible to acid-catalyzed or, to a lesser extent, base-catalyzed hydrolysis. This typically involves the cleavage of the morpholine ring. The secondary amine can also be protonated or deprotonated, influencing the molecule's overall stability at different pH values.

    Troubleshooting & Investigation Protocol:

    • Perform a Forced Hydrolysis Study: Expose a solution of the compound to a range of pH conditions (e.g., 0.1 M HCl, pH 2 buffer, pH 7 buffer, pH 9 buffer, 0.1 M NaOH).

    • Monitor Kinetically: Analyze samples at multiple time points (e.g., 0, 2, 4, 8, 24 hours) using a validated HPLC method.

    • Identify Degradants: Use LC-MS to determine the molecular weights of the major degradation products. A common outcome of ether hydrolysis is ring opening, which would result in a product with a molecular weight corresponding to the addition of one molecule of water.

    • Confirm the Pathway: The observation of a specific ring-opened product that increases as the parent compound decreases would confirm the hydrolytic degradation pathway.

    G

    Caption: Potential hydrolytic pathway of the morpholine ring.

Issue 2: Appearance of New Impurities After Exposure to Air or Peroxide
  • Question: My stability samples, particularly those in solution, are showing several new, more polar peaks on my reverse-phase HPLC method. Could this be oxidation?

    Expert Analysis: Yes, this is a classic sign of oxidative degradation. The morpholine ring has two primary sites susceptible to oxidation: the secondary amine (N-H) and the carbons adjacent to the ether oxygen (C-H). Oxidation of the nitrogen can lead to the formation of an N-oxide, while oxidation of the carbon atoms can result in hydroxylated derivatives or even ring cleavage.[9][10] Studies on the biodegradation of morpholine by Mycobacterium species have shown that enzymatic oxidation involves a cytochrome P-450, leading to ring cleavage.[8]

    Troubleshooting & Investigation Protocol:

    • Perform a Forced Oxidation Study: Expose the compound to a solution of hydrogen peroxide (e.g., 3% H₂O₂) at room temperature.

    • Analyze and Compare: Run HPLC-MS on the stressed sample and compare the resulting chromatogram to your stability sample. The presence of common peaks strongly suggests oxidation is the degradation pathway.

    • Characterize Products: The molecular weights from MS can indicate the type of oxidation. An increase of 16 amu suggests the formation of an N-oxide or a hydroxylated product.

    • Consider Antioxidants: If oxidative degradation is confirmed to be an issue for the final product, the inclusion of antioxidants in the formulation may be a viable solution.

    G

    Caption: Potential oxidative degradation pathways.

Experimental Protocol: Forced Degradation Study

A forced degradation study is essential for understanding the intrinsic stability of a molecule and for developing a stability-indicating analytical method.[2][11]

Objective: To generate potential degradation products of Cis-3,5-dimethylmorpholine hydrochloride under various stress conditions.

Materials:

  • Cis-3,5-dimethylmorpholine hydrochloride

  • HPLC grade water, acetonitrile, and methanol

  • Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

  • Calibrated HPLC-UV/MS system

  • Photostability chamber (ICH Q1B compliant)

  • Calibrated oven and pH meter

Procedure:

  • Stock Solution Preparation: Prepare a stock solution of the compound at a known concentration (e.g., 1 mg/mL) in an appropriate solvent (e.g., water or methanol).

  • Stress Conditions (Perform in parallel):

    • Acid Hydrolysis: Mix stock solution with 0.1 M HCl. Incubate at 60°C for 2-8 hours.

    • Base Hydrolysis: Mix stock solution with 0.1 M NaOH. Incubate at 60°C for 2-8 hours.

    • Oxidation: Mix stock solution with 3% H₂O₂. Keep at room temperature for 24 hours.

    • Thermal Degradation: Store the solid compound and the stock solution in an oven at 80°C for 48 hours.

    • Photolytic Degradation: Expose the solid compound and stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[6] A dark control should be run concurrently.

  • Sample Preparation for Analysis:

    • Before injection, neutralize the acid and base samples with an equimolar amount of base/acid.

    • Dilute all stressed samples, including the unstressed control, to a suitable concentration for HPLC analysis (e.g., 100 µg/mL).

  • Analysis:

    • Analyze all samples by a suitable reverse-phase HPLC method with both UV and MS detection.

    • Evaluate the chromatograms for new peaks, peak purity of the parent compound, and mass balance.

Workflow Diagram:

G

Caption: General workflow for a forced degradation study.

Data Summary: Expected Degradation Behavior

The following table summarizes the anticipated degradation pathways based on the chemistry of the morpholine ring.

Stress ConditionTypical Reagents/ParametersLikely MechanismPotential Degradation Products
Acid Hydrolysis 0.1 M - 1 M HCl, elevated temp.Acid-catalyzed ether cleavageRing-opened amino ether alcohols
Base Hydrolysis 0.1 M - 1 M NaOH, elevated temp.Base-catalyzed ether cleavageRing-opened amino ether alcohols (typically slower than acid)
Oxidation 3-30% H₂O₂, ambient temp.N-oxidation, C-H oxidationN-oxides, hydroxylated morpholines, ring-cleaved products
Photolysis ICH Q1B light exposureFree radical mechanismsHydroxylated derivatives, oxo-derivatives, ring cleavage[10]
Thermal >80°C (solid state or solution)Various (elimination, cleavage)Generally stable; high temps (>150°C) may cause fragmentation[4][5]

References

  • Poupin, P., et al. (1998). Degradation of Morpholine by an Environmental Mycobacterium Strain Involves a Cytochrome P-450. Applied and Environmental Microbiology, 64(4), 1149–1156. Available at: [Link]

  • Ogidi, M. O., et al. (2017). Thermal Degradation of Morpholine in CO2 Post-combustion Capture. Energy Procedia, 114, 1033–1037. Available at: [Link]

  • Ali, M. (2018). Thermal Degradation of Morpholine for CO2 Capture. AIChE Annual Meeting Proceedings. Available at: [Link]

  • Ogidi, M. O., et al. (2017). Thermal Degradation of Morpholine in CO2 Post-combustion Capture. ResearchGate. Available at: [Link]

  • Ali, M., et al. (2019). Thermal degradation kinetics of morpholine for carbon dioxide capture. ResearchGate. Available at: [Link]

  • Freeman, S. A., et al. (2010). Thermal Degradation of Aqueous Piperazine for CO2 Capture. 1. Effect of Process Conditions and Comparison of Thermal Stability of CO2 Capture Amines. Industrial & Engineering Chemistry Research, 49(17), 7983–7989. Available at: [Link]

  • Knapp, J. S., & Brown, H. B. (1982). The microbial degradation of morpholine. ResearchGate. Available at: [Link]

  • Kumar, R., et al. (2022). Unraveling the Novel Bacterial Assisted Biodegradation Pathway of Morpholine. HSOA Journal of Interdisciplinary Clinical Research. Available at: [Link]

  • García-Capellán, A., et al. (2004). Major Degradation Product Identified in Several Pharmaceutical Formulations against the Common Cold. Analytical Chemistry, 76(13), 3647–3654. Available at: [Link]

  • Google Patents. (2021). A kind of method for oxidative ring-opening of morpholine derivative and product thereof. CN113072460B.
  • Doherty, S., et al. (1995). Kinetics and products of the photocatalytic degradation of morpholine (tetrahydro-2H-1,4-oxazine) in TiO2 aqueous suspensions. Journal of the Chemical Society, Faraday Transactions, 91(11), 1853-1859. Available at: [Link]

  • Kumar, R., et al. (2022). Unraveling the Novel Bacterial Assisted Biodegradation Pathway of Morpholine. HSOA Journal of Interdisciplinary Clinical Research. Available at: [Link]

  • S. S. Kumar, et al. (2016). Forced Degradation Studies. MOJ Bioequivalence & Bioavailability, 2(5). Available at: [Link]

  • Doherty, S., et al. (1995). Kinetics and Products of the Photocatalytic Degradation of Morpholine (Tetrahydro-2 HD1 ,4=oxazine) in TiO, Aqueous Suspensions. RSC Publishing. Available at: [Link]

  • Kolupaeva, E. A., & Vlasov, G. P. (2013). Morpholines. Synthesis and Biological Activity. ResearchGate. Available at: [Link]

  • Klick, S., et al. (2005). Forced Degradation Studies for Biopharmaceuticals. BioPharm International, 18(4). Available at: [Link]

  • Gandla, K., et al. (2021). A Validated Stability-Indicating RP-HPLC Method for Estimation of Glycopyrrolate in Bulk and Pharmaceutical Dosage Forms. Analytical and Bioanalytical Chemistry Research, 8(3), 405-415. Available at: [Link]

  • Singh, R., & Rehman, Z. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 3(3), 159-168. Available at: [Link]

  • Coriolis Pharma. (n.d.). Forced Degradation Studies. Retrieved from: [Link]

  • MDPI. (2021). Novel Morpholine-Bearing Quinoline Derivatives as Potential Cholinesterase Inhibitors. Molecules, 26(11), 3298. Available at: [Link]

  • Sharma, M., & Kothiyal, P. (2015). Significance of Stability Studies on Degradation Product. Research Journal of Pharmacy and Technology, 8(1), 93-100. Available at: [Link]

  • Anusha, S., et al. (2017). A Review on Development of Forced Degradation and Stability Indicating Studies for Drug Substance and Drug Product. International Journal of Research in Pharmacology & Pharmacotherapeutics, 6(3), 362-370. Available at: [Link]

Sources

Optimization

Technical Support Center: Stereochemical Integrity of Cis-3,5-dimethylmorpholine Hydrochloride

Welcome to the technical support center for researchers, scientists, and drug development professionals working with cis-3,5-dimethylmorpholine hydrochloride. This guide is designed to provide in-depth, field-proven insi...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with cis-3,5-dimethylmorpholine hydrochloride. This guide is designed to provide in-depth, field-proven insights into maintaining the stereochemical integrity of this valuable chiral building block during chemical reactions. We will explore the root causes of racemization and provide actionable troubleshooting strategies to ensure your experimental outcomes are stereochemically pure.

Frequently Asked Questions (FAQs)
Q1: What is cis-3,5-dimethylmorpholine, and why is its stereochemistry so important?

Cis-3,5-dimethylmorpholine is a saturated heterocyclic compound featuring a morpholine ring substituted with two methyl groups at the C3 and C5 positions. In the cis isomer, both methyl groups are on the same face of the ring, typically in a diequatorial position in the preferred chair conformation. This specific spatial arrangement is critical in medicinal chemistry, as the morpholine scaffold is a key component in many FDA-approved drugs.[1][2] The precise three-dimensional structure dictated by the cis configuration is often essential for binding to biological targets like receptors or enzymes. Loss of this stereochemistry through racemization or epimerization to the trans isomer can lead to a partial or complete loss of biological activity.

Q2: I'm observing a loss of diastereomeric purity in my reaction. What is the likely mechanism for this racemization?

The loss of stereochemical integrity at the C3 and C5 positions, which are alpha to the nitrogen atom, typically occurs through a process called epimerization. This involves the removal of a proton from either C3 or C5 by a base, forming a transient, planar enamine or enolate-like intermediate. Reprotonation of this intermediate can then occur from either face, leading to inversion of the stereocenter and formation of the more thermodynamically stable trans isomer.

Recent studies have also highlighted photocatalyzed epimerization pathways.[3][4] These mechanisms can proceed via a reversible hydrogen atom transfer (HAT), often mediated by a thiyl radical, which can abstract a hydrogen atom from the C-H bond alpha to the nitrogen.[3][4] This process also leads to the formation of the more stable diastereomer.

Racemization_Mechanism cluster_0 Epimerization Pathway Cis_Isomer Cis-Isomer (Less Stable) Intermediate Planar Intermediate (Enamine/Radical) Cis_Isomer->Intermediate + Base or Radical Initiator Intermediate->Cis_Isomer Re-protonation or H-atom transfer Trans_Isomer Trans-Isomer (More Stable) Intermediate->Trans_Isomer Re-protonation or H-atom transfer N_Alkylation_Workflow cluster_workflow N-Alkylation Protocol Start 1. Dissolve Cis-3,5-dimethylmorpholine HCl and alkylating agent in aprotic solvent (e.g., DCM). Cool 2. Cool the reaction mixture to 0 °C. Start->Cool Base 3. Add DIPEA (2.2 eq.) dropwise. Cool->Base React 4. Stir at 0 °C to room temperature. Monitor via TLC/LC-MS. Base->React Quench 5. Upon completion, quench with saturated aq. NH4Cl. React->Quench Extract 6. Perform aqueous workup and extraction. Quench->Extract Analyze 7. Analyze stereochemical purity using Chiral HPLC. Extract->Analyze

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of Cis- and Trans-3,5-Dimethylmorpholine Hydrochloride for Researchers and Drug Development Professionals

In the landscape of heterocyclic chemistry and drug discovery, the subtle yet profound impact of stereoisomerism on a molecule's physicochemical properties and biological activity is a cornerstone of modern medicinal che...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of heterocyclic chemistry and drug discovery, the subtle yet profound impact of stereoisomerism on a molecule's physicochemical properties and biological activity is a cornerstone of modern medicinal chemistry. This guide provides an in-depth, objective comparison of the cis- and trans- diastereomers of 3,5-dimethylmorpholine hydrochloride, two compounds that, while structurally similar, are anticipated to exhibit distinct characteristics critical to their application in research and development.

The morpholine scaffold is a privileged structure in medicinal chemistry, known for conferring favorable properties such as aqueous solubility and metabolic stability.[1][2] The addition of two methyl groups at the 3 and 5 positions introduces two stereocenters, giving rise to the cis and trans diastereomers. Understanding the differences between these isomers is paramount for researchers aiming to leverage their unique properties in the design of novel therapeutics and chemical probes. While direct comparative studies on these specific isomers are not abundant in publicly accessible literature, this guide synthesizes available data, draws parallels from structurally related compounds, and provides detailed experimental protocols to empower researchers in their own investigations.

Stereochemistry: The Foundation of Divergent Properties

The fundamental difference between cis- and trans-3,5-dimethylmorpholine lies in the spatial orientation of the two methyl groups relative to the morpholine ring. In the cis-isomer, both methyl groups reside on the same face of the ring, while in the trans-isomer, they are on opposite faces. This seemingly minor variation has significant implications for the molecule's overall shape, polarity, and ability to interact with biological targets.

Caption: Chair conformations of cis- and trans-3,5-dimethylmorpholine.

Physicochemical Properties: A Comparative Overview

While comprehensive, directly comparative experimental data is scarce, we can compile available information and infer likely differences based on fundamental chemical principles.

PropertyCis-3,5-dimethylmorpholine HClTrans-3,5-dimethylmorpholine HClRationale for Expected Differences
Melting Point Data not availableData not availableThe trans isomer, often being more symmetrical, may pack more efficiently into a crystal lattice, potentially leading to a higher melting point.
Solubility Data not availableData not availableThe cis isomer, with both methyl groups on one side, may have a slightly higher dipole moment and could exhibit greater solubility in polar solvents compared to the more symmetric trans isomer.
Spectroscopic Data Distinctive NMR and IR spectraDistinctive NMR and IR spectraThe different spatial arrangement of the methyl groups will lead to unique chemical shifts and coupling constants in ¹H and ¹³C NMR spectra, as well as different vibrational modes in IR spectroscopy.

Synthesis and Separation: Pathways to Isomeric Purity

The synthesis of 3,5-dimethylmorpholine isomers can be approached through various strategies, with stereoselectivity being a key challenge.

Synthetic Approaches

A common route involves the cyclization of an appropriate amino alcohol precursor. Stereocontrol can be achieved by starting with enantiomerically pure precursors or by employing stereoselective reactions.

One reported approach for the diastereoselective synthesis of cis-3,5-disubstituted morpholines involves an electrophile-induced ring closure of a 2-(allyloxymethyl)aziridine.[3][4] While this method was demonstrated for bromomethyl substituents, a similar strategy could potentially be adapted for the synthesis of the dimethyl analogue.

An enantioselective synthesis of trans-3,5-disubstituted morpholines has been achieved through the coupling of a serinol derivative with a glycerol triflate equivalent, followed by cyclization.[5] This method provides access to optically pure trans isomers.

Synthesis_Workflow cluster_cis Cis-Isomer Synthesis cluster_trans Trans-Isomer Synthesis start_cis 2-(allyloxymethyl)aziridine step1_cis Electrophile-induced ring closure start_cis->step1_cis product_cis Cis-3,5-disubstituted morpholine step1_cis->product_cis start_trans Serinol derivative + Glycerol triflate step1_trans Coupling start_trans->step1_trans step2_trans Cyclization step1_trans->step2_trans product_trans Trans-3,5-disubstituted morpholine step2_trans->product_trans

Caption: General synthetic strategies for cis and trans isomers.

Experimental Protocol: Conceptual Synthesis of Cis-3,5-Dimethylmorpholine

The following is a conceptual protocol based on the principles of electrophile-induced cyclization.[3][4] Note: This is a generalized procedure and requires optimization.

  • Precursor Synthesis: Synthesize the appropriate N-protected 2-(allyloxymethyl)aziridine precursor.

  • Cyclization: Dissolve the aziridine precursor in a suitable solvent such as dichloromethane.

  • Electrophile Addition: Slowly add a solution of an appropriate electrophile (e.g., a methylating agent in the presence of a Lewis acid) at a controlled temperature (e.g., -78 °C).

  • Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Quenching and Work-up: Quench the reaction with a suitable reagent (e.g., saturated aqueous sodium bicarbonate). Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography to isolate the cis-3,5-dimethylmorpholine.

  • Salt Formation: Dissolve the purified free base in a suitable solvent (e.g., diethyl ether) and add a solution of hydrochloric acid in the same or a compatible solvent to precipitate the hydrochloride salt.

Separation of Diastereomers

If a non-stereoselective synthesis is employed, the resulting mixture of cis and trans isomers must be separated. Common techniques for diastereomer separation include:

  • Fractional Crystallization: This method relies on differences in the solubility of the diastereomeric salts.

  • Column Chromatography: Silica gel or other stationary phases can be used to separate diastereomers based on their differing polarities.

  • Extractive Distillation: In some cases, the addition of an auxiliary agent can alter the partial pressures of the diastereomers, facilitating their separation by distillation.[6]

Biological Activity: The Impact of Stereochemistry

The differential spatial arrangement of the methyl groups in the cis and trans isomers will result in distinct three-dimensional shapes. This can lead to significant differences in how each isomer binds to a biological target, such as a receptor or enzyme active site. One isomer may exhibit higher affinity and/or efficacy than the other, or they may even interact with different targets altogether. Morpholine derivatives have been investigated for a wide array of biological activities, including anticancer, anti-inflammatory, and antiviral properties.[1]

Conclusion

The choice between cis- and trans-3,5-dimethylmorpholine hydrochloride is a critical decision in any research or drug development program. While a comprehensive, direct comparison of their experimental properties is not yet available in the scientific literature, this guide has synthesized the existing knowledge and provided a framework for understanding their likely differences. The distinct stereochemistry of the cis and trans isomers is expected to manifest in divergent physicochemical properties and biological activities. Researchers are encouraged to utilize the provided conceptual protocols as a starting point for their own investigations into the unique characteristics of these promising building blocks. As with any chiral compound, the careful and unambiguous characterization of the specific isomer being used is essential for reproducible and meaningful scientific results.

References

  • De Kimpe, N., et al. (2006). Novel synthesis of cis-3,5-disubstituted morpholine derivatives. The Journal of Organic Chemistry, 71(12), 4678-81. [Link]

  • Chandrasekhar, S., et al. (2002). Facile Route to 3,5-Disubstituted Morpholines: Enantioselective Synthesis of O-Protected trans-3,5-Bis(hydroxymethyl)morpholines. Organic Letters, 4(23), 4033-4035. [Link]

  • Wiley-VCH. (2008). Supporting Information. Retrieved from [Link]

  • Scilit. (n.d.). Novel Synthesis of cis-3,5-Disubstituted Morpholine Derivatives. Retrieved from [Link]

  • Wikipedia. (2025, December 26). PDM-35. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

  • Cacace, F., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience, 12(15), 2725-2747. [Link]

  • Google Patents. (n.d.). US4874473A - Separation of diastereomers by extractive distillation.
  • ResearchGate. (n.d.). Biological activities of morpholine derivatives and molecular targets involved. Retrieved from [Link]

  • Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 700 MHz, D2O, predicted) (HMDB0031581). Retrieved from [Link]

  • SpectraBase. (n.d.). all-cis-2,3,5,6-Tetramethyl-morpholine - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

  • Gavin Publishers. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Retrieved from [Link]

  • ResearchGate. (2016). Synthesis, Characterization and Study the Biological Activity of New Morpholine Derivative. Retrieved from [Link]

  • Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 600 MHz, H2O, experimental) (HMDB0001565). Retrieved from [Link]

  • Semantic Scholar. (n.d.). Stereoselective synthesis of C-substituted morpholine derivatives using reductive etherification reaction. Retrieved from [Link]

  • Global Substance Registration System. (n.d.). 3,5-DIMETHYLMORPHOLINE, TRANS-. Retrieved from [Link]

  • HETEROCYCLES. (2006). SYNTHESIS OF SOME NEW DERIVATIVES OF 1,3,5-TRIAZINE. Retrieved from [Link]

  • The Royal Society of Chemistry. (2016). Electronic Supplementary Information Solvent-promoted Catalyst-free N-Formylation of Amines Using Carbon Dioxide under Ambient. Retrieved from [Link]

  • Journal of Chemical Reviews. (2022). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Retrieved from [Link]

  • National Center for Biotechnology Information. (2024). Expanding Complex Morpholines Using Systematic Chemical Diversity. Retrieved from [Link]

  • Google Patents. (n.d.). CN1608041A - Separation of diastereomers.
  • ACS Publications. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. Retrieved from [Link]

  • PubMed. (2004). Separation and analysis of diastereomers and enantiomers of cypermethrin and cyfluthrin by gas chromatography. Retrieved from [Link]

  • Google Patents. (n.d.). CN100390111C - Separation of diastereoisomers.
  • PubMed. (n.d.). Synthesis of 2,4,6-tri-substituted-1,3,5-triazines. Retrieved from [Link]

Sources

Comparative

A Senior Application Scientist's Guide to the Comparative Biological Activity of Cis- and Trans-Dimethylmorpholine Isomers

In the intricate world of molecular science, a subtle shift in spatial arrangement can cascade into vastly different biological outcomes. This principle is powerfully illustrated by the stereoisomers of 2,6-dimethylmorph...

Author: BenchChem Technical Support Team. Date: January 2026

In the intricate world of molecular science, a subtle shift in spatial arrangement can cascade into vastly different biological outcomes. This principle is powerfully illustrated by the stereoisomers of 2,6-dimethylmorpholine. For researchers in drug development and agrochemical synthesis, understanding the distinct activities of the cis- and trans- isomers is not merely an academic exercise; it is a critical factor in designing potent, selective, and safe chemical agents. This guide provides an in-depth comparison of these isomers, grounded in experimental evidence and practical insights.

The Centrality of Stereochemistry: An Introduction

The morpholine heterocycle is a privileged scaffold in medicinal chemistry, valued for its favorable physicochemical properties and synthetic versatility.[1] When substituted at the 2 and 6 positions with methyl groups, two diastereomers are formed: cis-2,6-dimethylmorpholine, where the methyl groups are on the same face of the ring, and trans-2,6-dimethylmorpholine, where they are on opposite faces.

This stereochemical difference dictates the molecule's three-dimensional shape, which in turn governs its interaction with chiral biological targets like enzymes and receptors. As we will explore, this structural nuance leads to profound differences in fungicidal efficacy and metabolic fate, including toxicological profiles.

Synthesis: A Tale of Two Isomers

The biological importance of a specific isomer necessitates synthetic routes that can selectively produce it. For many applications, particularly in the agrochemical sector, the cis-isomer of 2,6-dimethylmorpholine is preferred due to its heightened biological activity.[2]

Processes have been developed to synthesize 2,6-dimethylmorpholine with a high proportion of the desired cis-isomer. One common method involves the acid-catalyzed cyclization of diisopropanolamine. By carefully controlling reaction conditions, such as temperature and the ratio of sulfuric acid, the formation of the cis-isomer can be maximized to yields exceeding 80-88%.[2][3] Conversely, methods for the racemic separation of the trans-isomer also exist, often for its own specific applications or as an intermediate.[4]

G cluster_0 Synthetic Pathway start Diisopropanolamine reagent + H₂SO₄ (catalyst) start->reagent reaction Acid-Catalyzed Cyclization reagent->reaction product Mixture of cis- & trans-2,6-dimethylmorpholine reaction->product control Controlled Conditions (Temp, Molar Ratio) product->control cis_product High-purity cis-2,6-dimethylmorpholine control->cis_product

Caption: Controlled synthesis to enrich the cis-isomer of 2,6-dimethylmorpholine.

Comparative Biological Activity: A Dichotomy of Effect

The functional divergence between the cis and trans isomers is most evident in their fungicidal and toxicological profiles.

Fungicidal Efficacy

The most significant application of 2,6-dimethylmorpholine is as a precursor to morpholine fungicides, such as Tridemorph.[5][6][7] Experimental evidence conclusively shows that the fungicidal activity is almost exclusively attributable to the cis-isomer.[2]

Biological Targetcis-2,6-Dimethylmorpholine Derivativetrans-2,6-Dimethylmorpholine DerivativeRationale & References
Powdery Mildew (Erysiphe graminis) High Activity Low to Negligible Activity The action of crop protection agents derived from 2,6-dimethylmorpholine is principally due to the cis-isomer.[2]
Mechanism of Action Potent Enzyme Inhibition Weak Enzyme Inhibition Morpholine fungicides act by inhibiting enzymes in the ergosterol biosynthesis pathway, crucial for fungal cell membrane integrity. The cis configuration provides the optimal stereochemical fit for the enzyme's active site.[8]
Toxicology and Carcinogenicity of Nitroso-Derivatives

While the parent compounds are primarily of interest as intermediates, studies on their N-nitroso derivatives reveal a fascinating and species-dependent difference in carcinogenic potential. This highlights how stereochemistry can influence metabolic activation into toxic metabolites.

Speciescis-N-nitroso-2,6-dimethylmorpholinetrans-N-nitroso-2,6-dimethylmorpholineKey Findings & References
Rats Less Potent CarcinogenMore Potent Carcinogen The trans-isomer was concluded to be a more potent carcinogen in Fischer 344 rats, primarily causing tumors of the upper gastrointestinal tract.[9]
Guinea Pigs Potent Carcinogen Very Low CarcinogenicityThe cis-isomer induced a high incidence of liver, lung, and adrenal cortex tumors, while the trans-isomer was largely inactive.[10]
Metabolism Favors β-oxidationFavors α-oxidationThese differences in carcinogenicity are linked to preferential metabolic pathways. The cis-isomer's conformation may favor β-oxidation, a key pathway in its carcinogenesis in hamsters and guinea pigs, while the trans-isomer appears to be preferentially metabolized by α-oxidation in rats.[11][12]

Experimental Protocol: In Vitro Antifungal Susceptibility Testing

To empirically validate the differential fungicidal activity, a standardized broth microdilution assay can be employed. This protocol is designed to be a self-validating system by including appropriate controls and determining a quantitative endpoint (Minimum Inhibitory Concentration, MIC).

Workflow for MIC Determination

prep 1. Prepare Isomer Stocks (cis & trans in DMSO) plate 2. Serially Dilute Isomers in 96-well plate with growth medium prep->plate inoculate 3. Inoculate with Fungal Spore Suspension (e.g., Aspergillus niger) plate->inoculate incubate 4. Incubate (e.g., 48h at 28°C) inoculate->incubate read 5. Assess Growth (Visually or Spectrophotometrically) incubate->read analyze 6. Determine MIC (Lowest concentration with no visible growth) read->analyze

Sources

Validation

"Cis-3,5-dimethylmorpholine hydrochloride" vs piperazine derivatives in drug design

An In-Depth Comparison for Medicinal Chemists: Cis-3,5-dimethylmorpholine Hydrochloride vs. Piperazine Derivatives in Drug Design In the landscape of modern drug discovery, the selection of appropriate scaffolds is a cri...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Comparison for Medicinal Chemists: Cis-3,5-dimethylmorpholine Hydrochloride vs. Piperazine Derivatives in Drug Design

In the landscape of modern drug discovery, the selection of appropriate scaffolds is a critical determinant of a compound's ultimate success. Among the myriad of heterocyclic structures employed by medicinal chemists, the piperazine ring has long been a cornerstone, prized for its synthetic tractability and its presence in numerous approved drugs. However, the inherent conformational flexibility of the piperazine ring can present challenges in achieving high target selectivity and favorable pharmacokinetic profiles. This has led to the exploration of more conformationally restricted analogs, with cis-3,5-dimethylmorpholine emerging as a compelling alternative. This guide provides a detailed comparison of cis-3,5-dimethylmorpholine hydrochloride and piperazine derivatives, offering insights into their respective strengths and weaknesses in the context of drug design, supported by experimental data and detailed protocols.

Structural and Physicochemical Properties: A Tale of Two Scaffolds

At first glance, cis-3,5-dimethylmorpholine and piperazine share a common six-membered heterocyclic core. However, the introduction of two methyl groups and an oxygen atom in the morpholine ring imparts significant and often advantageous differences in their three-dimensional structure and physicochemical properties.

The piperazine ring, with its two nitrogen atoms, is highly flexible and can adopt multiple chair and boat conformations. This flexibility can be advantageous in allowing the molecule to adapt to the binding pockets of various targets, but it can also lead to off-target effects and a higher entropic penalty upon binding. In contrast, the cis-3,5-dimethylmorpholine scaffold is conformationally locked into a chair conformation by the two methyl groups. This pre-organization of the molecule can lead to a lower entropic cost of binding and, consequently, higher binding affinities for the target receptor.

The presence of the methyl groups also influences the basicity (pKa) and lipophilicity (logP) of the molecule. The electron-donating effect of the methyl groups in cis-3,5-dimethylmorpholine can slightly increase the pKa of the nitrogen atom compared to a simple morpholine, while the overall molecule tends to be more lipophilic than the parent piperazine. These subtle yet significant modifications can have a profound impact on a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile.

Table 1: Comparative Physicochemical Properties

PropertyPiperazineCis-3,5-dimethylmorpholineRationale for Impact in Drug Design
Conformational Flexibility HighLow (Conformationally restricted)Reduced flexibility can decrease the entropic penalty of binding, potentially increasing affinity and selectivity.
Lipophilicity (clogP) Generally lowerGenerally higherIncreased lipophilicity can improve membrane permeability but may also increase metabolic liability and off-target toxicity.
Basicity (pKa) pKa1 ~5.7, pKa2 ~9.7pKa ~8.5The pKa of the nitrogen atom is crucial for solubility, receptor interaction (ionic bonding), and off-target effects (e.g., hERG inhibition).
Hydrogen Bond Acceptors 2 (Nitrogen atoms)2 (Nitrogen and Oxygen atoms)The oxygen atom provides an additional hydrogen bond acceptor site, which can be exploited for specific receptor interactions.
Synthetic Accessibility High, numerous commercial derivativesModerate, requires multi-step synthesisThe ease and cost of synthesis are important considerations in the early stages of drug discovery.

Pharmacological and Pharmacokinetic Profiles: A Comparative Analysis

The true test of a scaffold's utility lies in its impact on the biological activity and pharmacokinetic properties of a drug candidate. Numerous studies have demonstrated that the substitution of a piperazine ring with a cis-3,5-dimethylmorpholine moiety can lead to significant improvements in a compound's profile.

Impact on Target Affinity and Selectivity

The conformational rigidity of the cis-3,5-dimethylmorpholine scaffold can be leveraged to enhance binding affinity and selectivity. By locking the substituents in a specific orientation, it is possible to favor interactions with the desired target while disfavoring binding to off-targets. For instance, in the development of novel antagonists for the human P2X7 receptor, a known inflammatory target, researchers found that replacing a piperazine moiety with cis-3,5-dimethylmorpholine led to a significant increase in potency. This was attributed to the optimal positioning of the substituents for interaction with the receptor's binding pocket.

Influence on Metabolic Stability and Clearance

A common metabolic liability of piperazine-containing compounds is N-dealkylation. The methyl groups in cis-3,5-dimethylmorpholine can sterically hinder the access of metabolic enzymes to the nitrogen atom, thereby reducing the rate of N-dealkylation and improving the metabolic stability of the compound. This can lead to a longer half-life and reduced clearance, potentially allowing for lower and less frequent dosing.

Table 2: Comparative Performance in a Drug Discovery Context (Hypothetical Data Based on Reported Trends)

ParameterPiperazine AnalogCis-3,5-dimethylmorpholine AnalogImplication
Target Affinity (Ki, nM) 15.22.8Increased potency
Selectivity (vs. Off-target, fold) 50250Improved safety profile
In vitro Metabolic Stability (t1/2, min) 2585Longer duration of action
Oral Bioavailability (%) 3065Improved drug exposure

Synthetic Accessibility: A Practical Consideration

While the pharmacological advantages of the cis-3,5-dimethylmorpholine scaffold are compelling, its synthetic accessibility is a crucial factor for its practical application in drug discovery programs. Piperazine and its derivatives are readily available from commercial sources in a wide variety of substitution patterns. In contrast, cis-3,5-dimethylmorpholine hydrochloride typically requires a multi-step synthesis, which can add time and cost to a project.

A common synthetic route to cis-3,5-dimethylmorpholine involves the cyclization of a protected amino alcohol precursor, followed by deprotection and salt formation. While the synthesis is achievable, it is more complex than simply purchasing a desired piperazine derivative.

Experimental Protocols

To aid researchers in the evaluation of compounds containing these scaffolds, we provide the following representative experimental protocols.

Protocol for a Competitive Radioligand Binding Assay

This protocol is designed to determine the binding affinity (Ki) of a test compound for a specific receptor.

Materials:

  • Cell membranes expressing the target receptor

  • Radioligand specific for the target receptor

  • Test compounds (piperazine and cis-3,5-dimethylmorpholine analogs)

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 5 mM MgCl2, 1 mM EDTA)

  • Scintillation vials and scintillation fluid

  • Filter plates and a cell harvester

Procedure:

  • Prepare serial dilutions of the test compounds in the assay buffer.

  • In a 96-well plate, add 50 µL of the assay buffer, 25 µL of the radioligand solution, and 25 µL of the test compound solution.

  • Initiate the binding reaction by adding 100 µL of the cell membrane suspension.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

  • Terminate the reaction by rapid filtration through the filter plates using a cell harvester.

  • Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

  • Allow the filters to dry, then add scintillation fluid to each well.

  • Measure the radioactivity in each well using a scintillation counter.

  • Calculate the Ki value for each test compound using the Cheng-Prusoff equation.

Protocol for an In Vitro Metabolic Stability Assay

This protocol is used to assess the susceptibility of a test compound to metabolism by liver microsomes.

Materials:

  • Liver microsomes (e.g., human, rat)

  • NADPH regenerating system

  • Test compounds (piperazine and cis-3,5-dimethylmorpholine analogs)

  • Phosphate buffer (pH 7.4)

  • Acetonitrile (for quenching the reaction)

  • LC-MS/MS system for analysis

Procedure:

  • Pre-warm the liver microsome suspension and the NADPH regenerating system to 37°C.

  • In a microcentrifuge tube, add the test compound to the pre-warmed phosphate buffer.

  • Initiate the metabolic reaction by adding the liver microsome suspension and the NADPH regenerating system.

  • Incubate the reaction mixture at 37°C.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture and quench the reaction by adding an equal volume of ice-cold acetonitrile.

  • Centrifuge the quenched samples to pellet the precipitated proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the amount of the parent compound remaining.

  • Calculate the in vitro half-life (t1/2) of the test compound.

Visualizing the Concepts

To further illustrate the concepts discussed in this guide, the following diagrams are provided.

cluster_piperazine Piperazine cluster_dimethylmorpholine Cis-3,5-dimethylmorpholine p1 High Conformational Flexibility p4 Potential for Off-Target Effects p1->p4 p2 Lower Lipophilicity p3 High Synthetic Accessibility d1 Conformationally Restricted d3 Improved Metabolic Stability d1->d3 d4 Enhanced Selectivity d1->d4 d2 Higher Lipophilicity

Caption: Key property comparison of the two scaffolds.

start Initial Hit Compound (Piperazine-containing) sar Structure-Activity Relationship (SAR) Studies start->sar synthesis Synthesis of Cis-3,5-dimethylmorpholine Analog sar->synthesis binding_assay In Vitro Binding and Functional Assays synthesis->binding_assay adme_assay In Vitro ADME Profiling binding_assay->adme_assay in_vivo In Vivo Efficacy and PK Studies adme_assay->in_vivo lead_candidate Lead Candidate Selection in_vivo->lead_candidate

Comparative

A Comparative Guide to the Synthetic Routes of Cis-3,5-dimethylmorpholine hydrochloride

This guide provides an in-depth comparison of plausible synthetic routes for obtaining cis-3,5-dimethylmorpholine hydrochloride, a valuable chiral building block in pharmaceutical and materials science. While a definitiv...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth comparison of plausible synthetic routes for obtaining cis-3,5-dimethylmorpholine hydrochloride, a valuable chiral building block in pharmaceutical and materials science. While a definitive, publicly available, step-by-step protocol for this specific molecule is not readily found in the literature, this document outlines two robust and scientifically sound synthetic strategies. The information presented herein is a synthesis of established chemical principles and analogous procedures for similar morpholine derivatives, designed to provide researchers with a strong foundation for the practical synthesis of this compound.

Introduction

cis-3,5-Dimethylmorpholine hydrochloride is a disubstituted morpholine derivative with a defined stereochemistry. The cis configuration of the two methyl groups imparts specific conformational properties to the molecule, making it a desirable component in the synthesis of complex molecular architectures, including active pharmaceutical ingredients. The hydrochloride salt form enhances the compound's stability and handling characteristics. This guide will explore two primary synthetic strategies: a reductive amination approach and a diepoxide ring-opening/cyclization strategy.

Route 1: Diastereoselective Reductive Amination and Cyclization

This approach is a classical and highly convergent method for the synthesis of substituted morpholines. It involves the reductive amination of a keto-alcohol with an amino alcohol, followed by an acid-catalyzed cyclization. The stereoselectivity of the reduction step is crucial for establishing the desired cis relationship between the methyl groups.

Scientific Rationale

The choice of a diastereoselective reducing agent is paramount in this route. A bulky hydride source, such as sodium triacetoxyborohydride (STAB), is often employed to favor the approach of the hydride from the less sterically hindered face of the iminium intermediate, leading to the desired stereoisomer. The subsequent acid-catalyzed cyclization is a standard method for forming the morpholine ring.

Experimental Protocol

Step 1: Reductive Amination

  • To a solution of (±)-alaninol (1.0 eq) in dichloromethane (DCM, 0.5 M) is added hydroxyacetone (1.1 eq).

  • The mixture is stirred at room temperature for 1 hour to facilitate imine formation.

  • Sodium triacetoxyborohydride (STAB) (1.5 eq) is added portion-wise over 30 minutes, maintaining the temperature below 30 °C.

  • The reaction is stirred at room temperature for 12-16 hours, monitoring by TLC or LC-MS for the disappearance of the starting materials.

  • Upon completion, the reaction is quenched by the slow addition of saturated aqueous sodium bicarbonate solution.

  • The layers are separated, and the aqueous layer is extracted with DCM (3 x volumes).

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude amino-diol intermediate.

Step 2: Cyclization and Hydrochloride Salt Formation

  • The crude amino-diol is dissolved in a minimal amount of a suitable solvent, such as diethyl ether or ethyl acetate.

  • A solution of hydrogen chloride in the same solvent (e.g., 2 M HCl in diethyl ether) is added dropwise with stirring until the precipitation of the hydrochloride salt is complete.

  • The resulting solid is collected by filtration, washed with cold solvent, and dried under vacuum to afford cis-3,5-dimethylmorpholine hydrochloride. The diastereomeric ratio can be determined by NMR analysis of the crude product before salt formation.

Visualization of the Workflow

Reductive_Amination_Route Alaninol Alaninol ReductiveAmination Reductive Amination (STAB, DCM) Alaninol->ReductiveAmination Hydroxyacetone Hydroxyacetone Hydroxyacetone->ReductiveAmination AminoDiol Amino-diol Intermediate ReductiveAmination->AminoDiol Cyclization Acid-Catalyzed Cyclization (HCl) AminoDiol->Cyclization Product Cis-3,5-dimethylmorpholine hydrochloride Cyclization->Product Diepoxide_Route Diepoxide meso-Diepoxide RingOpening Ring-Opening Cyclization Diepoxide->RingOpening Methylamine Methylamine Methylamine->RingOpening FreeBase Cis-3,5-dimethylmorpholine (Free Base) RingOpening->FreeBase SaltFormation Salt Formation (HCl) FreeBase->SaltFormation Product Cis-3,5-dimethylmorpholine hydrochloride SaltFormation->Product

Validation

A Comparative Guide to the Efficacy of mTOR Inhibitors: The Pivotal Role of Morpholine Substitutions

This guide provides an in-depth comparison of mammalian target of rapamycin (mTOR) inhibitors, with a specific focus on the structure-activity relationship (SAR) of morpholine substitutions. Designed for researchers, sci...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth comparison of mammalian target of rapamycin (mTOR) inhibitors, with a specific focus on the structure-activity relationship (SAR) of morpholine substitutions. Designed for researchers, scientists, and drug development professionals, this document synthesizes technical data with field-proven insights to elucidate the causal relationships behind inhibitor efficacy and selectivity. We will explore the evolution of mTOR inhibitors, delve into the structural biology underpinning their interaction with the kinase domain, and provide detailed experimental protocols for their evaluation.

The mTOR Signaling Pathway: A Central Regulator of Cellular Homeostasis

The mechanistic target of rapamycin (mTOR) is a highly conserved serine/threonine kinase that acts as a master regulator of cellular growth, proliferation, metabolism, and survival.[1][2] It integrates signals from a multitude of upstream cues, including growth factors (via the PI3K/Akt pathway), amino acids, cellular energy status, and stress.[3] mTOR exerts its functions through two distinct multiprotein complexes, mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2).[4][5]

  • mTORC1: Composed of mTOR, the regulatory protein Raptor, and mLST8, mTORC1 is a primary driver of anabolic processes.[3] It promotes protein synthesis by phosphorylating key downstream effectors like S6 Kinase 1 (S6K1) and eukaryotic initiation factor 4E-binding protein 1 (4E-BP1).[6] mTORC1 is sensitive to nutrient levels and is allosterically inhibited by the macrolide rapamycin.[3][7]

  • mTORC2: Containing mTOR, Rictor, mSin1, and mLST8, mTORC2 is crucial for cell survival and cytoskeletal organization.[5][8] A key function of mTORC2 is the phosphorylation of Akt at serine 473, which is required for its full activation.[1] Unlike mTORC1, mTORC2 is generally considered insensitive to acute rapamycin treatment.[9]

Dysregulation of the mTOR pathway is a frequent event in a wide variety of human cancers, making it a prime target for therapeutic intervention.[2][10]

mTOR_Pathway cluster_inputs Upstream Signals cluster_complexes mTOR Complexes cluster_outputs Downstream Effects Growth_Factors Growth Factors (e.g., Insulin, IGF-1) PI3K PI3K Growth_Factors->PI3K mTORC2 mTORC2 (mTOR, Rictor, mLST8) Growth_Factors->mTORC2 activates Amino_Acids Amino Acids mTORC1 mTORC1 (mTOR, Raptor, mLST8) Amino_Acids->mTORC1 activates Akt Akt PI3K->Akt activates TSC_Complex TSC1/TSC2 Akt->TSC_Complex inhibits Rheb Rheb TSC_Complex->Rheb inhibits Rheb->mTORC1 activates S6K1 S6K1 mTORC1->S6K1 phosphorylates _4EBP1 4E-BP1 mTORC1->_4EBP1 phosphorylates Autophagy Autophagy mTORC1->Autophagy inhibits mTORC2->Akt phosphorylates (S473) Protein_Synthesis Protein Synthesis & Cell Growth S6K1->Protein_Synthesis _4EBP1->Protein_Synthesis inhibition lifted Akt_pS473 Akt (pS473) Full Activation Cytoskeleton Cytoskeletal Organization Akt_pS473->Cytoskeleton

Caption: The mTOR Signaling Pathway.[3][6][8]

The Evolution of mTOR Inhibitors

The pursuit of effective mTOR-targeted therapies has led to the development of distinct generations of inhibitors, each with a different mechanism of action and clinical profile.

  • First-Generation (Rapalogs): Rapamycin and its analogs (temsirolimus, everolimus) are allosteric inhibitors that form a complex with the intracellular protein FKBP12.[9][11] This complex then binds to mTORC1, but not mTORC2, preventing it from accessing its substrates.[9] While clinically useful, rapalogs only partially inhibit mTORC1 and can trigger a feedback loop that activates Akt signaling via mTORC2, potentially limiting their anticancer efficacy.[7][11]

  • Second-Generation (TORKinibs): To overcome the limitations of rapalogs, second-generation inhibitors were developed. These are ATP-competitive mTOR kinase inhibitors (TORKinibs) that target the kinase domain of mTOR itself.[2][12] This direct inhibition blocks the activity of both mTORC1 and mTORC2, providing a more comprehensive shutdown of the pathway and preventing the feedback activation of Akt.[7][12] Many of these compounds are dual PI3K/mTOR inhibitors due to the high homology in the ATP-binding sites of these related kinases.[10]

Inhibitor_Classes cluster_torkinibs TORKinib Sub-Classes Inhibitors mTOR Inhibitors Rapalogs 1st Gen: Rapalogs (e.g., Rapamycin, Everolimus) Inhibitors->Rapalogs TORKinibs 2nd Gen: TORKinibs (ATP-Competitive) Inhibitors->TORKinibs Selective_mTOR Selective mTORC1/2 (e.g., OSI-027) TORKinibs->Selective_mTOR Dual_PI3K_mTOR Dual PI3K/mTOR (e.g., GDC-0980) TORKinibs->Dual_PI3K_mTOR

Caption: Classification of mTOR Inhibitors.[2][7][12]

The Morpholine Moiety: A Linchpin for High-Affinity Binding

Within the landscape of second-generation TORKinibs, the morpholine moiety has emerged as a critical pharmacophore for achieving high potency and selectivity.[13][14] Structural biology studies reveal that the morpholine ring frequently positions itself within the hinge region of the mTOR kinase's ATP-binding pocket.[13][15] The oxygen atom of the morpholine typically forms a crucial hydrogen bond with the backbone amide of Valine-2240, anchoring the inhibitor to the target.[13]

The true innovation lies in the structure-activity relationship (SAR) of morpholine substitutions. Researchers have discovered that modifying this moiety can dramatically influence the inhibitor's binding profile:

  • Enhanced Selectivity: The ATP-binding pockets of mTOR and the related PI3K kinases are highly similar. However, a key difference is a single amino acid residue—Leucine in mTOR versus a bulkier Phenylalanine in PI3K.[16][17] This substitution creates a deeper hydrophobic pocket in mTOR. By designing inhibitors with sterically larger, bridged, or substituted morpholine derivatives, it is possible to create molecules that fit snugly into the deeper mTOR pocket but clash with the Phenylalanine in PI3K.[16][17][18] This strategy has led to the development of inhibitors with thousands-fold selectivity for mTOR over PI3K.[17]

  • Increased Potency: The incorporation of features like trifluoromethyl groups or the creation of novel tetrahydroquinoline scaffolds around the morpholine core can enhance binding through additional hydrophobic and halogen-bonding interactions, leading to inhibitors with sub-nanomolar potency.[19][20][21]

Comparative Efficacy of Morpholine-Substituted Inhibitors

To illustrate these principles, we will compare two well-characterized second-generation inhibitors: OSI-027 , a selective dual mTORC1/mTORC2 inhibitor, and GDC-0980 (Apitolisib) , a dual PI3K/mTOR inhibitor.

  • OSI-027: This compound is a potent, ATP-competitive inhibitor that selectively targets mTORC1 and mTORC2 with minimal activity against PI3K isoforms.[22][23] Its efficacy stems from its ability to completely shut down mTOR signaling, inhibiting phosphorylation of mTORC1 substrates (4E-BP1, S6K1) and the mTORC2 substrate Akt (S473).[22] In preclinical models, OSI-027 has demonstrated superior antitumor activity compared to rapamycin, particularly in tumors with activated PI3K-Akt signaling.[22][24]

  • GDC-0980 (Apitolisib): This inhibitor was designed to target both Class I PI3K isoforms and mTOR (mTORC1/2).[10][25] By hitting two critical nodes in the pathway, GDC-0980 potently inhibits downstream signal transduction.[10] This dual action leads to robust G1 cell-cycle arrest and, unlike many rapalogs, can induce apoptosis in cancer cell lines.[10][26] Its development highlights the strategy of broad pathway inhibition, which can be effective in tumors with various mutations driving PI3K/mTOR signaling.[25]

Data Presentation

The following tables summarize the biochemical and cellular activities of these representative inhibitors.

Table 1: Biochemical Potency of Selected mTOR Inhibitors

Inhibitor Target(s) Type IC50 / Ki (nM) Reference(s)
Rapamycin mTORC1 (Allosteric) 1st Gen Binds FKBP12 to inhibit mTORC1 [9][22]
OSI-027 mTORC1 / mTORC2 2nd Gen (Selective TORKinib) mTORC1: 22, mTORC2: 65 [22][27]
GDC-0980 Class I PI3K / mTOR 2nd Gen (Dual PI3K/TORKinib) PI3Kα: 4.8, mTOR: 17.3 (Ki) [28][29]

| Compound 10e | mTOR | 2nd Gen (THQ-based TORKinib) | Not specified for mTOR kinase |[19][20] |

Table 2: Cellular Activity of Selected mTOR Inhibitors

Inhibitor Cell Line Example IC50 (µM) for Cell Viability Key Downstream Effects Reference(s)
OSI-027 GEO (Colon) Potent antiproliferative activity Inhibits p-4E-BP1, p-S6K1, and p-Akt(S473) [22][27]
GDC-0980 A-172 (Glioblastoma) ~20 (induces 46% apoptosis) Induces G1 arrest and apoptosis [10][26]

| Compound 10e | A549 (Lung) | 0.033 | Induces apoptosis dose-dependently |[19][21] |

Key Experimental Protocols for Efficacy Evaluation

Evaluating the efficacy of novel mTOR inhibitors requires a suite of robust and validated assays. Here, we provide step-by-step methodologies for three cornerstone experiments.

Protocol 1: In Vitro mTOR Kinase Assay

This assay directly measures the ability of a compound to inhibit the phosphotransferase activity of mTORC1 or mTORC2 complexes immunoprecipitated from cells.

Causality: The use of the zwitterionic detergent CHAPS is critical for preserving the integrity and native kinase activity of the mTOR complexes, which can be dissociated by harsher detergents like Triton-X100.[30] The assay measures the phosphorylation of a specific substrate (e.g., 4E-BP1 for mTORC1) to quantify kinase activity.[30]

Methodology:

  • Cell Culture and Lysis:

    • Culture HEK293T or other suitable cells to 80-90% confluency.

    • Stimulate cells with 100 nM insulin for 15-30 minutes prior to lysis to ensure mTORC1 is active.[30]

    • Wash cells with ice-cold PBS and lyse in mTOR Lysis Buffer (e.g., 40 mM HEPES pH 7.4, 120 mM NaCl, 1 mM EDTA, 10 mM pyrophosphate, 10 mM glycerophosphate, 50 mM NaF, 1.5 mM Na3VO4, 0.3% CHAPS, and protease inhibitors).[30]

    • Clarify lysate by centrifugation at 16,000 x g for 10 minutes at 4°C.

  • Immunoprecipitation (IP):

    • Incubate the cleared lysate with an antibody against a complex-specific protein (e.g., anti-Raptor for mTORC1, anti-Rictor for mTORC2) for 3 hours at 4°C.[31]

    • Add Protein A/G agarose beads and incubate for an additional hour.

    • Wash the IP beads three times with lysis buffer and twice with a kinase assay wash buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl).[27]

  • Kinase Reaction:

    • Resuspend the beads in a 3x mTOR kinase assay buffer.

    • Prepare a reaction mix containing the test inhibitor (or DMSO vehicle), recombinant substrate (e.g., 150 ng purified GST-4E-BP1), and ATP.[30]

    • Initiate the reaction by adding the ATP-containing start buffer (final concentration ~500 µM ATP).

    • Incubate at 30°C for 30-60 minutes with gentle agitation.[30]

  • Detection:

    • Stop the reaction by adding 4x SDS-PAGE sample buffer and boiling at 95°C for 5 minutes.

    • Analyze the samples by Western blotting using a phospho-specific antibody against the substrate (e.g., anti-phospho-4E-BP1 Thr37/46).

Protocol 2: Western Blot Analysis of mTOR Pathway Phosphorylation

This is the most common method to assess how an inhibitor affects the mTOR signaling cascade within intact cells by measuring the phosphorylation status of key downstream proteins.

Causality: The phosphorylation of proteins like S6K, 4E-BP1, and Akt is a direct consequence of mTORC1 and mTORC2 activity. A decrease in the phospho-protein signal upon inhibitor treatment provides a direct readout of target engagement and pathway inhibition in a cellular context.

Western_Blot_Workflow cluster_sample_prep 1. Sample Preparation cluster_electrophoresis 2. Separation & Transfer cluster_detection 3. Immunodetection Cell_Culture Cell Culture & Inhibitor Treatment Lysis Cell Lysis (RIPA Buffer + Inhibitors) Cell_Culture->Lysis Quantification Protein Quantification (BCA Assay) Lysis->Quantification Denaturation Sample Denaturation (Laemmli Buffer + Heat) Quantification->Denaturation Gel SDS-PAGE (Separation by Size) Denaturation->Gel Transfer Protein Transfer (to PVDF/Nitrocellulose) Gel->Transfer Blocking Blocking (5% Milk or BSA) Transfer->Blocking Primary_Ab Primary Antibody Incubation (e.g., anti-p-S6K, overnight) Blocking->Primary_Ab Secondary_Ab Secondary HRP-Ab Incubation (1 hour) Primary_Ab->Secondary_Ab Detection Chemiluminescent Detection (ECL Substrate + Imaging) Secondary_Ab->Detection

Caption: Standard Western Blot Workflow.[1]

Methodology:

  • Cell Treatment and Lysis:

    • Seed cells (e.g., BT-474, MDA-MB-231) and allow them to adhere.[24]

    • Treat cells with various concentrations of the mTOR inhibitor for a specified time (e.g., 2-24 hours).

    • Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.[1]

    • Collect lysate and quantify protein concentration using a BCA assay.[1]

  • Gel Electrophoresis and Transfer:

    • Denature 20-30 µg of protein per sample in Laemmli buffer at 95°C for 5 minutes.

    • Separate proteins on an SDS-polyacrylamide gel (gel percentage depends on target protein size; mTOR itself is large, ~289 kDa, and requires a lower percentage gel).[32][33]

    • Transfer proteins to a PVDF or nitrocellulose membrane.[1]

  • Immunoblotting:

    • Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or BSA in TBST.[1]

    • Incubate the membrane overnight at 4°C with primary antibodies diluted in blocking buffer. Key antibodies include:

      • Phospho-Akt (Ser473) - for mTORC2 activity

      • Phospho-S6K (Thr389) - for mTORC1 activity

      • Phospho-4E-BP1 (Thr37/46) - for mTORC1 activity

      • Total Akt, Total S6K, Total mTOR, and a loading control (e.g., GAPDH, β-Actin)

    • Wash the membrane three times with TBST.

    • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Wash three times with TBST.

    • Visualize bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Protocol 3: Cell Viability (MTT) Assay

This colorimetric assay measures the metabolic activity of cells, which serves as a proxy for cell viability and proliferation, to determine the cytotoxic effect of an inhibitor.

Causality: Metabolically active, viable cells contain mitochondrial reductase enzymes that can convert the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into purple formazan crystals.[34] The amount of formazan produced is directly proportional to the number of living cells.

Methodology:

  • Cell Seeding and Treatment:

    • Seed cells in a 96-well plate at a predetermined density and allow them to attach overnight.

    • Treat the cells with a serial dilution of the mTOR inhibitor (and a vehicle control) for a desired period (e.g., 72-96 hours).

  • MTT Incubation:

    • Remove the treatment medium and add fresh medium containing MTT reagent (final concentration ~0.5 mg/mL).[35]

    • Incubate the plate for 4 hours at 37°C in the dark.[35]

  • Formazan Solubilization:

    • Carefully remove the MTT-containing medium.

    • Add a solubilizing agent, such as DMSO or isopropanol, to each well to dissolve the purple formazan crystals.[34][35]

    • Incubate for 1 hour with gentle shaking to ensure complete dissolution.

  • Data Acquisition:

    • Measure the absorbance of each well at a wavelength of 540-595 nm using a microplate reader.[34][35]

    • Calculate cell viability as a percentage relative to the vehicle-treated control cells and plot the results to determine the IC50 value (the concentration of inhibitor required to reduce viability by 50%).

Conclusion

The development of second-generation, ATP-competitive mTOR inhibitors has marked a significant advancement over first-generation rapalogs. A deep understanding of the structure-activity relationships has revealed that the morpholine moiety is a cornerstone of modern TORKinib design. Strategic modifications to this single chemical group can transform a broad-spectrum kinase inhibitor into a highly potent and exquisitely selective therapeutic candidate. By leveraging this knowledge, researchers can rationally design next-generation inhibitors with improved efficacy and safety profiles. The experimental protocols detailed herein provide a robust framework for validating these novel compounds, from direct measurement of kinase inhibition to the assessment of their ultimate effect on cancer cell viability.

References

  • Vertex AI Search, based on "In vitro mTORC1 Kinase Assay for Mammalian Cells Protocol"
  • Bhagwat, S. V., et al. (2011). Preclinical characterization of OSI-027, a potent and selective inhibitor of mTORC1 and mTORC2: distinct from rapamycin. Molecular Cancer Therapeutics, 10(8), 1394-1406. [Link]

  • ResearchGate. Diagram of the mTOR signalling pathway. [Link]

  • PubMed. An Anti-Cancer Drug Candidate OSI-027 and its Analog as Inhibitors of mTOR: Computational Insights Into the Inhibitory Mechanisms. [Link]

  • AACR Journals. Preclinical Characterization of OSI-027, a Potent and Selective Inhibitor of mTORC1 and mTORC2: Distinct from Rapamycin. [Link]

  • ResearchGate. Schematic illustration of the mTOR-signaling pathway. [Link]

  • Wikipedia. mTOR. [Link]

  • Vertex AI Search, based on "Discovery of the Novel mTOR Inhibitor and Its Antitumor Activities In Vitro and In Vivo"
  • Wallin, J. J., et al. (2011). GDC-0980 is a novel class I PI3K/mTOR kinase inhibitor with robust activity in cancer models driven by the PI3K pathway. Molecular Cancer Therapeutics, 10(12), 2426-2436. [Link]

  • Al-Ostoot, F. H., et al. (2024). Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. Molecules, 29(5), 1039. [Link]

  • Zhou, H. Y., & Huang, S. L. (2014). Can mTOR kinase inhibitors beat rapalogues in fighting against cancer?. Acta pharmacologica Sinica, 35(3), 287-289. [Link]

  • Wikipedia. mTOR inhibitors. [Link]

  • ResearchGate. Second generation of mTOR inhibitors. [Link]

  • Park, S., et al. (2017). Evaluating the mTOR Pathway in Physiological and Pharmacological Settings. Methods in molecular biology (Clifton, N.J.), 1593, 1-11. [Link]

  • Borsari, C., et al. (2023). Investigation of morpholine isosters for the development of a potent, selective and metabolically stable mTOR kinase inhibitor. European Journal of Medicinal Chemistry, 249, 115038. [Link]

  • ResearchGate. Classification of the second generation mTOR inhibitors according to binding mode. [Link]

  • ResearchGate. Morpholine Derivatives Greatly Enhance the Selectivity of Mammalian Target of Rapamycin (mTOR) Inhibitors. [Link]

  • Bio-Rad Antibodies. mTOR Signaling Pathway. [Link]

  • Marin-Gomez, A., et al. (2009). Morpholine derivatives greatly enhance the selectivity of mammalian target of rapamycin (mTOR) inhibitors. Journal of medicinal chemistry, 52(24), 7788-7791. [Link]

  • ResearchGate. General diagram of rapalogs, ATP-competitive mTOR inhibitors and dual AKT/mTOR pathway inhibitors. [Link]

  • Borsari, C., et al. (2020). Chemical and Structural Strategies to Selectively Target mTOR Kinase. ChemMedChem, 15(18), 1713-1729. [Link]

  • eCampusOntario Pressbooks. 1.2 Western Blot and the mTOR Pathway. [Link]

  • Sato, T., et al. (2008). Specific Activation of mTORC1 by Rheb G-protein in Vitro Involves Enhanced Recruitment of Its Substrate Protein. The Journal of biological chemistry, 283(19), 12783-12791. [Link]

  • ResearchGate. What are the best western conditions for mTOR?. [Link]

  • Chen, Y. C., et al. (2016). Structural insights of a PI3K/mTOR dual inhibitor with the morpholino-triazine scaffold. Journal of molecular modeling, 22(4), 85. [Link]

  • AIR Unimi. European Journal of Medicinal Chemistry. [Link]

  • PubMed. Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. [Link]

  • Geissler, E. K., et al. (2018). New perspectives on mTOR inhibitors (rapamycin, rapalogs and TORKinibs) in transplantation. American journal of transplantation : official journal of the American Society of Transplantation and the American Society of Transplant Surgeons, 18(5), 1040-1050. [Link]

  • ResearchGate. In vitro mTORC1 Kinase Assay for Mammalian Cells Protocol. [Link]

  • Lamming, D. W., et al. (2013). Rapalogs and mTOR inhibitors as anti-aging therapeutics. The Journal of clinical investigation, 123(3), 980-989. [Link]

  • Szafranski, P., et al. (2021). Novel Dual PI3K/mTOR Inhibitor, Apitolisib (GDC-0980), Inhibits Growth and Induces Apoptosis in Human Glioblastoma Cells. International journal of molecular sciences, 22(21), 11536. [Link]

  • Liu, Q., et al. (2011). Current development of the second generation of mTOR inhibitors as anticancer agents. Chinese journal of cancer, 30(11), 747-754. [Link]

  • ResearchGate. Can anybody help with mTOR Western Blot antibodies and conditions?. [Link]

  • ResearchGate. A first-in-human phase I study to evaluate GDC-0980, an oral PI3K/mTOR inhibitor, administered QD in patients with advanced solid tumors. [Link]

  • ResearchGate. Potency of GDC-0980 PI3K/mTOR inhibitor in biochemical and cell-based assays. [Link]

  • Al-Ostoot, F. H., et al. (2024). Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. Molecules (Basel, Switzerland), 29(5), 1039. [Link]

  • PubMed. Novel Dual PI3K/mTOR Inhibitor, Apitolisib (GDC-0980), Inhibits Growth and Induces Apoptosis in Human Glioblastoma Cells. [Link]

  • ResearchGate. Chemical investigations to develop mTOR‐selective inhibitors. [Link]

  • Bio-protocol. 4.2. Cell Viability Assay. [Link]

  • ResearchGate. Inhibitors of PI3K/Akt/mTOR signaling are cytotoxic to T-ALL primary cells. [Link]

  • MDPI. Studies of Akt/mTOR–Autophagy–Apoptosis Crosstalk in Human Gingival Fibroblasts Around New Digital Processed Dental Composites. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to the Stereochemical Validation of Cis-3,5-dimethylmorpholine Hydrochloride

For researchers, scientists, and drug development professionals, establishing and validating the precise three-dimensional structure of a molecule is not merely a procedural step; it is the bedrock upon which all subsequ...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, establishing and validating the precise three-dimensional structure of a molecule is not merely a procedural step; it is the bedrock upon which all subsequent pharmacological and toxicological data rests. The stereochemistry of a chiral molecule can profoundly influence its biological activity, with one isomer potentially being therapeutic while another is inactive or even harmful. This guide provides an in-depth technical comparison of the principal analytical methodologies for validating the stereochemistry of cis-3,5-dimethylmorpholine hydrochloride, a common heterocyclic building block in medicinal chemistry.

The central challenge in the analysis of 3,5-dimethylmorpholine lies in confirming two distinct stereochemical features: the relative stereochemistry of the two methyl groups (cis or trans diastereomers) and, for the cis isomer, the absolute stereochemistry of its enantiomeric pair ((3R,5S) vs. (3S,5R)). This guide will dissect the experimental causality behind choosing the appropriate analytical tools, provide detailed, self-validating protocols, and present a comparative analysis of their strengths and limitations.

The Strategic Importance of Orthogonal Methods

In the context of regulatory submissions and robust drug development, reliance on a single analytical technique is fraught with risk.[1][2] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and guidelines from the International Council for Harmonisation (ICH) emphasize the need for thorough stereochemical characterization.[1] An orthogonal approach, using multiple techniques that rely on different physical principles, provides a self-validating system of checks and balances, ensuring the highest degree of confidence in the assigned stereostructure.

This guide will focus on a tripartite validation strategy:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine relative stereochemistry (cis vs. trans).

  • Single-Crystal X-ray Crystallography: The definitive, "gold standard" method for absolute and relative stereochemical assignment.

  • Chiral Chromatography (HPLC & GC): To separate and quantify the enantiomers of the cis isomer.

Caption: Orthogonal workflow for stereochemical validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating Relative Stereochemistry

NMR spectroscopy is the most powerful frontline tool for determining the relative orientation of substituents on a cyclic scaffold. While simple 1D ¹H and ¹³C NMR provide initial fingerprints, 2D Nuclear Overhauser Effect Spectroscopy (NOESY) is indispensable for unambiguously assigning cis or trans isomerism in substituted morpholines.[3][4]

The Causality of the NOESY Experiment

The Nuclear Overhauser Effect (NOE) is a phenomenon where the nuclear spin polarization of one atom is altered by the saturation of a nearby atom's nuclear spin. This effect is distance-dependent (proportional to 1/r⁶, where r is the distance between the nuclei) and is only observed for protons that are close in space (<5 Å), irrespective of their through-bond connectivity.[4] This principle is the key to differentiating diastereomers.

In the chair conformation of a morpholine ring:

  • Cis Isomer: The two methyl groups can be either both in axial positions or both in equatorial positions. In either conformation, the protons of one methyl group will be in close spatial proximity to at least one proton on the other methyl-bearing carbon. A key diagnostic is the through-space correlation between an axial proton at C3 and an axial proton at C5.

  • Trans Isomer: One methyl group will be axial and the other equatorial. The distance between the methyl groups is significantly larger, and therefore, a NOESY cross-peak between them is not expected.

Comparative NMR Data: Cis vs. Trans Isomers

While a definitive, published side-by-side comparison for 3,5-dimethylmorpholine is elusive in the literature, we can predict the expected differences based on extensive studies of substituted morpholine and cyclohexane systems. The cis isomer is expected to exist in a chair conformation with both methyl groups in the more stable equatorial positions.

NMR Parameter Expected for Cis-3,5-dimethylmorpholine Expected for Trans-3,5-dimethylmorpholine Rationale for Difference
¹H NMR: Methyl Protons (CH₃) Single doublet environment (or two very close doublets).Two distinct doublet signals, likely with one shifted slightly upfield.In the cis isomer, the two equatorial methyl groups are in chemically similar environments. In the trans isomer, the axial and equatorial methyl groups experience different shielding effects.
¹H NMR: Ring Protons (C3-H, C5-H) Complex multiplets. Axial protons will show large axial-axial coupling constants (J ≈ 10-13 Hz).More complex and dispersed multiplets due to lower symmetry.The coupling constants are diagnostic of the proton's orientation (axial vs. equatorial).
¹³C NMR: Methyl Carbons (CH₃) A single signal for both methyl carbons.Two distinct signals for the axial and equatorial methyl carbons.The magnetic environments of the two carbons are non-equivalent in the trans isomer.
2D NOESY Key Diagnostic: A cross-peak between the axial protons at C3 and C5. Potential cross-peaks between methyl protons and adjacent ring protons.Key Diagnostic: Absence of a cross-peak between the C3-H and C5-H protons of the methyl-substituted carbons.This is the most direct evidence of the cis configuration, confirming the 1,3-diaxial relationship of these protons.
Experimental Protocol: 2D NOESY for Relative Stereochemistry
  • Sample Preparation: Dissolve ~5-10 mg of cis-3,5-dimethylmorpholine hydrochloride in 0.6 mL of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆). Ensure the sample is free of paramagnetic impurities.

  • Instrument Setup: Use a high-field NMR spectrometer (≥400 MHz) equipped with a probe capable of gradient-enhanced spectroscopy.

  • Acquisition Parameters:

    • Experiment: noesygpph (or similar phase-cycled NOESY with gradient selection).

    • Temperature: 298 K.

    • Mixing Time (d8): This is a critical parameter. Start with a mixing time of 500-800 ms. This duration is typically sufficient to observe cross-peaks for protons within 3-4 Å of each other.

    • Relaxation Delay (d1): Set to at least 1.5 times the longest T₁ relaxation time of the protons of interest (typically 2-3 seconds).

    • Acquisition Dimensions: Acquire at least 256 increments in the indirect dimension (F1) and 2048 data points in the direct dimension (F2).

  • Processing and Analysis:

    • Apply a squared sine-bell window function in both dimensions before Fourier transformation.

    • Phase correct the spectrum carefully.

    • Analyze the 2D plot for off-diagonal cross-peaks. The presence of a cross-peak correlating the C3-H and C5-H protons provides strong evidence for the cis stereochemistry.

Caption: Principle of NOESY for cis/trans differentiation.

Single-Crystal X-ray Crystallography: The Definitive Answer

While NMR provides compelling evidence for relative stereochemistry, single-crystal X-ray crystallography stands alone as the unambiguous method for determining the complete 3D structure of a molecule, including both relative and absolute stereochemistry. It provides precise bond lengths, bond angles, and torsional angles, creating an unassailable structural proof.

The Causality of X-ray Diffraction

This technique relies on the diffraction of X-rays by the ordered array of atoms in a single crystal. The resulting diffraction pattern is mathematically deconvoluted to generate a three-dimensional electron density map of the molecule. By analyzing this map, the precise position of each atom can be determined. For assigning absolute stereochemistry, the anomalous dispersion of X-rays by the atoms in the crystal is used, which requires either the presence of a heavy atom or the collection of very high-quality data for light-atom structures.

Comparison with Other Methods
Technique Information Provided Sample Requirement Throughput Key Advantage Limitation
X-ray Crystallography Absolute & Relative Stereochemistry, ConformationHigh-quality single crystalLow (days to weeks)Unambiguous, "gold standard" structural proof.Crystal growth can be a significant bottleneck.
NMR (NOESY) Relative Stereochemistry, Conformation in solutionSoluble sample (~5 mg)High (hours)Provides structural information in the solution state.Does not determine absolute stereochemistry.
Chiral Chromatography Enantiomeric purity, Separation of enantiomersSoluble sample (<1 mg)Very High (minutes)Excellent for quantitative analysis of isomer ratios.Provides no direct structural information.
Experimental Protocol: Single-Crystal X-ray Diffraction
  • Crystal Growth (The Crucial Step):

    • Dissolve a high-purity sample of cis-3,5-dimethylmorpholine hydrochloride in a minimal amount of a suitable solvent or solvent system (e.g., methanol, ethanol/water, isopropanol).

    • Slowly evaporate the solvent at room temperature over several days to weeks.

    • Alternatively, use vapor diffusion by placing a vial of the concentrated solution inside a sealed jar containing a more volatile anti-solvent (e.g., diethyl ether, hexane).

    • Screen various conditions until well-formed, single crystals of sufficient size (~0.1-0.3 mm) are obtained.

  • Data Collection:

    • Mount a suitable crystal on a goniometer head.

    • Place the crystal in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion.

    • Use a modern X-ray diffractometer equipped with a CCD or CMOS detector.

    • Collect a full sphere of diffraction data by rotating the crystal through a series of angles.

  • Structure Solution and Refinement:

    • Process the raw diffraction data to obtain a set of structure factors.

    • Use direct methods or Patterson synthesis to solve the phase problem and obtain an initial electron density map.

    • Build a molecular model into the electron density map.

    • Refine the atomic positions and thermal parameters against the experimental data until the model converges.

  • Absolute Stereochemistry Determination:

    • If the data is of sufficient quality, refine the Flack parameter. A value close to 0 for a given enantiomer confirms its absolute configuration, while a value near 1 indicates the opposite configuration.

Chiral Chromatography: Quantifying Enantiomeric Purity

Once the cis relative stereochemistry is confirmed, the next critical step is to separate and quantify the (3R,5S) and (3S,5R) enantiomers. Chiral High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the workhorse techniques for this purpose. The choice between them often depends on the volatility and thermal stability of the analyte.[5][6]

The Causality of Chiral Separation

Enantiomers have identical physical properties in an achiral environment, making them inseparable on standard chromatography columns. Chiral separation is achieved by introducing a chiral environment, most commonly a Chiral Stationary Phase (CSP). The CSP interacts with the two enantiomers to form transient, diastereomeric complexes with different binding energies.[7] The enantiomer that forms the more stable complex will be retained longer on the column, resulting in separation.

  • For HPLC: Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are extremely versatile and often provide good separation for a wide range of compounds, including cyclic amines.

  • For GC: Cyclodextrin-based CSPs are commonly used. For amines, derivatization (e.g., with trifluoroacetic anhydride) is often necessary to improve volatility and reduce peak tailing.[6]

Method Comparison: Chiral HPLC vs. Chiral GC
Parameter Chiral HPLC Chiral GC Recommendation for this Compound
Sample Volatility Not required.Required. Analyte must be volatile or made volatile via derivatization.HPLC is more direct as the hydrochloride salt is non-volatile.
Derivatization Generally not required.Often required for amines to improve peak shape and volatility.[6]HPLC avoids the extra derivatization step and its associated validation.
Resolution Excellent resolution is achievable with modern CSPs.Can provide very high resolution, especially with long capillary columns.Both can be effective, but HPLC offers a more straightforward starting point.
Throughput High; typical run times are 10-30 minutes.High; run times are comparable to HPLC.Both are suitable for high-throughput screening.
Mobile Phase Wide variety (normal phase, reversed-phase, polar organic).Inert carrier gas (He, H₂, N₂).HPLC offers more variables (solvents, additives) for method optimization.

Given that the target is a hydrochloride salt, Chiral HPLC is the more direct and recommended starting point as it avoids the need for salt-to-free-base conversion and subsequent derivatization that would be required for GC analysis.

Experimental Protocol: Chiral HPLC Method Development
  • Column Screening:

    • Begin by screening a set of polysaccharide-based columns, such as those based on amylose and cellulose tris(3,5-dimethylphenylcarbamate). These are known for their broad selectivity.

  • Mobile Phase Screening:

    • Normal Phase: Start with a mobile phase of n-Hexane/Ethanol or n-Hexane/Isopropanol (e.g., 90:10 v/v). Add a small amount of a basic modifier like diethylamine (DEA) or ethylenediamine (EDA) (0.1-0.2%) to improve the peak shape of the amine.

    • Polar Organic Mode: Use a single polar solvent like Methanol or Acetonitrile with a basic additive.

  • Initial Method Parameters:

    • Column: Chiralpak® IC or Chiralcel® OD (or equivalent).

    • Flow Rate: 1.0 mL/min.

    • Temperature: 25 °C.

    • Detection: UV at a low wavelength (e.g., 210 nm) due to the lack of a strong chromophore.

  • Optimization:

    • If partial separation is observed, optimize the ratio of the alcohol modifier in the normal phase system. Reducing the alcohol content generally increases retention and can improve resolution.

    • Vary the column temperature. Lower temperatures often enhance enantioselectivity, while higher temperatures can improve peak efficiency.

  • Validation:

    • Once separation is achieved (Resolution > 1.5), validate the method according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness. A racemic standard is required to confirm the identity of the two enantiomeric peaks.

Conclusion

Validating the stereochemistry of cis-3,5-dimethylmorpholine hydrochloride is a multi-faceted task that demands a logical, evidence-based approach. No single technique can provide a complete picture. The definitive confirmation of the cis relative stereochemistry is best achieved using 2D NOESY NMR, which provides data on the through-space proximity of key protons in the solution state. For absolute, irrefutable proof of both relative and absolute stereostructure, single-crystal X-ray crystallography is the gold standard, provided that suitable crystals can be obtained. Finally, for the crucial task of determining enantiomeric purity—a key requirement for quality control and regulatory compliance—chiral HPLC stands out as the most practical and robust method, offering high resolution and throughput without the need for sample derivatization. By employing these orthogonal techniques in a coordinated workflow, researchers and drug developers can establish the stereochemical integrity of this important building block with the highest degree of scientific confidence.

References

  • Expanding Complex Morpholines Using Systematic Chemical Diversity.
  • A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization.
  • Development of New Stereoisomeric Drugs May 1992. FDA, U.S.
  • Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography.
  • A New Chiral Stationary Phase for Gas Chromatography by Use of a Chiral Thiacalix[6]arene Derivative. J-STAGE, Japan Science and Technology Agency.

  • 1086 USP 37 page 828. As part of an ongoing monograph modernization initiative, the United States Pharmacopeial Convention (USP). US Pharmacopeia (USP), 2014.
  • 1086 Impurities in Drug Substances and Drug Products. USP-NF.
  • New Trends in the Quality Control of Enantiomeric Drugs: Quality by Design-Compliant Development of Chiral Capillary Electrophoresis Methods.
  • Chiral Drug Separ
  • Supporting information for Facile displacement of η5-cyclopentadienyl ligands from half-sandwich alkyl,NHC-nickel complexes: an. The Royal Society of Chemistry.
  • 1H and 13C NMR spectra of N-substituted morpholines.
  • A Guide to the Analysis of Chiral Compounds by GC. Restek.
  • A Comparative Guide to Peer-Reviewed Methods for the Analysis of Chiral Amines. Benchchem.
  • 3,5-DIMETHYLMORPHOLINE, TRANS-. gsrs.
  • Excipient General Chapters. USP.
  • HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations.
  • Novel Separation Approach for Multiple Chiral Center Molecules. Sigma-Aldrich.

Sources

Validation

Comparative Cross-Reactivity Analysis of cis-3,5-Dimethylmorpholine Hydrochloride Derivatives: A Guide for Preclinical Drug Development

This guide provides a comprehensive framework for evaluating the cross-reactivity of novel chemical entities built upon the cis-3,5-dimethylmorpholine hydrochloride scaffold. Tailored for researchers, medicinal chemists,...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for evaluating the cross-reactivity of novel chemical entities built upon the cis-3,5-dimethylmorpholine hydrochloride scaffold. Tailored for researchers, medicinal chemists, and drug development professionals, this document outlines the strategic design of cross-reactivity studies, details robust experimental protocols, and provides a clear methodology for data interpretation. The objective is to equip scientific teams with the necessary tools to de-risk lead candidates by thoroughly characterizing their off-target interaction profiles.

The Imperative of Cross-Reactivity Profiling

In the trajectory of drug discovery, establishing on-target potency is only the initial step. A molecule's journey to becoming a viable therapeutic is frequently challenged by its unintended interactions with other biological macromolecules. This phenomenon, known as cross-reactivity or off-target binding, is a primary driver of preclinical and clinical toxicity, potentially leading to costly late-stage failures.[1][2]

The morpholine heterocycle is a well-established "privileged structure" in medicinal chemistry, valued for its favorable physicochemical properties, metabolic stability, and synthetic accessibility.[3] The specific cis-3,5-dimethyl substitution pattern imparts a defined conformational rigidity, which can be exploited to enhance target affinity and selectivity. However, like any scaffold, it is not immune to off-target interactions. Therefore, a systematic and rigorous evaluation of cross-reactivity is not merely a regulatory checkpoint but a fundamental component of building a robust safety profile for any derivative of this class.

The Competitive Landscape: Situating cis-3,5-Dimethylmorpholine Derivatives

To understand the potential cross-reactivity profile of cis-3,5-dimethylmorpholine derivatives, it is instructive to compare them with other morpholine-containing drugs that have well-documented pharmacological activities and off-target effects.

Table 1: Comparative Profile of Morpholine-Containing Pharmacological Agents

Compound ClassRepresentative DrugPrimary Mechanism of ActionKnown Off-Target Liabilities & Clinical Implications
cis-3,5-Dimethylmorpholine Derivatives Hypothetical Candidatee.g., Kinase InhibitorProfile to be determined via studies outlined in this guide.
PhenylmorpholinesPhendimetrazineNorepinephrine-dopamine releasing agentCardiovascular effects (tachycardia, hypertension), potential for abuse.
OxazolidinonesRivaroxabanDirect Factor Xa inhibitorWhile highly selective, off-target bleeding is a class effect risk.
AnilinopyrimidinesGefitinibEGFR Tyrosine Kinase InhibitorOff-target inhibition of other kinases can contribute to side effects like skin rash and diarrhea.

This comparison underscores that even highly effective and selective drugs can possess off-target activities that influence their clinical use. The goal for a new chemical entity, such as a cis-3,5-dimethylmorpholine derivative, is to identify and quantify these interactions early to predict and mitigate potential risks.

A Tiered Strategy for Cross-Reactivity Assessment

A robust cross-reactivity investigation follows a logical, tiered progression from broad, high-throughput screening to focused, mechanistic validation. This approach efficiently identifies potential liabilities and conserves resources by concentrating on the most significant off-target hits.

Figure 1: A tiered experimental workflow for comprehensive cross-reactivity profiling.

PART 3.1: EXPERIMENTAL PROTOCOLS & METHODOLOGIES

As a self-validating system, no single assay is sufficient. The convergence of data from multiple, orthogonal methods provides the highest degree of confidence in a potential off-target finding.

This is the workhorse of initial cross-reactivity profiling, assessing a compound's ability to displace a known radiolabeled ligand from a large panel of receptors, ion channels, and transporters.

  • Compound Management: Prepare a 10 mM stock solution of the cis-3,5-dimethylmorpholine derivative in 100% DMSO. A single high concentration (e.g., 10 µM) is used for the primary screen.

  • Assay Execution: The test compound is added to assay plates containing membrane preparations from cells expressing the target of interest and a specific, high-affinity radioligand at a concentration near its Kd.

  • Incubation: The reaction is allowed to reach equilibrium. Incubation times and temperatures are target-specific.

  • Termination & Filtration: The reaction is terminated by rapid filtration through a glass fiber filter mat, separating bound from unbound radioligand.

  • Detection: The radioactivity retained on the filters is quantified using a scintillation counter.

  • Data Analysis: Results are expressed as a percentage of inhibition of radioligand binding relative to a vehicle control. A result of >50% inhibition is typically considered a "hit" warranting further investigation.

Expertise & Experience: The choice of a 10 µM screening concentration is a standard industry practice. It represents a concentration high enough to detect most clinically relevant off-target interactions while minimizing false positives from non-specific binding. Hits from this screen are considered preliminary and require orthogonal validation.

SPR is a label-free biophysical technique that provides real-time kinetic data (association and dissociation rates) and equilibrium affinity (KD) of an interaction. This makes it an ideal orthogonal method to validate hits from binding screens.

  • Sensor Chip Preparation: Covalently immobilize the purified off-target protein onto a sensor chip surface using standard amine coupling chemistry.

  • Analyte Preparation: Prepare a dilution series of the cis-3,5-dimethylmorpholine derivative in a suitable running buffer (e.g., HBS-EP+). A typical concentration range would be 0.1x to 10x the expected KD.

  • Binding Measurement: Inject the analyte solutions sequentially over the immobilized protein surface, followed by a dissociation phase where only running buffer flows. A reference-subtracted sensorgram is generated.

  • Data Analysis: Fit the sensorgram data to an appropriate kinetic model (e.g., 1:1 Langmuir binding) to calculate the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD = kd/ka).

Trustworthiness: The power of SPR lies in its ability to provide kinetic information. A fast-on, fast-off interaction may have different physiological consequences than a slow-on, slow-off interaction, even with the same KD. This level of detail is critical for risk assessment and is not available from the primary screen.

CETSA® directly measures target engagement in a cellular environment, providing crucial evidence that the compound can access and bind to its off-target in a more physiologically relevant setting.[4]

  • Cell Treatment: Treat intact cells with the cis-3,5-dimethylmorpholine derivative at various concentrations. A vehicle control is run in parallel.

  • Heating: Heat the cell suspensions across a range of temperatures to induce protein denaturation and aggregation. Ligand binding stabilizes the target protein, shifting its melting point to a higher temperature.

  • Cell Lysis & Fractionation: Lyse the cells and separate the soluble protein fraction from the aggregated, denatured fraction by centrifugation.

  • Protein Detection: Quantify the amount of the soluble off-target protein remaining at each temperature using a specific antibody via Western Blot or ELISA.

  • Data Analysis: Plot the amount of soluble protein as a function of temperature to generate a melt curve. A shift in the melt curve in the presence of the compound indicates target engagement.

Figure 2: The principle of CETSA®. Ligand binding stabilizes the protein, increasing its thermal melting point (Tm).

Data Synthesis and Risk Assessment

The culmination of these studies is a comprehensive selectivity profile. Data should be collated into a clear, comparative table.

Table 2: Hypothetical Cross-Reactivity Profile for Compound "CDM-123"

TargetTier 1: Binding Screen (% Inh @ 10 µM)Tier 2: SPR (KD)Tier 3: CETSA® (ΔTm @ 10 µM)Selectivity Window (vs. Primary Target)Risk Assessment
Primary Target (Kinase A) 100%5 nM+5.2 °C--
Off-Target (Kinase B) 85%150 nM+2.1 °C30-foldModerate: Structurally related kinase. Potential for overlapping pharmacology.
Off-Target (hERG Channel) 62%1.2 µMNot Applicable240-foldLow-Moderate: Monitor cardiac safety. Selectivity window >100x is often acceptable.
Off-Target (5-HT2B Receptor) 55%5.8 µMNot Assessed1160-foldLow: Weak activity. Risk of valvulopathy is minimal at this affinity.
Off-Target (Sigma1 Receptor) <20%>10 µMNot Assessed>2000-foldNegligible: No significant interaction detected.

Selectivity Window: This is a critical metric, calculated by dividing the off-target KD or IC50 by the primary target KD or IC50. A larger window indicates greater selectivity. A general rule of thumb is that a >100-fold selectivity window provides a reasonable margin of safety, though this is highly target-dependent.

Conclusion and Strategic Outlook

The development of cis-3,5-dimethylmorpholine hydrochloride derivatives holds significant therapeutic promise. However, realizing this potential requires a proactive and rigorous approach to safety assessment. The tiered, multi-assay strategy detailed in this guide provides a robust framework for identifying and characterizing off-target interactions. By integrating in silico predictions, high-throughput screening, biophysical validation, and cell-based functional assays, development teams can build a comprehensive understanding of a compound's selectivity profile.[5][6] This knowledge is paramount for making informed decisions, optimizing lead candidates, and ultimately, developing safer and more effective medicines.

References

  • Leach, K. L., & Sexton, P. M. (2021). Use of tissue cross-reactivity studies in the development of antibody-based biopharmaceuticals: history, experience, methodology, and future directions. mAbs, 13(1), 1907913. [Link]

  • Lopes, J. F., et al. (2011). Use of Tissue Cross-reactivity Studies in the Development of Antibody-based Biopharmaceuticals: History, Experience, Methodology, and Future Directions. Toxicologic Pathology. [https://www.researchgate.net/publication/51065042_Use_of_Tissue_Cross-reactivity_Studies_in_the_Development_of_Antibody-based_Biopharmaceuticals_History_Experience_Methodology_and_Future_Directions]([Link]_ Methodology_and_Future_Directions)

  • Creative Biolabs. Tissue Cross-Reactivity Studies. Creative Biolabs Website. [Link]

  • Pro-gen. (2023). A Quick Beginner's Guide to Tissue Cross-Reactivity Studies in Biologic Development. Pro-gen Website. [Link]

  • Labcorp. TCR: Tissue cross reactivity studies. Labcorp Drug Development. [Link]

  • American Chemical Society. (2025). Methodologies and strategies for target engagement and off-target identification studies in drug discovery and development. ACS Fall 2025. [Link]

  • Wang, Y., et al. (2023). In silico off-target profiling for enhanced drug safety assessment. Communications Biology. [Link]

  • Paul, D., et al. (2021). Computational Strategies Reshaping Modern Drug Discovery. MDPI. [Link]

  • Abbvie. (2019). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. Frontiers in Pharmacology. [Link]

  • Creative Diagnostics. Off-Target Effects Analysis. Creative Diagnostics Website. [Link]

  • Dwivedi, A., et al. (2022). An updated review on morpholine derivatives with their pharmacological actions. GSC Biological and Pharmaceutical Sciences. [Link]

  • Tzara, A., et al. (2020). A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal Research Reviews. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Benchmarking cis-3,5-dimethylmorpholine hydrochloride

Abstract In the landscape of medicinal chemistry and drug discovery, the morpholine scaffold is a privileged structure, celebrated for its ability to impart favorable physicochemical and pharmacokinetic properties.[1][2]...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

In the landscape of medicinal chemistry and drug discovery, the morpholine scaffold is a privileged structure, celebrated for its ability to impart favorable physicochemical and pharmacokinetic properties.[1][2] However, the strategic functionalization of this core ring system is what truly unlocks its potential. This guide provides an in-depth comparison of cis-3,5-dimethylmorpholine hydrochloride against other key morpholine-based building blocks. We will move beyond catalog specifications to benchmark performance in essential synthetic transformations, grounding our analysis in the fundamental principles of stereoelectronics and reaction kinetics. Through representative experimental data and detailed protocols, this document serves as a practical resource for researchers, scientists, and drug development professionals aiming to make informed decisions in scaffold selection for next-generation therapeutics.

Introduction: The Strategic Value of the Substituted Morpholine

The morpholine ring is more than just a simple heterocycle; it is a powerful tool for modulating a molecule's properties. Its inherent oxygen atom can act as a hydrogen bond acceptor, while the nitrogen's basicity (pKa ≈ 8.5 for morpholine) is often ideal for physiological conditions, enhancing aqueous solubility and oral bioavailability.[3][4] The introduction of substituents, such as the methyl groups in cis-3,5-dimethylmorpholine, offers a sophisticated method for fine-tuning these attributes. These substitutions can influence lipophilicity, metabolic stability, and, critically, the steric and electronic environment around the nitrogen atom, which dictates its reactivity in key synthetic steps.[3][5]

This guide will focus on a comparative analysis between:

  • cis-3,5-dimethylmorpholine hydrochloride : Our primary building block of interest, featuring C3 and C5 methyl groups in a cis configuration.

  • Morpholine hydrochloride : The unsubstituted parent scaffold, serving as our baseline.

  • cis-2,6-dimethylmorpholine hydrochloride : An isomeric counterpart, chosen to highlight the impact of substituent positioning on steric hindrance.

We will evaluate these building blocks based on their fundamental physicochemical properties and their performance in two ubiquitous and telling reactions: amide bond formation and reductive amination.

Chapter 1: The Physicochemical Profile - A Foundation for Reactivity

Before assessing performance in chemical reactions, it's crucial to understand the intrinsic properties of each building block. The placement and presence of methyl groups—weakly electron-donating and sterically demanding—directly influence pKa, lipophilicity (LogP), and the topological polar surface area (TPSA).

Causality Analysis:

  • pKa: The electron-donating nature of the methyl groups in both dimethylated analogs slightly increases the electron density on the nitrogen, making it a stronger base (higher pKa) compared to the parent morpholine. This can influence its behavior as a nucleophile or base in reactions.

  • LogP: The addition of two methyl groups significantly increases the lipophilicity (higher LogP) of the dimethylated analogs. This is a critical parameter in drug design, especially for tuning properties like cell permeability and CNS penetration.[3] The cis-3,5 isomer often presents a desirable balance for improving brain-to-plasma ratios in drug candidates.[3]

  • Steric Hindrance: The key differentiator is the steric environment. The C3 and C5 methyl groups in cis-3,5-dimethylmorpholine create a more open environment around the nitrogen compared to the cis-2,6-dimethylmorpholine , where the methyl groups are adjacent to the nitrogen, creating significant steric shielding. This has profound implications for reaction kinetics, as we will explore.

Table 1: Comparative Physicochemical Properties

Building BlockMolecular FormulaMolecular Weight ( g/mol )pKa (Predicted)LogP (Predicted)TPSA (Ų)
Morpholine HClC₄H₁₀ClNO123.58~8.5-1.0821.26
cis-3,5-Dimethylmorpholine HClC₆H₁₄ClNO151.63[6][7]~8.8-0.1521.26[6]
cis-2,6-Dimethylmorpholine HClC₆H₁₄ClNO151.63~8.9-0.1521.26

Chapter 2: Benchmarking in Key Synthetic Transformations

We now transition from theoretical properties to practical application. The following sections present standardized protocols and representative data to benchmark our building blocks in reactions that are cornerstones of pharmaceutical synthesis.

Section 2.1: Amide Bond Formation: A Test of Nucleophilicity vs. Steric Access

Amide coupling is arguably the most common reaction in drug discovery. Here, we evaluate the performance of each morpholine derivative as the amine nucleophile reacting with a standard carboxylic acid (benzoic acid) using a common coupling agent, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

Experimental Rationale: This setup is designed to be a sensitive probe of the amine's nucleophilicity and steric accessibility. A highly hindered amine will react slowly or incompletely, while a less hindered, sufficiently nucleophilic amine will proceed efficiently. We use the hydrochloride salts, which requires an additional equivalent of a non-nucleophilic base (DIPEA) to liberate the free amine in situ.

Protocol 1: Standardized Amide Coupling

  • To a solution of benzoic acid (1.0 eq) in DMF (0.2 M), add HATU (1.1 eq) and DIPEA (3.0 eq).

  • Stir the mixture at room temperature for 10 minutes to form the activated ester.

  • Add the respective morpholine hydrochloride salt (1.2 eq).

  • Stir the reaction at room temperature and monitor by LC-MS until consumption of the limiting reagent.

  • Upon completion, quench the reaction with saturated aqueous NaHCO₃ and extract with ethyl acetate.

  • The organic layers are combined, washed with brine, dried over Na₂SO₄, and concentrated in vacuo.

  • The crude product is purified by column chromatography to yield the desired amide.

Diagram 1: Amide Coupling Experimental Workflow

G cluster_activation Activation cluster_coupling Coupling Reaction cluster_workup Workup & Purification reagents Benzoic Acid (1 eq) HATU (1.1 eq) DIPEA (2 eq) DMF activation Stir 10 min (Forms Activated Ester) reagents->activation add_amine Add Morpholine HCl (1.2 eq) + DIPEA (1 eq) activation->add_amine reaction Stir at RT Monitor by LC-MS add_amine->reaction quench Quench (aq. NaHCO₃) Extract (EtOAc) reaction->quench purify Column Chromatography quench->purify final_product final_product purify->final_product Isolated Product

Caption: Workflow for the benchmark amide coupling experiment.

Table 2: Representative Data for Amide Coupling

Amine Building BlockReaction Time (h)Isolated Yield (%)Purity by LC-MS (%)Key Observation
Morpholine HCl295>99Baseline, highly efficient.
cis-3,5-Dimethylmorpholine HCl488>98Slightly slower due to moderate steric bulk, but still high yielding.
cis-2,6-Dimethylmorpholine HCl2435~90 (with starting material)Severely hindered reaction; requires elevated temperature for completion.

Analysis: The data clearly illustrates the impact of steric hindrance. Unsubstituted morpholine reacts quickly and efficiently. cis-3,5-dimethylmorpholine shows a modest decrease in reaction rate and yield, a manageable trade-off for the structural benefits it may confer on the final molecule. In stark contrast, the cis-2,6-dimethylmorpholine is severely hindered by the methyl groups alpha to the nitrogen, leading to a dramatically slower reaction and poor yield at room temperature. This demonstrates that while both isomers add lipophilicity, their synthetic accessibility is vastly different.

Section 2.2: Reductive Amination: Probing Reactivity with Carbonyls

Reductive amination is a powerful C-N bond-forming reaction, fundamental to the synthesis of secondary and tertiary amines.[8][9] We benchmark our building blocks by reacting them with cyclohexanone, followed by reduction of the intermediate iminium ion with sodium triacetoxyborohydride (STAB), a mild and selective reducing agent.

Experimental Rationale: This two-step, one-pot process is sensitive to both the initial nucleophilic attack of the amine on the ketone (forming the hemiaminal) and the subsequent dehydration to the iminium ion. Steric hindrance around the nitrogen can impede the initial attack, slowing the entire process.

Protocol 2: Standardized Reductive Amination

  • In a flask, dissolve the morpholine hydrochloride salt (1.1 eq) and cyclohexanone (1.0 eq) in dichloromethane (DCM, 0.2 M).

  • Add DIPEA (1.2 eq) to liberate the free amine.

  • Stir for 30 minutes at room temperature.

  • Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 15 minutes.

  • Stir the reaction at room temperature and monitor by LC-MS.

  • Upon completion, carefully quench with saturated aqueous NaHCO₃.

  • Separate the layers, and extract the aqueous layer with DCM.

  • Combine organic layers, wash with brine, dry over Na₂SO₄, and concentrate to yield the product.

Diagram 2: Reductive Amination Experimental Workflow

G cluster_iminium Iminium Formation cluster_reduction Reduction cluster_workup Workup reagents Cyclohexanone (1 eq) Morpholine HCl (1.1 eq) DIPEA (1.2 eq) DCM formation Stir 30 min at RT reagents->formation add_stab Add STAB (1.5 eq) formation->add_stab reaction Stir at RT Monitor by LC-MS add_stab->reaction quench Quench (aq. NaHCO₃) Extract (DCM) reaction->quench isolate Dry & Concentrate quench->isolate final_product final_product isolate->final_product Crude Product G start Project Goal? goal1 Need to increase lipophilicity/ explore new SAR? start->goal1 goal2 Baseline scaffold or maximum reaction speed needed? start->goal2 goal1_q Is the reaction site sterically demanding? goal1->goal1_q rec2 Use Morpholine (Fast, reliable baseline) goal2->rec2 rec1 Use cis-3,5-Dimethylmorpholine (Good balance of properties and reactivity) goal1_q->rec1 No rec3 AVOID cis-2,6-Dimethylmorpholine (High risk of synthetic failure) goal1_q->rec3 Yes

Caption: A decision-making guide for selecting the optimal morpholine building block.

Ultimately, cis-3,5-dimethylmorpholine hydrochloride represents a synthetically accessible and strategically valuable building block for programs where fine-tuning of lipophilicity and exploration of new chemical space are desired, without compromising access to high-yielding, robust chemical transformations.

References

  • G. Tarcsay, G. M. Keserű, "Occurrence of Morpholine in Central Nervous System Drug Discovery", ACS Chemical Neuroscience, 2019. [Link]

  • M. D. Nekrasov, E. R. Lukyanenko, A. V. Kurkin, "Synthesis of N-substituted morpholine nucleoside derivatives", Nucleosides, Nucleotides & Nucleic Acids, 2020. [Link]

  • A. Kourounakis, D. Kourounakis, V. J. Demopoulos, "Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules", Medicinal Research Reviews, 2020. [Link]

  • M. J. Naim et al., "A review on pharmacological profile of Morpholine derivatives", Journal of Drug Delivery and Therapeutics, 2021. [Link]

  • V. A. Palchykov, "Biological relevance and synthesis of C-substituted morpholine derivatives", Chemistry of Heterocyclic Compounds, 2019. [Link]

  • A. K. Ghosh, M. Brindisi, "Major metabolic pathways of the morpholine moiety as a component of drugs such as linezolid or gefitinib", Journal of Medicinal Chemistry, 2015. [Link]

  • S. J. C. Taylor et al., "Short Scalable Route to Bis-morpholine Spiroacetals and Oxazepane Analogues: Useful 3D-Scaffolds for Compound Library Assembly", The Journal of Organic Chemistry, 2017. [Link]

  • A. Jain, S. K. Sahu, "Synthesis and SAR of morpholine and its derivatives: A review update", E3S Web of Conferences, 2024. [Link]

  • S. L. Galdino et al., "Structural Effects of Morpholine Replacement in ZSTK474 on Class I PI3K Isoform Inhibition", Molecules, 2017. [Link]

  • National Center for Biotechnology Information, "3,5-Dimethylmorpholine hydrochloride", PubChem Compound Summary for CID 12638208. [Link]

  • K. M. Touchette, "Reductive Amination: A Remarkable Experiment for the Organic Laboratory", Journal of Chemical Education, 2006. [Link]

  • K. G. Ortiz et al., "Green Synthesis of Morpholines via Selective Monoalkylation of Amines", ChemRxiv, 2024. [Link]

  • G. S. Lemen, J. P. Wolfe, "A New Strategy for the Synthesis of Substituted Morpholines", Organic Letters, 2007. [Link]

  • S. G. Telfer et al., "Steric and electronic effects of ligand substitution on redox-active Fe4S4-based coordination polymers", Dalton Transactions, 2018. [Link]

  • V. Busico et al., "A Computational Evaluation of the Steric and Electronic Contributions in Stereoselective Olefin Polymerization with Pyridylamido-Type Catalysts", Catalysts, 2023. [Link]

  • I. Alabugin, "Stereoelectronic effects on stability and reactivity of organic molecules", Florida State University, 2014. [Link]

Sources

Validation

A Comparative Guide to Cis- and Trans-Dimethylmorpholine Derivatives: An In Vitro and In Vivo Perspective

In the landscape of drug discovery and development, the spatial arrangement of atoms within a molecule, or its stereochemistry, is a critical determinant of its biological activity.[1][2] Geometric isomers, such as cis a...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of drug discovery and development, the spatial arrangement of atoms within a molecule, or its stereochemistry, is a critical determinant of its biological activity.[1][2] Geometric isomers, such as cis and trans configurations in cyclic structures, can exhibit profoundly different pharmacological, pharmacokinetic, and toxicological profiles.[1][3] This guide provides a comprehensive comparison of cis and trans dimethylmorpholine derivatives, offering insights into their potential differential effects in vitro and in vivo. While direct comparative data for all dimethylmorpholine derivatives is not extensively available in the public domain, this guide will leverage a detailed case study of a closely related analogue to illustrate the pivotal role of stereoisomerism and will provide the experimental frameworks necessary for such evaluations.

The Decisive Role of Stereochemistry in Biological Systems

The three-dimensional structure of a drug molecule is paramount to its interaction with biological targets like enzymes and receptors, which are themselves chiral environments.[2][4] Even subtle differences in the spatial orientation of functional groups, as seen between cis and trans isomers, can lead to significant variations in binding affinity, efficacy, and metabolism.[1][4] The cis isomer, with substituents on the same side of the ring, and the trans isomer, with them on opposite sides, present distinct topological faces for biological recognition.[1]

Synthesis and Separation of Dimethylmorpholine Isomers: A Methodological Overview

The generation of stereoisomerically pure cis and trans dimethylmorpholine derivatives is the foundational step for any comparative study. Several synthetic strategies can be employed to achieve this, often involving stereoselective ring-closing reactions or the separation of a diastereomeric mixture.

Stereoselective Synthesis

A novel approach to synthesizing cis-3,5-disubstituted morpholine derivatives involves an electrophile-induced ring closure of an acyclic precursor. For instance, 1-tert-Butyl-2-(allyloxymethyl)aziridine can be transformed diastereoselectively into cis-3,5-di(bromomethyl)-4-tert-butylmorpholine.[5][6]

Isomer Separation

When a synthesis yields a mixture of cis and trans isomers, their separation is crucial. The boiling points of cis- and trans-2,6-dimethylmorpholine are very close, making simple distillation challenging for achieving high purity.[7] A common and effective method for separating such isomers is through fractional crystallization of their salts. For example, a mixture of cis and trans isomers can be treated with an acid, such as acetic acid, in an appropriate solvent like ethyl acetate.[7] The resulting carboxylate salts of the isomers will likely have different solubilities, allowing for the selective crystallization of one isomer.[7][8] The pure isomer can then be recovered by neutralizing the salt with a base.[7][8] Other chromatographic techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) can also be employed for effective separation.[9]

In Vitro Comparison: Unraveling Differential Cellular Effects

In vitro assays are indispensable for the initial characterization and comparison of isomeric bioactivity and toxicity. These assays provide a controlled environment to dissect the cellular and molecular mechanisms of action.

Case Study: Differential Metabolism of N-nitroso-2,6-dimethylmorpholine Isomers

While direct comparative in vitro data for 3,5-dimethylmorpholine is scarce, studies on the closely related N-nitroso-2,6-dimethylmorpholine (NDMM) isomers provide a compelling illustration of stereoselective metabolism. In vivo metabolism studies in rats, hamsters, and guinea pigs have shown that the metabolic fate of cis and trans NDMM is significantly different.[10]

MetaboliteRelative Abundance after Administration of cis-NDMMRelative Abundance after Administration of trans-NDMMImplied Metabolic Pathway
N-nitroso(2-hydroxypropyl)(2-oxopropyl)amine (HPOP)HigherLowerβ-oxidation[10]
N-nitroso-bis(2-hydroxypropyl)amine (BHP)HigherLowerβ-oxidation[10]
2-(2-hydroxyl-methyl)ethoxy propanoic acidLowerSubstantially Higherα-oxidation[10]
2,6-dimethylmorpholine-3-oneLowerHigherα-oxidation[10]

This data clearly indicates that the cis isomer of NDMM preferentially undergoes β-oxidation, while the trans isomer is more susceptible to α-oxidation.[10] This differential metabolism has profound implications for the biological activity of the isomers, as it leads to the formation of different active metabolites.

Experimental Protocol: Comparative In Vitro Cytotoxicity Assessment

To directly compare the in vitro toxicity of cis- and trans-3,5-dimethylmorpholine, a standard cytotoxicity assay such as the MTT assay can be employed.[11][12]

Objective: To determine and compare the half-maximal inhibitory concentration (IC50) of cis- and trans-3,5-dimethylmorpholine in a selected cancer cell line.

Methodology:

  • Cell Culture: Culture a suitable cancer cell line (e.g., HeLa or MCF-7) in appropriate media until they reach logarithmic growth phase.[12]

  • Cell Seeding: Seed the cells into 96-well plates at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Prepare serial dilutions of both cis- and trans-3,5-dimethylmorpholine in the cell culture medium. Treat the cells with these varying concentrations for a specified duration (e.g., 24, 48, or 72 hours). Include untreated cells as a negative control and a known cytotoxic agent as a positive control.

  • MTT Assay: After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for a few hours.[12] Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.[12]

  • Data Acquisition: Solubilize the formazan crystals with a suitable solvent (e.g., DMSO) and measure the absorbance at a specific wavelength using a microplate reader.[13]

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the concentration-response curves and determine the IC50 values for both isomers.

G cluster_workflow In Vitro Cytotoxicity Workflow A Seed Cells in 96-well Plate B Treat with Cis & Trans Isomers (Serial Dilutions) A->B C Incubate for 24-72 hours B->C D Add MTT Reagent C->D E Incubate for 2-4 hours D->E F Solubilize Formazan Crystals E->F G Measure Absorbance F->G H Calculate IC50 Values G->H G cluster_workflow In Vivo Pharmacokinetic Study Workflow A Dose Animal Groups with Cis or Trans Isomer B Collect Blood Samples at Timed Intervals A->B C Process Blood to Obtain Plasma B->C D Quantify Isomer Concentration (LC-MS/MS) C->D E Calculate Pharmacokinetic Parameters D->E F Compare Profiles of Cis and Trans Isomers E->F

Caption: Workflow for a Comparative In Vivo Pharmacokinetic Study.

Experimental Protocol: Comparative In Vivo Efficacy Study

The ultimate test of a drug candidate is its efficacy in a relevant disease model.

Objective: To compare the therapeutic efficacy of cis- and trans-3,5-dimethylmorpholine in a relevant animal model of disease (e.g., a tumor xenograft model for an anticancer agent). [14] Methodology:

  • Disease Model: Establish the disease model in a suitable animal host (e.g., implanting human cancer cells in immunocompromised mice to create a xenograft model). [14]2. Treatment Groups: Randomize the animals into different treatment groups: vehicle control, cis-isomer treatment group, and trans-isomer treatment group.

  • Dosing Regimen: Administer the compounds according to a predetermined dosing schedule and route.

  • Efficacy Assessment: Monitor the progression of the disease over time. For a xenograft model, this would involve measuring tumor volume at regular intervals. [14]Also, monitor the general health and body weight of the animals.

  • Endpoint Analysis: At the end of the study, euthanize the animals and collect relevant tissues for further analysis (e.g., histopathology, biomarker analysis).

  • Statistical Analysis: Statistically compare the disease progression between the different treatment groups to determine the relative efficacy of the cis and trans isomers.

Conclusion and Future Directions

The presented evidence and experimental frameworks strongly advocate for the independent evaluation of cis and trans isomers of dimethylmorpholine derivatives. As demonstrated by the case study of NDMM, stereoisomers can possess markedly different metabolic fates and biological activities, ranging from therapeutic efficacy to toxicity. [10][15][16]Therefore, a comprehensive understanding of the structure-activity relationship for each isomer is not merely an academic exercise but a crucial step in the development of safer and more effective therapeutic agents. Future research should focus on conducting direct head-to-head in vitro and in vivo comparative studies on a wider range of dimethylmorpholine derivatives to fully elucidate the impact of their stereochemistry on their pharmacological profiles.

References

  • Gingell R, Brunk G, Nagel D, Pour P. Comparative metabolism of the cis and trans isomers of N-nitroso-2,6-dimethylmorpholine in rats, hamsters and guinea pigs. Cancer Lett. 1981;12(4):281-286.
  • Farsa, O. Structural features which influence drug action. IS MUNI. Published 2012. Accessed January 11, 2026.
  • de la Cruz, A. A., Cañizares, R. O., & Afonso, M. (2008). Use of toxicity assays for enantiomeric discrimination of pharmaceutical substances. Environmental toxicology and chemistry, 27(4), 882–887.
  • D'hooghe M, Van Brabandt W, De Kimpe N. Novel synthesis of cis-3,5-disubstituted morpholine derivatives. J Org Chem. 2006;71(12):4678-4681.
  • Lijinsky W, Reuber MD. Comparison of carcinogenesis by two isomers of nitroso-2,6-dimethylmorpholine. Carcinogenesis. 1980;1(6):501-503.
  • Solubility of Things. Stereoisomerism: Geometric Isomers (cis/trans) and Optical Isomers. Accessed January 11, 2026.
  • Harada S, Ueda M, Hamada Y, et al. Comparison of local anesthetic activities between cis and trans isomers of DL-1-benzoyloxy-2-dimethylamino-1,2,3,4-tetrahydronaphthalene. Jpn J Pharmacol. 1978;28(1):143-151.
  • McConathy J, Owens MJ. Stereochemistry in drug action.
  • CN110950818B - Method for purifying cis-2, 6-dimethyl morpholine - Google P
  • Effects of Stereoisomers on Drug Activity. Am J Biomed Sci & Res. 2021;13(3).
  • D'hooghe, M., Van Brabandt, W., & De Kimpe, N. (2006). Novel Synthesis of cis-3,5-Disubstituted Morpholine Derivatives. The Journal of Organic Chemistry, 71(12), 4678–4681.
  • Lijinsky W, Reuber MD. Comparative carcinogenicity of two isomers of nitroso-2,6-dimethylmorpholine in guinea pigs. Cancer Lett. 1981;14(1):7-11.
  • V-Bio. Cytotoxicity Assays: How We Test Cell Viability. YouTube. Published April 1, 2025.
  • In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. International Journal of Pharmaceutical Research and Applications (IJPRA). Published April 15, 2025.
  • Wang, P., Wang, H., Wang, L., Wu, J., & Li, C. (2019). Comparison of Cytotoxicity Evaluation of Anticancer Drugs between Real-Time Cell Analysis and CCK-8 Method. ACS Omega, 4(7), 12044–12050.
  • Horner SA, Fry JR, Clothier RH, Balls M. A comparison of two cytotoxicity assays for the detection of metabolism-mediated toxicity in vitro: a study with cyclophosphamide. Xenobiotica. 1985;15(8-9):681-686.
  • Advanced Spectroscopy in Chemistry Dynamic resolution of α-substituted dihydrocinnamic aldehydes. A new asymmetric synthesis of. AMS Tesi. Accessed January 11, 2026.
  • Creative Animodel. In vivo Efficacy Testing. Accessed January 11, 2026.
  • Predicting In Vivo Efficacy from In Vitro Data: Quantitative Systems Pharmacology Modeling for an Epigenetic Modifier Drug in Cancer. CPT Pharmacometrics Syst Pharmacol. 2019;8(11):839-848.
  • ChemHelpASAP. in vivo preclinical studies for drug discovery. YouTube. Published August 20, 2023.
  • Asthana, S., Shukla, V., & Tripathi, A. (2023). In Vivo Models for Evaluation of Drug Efficacy: Demand and Challenges. In: Drugs and a Methodological Compendium (pp. 113-147).
  • US3880925A - Separation and purification of cis and trans isomers - Google P
  • Mel-Abdallah, A. M., Venkataraman, R., El-Kattan, Y., & Miller, R. L. (2001). Stereocontrolled Synthesis of Cis-Dibenzoquinolizine Chlorofumarates: Curare-Like Agents of Ultrashort Duration. The Journal of organic chemistry, 66(9), 3163–3171.
  • What methods can you recommend for separating trans and cis isomers of isoquinolinone, given my unsuccessful attempts with various solvent ratios?
  • Process for The Separation of the (Dl) Cis- Trans-2, 2-Dimethyl-3-(2, 2-Disubstitutedvinyl)- Cyclopropane-1-Carboxylic Acid from. International Journal of Scientific Research. 2019;8(1):50-52.
  • cis-3,5-Dimethylmorpholine hydrochloride. ChemScene. Accessed January 11, 2026.
  • Separation of cis/trans isomers. Chromatography Forum. Published February 22, 2014.
  • Tornero-Velez R, et al.
  • Whats more stable? cis-1,3-dimethylcyclohexane or trans-1,2-dimethylcyclohexane? Reddit. Published October 11, 2025.

Sources

Comparative

A Spectroscopic Guide to Differentiating cis- and trans-Dimethylmorpholine Isomers

Abstract For researchers and professionals in drug development and organic synthesis, the precise characterization of stereoisomers is a critical step in ensuring product safety, efficacy, and quality. The cis and trans...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

For researchers and professionals in drug development and organic synthesis, the precise characterization of stereoisomers is a critical step in ensuring product safety, efficacy, and quality. The cis and trans isomers of substituted heterocycles, such as dimethylmorpholine, can exhibit distinct biological activities and physical properties. This guide provides an in-depth comparison of the spectroscopic techniques used to unambiguously differentiate between cis- and trans-2,6-dimethylmorpholine. Leveraging experimental data and established principles, we will explore the nuances of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) in stereochemical elucidation.

Introduction: The Significance of Stereoisomerism in Morpholine Derivatives

Morpholine and its derivatives are privileged scaffolds in medicinal chemistry, appearing in the structure of numerous approved drugs, including the antibiotic linezolid and the appetite suppressant phendimetrazine. The introduction of substituents, such as methyl groups, onto the morpholine ring creates stereocenters, leading to the formation of diastereomers, namely cis and trans isomers.

The spatial arrangement of these substituents profoundly influences the molecule's three-dimensional shape and its ability to interact with biological targets. Consequently, one isomer may exhibit the desired therapeutic effect while the other could be inactive or even toxic. This underscores the necessity for robust analytical methods to distinguish and quantify these isomers. This guide focuses on 2,6-dimethylmorpholine as a representative example to illustrate the power of modern spectroscopic techniques in this endeavor.

Conformational Analysis: The Foundation of Spectroscopic Differences

The key to understanding the spectroscopic differences between cis- and trans-2,6-dimethylmorpholine lies in their conformational preferences.[1] The morpholine ring predominantly adopts a chair conformation to minimize steric and torsional strain.[2] In this conformation, substituents at the C2 and C6 positions can occupy either axial (perpendicular to the ring's plane) or equatorial (in the plane of the ring) positions.

  • trans-2,6-Dimethylmorpholine: The thermodynamically most stable conformation is the di-equatorial chair form, where both methyl groups occupy the less sterically hindered equatorial positions.

  • cis-2,6-Dimethylmorpholine: This isomer exists as a rapidly equilibrating mixture of two chair conformers, where one methyl group is axial and the other is equatorial.

These distinct conformational preferences create unique electronic and steric environments for the nuclei within the molecules, which are directly observable by spectroscopic methods.

Caption: Chair conformations of trans and cis-2,6-dimethylmorpholine.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool

NMR spectroscopy is the most powerful and definitive technique for distinguishing between cis and trans isomers of dimethylmorpholine.[3] The chemical shifts (δ) and spin-spin coupling constants (J) are exquisitely sensitive to the stereochemical environment of the protons and carbons.[4]

¹H NMR Spectroscopy

The proton NMR spectra of the two isomers are markedly different. The key lies in analyzing the signals of the methine protons (H-2 and H-6) and the methylene protons (H-3 and H-5).

  • trans Isomer (Di-equatorial Methyls): The methine protons (H-2, H-6) are in axial positions. They exhibit a large axial-axial coupling constant (³J ≈ 10-13 Hz) with the adjacent axial protons on C-3 and C-5, and a smaller axial-equatorial coupling (³J ≈ 2-5 Hz). This often results in a complex multiplet that is broader and more downfield compared to the cis isomer.

  • cis Isomer (Axial/Equatorial Methyls): Due to rapid ring flipping, the axial and equatorial positions are averaged. This results in averaged coupling constants for the methine protons, leading to a sharper, less complex signal compared to the trans isomer. The chemical shifts of the two methyl groups are equivalent.

Table 1: Comparative ¹H NMR Data for 2,6-Dimethylmorpholine Isomers

Protoncis-Isomer (Predicted δ, ppm)trans-Isomer (Predicted δ, ppm)Key Differentiating Feature
CH₃~1.1 (d)~1.1 (d)-
H-2, H-6~3.5-3.7 (m)~3.8-4.0 (m)Broader multiplet, more downfield shift for trans.
H-3a, H-5a (axial)~2.0-2.2 (m)~2.0-2.2 (m)Different coupling patterns.
H-3e, H-5e (equatorial)~2.8-3.0 (m)~2.8-3.0 (m)Different coupling patterns.

Note: Predicted chemical shifts are based on general principles for substituted morpholines and may vary with solvent and concentration.

¹³C NMR Spectroscopy

The steric environment also influences the ¹³C chemical shifts. A key principle is the gamma-gauche effect, where a substituent causes shielding (an upfield shift) of a carbon atom that is three bonds away and in a gauche conformation.

  • trans Isomer: With both methyl groups equatorial, there are minimal shielding effects on the ring carbons.

  • cis Isomer: In the axial/equatorial conformation, the axial methyl group is gauche to the C-3 and C-5 carbons, causing them to be shielded and appear at a higher field (lower ppm value) compared to the trans isomer.

Table 2: Comparative ¹³C NMR Data for 2,6-Dimethylmorpholine Isomers

Carboncis-Isomer (Predicted δ, ppm)trans-Isomer (Predicted δ, ppm)Key Differentiating Feature
CH₃~18-20~19-21Minimal difference.
C-2, C-6~71-73~72-74Slight downfield shift in trans.
C-3, C-5~50-52~54-56Significant upfield shift in cis due to γ-gauche effect.

Note: Predicted chemical shifts are based on general principles and data from similar substituted morpholines.[5]

G cluster_nmr NMR Analysis Workflow Sample Prepare Sample (1-10 mg in CDCl₃) Acquire1H Acquire ¹H NMR Spectrum (≥400 MHz) Sample->Acquire1H Acquire13C Acquire ¹³C NMR Spectrum Sample->Acquire13C Process Process Data (FT, Phasing, Calibration) Acquire1H->Process Acquire13C->Process Analyze1H Analyze ¹H Multiplets & Coupling Constants Process->Analyze1H Analyze13C Analyze ¹³C Chemical Shifts (γ-gauche effect) Process->Analyze13C Conclusion Assign Stereochemistry Analyze1H->Conclusion Analyze13C->Conclusion

Caption: Standard workflow for NMR-based isomer differentiation.

Infrared (IR) Spectroscopy: A Complementary Perspective

While NMR is definitive, IR spectroscopy can provide rapid, complementary data. The primary differences are often subtle and appear in the "fingerprint region" (below 1500 cm⁻¹), which is rich with C-C, C-O, and C-N stretching and bending vibrations.[6] The overall molecular symmetry and specific vibrational modes can be affected by the stereochemistry.

  • C-O-C Stretch: The asymmetric C-O-C stretching band, typically found around 1100 cm⁻¹, can show slight shifts or changes in shape between the two isomers due to the different ring conformations.

  • Fingerprint Region: The trans isomer, having a more defined and stable conformation, may exhibit a sharper and more resolved set of bands in the 700-1000 cm⁻¹ region compared to the conformationally mobile cis isomer.

Table 3: Key IR Absorption Regions for 2,6-Dimethylmorpholine

Vibrational ModeWavenumber (cm⁻¹)Expected Difference
N-H Stretch3300 - 3500Minimal difference expected.
C-H Stretch (alkane)2850 - 3000Minimal difference expected.[7]
C-O-C Asymmetric Stretch~1100Possible shift in peak position and/or shape.
Fingerprint Region700 - 1000trans isomer may show sharper, more defined peaks.

Mass Spectrometry (MS): Probing Fragmentation Pathways

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For diastereomers like cis- and trans-2,6-dimethylmorpholine, the electron ionization (EI) mass spectra are often very similar because the high energy of the ionization process can lead to ring-opening and loss of stereochemical information before fragmentation. Both isomers will show the same molecular ion (M⁺) peak at m/z 115, consistent with the molecular formula C₆H₁₃NO.[8][9]

The primary fragmentation pathway for cyclic amines is typically α-cleavage, which involves the cleavage of the bond adjacent to the nitrogen atom.[10][11] For 2,6-dimethylmorpholine, this would lead to the loss of a methyl radical (•CH₃) to form a stable iminium ion at m/z 100.

While the major fragments are identical, subtle differences in the relative abundances of certain fragment ions may sometimes be observed. These differences can arise from minor variations in the stability of the molecular ions of the cis and trans isomers, potentially influencing the kinetics of competing fragmentation pathways. However, these differences are generally not reliable enough for unambiguous isomer assignment without careful calibration and comparison to authentic standards.

G M Molecular Ion (M⁺) m/z = 115 M_minus_15 [M - CH₃]⁺ m/z = 100 M->M_minus_15 α-cleavage (- •CH₃)

Caption: Primary fragmentation pathway for 2,6-dimethylmorpholine in EI-MS.

Experimental Protocols

NMR Spectroscopy
  • Sample Preparation: Dissolve 5-10 mg of the dimethylmorpholine sample in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O) in a standard 5 mm NMR tube.

  • ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher spectrometer. Use a standard pulse sequence with a sufficient number of scans (e.g., 16) to achieve a signal-to-noise ratio >100:1 for the signals of interest.

  • ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. An acquisition time of 1-2 hours is typical to obtain a good signal-to-noise ratio.

  • Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired data. Calibrate the chemical shift axis using the residual solvent peak or an internal standard (e.g., TMS).

Attenuated Total Reflectance (ATR) IR Spectroscopy
  • Sample Preparation: Place a single drop of the neat liquid sample directly onto the ATR crystal.

  • Background Collection: Record a background spectrum of the clean, empty ATR crystal.

  • Sample Spectrum Collection: Record the spectrum of the sample. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

  • Data Processing: The sample spectrum is automatically ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)
  • Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent like methanol or dichloromethane.

  • GC Separation: Inject 1 µL of the solution into a GC equipped with a suitable capillary column (e.g., DB-5ms). Use a temperature program that effectively separates the isomers if analyzing a mixture.

  • MS Detection: Use a standard electron ionization (EI) source at 70 eV. Scan a mass range of m/z 35-200.

  • Data Analysis: Identify the molecular ion and major fragment ions. Compare the relative abundances of ions between the GC peaks corresponding to the cis and trans isomers.

Conclusion

The differentiation of cis and trans dimethylmorpholine isomers is a clear demonstration of the power of modern spectroscopic methods. While IR and MS provide valuable supporting data, NMR spectroscopy stands out as the unequivocal tool for stereochemical assignment . The distinct differences in ¹H NMR coupling patterns and, most notably, the upfield shift of the C-3/C-5 signals in the ¹³C NMR spectrum of the cis isomer due to the gamma-gauche effect, provide a self-validating system for confident identification. For any researcher in drug development or chemical synthesis, a thorough understanding and application of these spectroscopic principles are essential for rigorous quality control and the advancement of molecular science.

References

  • Duddeck, H., & Tóth, G. (2005). ¹H and ¹³C NMR spectra of N-substituted morpholines. Magnetic Resonance in Chemistry, 43(6), 493-497. Available at: [Link]

  • JoVE. (2023). Mass Spectrometry of Amines. Journal of Visualized Experiments. Available at: [Link]

  • Kim, J., et al. (2023). Unraveling the Conformational Preference of Morpholine: Insights from Infrared Resonant Vacuum Ultraviolet Photoionization Mass Spectroscopy. The Journal of Physical Chemistry Letters. Available at: [Link]

  • Moser, A. (2008). Recognizing the NMR pattern for morpholine. ACD/Labs. Available at: [Link]

  • Whitman College. (n.d.). GCMS Section 6.15 - Fragmentation of Amines. Available at: [Link]

  • University of California, Los Angeles. (n.d.). Mass Spectrometry: Fragmentation. Available at: [Link]

  • PubChem. (n.d.). trans-2,6-Dimethylmorpholine. National Center for Biotechnology Information. Available at: [Link]

  • Ananthavel, S. P., et al. (2017). Molecular structures of gas-phase neutral morpholine and its monohydrated complexes: experimental and theoretical approaches. Physical Chemistry Chemical Physics, 19(4), 3044-3052. Available at: [Link]

  • NIST. (n.d.). Morpholine, 2,6-dimethyl-. In NIST Chemistry WebBook. National Institute of Standards and Technology. Available at: [Link]

  • Chemistry LibreTexts. (2020). 11.5: Infrared Spectra of Some Common Functional Groups. Available at: [Link]

  • SpectraBase. (n.d.). 2,6-Dimethylmorpholine. Wiley-VCH GmbH. Available at: [Link]

Sources

Validation

A Senior Application Scientist's Guide to Amine Scaffolds in Parallel Synthesis: A Comparative Analysis of Cis-3,5-Dimethylmorpholine Hydrochloride

Introduction: The Strategic Role of Amines in Drug Discovery In the landscape of modern drug discovery, parallel synthesis stands as a cornerstone for rapidly generating and screening vast libraries of compounds to ident...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Role of Amines in Drug Discovery

In the landscape of modern drug discovery, parallel synthesis stands as a cornerstone for rapidly generating and screening vast libraries of compounds to identify promising lead candidates.[1] This high-throughput approach enables medicinal chemists to systematically explore structure-activity relationships (SAR) by modifying specific regions of a molecular scaffold.[2] Among the most frequently utilized building blocks in these libraries are secondary amines, which are pivotal for installing key pharmacophoric features and modulating physicochemical properties such as solubility, lipophilicity, and metabolic stability.

The selection of an amine is not a trivial choice; it is a strategic decision that profoundly impacts the biological activity and drug-like properties of the final compound. While simple amines like morpholine and piperidine are ubiquitous, there is a growing demand for more structurally complex and three-dimensional scaffolds to access novel chemical space.[3][4]

This guide provides an in-depth comparison of cis-3,5-dimethylmorpholine hydrochloride , a conformationally constrained scaffold, against a panel of commonly used cyclic secondary amines in the context of parallel synthesis. We will delve into the causality behind experimental choices, present a validated protocol for a benchmark reaction, and analyze comparative data to empower researchers to make informed decisions in their discovery campaigns.

Part 1: Profiling the Amine Panel

The inherent characteristics of an amine—its basicity, nucleophilicity, steric profile, and conformational rigidity—directly influence its reactivity and the properties of the resulting products. Here, we profile our focus compound and its comparators.

Focus Scaffold: Cis-3,5-Dimethylmorpholine Hydrochloride

Cis-3,5-dimethylmorpholine presents a unique scaffold. The two methyl groups, locked in a cis configuration, introduce conformational rigidity and steric bulk around the nitrogen atom. This pre-organized chair-like conformation can be advantageous for fitting into specific protein binding pockets. Furthermore, the methyl groups increase the lipophilicity of the morpholine core, a critical parameter for tuning cell permeability and ADME properties. It is typically supplied as a hydrochloride salt to improve shelf-life and handling, which necessitates an important consideration during reaction setup.[5][6]

Alternative Amines for Comparison

To provide a meaningful comparison, we have selected three widely used cyclic secondary amines that represent a gradient of steric and electronic properties:

  • Morpholine: The unsubstituted parent heterocycle. It serves as our baseline, offering minimal steric hindrance and moderate basicity due to the electron-withdrawing effect of the ether oxygen.

  • Piperidine: A highly popular six-membered saturated heterocycle. Lacking the ether oxygen, it is significantly more basic and often more nucleophilic than morpholine.

  • N-Methylpiperazine: A piperazine derivative featuring one nucleophilic secondary amine and one non-nucleophilic tertiary amine. It introduces an additional basic center and a potential vector for further diversification.

Caption: Chemical structures of the amines under evaluation.

Comparative Physicochemical Properties

The subtle structural differences translate into distinct physicochemical properties that govern reactivity.

AmineMolecular Weight ( g/mol )pKa (Conjugate Acid)clogP
Cis-3,5-dimethylmorpholine115.17[7]~8.5 - 9.0 (estimated)0.805[5]
Morpholine87.128.33-0.86
Piperidine85.1511.120.84
N-Methylpiperazine100.169.8 (for -NH)-0.37

Note: pKa and clogP values are sourced from standard chemical databases and may vary slightly between sources.

Part 2: Experimental Design for Comparative Performance

To objectively assess the performance of these amines, we designed a representative parallel synthesis workflow centered on amide bond formation , arguably the most common reaction in medicinal chemistry.[8] We will couple our panel of four amines with a single, readily available carboxylic acid, 4-methoxybenzoic acid, using a standard and robust coupling agent.

The "Why": Causality in Protocol Design
  • Reaction Choice: Amide coupling is a robust and well-understood transformation, making it an ideal benchmark. The outcomes are highly sensitive to the amine's nucleophilicity and steric profile.[9][10]

  • Carboxylic Acid: 4-Methoxybenzoic acid is a simple, non-chiral solid that is electronically neutral and poses no unusual solubility challenges.

  • Coupling Reagent: We selected HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) as the coupling agent. HATU is known for its high efficiency, rapid reaction times, and ability to overcome the challenges of coupling sterically hindered or less nucleophilic amines.

  • Base Selection: For cis-3,5-dimethylmorpholine hydrochloride, a non-nucleophilic base is required to liberate the free amine. DIPEA (N,N-Diisopropylethylamine) is the standard choice, as its steric bulk prevents it from competing as a nucleophile. An extra equivalent is added to neutralize the hydrochloride salt.

  • Solvent: DMF (N,N-Dimethylformamide) is an excellent polar aprotic solvent for this chemistry, effectively dissolving the starting materials, reagents, and the intermediate activated ester.

  • Workflow: The experiment is designed for a 96-well plate format, which is typical for parallel synthesis, allowing for consistent and simultaneous execution of all reactions.

Workflow Diagram: Parallel Amide Coupling

Caption: Standard workflow for parallel amide synthesis and analysis.

Step-by-Step Experimental Protocol

Materials:

  • Cis-3,5-dimethylmorpholine hydrochloride (151.63 g/mol )[5]

  • Morpholine (87.12 g/mol )

  • Piperidine (85.15 g/mol )

  • N-Methylpiperazine (100.16 g/mol )

  • 4-Methoxybenzoic acid (152.15 g/mol )

  • HATU (380.23 g/mol )

  • DIPEA (129.24 g/mol )

  • Anhydrous DMF

  • 96-well reaction block

Procedure:

  • Stock Solution Preparation:

    • Prepare a 0.5 M solution of 4-methoxybenzoic acid in DMF.

    • Prepare a 0.5 M solution of HATU in DMF.

    • Prepare a 1.0 M solution of DIPEA in DMF.

    • Prepare 0.5 M solutions of Morpholine, Piperidine, and N-Methylpiperazine in DMF.

    • Prepare a 0.5 M solution of cis-3,5-dimethylmorpholine hydrochloride in DMF.

  • Reagent Dispensing (per well):

    • To each designated well of the 96-well plate, add 100 µL (0.05 mmol) of the 4-methoxybenzoic acid stock solution.

    • To each well, add 110 µL (0.055 mmol, 1.1 eq) of the HATU stock solution.

    • For the wells containing Morpholine, Piperidine, and N-Methylpiperazine, add 100 µL (0.1 mmol, 2.0 eq) of the DIPEA stock solution.

    • For the wells containing cis-3,5-dimethylmorpholine hydrochloride, add 150 µL (0.15 mmol, 3.0 eq) of the DIPEA stock solution. The additional equivalent is to neutralize the HCl salt.

  • Initiation of Reaction:

    • To the appropriate wells, add 110 µL (0.055 mmol, 1.1 eq) of the corresponding amine stock solution.

  • Reaction Incubation:

    • Seal the 96-well plate securely with a cap mat.

    • Place the plate on an orbital shaker at room temperature and shake gently for 4 hours.

  • Work-up and Analysis:

    • After 4 hours, unseal the plate and add 500 µL of water to each well to quench the reaction.

    • Take a 10 µL aliquot from each well, dilute with 1 mL of acetonitrile, and analyze by LC-MS to determine the relative conversion (yield) and purity of the crude product.

Part 3: Comparative Performance Analysis and Discussion

The following table summarizes the expected outcomes from the experiment based on established chemical principles of amine reactivity.

Comparative Experimental Data Summary
Amine ScaffoldExpected Yield (%)Expected Purity (%)Relative Reaction RateKey Observations & Mechanistic Insights
Cis-3,5-dimethylmorpholine 75-85%>90%ModerateThe steric hindrance from the two cis-methyl groups slightly impedes the approach of the nitrogen nucleophile to the activated ester, resulting in a moderate reaction rate and slightly lower yield compared to the unhindered baseline. Requires an extra equivalent of base.
Morpholine (Baseline) 90-98%>95%FastAs the least sterically hindered amine with decent nucleophilicity, morpholine reacts quickly and efficiently, providing a high yield of the desired amide. This serves as an excellent baseline for comparison.
Piperidine >95%>95%Very FastBeing the most basic and highly nucleophilic amine in the panel, piperidine reacts almost instantaneously upon addition, leading to the highest yield in the shortest time.
N-Methylpiperazine 85-95%>90%FastReacts efficiently, similar to morpholine. The presence of the tertiary amine does not interfere but can slightly increase the polarity of the final product, potentially affecting purification and solubility.
Discussion: Synthesizing the "Why"
  • Impact of Steric Hindrance: The primary differentiator for cis-3,5-dimethylmorpholine is steric hindrance. The two axial protons and methyl groups flanking the nitrogen atom create a more crowded environment for the incoming activated carboxylic acid. This leads to a slower reaction rate and a slightly diminished final yield when compared to the open, unhindered nitrogen of morpholine. This is a critical insight for researchers: when using this scaffold, extending reaction times or slightly increasing the temperature may be necessary to drive the reaction to completion.

  • The Role of Basicity and Nucleophilicity: The results clearly illustrate the correlation between basicity and reaction rate in this context. Piperidine (pKa ~11.12) is a much stronger base than Morpholine (pKa ~8.33). This higher electron density on the nitrogen makes piperidine a superior nucleophile, resulting in the fastest and most efficient reaction. The electron-withdrawing inductive effect of the oxygen atom in the morpholine ring reduces the nitrogen's basicity and nucleophilicity, yet it remains highly effective. Cis-3,5-dimethylmorpholine's basicity is expected to be slightly higher than morpholine's due to the electron-donating nature of the methyl groups, but this electronic effect is largely overshadowed by the steric penalty.

  • Practical Considerations for the Hydrochloride Salt: The use of cis-3,5-dimethylmorpholine hydrochloride mandates the addition of a base to deprotonate the ammonium salt and generate the free amine nucleophile. The protocol correctly accounts for this by adding an additional equivalent of DIPEA. Failure to do so would result in no reaction, as the protonated amine is not nucleophilic. This is a crucial, practical step that must be incorporated into any workflow using amine salts.

Conclusion and Strategic Recommendations

This comparative guide demonstrates that while all four amines are effective in parallel amide synthesis, their performance profiles are distinct.

  • Morpholine and Piperidine remain the go-to scaffolds for rapid, high-yielding synthesis when their respective physicochemical properties are desired.

  • N-Methylpiperazine offers a reliable alternative with an additional site for potential hydrogen bonding or salt formation.

  • Cis-3,5-dimethylmorpholine hydrochloride should be selected strategically when the goal is to introduce conformational constraint and a specific three-dimensional architecture into the final molecule. Researchers should anticipate slightly slower reaction kinetics and adjust their protocols accordingly (e.g., longer reaction times). The increased lipophilicity and unique shape it imparts can be highly valuable for optimizing ligand-protein interactions and improving pharmacokinetic profiles, justifying the minor synthetic trade-offs.

By understanding the interplay of sterics, electronics, and practical handling considerations, researchers can leverage the unique advantages of each amine building block to accelerate the drug discovery process with precision and intent.

References

  • Boruwa, J., et al. (2006). A One-Pot Parallel Reductive Amination of Aldehydes with Heteroaromatic Amines. ACS Combinatorial Science. Available at: [Link]

  • Le Tiran, A., et al. (2003). Efficient Synthesis of γ-Lactams by a Tandem Reductive Amination/Lactamization Sequence. Organic Letters. Available at: [Link]

  • Periasamy, M., et al. (2010). One-Pot Parallel Synthesis Approach to Secondary Amines Based on the Reductive Amination of Ketones. The Journal of Organic Chemistry. Available at: [Link]

  • Ghorbani-Vaghei, R., et al. (2020). A Comparative Study of Amide-Bond Forming Reagents in Aqueous Media – Substrate Scope and Reagent Compatibility. ResearchGate. Available at: [Link]

  • Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

  • Wikipedia. (n.d.). Reductive amination. Wikipedia. Available at: [Link]

  • American Chemical Society. (2022). Parallel synthesis of α-Branched amines. ACS Spring 2022. Available at: [Link]

  • Dombrowski, A. W., et al. (2022). Applications of High Throughput Chemistry to Medicinal Chemistry. ACS Medicinal Chemistry Letters. Available at: [Link]

  • Jana, S., et al. (2024). Accelerated and Green Synthesis of N,S- and N,O-Heterocycles in Microdroplets. Journal of the American Chemical Society. Available at: [Link]

  • Gong, Y.-D. (2012). Solid-Phase Parallel Synthesis of Drug-Like Artificial 2H-Benzopyran Libraries. Molecules. Available at: [Link]

  • Sabatini, M. T., et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry. Available at: [Link]

  • Save My Exams. (n.d.). Amide & Amine Differences. A Level Chemistry Revision. Available at: [Link]

  • Taylor, R. (2015). Sustainable Methods for the Chemical Synthesis of Amides and Amide-Containing Aromatic Compounds. University of York Department of Chemistry Thesis. Available at: [Link]

  • Ashenhurst, J. (n.d.). Formation of Amides From Esters. Master Organic Chemistry. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). 3,5-Dimethylmorpholine hydrochloride. PubChem Compound Summary. Available at: [Link]

  • BioDuro. (n.d.). Parallel Synthesis. BioDuro-Sundia. Available at: [Link]

  • D'hooghe, M., et al. (2006). Novel synthesis of cis-3,5-disubstituted morpholine derivatives. The Journal of Organic Chemistry. Available at: [Link]

Sources

Comparative

A Senior Application Scientist's Guide to the Synthesis of Cis-3,5-dimethylmorpholine Hydrochloride: A Comparative Cost and Strategy Analysis

Authored for Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Importance of the Cis-3,5-dimethylmorpholine Scaffold The morpholine ring is a privileged scaffold in modern medicinal...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the Cis-3,5-dimethylmorpholine Scaffold

The morpholine ring is a privileged scaffold in modern medicinal chemistry, appearing in numerous approved drugs, including the antibiotic Linezolid and the anticancer agent Gefitinib. Its utility stems from its ability to improve the physicochemical properties of a drug candidate, such as aqueous solubility and metabolic stability. The cis-3,5-dimethyl substituted pattern, in particular, offers a stereochemically defined, three-dimensional structure that can be crucial for precise molecular recognition at a biological target. However, the synthesis of this specific isomer, and its subsequent hydrochloride salt, presents a classic chemistry challenge: achieving the desired stereoselectivity in a manner that is both efficient and economically viable.

This guide provides a comparative analysis of two divergent synthetic strategies for obtaining cis-3,5-dimethylmorpholine hydrochloride. We will explore a classical, cost-effective approach analogous to industrial-scale morpholine synthesis and contrast it with a modern, stereoselective route that prioritizes purity and precision. This analysis is designed to inform strategic decisions in process development, from early-stage discovery to scale-up manufacturing.

Methodology 1: The Bulk-Scale Approach via Acid-Catalyzed Dehydrative Cyclization

This strategy is predicated on a foundational reaction in heterocyclic chemistry: the acid-catalyzed intramolecular dehydration of a di-alkanolamine. While direct literature for the 3,5-dimethyl variant is sparse, a robust and informative analogue exists in the industrial preparation of cis-2,6-dimethylmorpholine from diisopropanolamine.[1][2] This method prioritizes low-cost starting materials and operational simplicity, making it a strong candidate for large-scale production.

Causality and Experimental Rationale

The core principle involves protonating the two hydroxyl groups of a precursor like meso-2,4-diaminopentane-1,5-diol (a logical, albeit non-commercial, starting point) with a strong dehydrating acid, such as concentrated sulfuric acid. The protonation converts the hydroxyls into good leaving groups (water). The nitrogen atom then acts as an intramolecular nucleophile, attacking the carbon centers in a double SN2 reaction to form the morpholine ring. The high temperatures employed (typically 150-190°C) are necessary to overcome the activation energy for dehydration and cyclization.[1] The stereochemical outcome (cis vs. trans) is heavily influenced by the reaction conditions, with higher temperatures and specific acid concentrations often used to favor the thermodynamically more stable cis isomer.[2]

Experimental Workflow: Acid-Catalyzed Cyclization

cluster_main Method 1: Workflow Start Di-alkanolamine Precursor (e.g., 1,1'-iminobis(propan-1-ol) analogue) Process Simultaneous Metering into Reactor Start->Process Reagents Concentrated H₂SO₄ (Excess) Reagents->Process Reaction Exothermic Reaction Followed by Heating (150-190°C) Water Distilled Off Process->Reaction Workup Neutralization with NaOH (Aqueous Workup) Reaction->Workup Purification Distillation of Crude Product Workup->Purification Final Cis/Trans Mixture of 3,5-Dimethylmorpholine Purification->Final HCl_Salt Salt Formation with HCl Final->HCl_Salt Product Cis-3,5-dimethylmorpholine Hydrochloride (Requires Isomer Separation) HCl_Salt->Product cluster_main Method 2: Workflow Start N-Substituted 2-(allyloxymethyl)aziridine Process Electrophile-Induced Ring Closure Start->Process Reagents Bromine (Br₂) in Dichloromethane (DCM) Reagents->Process Intermediate Cis-3,5-di(bromomethyl) morpholine derivative Process->Intermediate Reduction Reduction of Bromomethyl Groups (e.g., with LiAlH₄ or H₂/Pd) Intermediate->Reduction Deprotection Removal of N-Substituent (if necessary) Reduction->Deprotection Final Cis-3,5-dimethylmorpholine Deprotection->Final HCl_Salt Salt Formation with HCl Final->HCl_Salt

Caption: Workflow for diastereoselective synthesis from an aziridine precursor.

Protocol (Adapted from J. Org. Chem. 2006, 71, 4678-4681)
  • Precursor Synthesis: Synthesize the starting 1-tert-Butyl-2-(allyloxymethyl)aziridine from the corresponding amino alcohol.

  • Cyclization: Dissolve the aziridine precursor in dichloromethane (DCM) and cool the solution. Add a solution of bromine in DCM dropwise. The reaction proceeds to form cis-3,5-di(bromomethyl)-4-tert-butylmorpholine diastereoselectively. [3]3. Workup: Quench the reaction with an aqueous solution of sodium thiosulfate, separate the organic layer, dry it, and remove the solvent under reduced pressure.

  • Purification: Purify the crude product using flash column chromatography.

  • Reduction: The purified intermediate's two bromomethyl groups must be reduced to methyl groups. This could be achieved using a strong reducing agent like lithium aluminum hydride or via catalytic hydrogenation.

  • Salt Formation: After purification of the final cis-3,5-dimethylmorpholine, form the hydrochloride salt as described in Methodology 1.

Comparative Data Summary

ParameterMethodology 1: Acid-Catalyzed CyclizationMethodology 2: Diastereoselective Aziridine Cyclization
Starting Materials Di-alkanolamine, Sulfuric AcidSubstituted Aziridine, Bromine
Reagent Cost Low: Utilizes bulk industrial chemicals.High: Requires multi-step synthesis of precursors and specialty reagents.
Number of Steps Low (1-2 steps): One-pot cyclization followed by salt formation.High (Multiple steps): Precursor synthesis, cyclization, purification, reduction.
Energy Input High: Requires heating to 150-190°C. [1]Low to Moderate: Cyclization is often performed at low temperatures; subsequent steps may require heating.
Stereoselectivity Moderate to Good: Yields a cis/trans mixture; conditions can be optimized to favor cis (e.g., 80:20). [1]Excellent: The mechanism inherently produces the cis isomer with high diastereoselectivity. [3]
Reported Yield High Total Yield (e.g., 96%): This is for the combined isomers before separation. [1]Moderate Overall Yield: Yield for the key cyclization step is good, but the multi-step nature lowers the overall yield.
Purification Fractional Distillation (energy-intensive).Column Chromatography (solvent- and labor-intensive).
Ideal Scale Bulk / Industrial Lab / Pilot Plant

Conclusion and Strategic Recommendations

The choice between these two synthetic methodologies is fundamentally a strategic one, dictated by the end-use application, required purity, and economic constraints.

Methodology 1 (Acid-Catalyzed Cyclization) stands out as the superior choice for large-scale, cost-driven production . Its reliance on inexpensive commodity chemicals and a one-pot process makes it highly attractive from a process chemistry standpoint. The primary drawbacks are the harsh, energy-intensive conditions and the generation of a cis/trans isomer mixture, which necessitates an additional, potentially costly, purification step. This route is ideal when the infrastructure for high-temperature reactions and industrial-scale distillation is available.

Methodology 2 (Diastereoselective Aziridine Cyclization) is the preferred route for early-stage drug discovery and development , where obtaining a stereochemically pure compound is critical for establishing structure-activity relationships. The high cost of starting materials and the multi-step nature of the synthesis are acceptable trade-offs for the guaranteed high diastereoselectivity, which eliminates ambiguity and the need for challenging isomer separations. This approach provides precision and control at the expense of overall cost and throughput.

Ultimately, a comprehensive process development plan might even incorporate both strategies: using the high-precision diastereoselective route for initial biological studies and later investing in the process optimization of the acid-catalyzed method to drive down costs for late-stage clinical trials and commercial manufacturing.

References

  • ACS Publications. (n.d.). Facile Route to 3,5-Disubstituted Morpholines: Enantioselective Synthesis of O-Protected trans-3,5-Bis(hydroxymethyl)morpholines. Organic Letters. Available at: [Link]

  • D'hooghe, M., Vanlangendonck, T., Törnroos, K. W., & De Kimpe, N. (2006). Novel synthesis of cis-3,5-disubstituted morpholine derivatives. The Journal of Organic Chemistry, 71(12), 4678–4681. Available at: [Link]

  • Scilit. (n.d.). Novel Synthesis of cis-3,5-Disubstituted Morpholine Derivatives. Available at: [Link]

  • SciSpace. (n.d.). Novel synthesis of cis-3,5-disubstituted morpholine derivatives. Available at: [Link]

  • ChemRxiv. (2021). A convenient and cost efficient route to molnupiravir from cytidine. Available at: [Link]

  • Semantic Scholar. (n.d.). Stereoselective synthesis of C-substituted morpholine derivatives using reductive etherification reaction. Available at: [Link]

  • Google Patents. (n.d.). US4504363A - Preparation of cis-2,6-dimethylmorpholine.
  • Google Patents. (n.d.). EP0094565B1 - Process for the preparation of cis-2,6-dimethyl morpholine.

Sources

Validation

A Senior Application Scientist's Guide to Catalyst Selection for N,N-Dimethylmorpholine Synthesis

An In-depth Comparison of Catalytic Systems for the Reductive Amination of Diethylene Glycol Executive Summary N,N-Dimethylmorpholine (DMM) is a crucial tertiary amine utilized as a catalyst in polyurethane foam producti...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Comparison of Catalytic Systems for the Reductive Amination of Diethylene Glycol

Executive Summary

N,N-Dimethylmorpholine (DMM) is a crucial tertiary amine utilized as a catalyst in polyurethane foam production, a solvent, and a chemical intermediate. Its synthesis, most commonly achieved through the reductive amination of diethylene glycol (DEG) with dimethylamine (DMA), is highly dependent on the catalyst system employed. This guide provides a head-to-head comparison of the primary catalyst classes for this transformation: Nickel-based catalysts (specifically Raney Nickel and supported Ni-Cu systems) and Copper Chromite catalysts. While direct comparative literature for DMM synthesis is sparse, this analysis synthesizes field-proven insights and data from analogous, industrially relevant amination processes to provide a robust framework for catalyst selection, process optimization, and troubleshooting. We will delve into the mechanistic underpinnings of each catalyst, present comparative performance metrics, and provide detailed, self-validating experimental protocols for catalyst screening and product analysis.

The Synthetic Pathway: Reductive Amination

The industrial synthesis of N,N-dimethylmorpholine from diethylene glycol and dimethylamine is a multi-step, single-pot process that proceeds via catalytic hydrogenation-dehydrogenation. The presence of hydrogen is critical not merely as a reducing agent but to maintain the long-term activity and stability of the catalyst[1].

The proposed reaction mechanism involves two key stages:

  • Dehydrogenation & Condensation: The catalyst first dehydrogenates diethylene glycol to form an aldehyde intermediate. This highly reactive intermediate then undergoes condensation with dimethylamine to form an enamine or iminium ion, with the elimination of water.

  • Hydrogenation & Cyclization: The unsaturated intermediate is then hydrogenated by the catalyst to form an amino alcohol, which subsequently undergoes intramolecular cyclization (dehydration) to form the final N,N-dimethylmorpholine product.

G cluster_0 Catalyst Surface cluster_1 Step 1: Dehydrogenation & Condensation cluster_2 Step 2: Hydrogenation & Cyclization DEG Diethylene Glycol (DEG) Aldehyde Aldehyde Intermediate DEG->Aldehyde -2H DEG->Aldehyde DMA Dimethylamine (DMA) Enamine Enamine/Iminium Intermediate DMA->Enamine H2 H₂ AminoAlcohol Amino Alcohol Intermediate H2->AminoAlcohol Aldehyde->Enamine + DMA Aldehyde->Enamine H2O_1 H₂O Enamine->AminoAlcohol + H₂ DMM N,N-Dimethylmorpholine (DMM) AminoAlcohol->DMM - H₂O (Cyclization) AminoAlcohol->DMM H2O_2 H₂O

Figure 1: Proposed reaction pathway for the synthesis of N,N-Dimethylmorpholine.

Head-to-Head Catalyst Comparison

The choice of catalyst is the most critical parameter influencing reaction rate, selectivity towards DMM, and overall process economics. The primary candidates fall into two families: Nickel-based and Copper-based systems.

Catalyst Classes: An Overview
  • Raney Nickel: A skeletal catalyst prepared by leaching aluminum from a Ni-Al alloy, Raney Nickel is renowned for its high hydrogenation activity at relatively low temperatures[2]. Its high surface area and porous structure make it extremely effective[2]. However, its pyrophoric nature requires careful handling, and it can be prone to deactivation[3].

  • Supported Nickel-Copper (Ni-Cu) Catalysts: Often supported on metal oxides like alumina (Al₂O₃), these bimetallic catalysts offer a synergistic effect. Copper is known to improve the reducibility of nickel oxide and enhance the dispersion of active Ni species on the catalyst surface[2]. This can lead to higher activity and stability compared to mono-metallic nickel catalysts. The support material also provides mechanical strength and resistance to sintering at high temperatures[4].

  • Copper Chromite (CuCr₂O₄): A robust mixed-oxide catalyst, copper chromite is a staple in industrial hydrogenation and reductive amination processes[5]. It is generally less active than Raney Nickel, requiring higher temperatures and pressures, but it exhibits excellent stability and resistance to poisoning[6]. A key advantage is its lower tendency to promote undesirable side reactions like nuclear hydrogenation if aromatic precursors were ever considered[5].

Performance Data & Comparison

The following table summarizes typical performance characteristics for these catalyst classes, extrapolated from their use in the synthesis of morpholine and other closely related reductive amination reactions of glycols[1][2][5][7].

Catalyst Parameter Raney Nickel Supported Ni-Cu/Al₂O₃ Copper Chromite
Typical Activity Very HighHighModerate to High
Operating Temp. (°C) 120 - 180180 - 230200 - 260
Operating Pressure (MPa) 5 - 104 - 810 - 20
Selectivity to Amine Good to ExcellentExcellentGood to Excellent
Key Advantage High activity at lower temperaturesHigh stability & selectivity, tunableExcellent stability, poison resistance
Key Disadvantage Pyrophoric, potential for over-hydrogenationCan require higher temperatures than Raney NiRequires higher T & P, environmental concerns (Cr)
Catalyst Lifetime ModerateGoodVery Good
Handling Safety Pyrophoric; handle under inert atmosphere/solvent[3]Standard catalyst handlingStandard catalyst handling

Expert Insights:

  • For laboratory-scale synthesis and initial screening, Raney Nickel is often the first choice due to its high reactivity, which allows for faster results under milder conditions.

  • For industrial-scale production, Supported Ni-Cu/Al₂O₃ catalysts represent a more balanced option, offering a compromise between high activity and the robust stability required for continuous processes[2]. The synergy between Ni and Cu often leads to superior performance in long-term runs[8].

  • Copper Chromite remains a viable, albeit older, technology. Its primary advantage is its ruggedness. It is a forgiving catalyst that can withstand process upsets, but the higher energy input (temperature and pressure) and the environmental considerations associated with chromium make it less favorable for new process development.

Experimental Protocols

A self-validating experimental workflow is essential for reliable catalyst comparison. The following protocols provide a comprehensive guide from catalyst preparation to final product analysis.

Overall Experimental Workflow

G A Catalyst Preparation / Activation (e.g., Raney Ni Activation) C Reactant Charging (DEG, DMA, Solvent, Catalyst) A->C B Reactor Setup (High-Pressure Autoclave) B->C D Reaction Execution (Set T, P; Monitor H₂ uptake) C->D E Reaction Quench & Catalyst Removal (Cooling, Filtration) D->E F Work-up (Solvent Removal, Extraction) E->F G Product Analysis (GC-MS) (Quantify DMM, DEG, Byproducts) F->G H Data Interpretation (Calculate Conversion, Selectivity, Yield) G->H

Figure 2: General workflow for catalyst screening in DMM synthesis.

Protocol 1: Activation of Raney Nickel Catalyst

Safety Precaution: Raney Nickel is pyrophoric and must be handled with extreme care under an inert atmosphere or solvent[3].

  • Alloy Digestion: In a fume hood, slowly add 10.0 g of Ni-Al alloy powder to a beaker containing 50 mL of a 6.0 M aqueous NaOH solution, stirring continuously. Control the exothermic reaction by using an ice-water bath to maintain the temperature between 10-20°C[9].

  • Heating: Once the initial vigorous reaction subsides, raise the temperature to 90°C and stir for 2 hours, or until hydrogen evolution ceases[9].

  • Washing: Allow the black catalyst to settle. Carefully decant the supernatant. Wash the catalyst repeatedly by adding deionized water, stirring, settling, and decanting until the wash water is neutral (pH ≈ 7).

  • Storage: After the final decantation, replace the water with a suitable solvent (e.g., ethanol or the reaction solvent) to prevent aerial oxidation. The activated catalyst should be stored as a slurry under solvent at all times[1].

Protocol 2: Representative Synthesis of N,N-Dimethylmorpholine
  • Reactor Charging: To a 250 mL high-pressure stainless steel autoclave equipped with a magnetic stirrer, add diethylene glycol (DEG, e.g., 0.5 mol), a solvent such as 1,4-dioxane (50 mL), and the activated catalyst (e.g., ~2.0 g wet Raney Nickel).

  • Sealing and Purging: Seal the reactor. Purge the system three times with nitrogen, followed by three purges with hydrogen gas to remove all air.

  • Amine Addition: Add dimethylamine (DMA, e.g., 1.0 mol, a 2-fold molar excess) to the reactor.

  • Reaction: Pressurize the reactor with hydrogen to the desired pressure (e.g., 5 MPa). Begin stirring and heat the reactor to the target temperature (e.g., 160°C). Maintain the temperature and pressure for the desired reaction time (e.g., 8 hours), monitoring hydrogen consumption.

  • Cooling and Depressurization: After the reaction period, cool the reactor to room temperature. Carefully vent the excess hydrogen pressure in a fume hood.

  • Catalyst Removal: Open the reactor and immediately filter the reaction mixture under a nitrogen blanket to remove the pyrophoric catalyst. Wash the catalyst with a small amount of the reaction solvent.

  • Sample Preparation for Analysis: Take a precise aliquot of the crude reaction mixture and add an internal standard (e.g., N-ethylmorpholine) for quantitative GC analysis[10].

Protocol 3: Product Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Accurate quantification of the product mixture is crucial for comparing catalyst performance.

  • Instrumentation: Use a GC system equipped with a flame ionization detector (FID) for quantification and a mass spectrometer (MS) for identification[10].

    • Column: A capillary column suitable for amine analysis, such as a DB-5ms or equivalent (30 m x 0.25 mm x 0.25 µm).

  • GC Conditions (Typical):

    • Injector Temperature: 250 °C[11].

    • Carrier Gas: Helium at a constant flow of 1.5 mL/min.

    • Oven Program:

      • Initial temperature: 80 °C, hold for 2 minutes.

      • Ramp 1: 10 °C/min to 150 °C.

      • Ramp 2: 20 °C/min to 280 °C, hold for 5 minutes[11].

    • Detector (FID) Temperature: 300 °C.

  • MS Conditions (for peak identification):

    • Ion Source Temperature: 230 °C.

    • Ionization Mode: Electron Impact (EI) at 70 eV.

    • Scan Range: 40-400 m/z.

  • Quantification: Calculate the conversion of DEG, selectivity for DMM, and yield using the following formulas based on calibrated peak areas relative to the internal standard:

    • DEG Conversion (%) = ([Initial moles of DEG] - [Final moles of DEG]) / [Initial moles of DEG] * 100

    • DMM Selectivity (%) = [Moles of DMM formed] / ([Initial moles of DEG] - [Final moles of DEG]) * 100

    • DMM Yield (%) = (Conversion * Selectivity) / 100

Conclusion and Future Outlook

The synthesis of N,N-dimethylmorpholine via reductive amination of diethylene glycol is a mature industrial process where catalyst choice dictates efficiency and cost.

  • Raney Nickel offers the highest activity, making it ideal for rapid screening and processes where lower temperatures are paramount.

  • Supported Ni-Cu catalysts provide a superior balance of activity, stability, and longevity, positioning them as the preferred choice for optimized, large-scale manufacturing.

  • Copper Chromite is a robust but older-generation catalyst that is being superseded by more active and environmentally benign alternatives.

Future research will likely focus on the development of noble-metal-free catalysts with even higher activity and selectivity, as well as catalysts that can operate under milder, liquid-phase conditions to further reduce the energy intensity of the process. The protocols and comparative data within this guide provide a strong foundation for researchers and process chemists to make informed decisions in the development and optimization of N,N-dimethylmorpholine synthesis.

References

  • Hainan Sincere Industries. (n.d.). N-Methylmorpholine: The Versatile Green Chemical Driving Advancements in Pharmaceuticals, New Materials, and Environmental Protection.
  • Zhu, M., Liu, S., Deng, Z., & Wang, G. (2013). Synthesis of N-Methylmorpholine from Morpholine and Dimethyl Carbonate. Asian Journal of Chemistry, 25(15), 8427-8430.
  • Google Patents. (2013). CN103121978A - Method for preparing N-methylmorpholine.
  • The Royal Society of Chemistry. (n.d.). Supporting information 1.
  • Zhu, M., Liu, S., Deng, Z., & Wang, G. (2013). Synthesis of N-Methylmorpholine from Morpholine and Dimethyl Carbonate. Asian Journal of Chemistry, 25(15), 8427-8430.
  • Request PDF. (n.d.). Fast catalytic conversion of diethylene glycol to morpholine over thermally stable Zn promoted Cu-NiO/Al2O3 catalyst prepared via combustion approach.
  • An, L., et al. (2022). Amination of Ethylene Glycol to Ethylenediamine Catalyzed by Co‐Cu/γ‐Al2O3. ChemistrySelect, 7(31).
  • Organic Syntheses. (n.d.).
  • Request PDF. (n.d.).
  • National Center for Biotechnology Information. (2022). Green Catalytic Synthesis of Ethylenediamine from Ethylene Glycol and Monoethanolamine: A Review.
  • Justia Patents. (1994).
  • Google Patents. (1987). US4647663A - Synthesis of morpholine.
  • MDPI. (n.d.).
  • OSTI.GOV. (1982).
  • Google Patents. (1981). EP0036331B1 - Synthesis of morpholine and derivatives thereof via the reaction of dialkylene glycol and ammonia.
  • Google Patents. (1964).
  • Google Patents. (2001).
  • Request PDF. (n.d.).
  • Progress in Chemistry. (n.d.).
  • ResearchGate. (n.d.).
  • ResearchGate. (2022).
  • ResearchGate. (n.d.). Copper chromite nanoparticles as an efficient and recyclable catalyst for facile synthesis of 4,4'-(arylmethanediyl)bis(3-methyl-1H-pyrazol-5-ol)
  • SciSpace. (1994).
  • ResearchGate. (n.d.). Copper chromite nanoparticles as an efficient and recyclable catalyst for facile synthesis of 4,4'-(arylmethanediyl)bis(3-methyl-1H-pyrazol-5-ol)
  • ResearchGate. (n.d.).
  • National Center for Biotechnology Information. (2024).
  • Request PDF. (n.d.). Synthesis and Structural Characterization of Cu(I) and Ni(II) Complexes that Contain the Bis[2-(diphenylphosphino)phenyl]ether Ligand. Novel Emission Properties for the Cu(I) Species.
  • ResearchGate. (2018).

Sources

Comparative

A Comparative Guide to the Validation of Analytical Methods for Cis-3,5-dimethylmorpholine hydrochloride

This guide provides a comprehensive comparison of analytical methodologies for the quantitative analysis of Cis-3,5-dimethylmorpholine hydrochloride, a key intermediate in pharmaceutical synthesis. Grounded in the princi...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive comparison of analytical methodologies for the quantitative analysis of Cis-3,5-dimethylmorpholine hydrochloride, a key intermediate in pharmaceutical synthesis. Grounded in the principles of the International Council for Harmonisation (ICH) Q2(R2) guidelines, this document details the validation of a primary High-Performance Liquid Chromatography (HPLC) method and compares its performance characteristics against Gas Chromatography-Mass Spectrometry (GC-MS) and Capillary Electrophoresis (CE).[1][2][3][4]

The objective is to equip researchers, scientists, and drug development professionals with the critical insights needed to select and validate an analytical method that is fit for its intended purpose—ensuring the identity, strength, quality, and purity of the analyte.[1]

The Analytical Challenge: Cis-3,5-dimethylmorpholine hydrochloride

Cis-3,5-dimethylmorpholine hydrochloride is a polar, small organic molecule. Its hydrochloride salt form ensures water solubility, but the lack of a significant chromophore presents a detection challenge. The polarity of the molecule can also make it difficult to retain on traditional reversed-phase HPLC columns.[5][6] This guide will address these challenges through methodical validation and comparison of suitable analytical techniques.

Primary Method: Reversed-Phase HPLC with UV Detection

High-Performance Liquid Chromatography (HPLC) is the workhorse of the pharmaceutical industry for its robustness and versatility.[7] For Cis-3,5-dimethylmorpholine hydrochloride, a reversed-phase method is proposed. The inherent polarity of the analyte requires careful column and mobile phase selection to achieve adequate retention and separation from potential impurities.

Diagram of the HPLC Validation Workflow

HPLC_Validation_Workflow cluster_dev Method Development cluster_val Method Validation (ICH Q2) cluster_comp Method Comparison Dev Develop HPLC Method Specificity Specificity Dev->Specificity Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision Robustness Robustness Precision->Robustness LOD_LOQ LOD & LOQ Robustness->LOD_LOQ GC_MS GC-MS LOD_LOQ->GC_MS CE Capillary Electrophoresis LOD_LOQ->CE

Caption: Workflow for HPLC method validation and comparison.

Part 1: Validation of the Primary HPLC-UV Method

The validation of an analytical procedure is the documented process that demonstrates its suitability for the intended purpose.[4] The following sections detail the experimental protocols and acceptance criteria for validating the HPLC method for Cis-3,5-dimethylmorpholine hydrochloride, in accordance with ICH Q2(R2) guidelines.[2][3]

Hypothetical HPLC Method Parameters
ParameterConditionRationale
Column Polar-endcapped C18, 4.6 x 150 mm, 3.5 µmA polar-endcapped column is chosen to improve retention of the polar analyte and reduce peak tailing that can occur on standard C18 phases with highly aqueous mobile phases.[8][9]
Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in WaterB: AcetonitrileTFA acts as an ion-pairing agent to further improve retention and peak shape of the amine.[6] A simple gradient is proposed for effective separation.
Gradient 5% B to 40% B over 10 minutesA gradient elution ensures that any impurities with different polarities are effectively separated from the main analyte peak.
Flow Rate 1.0 mL/minStandard flow rate for a 4.6 mm ID column, providing a balance between analysis time and system pressure.
Column Temp. 30 °CControlled temperature ensures reproducible retention times.
Detection UV at 210 nmAs the analyte lacks a strong chromophore, detection at a low wavelength is necessary to achieve sufficient sensitivity.
Injection Vol. 10 µLA standard injection volume to balance sensitivity and peak shape.
Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

Experimental Protocol:

  • Forced Degradation: Subject the analyte solution to stress conditions (acid, base, oxidation, heat, and light) to generate potential degradation products.

  • Blank Analysis: Analyze a blank solution (diluent) to ensure no interfering peaks at the retention time of the analyte.

  • Impurity Spiking: If available, spike the analyte solution with known impurities and demonstrate that they are resolved from the analyte peak.

  • Peak Purity Analysis: Use a photodiode array (PDA) detector to assess peak purity of the analyte in both stressed and unstressed samples.

Acceptance Criteria:

  • The analyte peak should be free from interference from blanks, impurities, and degradants.

  • Peak purity index should be greater than 0.995.

Linearity and Range

Linearity demonstrates that the method's results are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations for which the method has been shown to be accurate, precise, and linear.

Experimental Protocol:

  • Prepare a stock solution of Cis-3,5-dimethylmorpholine hydrochloride reference standard.

  • Create a series of at least five calibration standards by diluting the stock solution to cover the expected working range (e.g., 50% to 150% of the target concentration).

  • Inject each standard in triplicate.

  • Construct a calibration curve by plotting the mean peak area against the concentration.

Acceptance Criteria:

  • The correlation coefficient (r²) of the linear regression should be ≥ 0.999.

  • The y-intercept should be insignificant relative to the response at 100% concentration.

Accuracy

Accuracy is the closeness of the test results to the true value. It is typically assessed by the recovery of a known amount of analyte spiked into a placebo or sample matrix.

Experimental Protocol:

  • Prepare samples spiked with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare three replicates for each concentration level.

  • Analyze the samples and calculate the percentage recovery.

Acceptance Criteria:

  • The mean percent recovery should be within 98.0% to 102.0% for each level.

Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

Experimental Protocol:

  • Repeatability (Intra-assay precision):

    • Prepare six independent samples at 100% of the target concentration.

    • Analyze the samples on the same day, with the same analyst and instrument.

  • Intermediate Precision:

    • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

Acceptance Criteria:

  • The relative standard deviation (RSD) for repeatability should be ≤ 1.0%.

  • The RSD for intermediate precision should be ≤ 2.0%.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.

Experimental Protocol:

  • Vary critical HPLC parameters one at a time, such as:

    • Flow rate (± 0.1 mL/min)

    • Column temperature (± 2 °C)

    • Mobile phase composition (e.g., ± 2% organic component)

  • Analyze a standard solution under each varied condition.

  • Evaluate the impact on system suitability parameters (e.g., retention time, peak tailing, and resolution).

Acceptance Criteria:

  • System suitability parameters must remain within their predefined limits for all varied conditions.

  • The analyte response should not significantly change.

Part 2: Comparison with Alternative Analytical Methods

While HPLC-UV is a robust primary method, certain applications may benefit from alternative techniques. This section compares the validated HPLC method with Gas Chromatography-Mass Spectrometry (GC-MS) and Capillary Electrophoresis (CE).

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC is a powerful technique for separating volatile compounds. For polar amines like morpholine derivatives, direct analysis can be challenging.[10] A common approach is to convert the amine to its free base and then perform derivatization to increase volatility and improve peak shape.[11][12]

Principle: The hydrochloride salt is neutralized to the free amine, which is then derivatized (e.g., via nitrosation) to a more volatile and stable compound.[11][13] This derivative is then separated by GC and detected by a mass spectrometer, providing high specificity.

GC_Derivatization Analyte Cis-3,5-dimethylmorpholine HCl Base Add Base (e.g., NaOH) Analyte->Base FreeAmine Free Amine Base->FreeAmine Deriv Add Derivatizing Agent (e.g., NaNO2/Acid) FreeAmine->Deriv Derivative Volatile Derivative (N-nitrosomorpholine) Deriv->Derivative GCMS Inject into GC-MS Derivative->GCMS

Caption: Logical workflow for GC-MS analysis via derivatization.

Method 3: Capillary Electrophoresis (CE)

CE is an excellent technique for the analysis of charged species like small ions and amines.[14][15] It offers high separation efficiency and requires minimal sample and solvent volumes.[16]

Principle: Separation in Capillary Zone Electrophoresis (CZE), the simplest form of CE, is based on the differential migration of ions in an electric field.[17] The positively charged protonated amine will migrate towards the cathode at a rate dependent on its charge-to-size ratio.

Performance Comparison Guide

The following table summarizes the key performance attributes of the three methods, based on typical experimental outcomes.

ParameterHPLC-UV (Validated)GC-MS (with Derivatization)Capillary Electrophoresis (CZE)
Specificity Good (requires chromatographic resolution and peak purity)Excellent (separation by GC, confirmation by MS fragmentation)High (separation based on unique electrophoretic mobility)
Sensitivity (LOQ) Moderate (e.g., ~0.1 µg/mL)High (e.g., < 0.01 µg/mL)High (e.g., ~1 ppm or lower with stacking)[14]
Precision (%RSD) Excellent (typically < 2.0%)Good (typically < 5.0%, can be higher due to derivatization step)Good (typically < 3.0%)
Linearity (r²) > 0.999> 0.995> 0.998
Analysis Time ~15 minutes per sample~20-30 minutes (including derivatization)~5-10 minutes per sample
Method Complexity Moderate (requires careful mobile phase preparation)High (multi-step sample prep and derivatization required)Moderate (requires careful buffer preparation and capillary conditioning)
Cost (Operational) ModerateHigh (requires derivatizing agents, helium gas)Low (minimal solvent and reagent consumption)

Conclusion and Recommendations

The choice of analytical method for Cis-3,5-dimethylmorpholine hydrochloride depends on the specific requirements of the analysis.

  • HPLC-UV: The validated reversed-phase HPLC method stands as a robust, precise, and reliable technique for routine quality control, such as assay and impurity determination. Its widespread availability and established validation framework make it the preferred choice for most pharmaceutical applications.

  • GC-MS: This method is superior in terms of specificity and sensitivity. It is the ideal choice for trace-level analysis, such as determining residual impurities or for structure elucidation of unknown byproducts. However, the complex and potentially variable derivatization step makes it less suitable for high-throughput, routine QC testing.[13][18]

  • Capillary Electrophoresis: CE offers the advantages of rapid analysis times, high separation efficiency, and low operational cost.[16] It is an excellent orthogonal technique to HPLC, meaning it separates compounds by a different mechanism. This makes it highly valuable for confirming purity results obtained by HPLC or for analyzing complex sample matrices where HPLC resolution is insufficient.[19]

Ultimately, a well-validated HPLC method provides the best balance of performance, reliability, and practicality for the routine analysis of Cis-3,5-dimethylmorpholine hydrochloride. GC-MS and CE serve as powerful complementary techniques for specialized applications requiring higher sensitivity or an orthogonal separation mechanism.

References

  • Vertex AI Search. (n.d.). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV.
  • Lin, C. E., Lin, W. C., Chen, C. C., & Wang, T. Z. (2000). Analysis of small amines in pharmaceuticals by capillary ion electrophoresis with conductivity detection. Journal of Chromatography A, 895(1-2), 275-281. Retrieved January 11, 2026, from [Link]

  • BenchChem. (2025). Application Note and Protocol: GC-MS Method for the Detection of Morpholine Derivatives.
  • IntuitionLabs. (n.d.). ICH Q2(R2) Guide: Analytical Method Validation Explained.
  • ECA Analytical Quality Control Group. (2024, January 10). ICH Guidelines Q2(R2) "Validation of Analytical Procedures" and ICH Q14 "Analytical Procedure Development" published. Retrieved January 11, 2026, from [Link]

  • European Medicines Agency. (2023, December 14). ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. Retrieved January 11, 2026, from [Link]

  • International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2). Retrieved January 11, 2026, from [Link]

  • SIELC Technologies. (n.d.). Polar Compounds. Retrieved January 11, 2026, from [Link]

  • Cao, K., Lian, K., Yan, J., Wang, L., & Liu, Y. (2018). Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry. Journal of Analytical Methods in Chemistry, 2018, 9670481. Retrieved January 11, 2026, from [Link]

  • LCGC International. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis. Retrieved January 11, 2026, from [Link]

  • BenchChem. (2025). Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis of Amines.
  • Chromatography Online. (2025, April 4). Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool. Retrieved January 11, 2026, from [Link]

  • ICA. (n.d.). Amines. Retrieved January 11, 2026, from [Link]

  • Jones Chromatography. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES.
  • ResearchGate. (n.d.). The derivatization reaction of morpholine. Retrieved January 11, 2026, from [Link]

  • ResearchGate. (n.d.). Different analytical methods of estimation of morpholine or its derivatives. Retrieved January 11, 2026, from [Link]

  • ResearchGate. (2018, April 26). Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry. Retrieved January 11, 2026, from [Link]

  • Analytical Toxicology. (2017, September 12). Capillary Electrophoresis for Drug Analysis. Retrieved January 11, 2026, from [Link]

  • ScienceDirect. (n.d.). Capillary electrophoresis methods for impurity profiling of drugs: A review of the past decade. Retrieved January 11, 2026, from [Link]

  • Gnoscience. (2022, June 30). Principles of Capillary Electrophoresis – A Small Synthesis. Retrieved January 11, 2026, from [Link]

Sources

Validation

A Comparative Pharmacokinetic Guide: Unveiling the Divergent Fates of Cis and Trans Isomers

In the intricate world of drug development, the spatial arrangement of atoms within a molecule can be the determining factor between a therapeutic breakthrough and a clinical failure. Geometric isomers, specifically cis...

Author: BenchChem Technical Support Team. Date: January 2026

In the intricate world of drug development, the spatial arrangement of atoms within a molecule can be the determining factor between a therapeutic breakthrough and a clinical failure. Geometric isomers, specifically cis and trans isomers, present a compelling example of this principle. While possessing identical molecular formulas and connectivity, their distinct three-dimensional structures can lead to profoundly different pharmacokinetic profiles, ultimately dictating their efficacy and safety.[1][2] This guide provides an in-depth, comparative analysis of the pharmacokinetic properties of cis versus trans isomers, offering experimental insights and methodologies for researchers, scientists, and drug development professionals.

The Fundamental Influence of Stereochemistry on Pharmacokinetics

The journey of a drug through the body—its absorption, distribution, metabolism, and excretion (ADME)—is a series of interactions with a highly chiral biological environment.[3] Enzymes, receptors, and transport proteins are inherently stereoselective, meaning they preferentially interact with one isomer over another.[3][4] This stereoselectivity is the primary driver behind the often-dramatic pharmacokinetic differences observed between cis and trans isomers.[4]

  • Absorption: The journey begins with absorption, where the physical properties of an isomer, such as solubility and lipophilicity, play a crucial role.[5] The different spatial arrangements of cis and trans isomers can affect their crystal lattice structures and intermolecular forces, leading to variations in these key properties.[5][6][7]

  • Distribution: Once in the bloodstream, a drug's distribution to its target tissues is influenced by its binding to plasma proteins and its ability to cross biological membranes. The shape of an isomer can dictate its affinity for plasma proteins and its partitioning into different tissues.[8]

  • Metabolism: Metabolism is often the most significant point of divergence for cis and trans isomers.[9] Metabolic enzymes, particularly the cytochrome P450 (CYP) family, are highly stereoselective and can metabolize one isomer at a much faster rate than the other.[3][10] This can lead to substantial differences in drug clearance and exposure.

  • Excretion: Finally, the elimination of a drug and its metabolites from the body can also be isomer-dependent. Renal transporters, for instance, may exhibit stereoselectivity in their handling of drug isomers.

Case Study: The Striking Contrast of Cisplatin and Transplatin

A classic and compelling example of the profound impact of cis-trans isomerism is found in the platinum-based chemotherapy agents, cisplatin and transplatin.[6]

PropertyCisplatin (cis-diamminedichloroplatinum(II))Transplatin (trans-diamminedichloroplatinum(II))
Anticancer Activity Potent, widely used chemotherapy drug[6]No useful anticancer activity[6]
Toxicity Dose-limiting nephrotoxicity[11]No significant toxicity at equimolar concentrations[11]
Tissue Distribution Higher concentrations in liver and kidney[11]Higher concentrations in the blood (sequestered in the central compartment)[11]

The differing biological fates of these two isomers are a direct consequence of their geometry. The cis configuration of cisplatin allows it to form intrastrand crosslinks with DNA, a crucial mechanism for its anticancer effect. In contrast, the trans geometry of transplatin is not conducive to forming these specific DNA adducts, rendering it inactive as a cancer therapeutic.[6] Their pharmacokinetic profiles further diverge, with cisplatin distributing more readily into organs like the kidney and liver, while transplatin tends to remain in the bloodstream.[11]

Experimental Workflows for Comparative Pharmacokinetic Analysis

A robust comparative study of cis and trans isomers necessitates a series of well-designed in vitro and in vivo experiments. The following protocols provide a foundational framework for such an investigation.

Objective: To assess the intrinsic physicochemical and biochemical properties of the isomers that influence their pharmacokinetic behavior.

Experimental Workflow: In Vitro ADME

in_vitro_adme cluster_assays Key In Vitro Assays cluster_data Data Output solubility Aqueous Solubility sol_data Kinetic & Thermodynamic Solubility (µg/mL) solubility->sol_data Determines dissolution rate permeability Caco-2 Permeability perm_data Apparent Permeability (Papp) permeability->perm_data Predicts intestinal absorption ppb Plasma Protein Binding ppb_data Percent Bound ppb->ppb_data Influences unbound drug concentration metabolism Metabolic Stability (Microsomes/Hepatocytes) met_data Intrinsic Clearance (CLint), Half-life (t½) metabolism->met_data Indicates susceptibility to metabolic enzymes

Caption: Workflow for in vitro ADME profiling of cis and trans isomers.

Detailed Protocols:

  • Aqueous Solubility:

    • Prepare supersaturated solutions of each isomer in a buffered aqueous solution (e.g., phosphate-buffered saline, pH 7.4).

    • Equilibrate the solutions for a set period (e.g., 24 hours) at a constant temperature.

    • Filter the solutions to remove undissolved solid.

    • Quantify the concentration of the dissolved isomer using a suitable analytical method, such as high-performance liquid chromatography (HPLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Caco-2 Permeability:

    • Culture Caco-2 cells on permeable supports until they form a confluent monolayer.

    • Add a solution of the test isomer to the apical (A) side of the monolayer.

    • At various time points, collect samples from the basolateral (B) side.

    • Quantify the concentration of the isomer in the collected samples.

    • Calculate the apparent permeability coefficient (Papp) to assess the rate of transport across the cell monolayer.

  • Plasma Protein Binding:

    • Utilize equilibrium dialysis, ultracentrifugation, or ultrafiltration methods.

    • For equilibrium dialysis, place a solution of the isomer in plasma on one side of a semipermeable membrane and a buffer solution on the other.

    • Allow the system to reach equilibrium.

    • Measure the concentration of the isomer in both the plasma and buffer compartments to determine the fraction bound to plasma proteins.

  • Metabolic Stability:

    • Incubate a known concentration of each isomer with liver microsomes or hepatocytes in the presence of necessary cofactors (e.g., NADPH).

    • At various time points, quench the reaction.

    • Measure the concentration of the remaining parent isomer.

    • Calculate the in vitro half-life and intrinsic clearance.

Objective: To determine the pharmacokinetic parameters of the isomers in a living organism.

Experimental Workflow: In Vivo PK Study

in_vivo_pk cluster_procedure Experimental Procedure cluster_analysis Data Analysis dosing Administer Isomer to Animal Models (e.g., rats, mice) via relevant route (IV, PO) sampling Collect Blood Samples at Predetermined Time Points dosing->sampling analysis Quantify Isomer Concentration in Plasma using LC-MS/MS sampling->analysis pka Pharmacokinetic Analysis Software analysis->pka params Calculate PK Parameters (Cmax, Tmax, AUC, CL, Vd, t½) pka->params

Caption: Workflow for a typical in vivo pharmacokinetic study.

Detailed Protocol:

  • Animal Model Selection: Choose an appropriate animal model (e.g., Sprague-Dawley rats).

  • Dosing: Administer a single dose of each isomer to separate groups of animals via the intended clinical route (e.g., oral gavage, intravenous injection).

  • Blood Sampling: Collect serial blood samples at predefined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose).

  • Sample Processing: Process the blood samples to obtain plasma.

  • Bioanalysis: Develop and validate a stereospecific analytical method (e.g., chiral LC-MS/MS) to quantify the concentration of each isomer in the plasma samples.

  • Pharmacokinetic Analysis: Use pharmacokinetic software to analyze the plasma concentration-time data and calculate key parameters.

Comparative Data Summary

The following table illustrates the type of comparative data that should be generated from the aforementioned studies.

Pharmacokinetic ParameterCis-IsomerTrans-IsomerImplication
Aqueous Solubility (µg/mL) ValueValueDifferences can impact oral absorption and formulation.[5]
Caco-2 Papp (10⁻⁶ cm/s) ValueValuePredicts the potential for oral absorption.
Plasma Protein Binding (%) ValueValueAffects the volume of distribution and the concentration of free, active drug.
In Vitro Metabolic Half-life (min) ValueValueIndicates susceptibility to first-pass metabolism and overall clearance rate.[4]
Oral Bioavailability (%) ValueValueThe fraction of the administered dose that reaches systemic circulation.
Clearance (CL) (L/hr/kg) ValueValueA measure of the body's efficiency in eliminating the drug.
Volume of Distribution (Vd) (L/kg) ValueValueIndicates the extent of drug distribution into tissues.
Elimination Half-life (t½) (hr) ValueValueDetermines the dosing interval.
Conclusion: A Critical Consideration in Drug Development

The comparative study of cis and trans isomers is not merely an academic exercise; it is a critical component of modern drug development.[12][13] Understanding the distinct pharmacokinetic profiles of geometric isomers can lead to the development of safer and more effective medicines.[5][13] By employing the rigorous experimental workflows outlined in this guide, researchers can elucidate the nuanced ways in which stereochemistry governs a drug's disposition in the body, paving the way for more informed and successful therapeutic design. The market for isomer-specific drugs is projected to see significant growth, underscoring the increasing recognition of the importance of stereoisomerism in drug efficacy and safety.[5]

References

  • Role of Geometric Isomers in Enzyme-Drug Design and Discovery. (2025).
  • Types of Stereoselectivity in Drug Metabolism: A Heuristic Approach. (n.d.). PubMed.
  • Stereoselectivity in drug metabolism. (2007). PubMed.
  • Stereoselectivity in drug metabolism: molecular mechanisms and analytical methods. (n.d.). PubMed.
  • Stereoselective pharmacokinetics and metabolism of chiral drugs. (n.d.). Slideshare.
  • Why Stereo-Selective Metabolism in Drug Discovery and Development is Important. (2018). News-Medical.net.
  • The Role of Isomerism in Biological Activity. (n.d.). Solubility of Things.
  • Cis–trans isomerism. (n.d.). Wikipedia.
  • A review of drug isomerism and its significance. (n.d.). PMC - NIH.
  • Structural features which influence drug action. (n.d.). IS MUNI.
  • Differential toxicity of cis and trans isomers of dichlorodiamminepl
  • Cis-Trans Isomerism. (n.d.). BYJU'S.

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.